Bromine trifluoride

• CAS: 7787-71-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Bromine Trifluoride from Bromine and Fluorine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromine trifluoride (BrF₃) is a highly reactive interhalogen compound that serves as a powerful fluorinating agent and an ionizing inorganic solvent.[1][2] First synthesized by Paul Lebeau in 1906, this straw-colored liquid is notable for its utility in various industrial and chemical processes, particularly in the processing and reprocessing of nuclear fuel to produce uranium hexafluoride (UF₆).[1][2] Its ability to fluorinate most elements makes it a valuable reagent in both inorganic and organic synthesis.[1] However, its extreme reactivity, particularly with water and organic compounds, necessitates specialized handling procedures and a thorough understanding of its synthesis and properties.[1][3][4] This guide provides a comprehensive overview of the synthesis of bromine trifluoride from elemental bromine and fluorine, detailing experimental protocols, reaction conditions, and critical safety measures.

Physical and Chemical Properties

A summary of the key physical and chemical properties of bromine trifluoride is presented below.

Property	Value
Molecular Formula	BrF₃
Molar Mass	136.90 g/mol [2][5]
Appearance	Colorless to pale yellow, fuming liquid[5][6]
Odor	Pungent, irritating, choking[1][2][5][6]
Density	2.803 g/cm³ at 20-25 °C[1][5][6]
Melting Point	8.77 °C (47.8 °F)[1][2][5]
Boiling Point	125.72 °C (258.4 °F)[1][2][5]
Vapor Pressure	8 mmHg at 21 °C[6]
Molecular Shape	T-shaped (C₂v symmetry)[1][2]
Solubility	Reacts violently with water[1][2][3][4][6]

Synthesis of Bromine Trifluoride

The primary and most common method for synthesizing bromine trifluoride is the direct combination of elemental bromine and fluorine.[1][2] An alternative, less common route involves the disproportionation of bromine monofluoride.[1][2]

Primary Synthesis: Direct Fluorination of Bromine

The direct reaction of bromine with fluorine gas is the principal method for producing bromine trifluoride. The reaction is highly exothermic and proceeds quantitatively.[1][2]

Main Reaction: Br₂(l) + 3F₂(g) → 2BrF₃(l)

Careful control of stoichiometry and temperature is essential to prevent the formation of bromine pentafluoride (BrF₅) as a side product.[1]

Side Reaction: Br₂(l) + 5F₂(g) → 2BrF₅(l)[7]

The reaction can be carried out by passing fluorine gas through liquid bromine or by reacting fluorine gas with bromine vapor.[7]

Reaction Pathways

The diagram below illustrates the primary and potential side reactions during the synthesis of Bromine Trifluoride.

Caption: Fig. 1: Reaction pathways in BrF₃ synthesis.

Experimental Protocols

The following protocols are based on established laboratory and industrial preparation methods, including procedures outlined in patent literature.[7]

Materials and Equipment

• Reactants: Liquid Bromine (Br₂), Fluorine Gas (F₂)

• Reactor: Nickel or Monel metal vessel (preferred for corrosion resistance).[1] Glass apparatus may be used with appropriate precautions.[1]

• Purification: Distillation column, purifier vessel.

• Storage: Collection cylinder/bomb.

• Safety: Full personal protective equipment (PPE), including self-contained breathing apparatus, complete protective clothing, face shield, and safety glasses.[3] Emergency showers and eyewash stations must be readily available.[8][9]

Synthesis Workflow

A generalized workflow for the synthesis and purification of bromine trifluoride is depicted below.

Caption: Fig. 2: Generalized workflow for BrF₃ synthesis.

Detailed Methodology

1. Reactor Pre-treatment [7]

• Thoroughly clean and dry the reaction vessel.

• Seal the reactor and perform a leak test.

• Pre-heat the reactor to a temperature between 100-120°C.

• Evacuate the reactor to a pressure of approximately -0.095 MPa to remove air and moisture.[7]

2. Synthetic Reaction

• Slowly introduce fluorine gas into the pre-heated reactor until it reaches normal pressure.[7]

• Introduce bromine vapor concurrently with the fluorine gas to initiate the synthesis reaction.[7]

• Maintain the reaction temperature in the range of 120-160°C.[7] A temperature of 200°C has also been reported for the reaction between gaseous fluorine and liquid bromine.[5] The reaction proceeds quantitatively at 20°C as well.[1]

• The reaction is complete when the pressure inside the reactor no longer decreases.[7]

3. Purification

• The crude product, containing unreacted bromine and bromine pentafluoride, is transferred to a distillation apparatus.

• Purification is achieved through fractional distillation under anhydrous conditions.[1]

• The crude liquid is heated in a purifier to 140-150°C, causing the bromine trifluoride to gasify.[7]

• The purified BrF₃ gas is then collected and condensed in a cooled collection cylinder.

• The final purity of the bromine trifluoride can exceed 98%.[7]

4. Tail Gas Treatment

• All unreacted gases and volatile impurities must be passed through a suitable scrubbing system to neutralize highly toxic and corrosive components before venting.

Safety, Handling, and Storage

Bromine trifluoride is an extremely hazardous substance that requires stringent safety protocols.

Hazard Type	Description and Precautions
Reactivity	Reacts violently and/or explosively with water, organic compounds, combustibles (wood, paper), metals, and acids.[3][4][5][6] It is a powerful oxidizing agent.[4][6]
Health Hazards	Fatal if inhaled.[10] Causes severe burns to the skin, eyes, and mucous membranes.[3][4][6] Inhalation causes severe irritation of the upper respiratory system.[3][4]
Personal Protective Equipment (PPE)	A self-contained breathing apparatus (SCBA), complete chemical-resistant protective clothing, safety glasses, and a face shield are mandatory.[3][9]
Handling	Must be handled in rigorously dry systems, such as a vacuum-line or a glove box with moisture levels below 1 ppm.[1] Use only in well-ventilated areas.[9][10]
Storage	Store locked up in tightly closed containers in a cool, dry, well-ventilated area.[6][8][10] Store away from combustible materials, organic matter, acids, and metals.[6][8] Use explosion-proof electrical equipment in storage and handling areas.[6][8]
Spill/Leak Response	Evacuate the area.[3][5] Do not use water or wet methods for cleanup.[8] Collect spilled material in a safe manner and deposit in sealed containers for disposal as hazardous waste.[5]
Fire Response	Not flammable itself, but may ignite combustible materials on contact.[3][8] Containers may explode when heated.[3][4][5] DO NOT USE WATER OR FOAM. Use dry chemical, sand, or CO₂ extinguishers.[3][8] Fire produces poisonous gases, including hydrogen fluoride (B91410) and hydrogen bromide.[8]

References

• 1. webqc.org [webqc.org]
• 2. Bromine trifluoride - Wikipedia [en.wikipedia.org]
• 3. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 4. BROMINE TRIFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. Bromine trifluoride | BrF3 | CID 24594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. BROMINE TRIFLUORIDE CAS#: 7787-71-5 [m.chemicalbook.com]
• 7. CN102502503B - Method for preparing bromine trifluoride - Google Patents [patents.google.com]
• 8. nj.gov [nj.gov]
• 9. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 10. airgas.com [airgas.com]

An In-Depth Technical Guide to the Molecular Geometry and Bond Angles of Bromine Trifluoride (BrF3)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bromine trifluoride (BrF3) is a highly reactive interhalogen compound with significant applications as a fluorinating agent. A thorough understanding of its molecular structure is paramount for predicting its reactivity, handling it safely, and utilizing it effectively in synthetic chemistry. This technical guide provides a comprehensive analysis of the molecular geometry, bond angles, and underlying electronic principles of BrF3, supported by theoretical models and experimental data.

Introduction

Bromine trifluoride is a straw-colored liquid at room temperature, known for its powerful fluorinating capabilities. Its chemical behavior is intrinsically linked to its three-dimensional structure. This document elucidates the molecular architecture of BrF3, focusing on the arrangement of its atoms and electron pairs in space.

Theoretical Framework: VSEPR Theory and Hybridization

The molecular geometry of BrF3 can be accurately predicted using the Valence Shell Electron Pair Repulsion (VSEPR) theory and the concept of orbital hybridization.

VSEPR Theory

The central bromine atom in BrF3 has seven valence electrons. It forms single covalent bonds with three fluorine atoms, each contributing one electron. This results in a total of 10 valence electrons, or five electron pairs, around the central bromine atom.[1] These five electron pairs consist of three bonding pairs and two lone pairs.

According to VSEPR theory, these five electron pairs arrange themselves in a trigonal bipyramidal geometry to minimize electrostatic repulsion.[2][3] The lone pairs are more repulsive than bonding pairs and preferentially occupy the equatorial positions to be further away from other electron pairs.[4] This arrangement places two lone pairs in the equatorial plane and the three fluorine atoms in a configuration with two in the axial positions and one in an equatorial position.[5] The resulting molecular shape, which only considers the positions of the atoms, is T-shaped .[2][5][6] This is a classic example of an AX3E2 molecule type.[2][5]

Hybridization

To accommodate five electron pairs, the central bromine atom undergoes sp3d hybridization .[5][7] One 4s orbital, three 4p orbitals, and one 4d orbital of the bromine atom mix to form five equivalent sp3d hybrid orbitals.[5][6] Three of these hybrid orbitals overlap with the 2p orbitals of the fluorine atoms to form three Br-F sigma bonds, while the remaining two hybrid orbitals are occupied by the lone pairs.[5]

Quantitative Structural Data

Experimental studies have provided precise measurements of the bond angles and bond lengths in the BrF3 molecule. The presence of two lone pairs in the equatorial positions causes significant repulsion against the bonding pairs, distorting the ideal bond angles of a perfect trigonal bipyramid. The repulsion from the lone pairs pushes the axial and equatorial fluorine atoms closer together, reducing the F-Br-F bond angle to less than 90°.[8][9]

Parameter	Experimental Value
Molecular Geometry	T-shaped
Electron Geometry	Trigonal Bipyramidal
F-Br-F Bond Angle	~86.2°
Axial Br-F Bond Length	~181 pm
Equatorial Br-F Bond Length	~172 pm

Visualization of Molecular Geometry

The T-shaped molecular geometry of BrF3 is illustrated in the following diagram:

Caption: Molecular geometry of Bromine Trifluoride (BrF3).

Experimental Protocols for Structural Determination

The molecular structure of BrF3 has been determined using various spectroscopic and diffraction techniques. While specific, detailed experimental run data for BrF3 is proprietary to the researchers who conducted the work, the general methodologies are outlined below.

Gas Electron Diffraction (GED)

Gas Electron Diffraction is a powerful technique for determining the structure of molecules in the gas phase.

Methodology:

• Sample Introduction: A gaseous sample of BrF3 is introduced into a high-vacuum chamber through a fine nozzle.

• Electron Beam Interaction: A high-energy beam of electrons is directed at the effusing gas jet.

• Diffraction Pattern Formation: The electrons are scattered by the electrostatic potential of the BrF3 molecules, creating a diffraction pattern of concentric rings.

• Detection: The scattered electrons are detected by a photographic plate or a charge-coupled device (CCD) sensor.

• Data Analysis: The intensity of the scattered electrons as a function of the scattering angle is analyzed. This data is used to calculate a radial distribution curve, from which the internuclear distances (bond lengths) and bond angles can be derived with high precision.

Microwave Spectroscopy

Microwave spectroscopy measures the transitions between rotational energy levels of a molecule and provides highly accurate data on its moments of inertia.

Methodology:

• Sample Preparation: A gaseous sample of BrF3 is introduced into a waveguide at low pressure.

• Microwave Radiation: The sample is irradiated with microwave radiation of varying frequencies.

• Absorption Spectrum: When the frequency of the microwaves matches the energy difference between two rotational levels, the molecule absorbs the radiation. The absorption is detected, and a spectrum of absorption intensity versus frequency is recorded.

• Data Analysis: The frequencies of the absorption lines are used to determine the rotational constants of the molecule. From these constants, the moments of inertia can be calculated, which in turn allows for the precise determination of bond lengths and bond angles.

Raman and Infrared (IR) Spectroscopy

Vibrational spectroscopy provides information about the vibrational modes of a molecule, which are related to its symmetry and structure.

Methodology:

• Sample Preparation: BrF3 is placed in a suitable sample cell for either gas-phase or liquid-phase analysis.

• Spectrometer Setup: For IR spectroscopy, a beam of infrared light is passed through the sample. For Raman spectroscopy, the sample is irradiated with a monochromatic laser beam.

• Spectrum Acquisition: The transmitted or scattered light is collected and analyzed by a detector to produce a spectrum of vibrational frequencies.

• Data Interpretation: The number and symmetry of the observed vibrational modes are compared with the predictions from group theory for different possible molecular shapes. The observed spectra for BrF3 are consistent with a T-shaped molecule belonging to the C2v point group.[2][3]

Polarity of BrF3

The Br-F bonds are polar due to the difference in electronegativity between bromine and fluorine. The T-shaped geometry of BrF3 is asymmetrical, meaning the individual bond dipoles do not cancel each other out. The two lone pairs of electrons also contribute to an uneven distribution of electron density. Consequently, BrF3 is a polar molecule with a net dipole moment.

Conclusion

The molecular structure of bromine trifluoride is unequivocally established as T-shaped, arising from a trigonal bipyramidal electron geometry as predicted by VSEPR theory. The central bromine atom is sp3d hybridized, and the presence of two lone pairs in the equatorial positions leads to a distortion of the ideal bond angles. This detailed structural understanding is crucial for rationalizing the compound's high reactivity and for its application in advanced chemical synthesis. The experimental methodologies outlined provide the foundation for the precise determination of its structural parameters.

References

• 1. youtube.com [youtube.com]
• 2. topblogtenz.com [topblogtenz.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Molecular Shapes and Polarity | Introductory Chemistry [courses.lumenlearning.com]
• 5. T-shaped molecular geometry - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. m.youtube.com [m.youtube.com]
• 9. quora.com [quora.com]

An In-Depth Technical Guide to the Molecular Geometry of Bromine Trifluoride (BrF₃) based on VSEPR Theory

Audience: Researchers, scientists, and drug development professionals.

Core Content: This guide provides a detailed examination of the molecular structure of Bromine Trifluoride (BrF₃), applying Valence Shell Electron Pair Repulsion (VSEPR) theory. It includes a summary of quantitative structural data, a description of the experimental methods used to determine its geometry, and a logical visualization of the VSEPR prediction process.

Introduction to Bromine Trifluoride and VSEPR Theory

Bromine trifluoride (BrF₃) is a highly reactive interhalogen compound used as a potent fluorinating agent. Understanding its three-dimensional structure is critical for predicting its reactivity, polarity, and interactions with other molecules—a key consideration in synthetic chemistry and materials science.

The Valence Shell Electron Pair Repulsion (VSEPR) theory is a fundamental model in chemistry used to predict the geometry of individual molecules from the number of electron pairs surrounding their central atoms. The theory's core tenet is that electron pairs in the valence shell of a central atom will arrange themselves in three-dimensional space to minimize electrostatic repulsion. This guide will apply the principles of VSEPR theory to elucidate the structure of BrF₃.

Application of VSEPR Theory to BrF₃

The molecular geometry of BrF₃ can be systematically determined by following the VSEPR theory framework.

• Identify the Central Atom: In BrF₃, Bromine (Br) is the central atom as it is less electronegative than Fluorine (F).[1]

• Count Total Valence Electrons: Both Bromine and Fluorine are in Group 17 of the periodic table, possessing 7 valence electrons each.

  • Valence electrons from Br: 1 x 7 = 7

  • Valence electrons from F: 3 x 7 = 21

  • Total Valence Electrons: 7 + 21 = 28.[2][3]

• Determine the Number of Electron Groups (Steric Number): The central Bromine atom forms three single bonds with the three Fluorine atoms. To account for the remaining valence electrons, we place them on the central atom as lone pairs.

  • Electrons used in 3 Br-F bonds: 3 x 2 = 6

  • Remaining electrons: 28 - 6 = 22

  • After completing the octets of the three terminal Fluorine atoms (3 x 6 = 18 electrons), 4 electrons remain (22 - 18 = 4).

  • These 4 electrons constitute 2 lone pairs on the central Bromine atom.[1][3][4]

  • The total number of electron groups (steric number) around the central Br atom is the sum of bonding pairs and lone pairs: 3 (bonding pairs) + 2 (lone pairs) = 5 .[5]

• Determine the Electron Geometry: With a steric number of 5, the electron pairs arrange themselves in a trigonal bipyramidal geometry to minimize repulsion.[2][3][4][6]

• Determine the Molecular Geometry: The placement of the lone pairs is crucial. In a trigonal bipyramidal arrangement, lone pairs occupy the equatorial positions to minimize repulsion. With two lone pairs in the equatorial positions and three bonding pairs, the resulting shape of the molecule is T-shaped .[1][2][3][4][5] The two lone pairs repel the bonding pairs, causing the F-Br-F bond angles to deviate from the ideal 90°.[2][4]

Quantitative Data Summary

The structural parameters of Bromine Trifluoride have been determined experimentally. The key quantitative data are summarized in the table below.

Parameter	Value	Reference
VSEPR Formula	AX₃E₂	[3]
Steric Number	5	[5]
Bonding Electron Pairs	3	[3][4][7]
Lone Electron Pairs	2	[3][4][8]
Electron Geometry	Trigonal Bipyramidal	[2][3][4][6]
Molecular Geometry	T-shaped	[1][2][3][4]
F-Br-F Bond Angle	86.2°	[2][3][4][6]
Axial Br-F Bond Length	181 pm	[3]
Equatorial Br-F Bond Length	172 pm	[3]
Dipole Moment (µ)	1.19 D	[3]
Hybridization	sp³d	[1][4][6][8]

Molecular Visualization

The logical workflow for determining the molecular geometry of BrF₃ using VSEPR theory is illustrated below.

References

• 1. BrF3 Lewis Structure: Drawing, hybridization, polarity_Chemicalbook [chemicalbook.com]
• 2. youtube.com [youtube.com]
• 3. topblogtenz.com [topblogtenz.com]
• 4. Hybridization of BrF3- Structure and Molecular Geometry. [allen.in]
• 5. pubs.aip.org [pubs.aip.org]
• 6. m.youtube.com [m.youtube.com]
• 7. geometryofmolecules.com [geometryofmolecules.com]
• 8. CCCBDB listing of experimental data page 2 [cccbdb.nist.gov]

A Technical Guide to the Autoionization of Liquid Bromine Trifluoride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Liquid bromine trifluoride (BrF₃) is a powerful fluorinating agent and a unique non-aqueous ionizing solvent of significant interest in specialized synthesis and materials science.[1][2] Its utility as a solvent stems from its ability to undergo autoionization, a self-dissociation process that produces ionic species, thereby enabling it to support ionic reactions. This guide provides an in-depth technical overview of the autoionization of liquid BrF₃, presenting key quantitative data, detailed experimental protocols for its characterization, and a clear visualization of the chemical equilibrium. Understanding these properties is crucial for professionals leveraging its potent reactivity in fields ranging from inorganic synthesis to the production of materials for specialized applications.

The Autoionization Equilibrium

Similar to the familiar autoionization of water, liquid bromine trifluoride undergoes self-dissociation to form a cationic species, the difluorobromonium ion (BrF₂⁺), and an anionic species, the tetrafluorobromate ion (BrF₄⁻).[1] This equilibrium is the fundamental basis of the BrF₃ solvent system. The liquid's appreciable electrical conductivity is a direct result of the presence of these mobile ions.[1][3]

The equilibrium reaction is as follows:

2 BrF₃(l) ⇌ BrF₂⁺(solv) + BrF₄⁻(solv) [3]

In this system, substances that act as fluoride (B91410) ion (F⁻) acceptors are considered acids (increasing the concentration of BrF₂⁺), while fluoride ion donors are considered bases (increasing the concentration of BrF₄⁻).[4] For instance, antimony pentafluoride (SbF₅) is an acid, and potassium fluoride (KF) is a base in the BrF₃ solvent system.[1]

References

• 1. Bromine trifluoride - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]
• 3. Chlorine - Wikipedia [en.wikipedia.org]
• 4. The effect of pressure on the electrical conductivity of liquid iodine, iodine chloride, iodine bromide and bromine trifluoride - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]

Theoretical and Computational Insights into the Reactivity of Bromine Trifluoride (BrF3)

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: Bromine trifluoride (BrF3) is a highly reactive interhalogen compound, widely recognized as a powerful and versatile fluorinating agent. Its utility spans from the processing of nuclear fuel to specialized applications in organic synthesis.[1][2] However, its extreme reactivity necessitates a thorough understanding of its underlying chemical behavior for safe and controlled application. This technical guide delves into the theoretical and computational studies that have elucidated the molecular structure, electronic properties, and complex reactivity of BrF3. We will explore its autoionization and solvent properties, its dual Lewis acid-base character, and the computational methodologies employed to model its behavior, providing a foundational resource for professionals in chemistry and drug development.

Molecular Structure and Electronic Properties: A Theoretical Perspective

The reactivity of BrF3 is intrinsically linked to its unique molecular and electronic structure. Theoretical models, corroborated by experimental data, provide a clear picture of this molecule.

1.1 Molecular Geometry and Hybridization According to Valence Shell Electron Pair Repulsion (VSEPR) theory, BrF3 adopts a T-shaped molecular geometry.[1][3][4] The central bromine atom has five electron pairs in its valence shell: three bonding pairs with fluorine atoms and two non-bonding lone pairs.[3][5] To accommodate these five electron domains, the bromine atom undergoes sp³d hybridization.[3][6] The lone pairs occupy two of the equatorial positions of the trigonal bipyramidal electron geometry to minimize repulsion, resulting in the characteristic T-shape for the molecule itself.[3][7] This arrangement leads to two distinct types of Br-F bonds: two longer axial bonds and one shorter equatorial bond.[1] The bond angle between the axial and equatorial fluorine atoms is slightly compressed from the ideal 90° to 86.2° due to the greater repulsive influence of the lone pairs.[1][3]

1.2 Computational Analysis of Electronic Structure Computational studies using methods like the ωB97XD/6-311++D(d,p) level of theory provide deeper insights into the electronic environment of BrF3.[8] Analysis of the electron localization function (ELF) basins reveals an electron population of 2.33e in the lone pair regions, with the angle subtended by these basins at the bromine atom being 159°.[8] The total electron basin count around the bromine atom is calculated to be 7.03e, which influences its electronegativity in this chemical environment.[8]

Parameter	Value	Reference
Molecular Shape	T-shaped	[1][3][4]
Electron Geometry	Trigonal bipyramidal	[3][7]
Hybridization of Br	sp³d	[3][6]
Axial Br-F Bond Length	1.81 Å	[1]
Equatorial Br-F Bond Length	1.72 Å	[1]
F(axial)-Br-F(equatorial) Angle	86.2°	[1][3]
Dipole Moment	1.19 D	[1]
Table 1: Summary of key structural and electronic parameters of Bromine Trifluoride.

Core Reactivity Mechanisms: A Theoretical Framework

The theoretical understanding of BrF3's structure forms the basis for explaining its reactivity, which is dominated by autoionization, Lewis acid-base interactions, and its potent fluorinating capability.

2.1 Autoionization and Solvent Properties Liquid BrF3 is conductive due to its ability to autoionize, a property that makes it a useful non-aqueous ionizing solvent. The equilibrium involves the transfer of a fluoride (B91410) ion between two BrF3 molecules, forming the difluorobromonium cation (BrF2⁺) and the tetrafluorobromate anion (BrF4⁻).[1]

2 BrF₃ ⇌ BrF₂⁺ + BrF₄⁻

The BrF2⁺ cation acts as the acidic species (a strong fluoride acceptor), while the BrF4⁻ anion is the basic species (a fluoride donor) in this solvent system.[9]

Autoionization equilibrium of liquid BrF3.

2.2 Lewis Acid-Base Behavior BrF3's reactivity is further defined by its ability to act as both a fluoride donor and a fluoride acceptor, exemplifying its amphoteric Lewis acid-base character.[1][9]

• As a Fluoride Donor (Lewis Base): When reacting with a strong Lewis acid like antimony pentafluoride (SbF5), BrF3 donates a fluoride ion to form the salt [BrF₂⁺][SbF₆⁻].[1]

• As a Fluoride Acceptor (Lewis Acid): In the presence of a fluoride source such as potassium fluoride (KF), BrF3 acts as a Lewis acid, accepting a fluoride ion to form potassium tetrafluorobromate (KBrF4).[1]

Dual Lewis acid-base reactivity of BrF3.

Computational Studies of BrF3 Reactivity

Computational chemistry provides powerful tools to investigate reaction mechanisms and thermochemistry where experimental studies are challenging.

3.1 High-Pressure Behavior and Solid-State Studies Density Functional Theory (DFT) has been employed to model the high-pressure reactivity of bromine and fluorine, leading to the characterization of stable solid bromine fluorides, including BrF3.[10] These studies help predict the formation of novel high-pressure phases and provide insights into the structural and electronic properties of these materials under extreme conditions.[10]

3.2 Thermochemistry of Related Fluorides While extensive data on BrF3 reaction barriers is sparse, theoretical studies on related bromine hydrogen fluorides provide a model for the computational approaches used. DFT and hybrid Hartree-Fock/DFT methods have been used to calculate key thermochemical values for molecules like HBrF2 and HBrF4.[11] These calculations are crucial for understanding bond stabilities and reaction energetics.

Species	Property	Method	Value
HBrF₂	Adiabatic Electron Affinity (EAad)	BHLYP	3.69 eV
HBrF₄	Adiabatic Electron Affinity (EAad)	BHLYP	4.38 eV
HBrF₂	First F-atom Dissociation Energy	B3LYP	60 kcal/mol
HBrF₄	First F-atom Dissociation Energy	B3LYP	49 kcal/mol
HBrF₂	First H-atom Dissociation Energy	B3LYP	109 kcal/mol
HBrF₄	First H-atom Dissociation Energy	B3LYP	116 kcal/mol
Table 2: Calculated thermochemical data for bromine hydrogen fluorides, demonstrating the application of computational methods in Br-F chemistry.[11]

3.3 Reactivity with Organic Substrates Theoretical considerations are key to understanding the selective reactivity of BrF3 in organic chemistry. It has been proposed that for BrF3 to act as a source of nucleophilic fluoride, it must first be complexed by electron-donating elements within the substrate molecule, such as nitrogen or sulfur.[12][13][14] This "anchoring" mechanism is believed to temper BrF3's reactivity and direct the fluorination to a nearby electrophilic center.[12] This principle has been applied to convert nitriles adjacent to carboxylic acid groups into trifluoromethyl groups and to achieve novel molecular rearrangements.[12][14][15]

Proposed workflow for anchored fluorination with BrF3.

Methodologies in Theoretical Studies of BrF3

A variety of computational methods are used to model BrF3 and its reactions. The choice of method depends on the specific properties and phenomena being investigated.

4.1 Density Functional Theory (DFT) for Solid-State Systems For studying condensed phases, such as the behavior of BrF3 under high pressure, DFT calculations within a plane-wave basis set framework are common. A representative protocol is as follows:[10]

• Software: Vienna Ab initio Simulation Package (VASP), version 6.3.[10]

• Functional: A meta-GGA functional such as r2SCAN is often chosen for its accuracy with solid-state systems.[10]

• Corrections: Van der Waals corrections (e.g., Grimme-D3) are included to accurately model intermolecular forces.[10]

• Plane-Wave Basis Set Cutoff: A high energy cutoff, such as 800 eV, is used to ensure convergence.[10]

• Self-Consistent Field (SCF) Convergence: A tight convergence criterion of 10⁻⁷ eV is applied.[10]

• k-point Mesh: The Brillouin zone is sampled using a k-point mesh with a spacing of approximately 2π × 0.033 Å⁻¹ for geometry optimizations.[10]

4.2 Hybrid Hartree-Fock/DFT Methods for Molecular Systems For molecular systems, including thermochemical calculations and reaction mechanisms, hybrid DFT methods are widely used. These methods combine the computational efficiency of DFT with a portion of exact Hartree-Fock exchange to improve accuracy.

• Functionals: B3LYP and BHLYP are common examples.[11]

• Basis Sets: Double-zeta plus polarization (DZP) basis sets, often augmented with diffuse functions (e.g., DZP++), are used to provide a flexible description of the electron density, which is crucial for anions and weak interactions.[11]

Conclusion

Theoretical and computational studies have been indispensable in building a robust model of bromine trifluoride's reactivity. From its fundamental T-shaped structure and electronic properties to its complex behavior as an ionizing solvent and a selective fluorinating agent, these theoretical frameworks provide the necessary insights for its application in advanced materials and complex organic synthesis. The continued development of computational methods will further enhance the ability to predict and control the powerful reactivity of BrF3, paving the way for new innovations in drug discovery and materials science where precise fluorination is paramount.

References

• 1. Bromine trifluoride - Wikipedia [en.wikipedia.org]
• 2. BROMINE TRIFLUORIDE - Sixteenth Interim Report of the Committee on Acute Exposure Guideline Levels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. geometryofmolecules.com [geometryofmolecules.com]
• 4. youtube.com [youtube.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Hybridization of BrF3- Structure and Molecular Geometry. [allen.in]
• 7. Notes on BrF3 Molecular Geometry and Bond Angles [unacademy.com]
• 8. VSEPR Theory: A closer look at bromine trifluoride, BrF3. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. DFT modelling of high-pressure reactivity of bromine and fluorine - RepOD [repod.icm.edu.pl]
• 11. Hypervalency avoided: simple substituted BrF3 and BrF5 molecules. Structures, thermochemistry, and electron affinities of the bromine hydrogen fluorides HBrF2 and HBrF4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Reactions of Bromine Trifluoride with Organic Compounds

For Researchers, Scientists, and Drug Development Professionals

Foreword

Bromine trifluoride (BrF₃) is a powerful and highly reactive interhalogen compound that serves as a potent fluorinating agent.[1][2] Its utility in organic synthesis, particularly for the introduction of fluorine atoms into organic molecules, has been a subject of considerable interest. This guide provides a comprehensive overview of the reactions of bromine trifluoride with a wide range of organic compounds, detailing experimental protocols, quantitative data, and reaction mechanisms. Given the hazardous nature of BrF₃, this document also emphasizes critical safety and handling procedures.

Safety and Handling of Bromine Trifluoride

Bromine trifluoride is a toxic, corrosive, and extremely reactive substance that can cause severe burns upon contact with skin and eyes.[3][4] It reacts violently with water and most organic materials, often leading to fire or explosions.[4][5] Therefore, all manipulations must be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant gloves, a full-face shield, and a lab coat, must be worn at all times.[4][5]

Key Safety Precautions:

• Handling: Use in a well-ventilated fume hood. Avoid breathing fumes, mist, spray, or vapors. Wear appropriate PPE.[4]

• Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers made of resistant materials like Teflon. Keep away from incompatible materials such as water, organic compounds, and metals.[6][7]

• Spills: In case of a spill, evacuate the area. Small spills can be absorbed with dry chemical absorbents. Do not use water to clean up spills.[5]

• First Aid: In case of skin contact, immediately flush with copious amounts of water and apply a 2.5% calcium gluconate gel.[5] For eye contact, flush with water for at least 15 minutes and seek immediate medical attention.[5] If inhaled, move the person to fresh air and seek immediate medical attention.[3]

A logical workflow for the safe handling of bromine trifluoride is depicted below.

Figure 1: Workflow for Safe Handling of Bromine Trifluoride.

Reactions with Saturated and Unsaturated Hydrocarbons

The reaction of bromine trifluoride with simple hydrocarbons is often highly exothermic and can be explosive.[8] Controlled reactions are challenging and typically not the preferred method for fluorination of these substrates.

Alkanes

Direct reaction of BrF₃ with alkanes is generally a violent reaction that can lead to a mixture of polyhalogenated products and degradation.[9] Under specific, controlled conditions, selective fluorination of tertiary C-H bonds has been reported. For instance, the reaction with adamantane (B196018) derivatives can lead to the selective introduction of fluorine at the bridgehead positions.[6]

Alkenes and Alkynes

The reaction of BrF₃ with alkenes and alkynes is also highly exothermic and can be difficult to control. In principle, addition of BrF₃ across the double or triple bond can occur, but this is often accompanied by polymerization and decomposition. Due to the high reactivity, these reactions are not commonly employed in synthesis.

Reactions with Aromatic Compounds

Bromine trifluoride can react with aromatic compounds to yield brominated products. This reaction is a form of electrophilic aromatic substitution.

Under controlled conditions, BrF₃ can be a highly effective brominating agent for both activated and deactivated aromatic rings, often without the need for a catalyst.[10]

Table 1: Bromination of Aromatic Compounds with BrF₃

Substrate	Product(s)	Yield (%)	Reaction Conditions	Reference
Anisole (B1667542)	p-Bromoanisole	~90	Br₂/FeBr₃ in Ethanoic Acid	[11]
Toluene	p-Bromotoluene (major), o-Bromotoluene (minor)	-	Br₂/Fe	[12]
p-Nitrotoluene	3-Bromo-4-nitrotoluene	-	Ba(BrF₄)₂ (in situ BrF₃)	[13]

Reactions with Oxygen-Containing Functional Groups

Bromine trifluoride reacts readily with a variety of oxygen-containing organic compounds. These reactions often involve the replacement of a hydroxyl group or a carbonyl oxygen with fluorine atoms.

Alcohols

Primary aliphatic and alicyclic alcohols are rapidly oxidized by BrF₃ to the corresponding acyl fluorides. The reaction is believed to proceed through an ionic mechanism. A common byproduct is the symmetrical ester formed from the reaction of the acyl fluoride (B91410) product with the starting alcohol.[6][14]

Table 2: Oxidation of Primary Alcohols to Acyl Fluorides with BrF₃

Alcohol	Acyl Fluoride	Ester Byproduct	Yield of Acyl Fluoride (%)	Reference
1-Dodecanol	Dodecanoyl fluoride	Dodecyl dodecanoate	-	[6]
1-Octanol	Octanoyl fluoride	Octyl octanoate	-	[6]

Carboxylic Acids and Their Derivatives

Carboxylic acids can be converted directly to acyl fluorides using BrF₃. However, the reaction with acyl chlorides is often more general and gives better yields.[14] t-Butyl esters also react with BrF₃ to produce acyl fluorides in reasonable yields.[14] These reactions are typically very fast, completing in seconds at 0 °C.[14]

Table 3: Conversion of Carboxylic Acid Derivatives to Acyl Fluorides with BrF₃

Substrate	Product	Yield (%)	Reaction Time	Temperature (°C)	Reference
Various Carboxylic Acids	Corresponding Acyl Fluorides	-	Seconds	0	[14]
Various Acyl Chlorides	Corresponding Acyl Fluorides	Better than from acids	Seconds	0	[14]
Various t-Butyl Esters	Corresponding Acyl Fluorides	Reasonable	Seconds	0	[14]

A general workflow for the synthesis of acyl fluorides from carboxylic acids using BrF₃ is outlined below.

Figure 2: Experimental Workflow for Acyl Fluoride Synthesis.

Ethers

The reaction of ethers with BrF₃ is generally vigorous. Simple ethers are often cleaved and fluorinated.

Ketones

Ketones can be converted to gem-difluoroalkanes. A common strategy involves the conversion of the ketone to a 1,3-dithiolane (B1216140) or 1,3-dithiane, which then reacts with BrF₃ to give the desired gem-difluoro compound.[15][16]

Reactions with Nitrogen-Containing Functional Groups

Nitriles

Bromine trifluoride can convert nitriles to trifluoromethyl groups, particularly when a neighboring carboxylic acid moiety is present.[6] The reaction is thought to proceed via complexation of BrF₃ with the nitrogen and carbonyl oxygen atoms.[6]

Reactions with Sulfur-Containing Functional Groups

Bromine trifluoride shows interesting reactivity with sulfur-containing compounds, which often serve as "anchors" to direct the fluorination reaction.

Thioesters and Dithioesters

O-Substituted thioesters react with BrF₃ to form α,α-difluoro ethers. Dithioesters derived from carboxylic acids can be converted to trifluoromethyl groups under mild conditions (0°C, 2 minutes) with BrF₃.[14]

Dithianes and Dithiolanes

1,3-Dithianes and 1,3-dithiolanes, which can be readily prepared from aldehydes and ketones, react with BrF₃ to produce gem-difluoromethylene compounds.[15][16] This provides a valuable method for the conversion of a carbonyl group to a CF₂ group.

Table 4: Conversion of Dithianes to gem-Difluoromethyl Alkanes with BrF₃

Substrate (2-Alkyl-1,3-dithiane)	Product (1,1-Difluoromethyl Alkane)	Yield (%)	Reference
Primary Alkyl Derivatives	RCHF₂	60-75	[6][15]

A proposed mechanistic pathway for this transformation is depicted below.

References

• 1. benchchem.com [benchchem.com]
• 2. What happens when : Anisole is treated with `Br_(2)` in presence of `FeBr_(3)` or `CS_(2)` ? [allen.in]
• 3. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 4. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 5. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 6. researchgate.net [researchgate.net]
• 7. CN102502503B - Method for preparing bromine trifluoride - Google Patents [patents.google.com]
• 8. quora.com [quora.com]
• 9. quora.com [quora.com]
• 10. m.youtube.com [m.youtube.com]
• 11. How does anisole react with bromine in ethanoic acid class 12 chemistry CBSE [vedantu.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Difluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]
• 15. experts.illinois.edu [experts.illinois.edu]
• 16. researchgate.net [researchgate.net]

The Untamed Flame: A Technical Guide to the Reactions of Bromine Trifluoride with Water and Alcohols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bromine trifluoride (BrF₃) is a powerful and highly reactive interhalogen compound, valued in specialized chemical synthesis for its potent fluorinating capabilities. However, its extreme reactivity, particularly with protic solvents like water and alcohols, necessitates a thorough understanding of the reaction dynamics for safe and effective utilization. This technical guide provides an in-depth analysis of the reactions of bromine trifluoride with water and various classes of alcohols. It consolidates available data on reaction products, explores mechanistic pathways, and outlines experimental considerations. Due to the hazardous nature of these reactions, this document emphasizes safety and handling protocols.

Introduction

Bromine trifluoride is a straw-colored, fuming liquid at room temperature and a potent fluorinating agent.[1] Its utility in organic and inorganic synthesis is significant, particularly in the preparation of fluorinated compounds.[2][3] However, its reactivity profile is marked by violent, often explosive, reactions with a wide range of materials, including water and organic compounds.[1][4] This guide aims to provide a detailed understanding of these hazardous, yet synthetically relevant, reactions.

Reaction with Water: A Violent Hydrolysis

The interaction of bromine trifluoride with water is extremely vigorous and explosive, releasing significant thermal energy.[1][4] The reaction is complex, and the composition of the product mixture can vary.

Reaction Products

Multiple sources report a variety of products upon the hydrolysis of BrF₃. The reaction is highly exothermic and results in the formation of both hydrofluoric acid (HF) and various bromine-containing species.

One proposed reaction pathway suggests the formation of hydrofluoric acid and bromous acid:

BrF₃ + 2H₂O → 3HF + HBrO₂

Another source indicates that the reaction yields hydrofluoric acid, hydrobromic acid, and oxygen, highlighting the strong oxidizing nature of BrF₃:

BrF₃ + 2H₂O → 3HF + HBr + O₂[1]

In an alkaline medium, such as a sodium hydroxide (B78521) solution, the hydrolysis products are reported to be a mixture of bromide (Br⁻), hypobromite (B1234621) (BrO⁻), and bromate (B103136) (BrO₃⁻) ions, alongside fluoride (B91410) ions (F⁻).[5] A quantitative analysis of this reaction in 2.5% NaOH solution indicated that approximately 20-30% of the bromine forms bromide, 40-50% forms hypobromite, and the remaining 30% forms bromate.[5]

Table 1: Reported Products of Bromine Trifluoride Hydrolysis

Conditions	Reported Products	Reference
Neutral Water	Hydrofluoric acid (HF), Bromous acid (HBrO₂)	Not explicitly cited
Neutral Water	Hydrofluoric acid (HF), Hydrobromic acid (HBr), Oxygen (O₂)	[1]
Alkaline Solution (NaOH)	Fluoride (F⁻), Bromide (Br⁻), Hypobromite (BrO⁻), Bromate (BrO₃⁻)	[5]

Reaction Mechanism

The hydrolysis of BrF₃ is believed to proceed through a rapid and complex series of steps. The initial contact likely involves the donation of a lone pair from the oxygen atom of water to the electrophilic bromine atom of BrF₃. This is followed by a cascade of elimination and substitution reactions, leading to the final products. The evolution of oxygen gas underscores the potent oxidizing power of BrF₃, which is capable of oxidizing water.

References

• 1. Bromine trifluoride - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. tandfonline.com [tandfonline.com]

Bromine Trifluoride as an Ionizing Inorganic Solvent: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bromine trifluoride (BrF₃) is a highly reactive interhalogen compound that serves as a potent fluorinating agent and a unique ionizing inorganic solvent.[1] Its ability to autoionize, forming the difluorobromonium (BrF₂⁺) and tetrafluorobromate (BrF₄⁻) ions, allows it to function as a solvent system for a variety of inorganic reactions, particularly those involving the synthesis of complex fluorides. This guide provides a comprehensive overview of the properties, chemistry, and handling of bromine trifluoride as a specialized solvent, with a focus on its application in research and development.

Physicochemical Properties

Bromine trifluoride is a straw-colored, pungent, and highly corrosive liquid at room temperature.[1] Its physical and chemical properties are summarized in the tables below.

Table 1: Physical Properties of Bromine Trifluoride

Property	Value	References
Molecular Formula	BrF₃	[1]
Molar Mass	136.90 g/mol	[1]
Appearance	Straw-coloured liquid	[1]
Odor	Pungent, choking	[2]
Melting Point	8.77 °C (47.79 °F)	[1]
Boiling Point	125.72 °C (258.30 °F)	[1]
Density	2.803 g/cm³ at 25 °C	[3]
Viscosity	~0.4 cP at 25 °C
Dipole Moment	1.19 D	[1]
Specific Conductivity	8 x 10⁻³ Ω⁻¹cm⁻¹ at 25 °C

Table 2: Thermodynamic Properties of Bromine Trifluoride

Property	Value
Standard Enthalpy of Formation (liquid)	-300.8 kJ/mol
Standard Molar Entropy (liquid)	178.2 J/(mol·K)
Heat Capacity (liquid)	124.6 J/(mol·K)
Standard Enthalpy of Formation (gas)	-255.6 kJ/mol
Standard Molar Entropy (gas)	292.5 J/(mol·K)
Heat Capacity (gas)	66.6 J/(mol·K)

The Bromine Trifluoride Solvent System

Autoionization

Similar to water, liquid bromine trifluoride undergoes autoionization, establishing an equilibrium that defines its acidic and basic species.[2]

2 BrF₃ ⇌ BrF₂⁺ + BrF₄⁻[1]

Caption: Autoionization of liquid BrF₃.

Acid-Base Chemistry

In the BrF₃ solvent system, a Lewis acid is a fluoride (B91410) ion (F⁻) acceptor, and a Lewis base is a fluoride ion donor.[2]

• Acids: Substances that increase the concentration of the BrF₂⁺ cation. Examples include SbF₅ and AsF₅. SbF₅ + BrF₃ → [BrF₂⁺][SbF₆⁻][1]

• Bases: Substances that increase the concentration of the BrF₄⁻ anion. Examples include alkali metal fluorides like KF. KF + BrF₃ → K⁺ + BrF₄⁻[1]

Neutralization reactions occur between acids and bases in liquid BrF₃, forming a salt and the solvent.

[BrF₂⁺][SbF₆⁻] + KBrF₄ → KSbF₆ + 2BrF₃

Caption: Neutralization in BrF₃ solvent.

Experimental Protocols

Extreme caution must be exercised when handling bromine trifluoride due to its high reactivity and toxicity. All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including a face shield, heavy-duty gloves, and a lab coat, must be worn.[4] Materials compatible with BrF₃ include nickel, Monel, and Teflon.

Synthesis of Bromine Trifluoride

Bromine trifluoride can be synthesized by the direct reaction of bromine with fluorine gas.[5]

Materials:

• Bromine (Br₂)

• Fluorine gas (F₂)

• Copper or Monel reactor

• Condenser

• Collection vessel

Procedure:

• Place liquid bromine in the reactor.

• Slowly bubble fluorine gas through the liquid bromine at a controlled temperature, typically between 20-50 °C. The reaction is highly exothermic and requires careful temperature management.

• The bromine trifluoride formed is distilled from the reaction mixture and collected in a cooled vessel.

• The crude BrF₃ can be further purified by fractional distillation.

General Procedure for Fluorination Reactions

Bromine trifluoride is a powerful fluorinating agent capable of converting metal oxides and halides to their corresponding fluorides.[2]

Caption: Workflow for fluorination.

Example: Synthesis of a Metal Hexafluorometallate This protocol is a general guideline and must be adapted for the specific reactants.

Materials:

• Metal salt (e.g., AgF)

• Lewis acid fluoride (e.g., SbF₅)

• Bromine trifluoride (BrF₃)

• Inert solvent (e.g., anhydrous HF or a perfluorinated hydrocarbon)

• Reaction vessel made of a resistant material (e.g., Teflon or Monel)

Procedure:

• In an inert atmosphere glovebox, dissolve the Lewis acid (e.g., SbF₅) in a minimal amount of BrF₃ in the reaction vessel.

• In a separate vessel, dissolve the metal salt (e.g., AgF) in BrF₃.

• Slowly add the metal salt solution to the Lewis acid solution with constant stirring. The reaction is often exothermic and may require cooling.

• Allow the reaction to proceed for a specified time, which can range from hours to days, depending on the reactants.

• The resulting complex fluoride salt may precipitate from the solution.

• Isolate the product by filtration in an inert atmosphere.

• Wash the product with a small amount of fresh BrF₃ or an inert solvent to remove any unreacted starting materials.

• Dry the product under vacuum to remove residual solvent.

Conductometric Titration

Conductometric titrations can be used to follow neutralization reactions in liquid BrF₃. The principle is based on the change in the concentration of the charge-carrying ions (BrF₂⁺ and BrF₄⁻) and their differing ionic mobilities.[6]

Experimental Setup:

• A conductivity cell made of a material resistant to BrF₃ (e.g., Teflon with platinum electrodes).

• A burette made of a resistant material for the addition of the titrant.

• A conductivity meter.

• The entire setup should be enclosed in a dry, inert atmosphere.

Procedure:

• Place the solution of the acid (e.g., [BrF₂⁺][SbF₆⁻] in BrF₃) in the conductivity cell.

• Measure the initial conductivity of the solution.

• Add the basic solution (e.g., KBrF₄ in BrF₃) dropwise from the burette.

• After each addition, stir the solution and measure the conductivity.

• Continue the titration well past the equivalence point.

• Plot the conductivity as a function of the volume of titrant added. The equivalence point is determined from the intersection of the lines of the graph.

Vibrational Spectroscopy of Ions in Bromine Trifluoride

The vibrational frequencies of the characteristic ions of the BrF₃ solvent system, BrF₂⁺ and BrF₄⁻, have been studied to understand their structure and bonding.

Table 3: Vibrational Frequencies of BrF₂⁺ and BrF₄⁻ Ions (cm⁻¹)

Ion	Vibrational Mode	Frequency (cm⁻¹)	References
BrF₂⁺	ν₁ (symmetric stretch)	706 (Raman)	[7]
ν₂ (bending)	366	[7]
ν₃ (asymmetric stretch)	715 (IR)	[7]
BrF₄⁻	ν₁ (Ag, symmetric stretch)	528 (Raman)
ν₂ (B₁g, symmetric stretch)	455 (Raman)
ν₃ (A₂u, out-of-plane deform)	235 (IR)
ν₅ (B₂u, in-plane deform)	280 (IR)
ν₇ (Eᵤ, asymmetric stretch)	582 (IR)

Safety and Handling

Bromine trifluoride is extremely hazardous and requires specialized handling procedures.

• Toxicity: It is highly toxic upon inhalation and corrosive to all tissues. Contact with skin or eyes can cause severe burns.

• Reactivity: It reacts explosively with water and organic compounds.[2] It is a powerful oxidizing agent and can ignite combustible materials on contact.

• Handling: Always handle BrF₃ in a well-ventilated fume hood. Use compatible materials such as Monel, nickel, or Teflon for all equipment. Personal protective equipment, including a full-face shield, acid-resistant gloves, and a lab coat, is mandatory.[4]

• Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers made of compatible materials.[8]

• Spills: In case of a spill, evacuate the area immediately. Small spills can be absorbed with dry sand or other non-combustible absorbent material. Do not use water.[9]

• Disposal: Unused BrF₃ and waste materials should be handled by a specialized chemical waste disposal service.[10][11] Do not attempt to neutralize or dispose of it in a standard laboratory setting.

Conclusion

Bromine trifluoride is a valuable but challenging solvent for specialized applications in inorganic synthesis, particularly for the preparation of complex fluorides. Its unique properties as an ionizing solvent and a powerful fluorinating agent make it a useful tool for researchers in various fields. However, its extreme reactivity and toxicity necessitate stringent safety protocols and specialized handling equipment. A thorough understanding of its chemistry and hazards is essential for its safe and effective use in a laboratory setting.

References

• 1. Bromine trifluoride - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. webqc.org [webqc.org]
• 4. nj.gov [nj.gov]
• 5. CN102502503B - Method for preparing bromine trifluoride - Google Patents [patents.google.com]
• 6. phavi.umcs.pl [phavi.umcs.pl]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 9. airgas.com [airgas.com]
• 10. fast-act.com [fast-act.com]
• 11. msdsdigital.com [msdsdigital.com]

Physical properties of Bromine trifluoride at different temperatures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromine trifluoride (BrF₃) is a highly reactive interhalogen compound that exists as a straw-colored, pungent, and fuming liquid at room temperature.[1][2][3] Its utility as a potent fluorinating agent, particularly in the processing and reprocessing of nuclear fuel to produce uranium hexafluoride, underscores its industrial significance.[2][4] The inherent reactivity and hazardous nature of BrF₃ necessitate a thorough understanding of its physical properties for safe handling and application in research and development. This guide provides a comprehensive overview of the key physical properties of Bromine trifluoride, with a focus on their variation with temperature.

Safety and Handling Precautions

Bromine trifluoride is extremely corrosive to tissues and reacts violently with water and organic compounds.[2][4][5] All experimental work with BrF₃ must be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant gloves, a face shield, and a lab coat, must be worn at all times. Materials of construction for experimental apparatus should be carefully selected; nickel, Monel, and stainless steel are generally resistant to attack by BrF₃.

Physical Properties of Bromine Trifluoride

The physical properties of Bromine trifluoride are critical for its application in various chemical processes. The following tables summarize the key physical properties of BrF₃, including temperature-dependent data where available.

General Physical Properties

Property	Value	Reference
Molecular Formula	BrF₃	[6]
Molar Mass	136.90 g/mol	[1][2]
Appearance	Colorless to yellow, fuming liquid	[1][3]
Odor	Pungent, irritating	[1][2]
Melting Point	8.77 °C (281.92 K)	[2]
Boiling Point	125.72 °C (398.87 K)	[2]

Density of Liquid Bromine Trifluoride

The density of liquid BrF₃ decreases with increasing temperature.

Temperature (°C)	Temperature (K)	Density (g/cm³)	Reference
20	293.15	2.81	[1]
25	298.15	2.803	[7]

Viscosity of Liquid Bromine Trifluoride

The viscosity of liquid BrF₃ decreases as temperature increases. The following data has been converted from the original measurements in Fahrenheit.

| Temperature (°C) | Temperature (K) | Viscosity (cP) | | :--- | :--- | :--- | :--- | | 10.56 | 283.71 | 4.064 | | 11.11 | 284.26 | 4.005 | | 11.67 | 284.82 | 3.947 | | 12.22 | 285.37 | 3.890 | | 12.78 | 285.93 | 3.834 | | 13.33 | 286.48 | 3.779 | | 13.89 | 287.04 | 3.725 | | 14.44 | 287.59 | 3.672 | | 15.00 | 288.15 | 3.620 | | 15.56 | 288.71 | 3.569 | | 16.11 | 289.26 | 3.519 | | 16.67 | 290.82 | 3.470 | | 17.22 | 291.37 | 3.422 | | 17.78 | 291.93 | 3.375 | | 18.33 | 292.48 | 3.329 | | 18.89 | 293.04 | 3.284 | | 19.44 | 293.59 | 3.240 | | 20.00 | 294.15 | 3.197 | | 20.56 | 294.71 | 3.155 | | 21.11 | 295.26 | 3.114 | | 21.67 | 295.82 | 3.074 | | 22.22 | 296.37 | 3.035 | | 22.78 | 296.93 | 2.997 | | 23.33 | 297.48 | 2.960 | | 23.89 | 298.04 | 2.924 | | 24.44 | 298.59 | 2.889 |

Data converted from the CAMEO Chemicals database which provided measurements in Fahrenheit.

Vapor Pressure of Bromine Trifluoride

The vapor pressure of BrF₃ increases significantly with temperature. The relationship between vapor pressure and temperature can be described by the Antoine equation. One study measured the vapor pressure over the range of 39 to 155 °C and derived the following equation:

log₁₀(P_mm) = 7.74853 - 1685.8 / (t + 220.57)

where P is the pressure in mmHg and t is the temperature in Celsius.[7]

Temperature (°C)	Temperature (K)	Vapor Pressure (mmHg)
21	294.15	8
36.7	309.85	17.67
49.1	322.25	31.46
57.0	330.15	47.25
66.2	339.35	74.07
76.4	349.55	117.80
84.9	358.05	170.05
91.8	364.95	225.05
101.7	374.85	330.15
111.8	384.95	475.93
122.0	395.15	671.68
126.8	400.0	787.57
131.9	405.05	923.3
137.3	410.45	1092.1
148.3	421.45	1507.0
154.8	427.95	1808.0

Heat Capacity of Liquid Bromine Trifluoride

The heat capacity of liquid BrF₃ shows little variation over the temperature range provided in the available data.

| Temperature (°C) | Temperature (K) | Liquid Heat Capacity (J/g·K) | | :--- | :--- | :--- | :--- | | 11.11 - 30.00 | 284.26 - 303.15 | 0.920 |

Data converted from the CAMEO Chemicals database which provided a constant value of 0.220 Btu/lb-°F in this temperature range.[1]

Experimental Protocols

The high reactivity of Bromine trifluoride requires specialized equipment and procedures for the determination of its physical properties. The following are generalized protocols adapted for BrF₃, emphasizing necessary safety precautions.

Density Measurement (Pycnometer Method)

Objective: To determine the density of liquid Bromine trifluoride at various temperatures.

Apparatus:

• A pycnometer made of a material resistant to BrF₃ (e.g., nickel or stainless steel) with a known volume.

• A temperature-controlled bath.

• An analytical balance.

• A vacuum line for safe handling and transfer of BrF₃.

• Appropriate PPE.

Procedure:

• Preparation: The pycnometer must be scrupulously cleaned and dried. Its volume should be precisely calibrated using a reference substance of known density (e.g., deionized water, though extreme care must be taken to ensure no residual water remains before introducing BrF₃). The empty, dry pycnometer is weighed on an analytical balance.

• Filling: The pycnometer is filled with BrF₃ in a controlled environment, such as a glove box or under a vacuum line, to prevent exposure to atmospheric moisture.

• Temperature Equilibration: The filled pycnometer is placed in a temperature-controlled bath and allowed to equilibrate to the desired temperature.

• Volume Adjustment: The volume is adjusted to the calibrated mark, ensuring no air bubbles are present.

• Weighing: The pycnometer is carefully removed from the bath, cleaned of any external liquid, and weighed.

• Calculation: The density is calculated by dividing the mass of the BrF₃ (mass of filled pycnometer minus mass of empty pycnometer) by the known volume of the pycnometer.

• Repeat: The procedure is repeated at different temperatures to determine the temperature dependence of the density.

Viscosity Measurement (Rotational Viscometer Method)

Objective: To measure the viscosity of liquid Bromine trifluoride as a function of temperature.

Apparatus:

• A rotational viscometer with a spindle and sample chamber constructed from BrF₃-resistant materials.

• A temperature-controlled jacket for the sample chamber.

• A closed system for sample loading to prevent exposure.

• Appropriate PPE.

Procedure:

• Sample Loading: The BrF₃ sample is carefully loaded into the viscometer's sample chamber within a controlled environment.

• Temperature Control: The temperature of the sample is controlled using the temperature jacket.

• Measurement: The spindle is rotated at a known speed, and the torque required to overcome the viscous drag of the fluid is measured. This torque is then used to calculate the viscosity.

• Data Collection: Viscosity measurements are taken at a range of temperatures to establish the temperature-viscosity profile.

Heat Capacity Measurement (Calorimetry)

Objective: To determine the specific heat capacity of liquid Bromine trifluoride.

Apparatus:

• A calorimeter constructed from materials compatible with BrF₃.

• A precision thermometer or thermocouple.

• A controlled heat source.

• A system for inert atmosphere operation.

• Appropriate PPE.

Procedure:

• Sample Preparation: A known mass of BrF₃ is placed in the calorimeter under an inert atmosphere.

• Thermal Equilibration: The system is allowed to reach thermal equilibrium at a known initial temperature.

• Heating: A known amount of heat is supplied to the sample.

• Temperature Measurement: The temperature change of the BrF₃ is carefully measured.

• Calculation: The specific heat capacity is calculated using the formula: c = Q / (m * ΔT), where c is the specific heat capacity, Q is the heat added, m is the mass of the sample, and ΔT is the change in temperature.

Visualizations

Experimental Workflow for Vapor Pressure Measurement

The following diagram illustrates a generalized workflow for the experimental determination of the vapor pressure of Bromine trifluoride.

Caption: Workflow for vapor pressure determination of BrF₃.

This technical guide provides a foundational understanding of the physical properties of Bromine trifluoride. The data and protocols herein are intended to support safe and effective research, development, and handling of this important but hazardous chemical compound. Researchers should always consult primary literature and safety data sheets before conducting any experimental work with Bromine trifluoride.

References

• 1. Natural short-lived halogens exert an indirect cooling effect on climate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. quora.com [quora.com]
• 4. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 5. Viscometers | Fisher Scientific [fishersci.com]
• 6. scientificlabs.co.uk [scientificlabs.co.uk]
• 7. fpharm.uniba.sk [fpharm.uniba.sk]

An In-depth Technical Guide to the Thermochemical Properties of Bromine Trifluoride

This technical guide provides a comprehensive overview of the essential thermochemical data for Bromine trifluoride (BrF3). The information is tailored for researchers, scientists, and professionals in drug development who require precise thermodynamic values for modeling, reaction analysis, and safety assessments. This document summarizes key quantitative data in structured tables, outlines the experimental methodologies used for their determination, and presents a logical workflow for acquiring these properties.

Thermochemical Data of Bromine Trifluoride

Bromine trifluoride (BrF3) is a highly reactive interhalogen compound used as a powerful fluorinating agent and an ionizing inorganic solvent, particularly in the processing of nuclear fuel.[1] Its thermochemical properties are critical for understanding its reactivity and for the safe handling and design of chemical processes. The data presented below are compiled from various sources, including the NIST Chemistry Webbook and other peer-reviewed literature.

Table 1: Standard Molar Thermochemical Properties of BrF3 (Gas Phase)

Property	Symbol	Value	Units	Reference
Standard Enthalpy of Formation (298.15 K)	ΔfH°	-255.60 ± 3.00	kJ·mol⁻¹	[2]
Standard Molar Entropy (298.15 K)	S°	292.5	J·K⁻¹·mol⁻¹	[3]
Heat Capacity (298.15 K)	Cp	67.35	J·K⁻¹·mol⁻¹	[2]
Integrated Heat Capacity (0 K to 298.15 K)	H° - H°₀	14.71	kJ·mol⁻¹	[2]

Table 2: Molar Thermochemical Properties of BrF3 (Liquid Phase)

Property	Symbol	Value	Units	Reference
Standard Enthalpy of Formation (298.15 K)	ΔfH°	-300.8	kJ·mol⁻¹	[3]
Standard Molar Gibbs Energy of Formation (298.15 K)	ΔfG°	-242.9	kJ·mol⁻¹	[4]
Standard Molar Entropy (298.15 K)	S°	178.2	J·K⁻¹·mol⁻¹	[3]
Molar Heat Capacity (298.15 K)	Cp	124.6	J·K⁻¹·mol⁻¹	[3][4]

Table 3: Phase Change and Other Thermodynamic Data for BrF3

Property	Symbol	Value	Units	Reference
Enthalpy of Vaporization	ΔvapH	42.68	kJ·mol⁻¹	[4]
Enthalpy of Fusion	ΔfusH	12.03	kJ·mol⁻¹	[4]
Boiling Point	Tboil	125.72 °C (398.87 K)	°C (K)	[1]
Melting Point	Tfus	8.77 °C (281.92 K)	°C (K)	[1]
Dipole Moment	µ	1.19	D	[1][4]

Experimental Protocols and Methodologies

The determination of the thermochemical properties listed above involves a combination of experimental techniques and theoretical calculations. While specific, detailed protocols from the original publications require direct access to those sources, the general methodologies are well-established.

2.1 Calorimetry (Enthalpy of Formation and Phase Changes)

• Principle: Calorimetry directly measures the heat transfer during a chemical reaction or physical process. For determining the enthalpy of formation (ΔfH°), reaction calorimetry is employed. The reaction of bromine and fluorine to form BrF3 (Br₂(l) + 3F₂(g) → 2BrF₃(l)) would be conducted in a reaction calorimeter. The heat evolved or absorbed is measured, allowing for the calculation of the enthalpy change.

• Methodology:

  • A precisely known amount of the reactant (e.g., liquid bromine) is placed in a reaction vessel within the calorimeter.

  • The second reactant (e.g., fluorine gas) is introduced in a controlled manner to initiate the reaction.

  • The temperature change of the calorimeter system is meticulously recorded.

  • By knowing the heat capacity of the calorimeter (determined through calibration, often with electrical heating), the heat of the reaction is calculated.

  • The standard enthalpy of formation is then derived from this data, applying corrections for temperature, pressure, and the states of the reactants and products.

• Enthalpy of Vaporization/Fusion: The enthalpies of phase changes (ΔvapH and ΔfusH) are measured using techniques like Differential Scanning Calorimetry (DSC). A sample is heated at a constant rate, and the energy required to maintain this rate during the phase transition is measured, yielding the enthalpy value.[5]

2.2 Spectroscopic Measurements and Statistical Mechanics (Entropy and Heat Capacity)

• Principle: Standard molar entropy (S°) and heat capacity (Cp) for the gaseous state can be calculated with high accuracy using statistical mechanics if the molecular structure and vibrational frequencies are known. These molecular parameters are determined experimentally using spectroscopic techniques.

• Methodology:

  • Spectroscopy: Infrared (IR) and Raman spectroscopy are used to determine the fundamental vibrational frequencies of the BrF3 molecule.[2] Microwave spectroscopy provides data on the rotational constants.[2]

  • Statistical Mechanics Calculation: The total entropy is calculated as the sum of translational, rotational, vibrational, and electronic contributions.

    • Translational Entropy: Calculated using the Sackur-Tetrode equation, which requires only the molecular mass and temperature.

    • Rotational Entropy: Calculated from the molecule's moments of inertia, which are derived from the rotational constants.

    • Vibrational Entropy: Calculated by treating each vibrational mode as a quantum harmonic oscillator, using the frequencies obtained from IR/Raman spectra.

  • Heat Capacity: The heat capacity (Cp) is similarly calculated by summing the contributions from translational, rotational, and vibrational motions.

2.3 Shomate Equation (Heat Capacity as a Function of Temperature)

The NIST Chemistry Webbook provides coefficients for the Shomate equation, which is an empirical polynomial used to express the heat capacity of a substance as a function of temperature.[6][7] This allows for the calculation of thermochemical properties over a range of temperatures.

• Equation Form: Cp° = A + Bt + Ct² + D*t³ + E/t² (where t = temperature in Kelvin / 1000)

• The coefficients (A, B, C, D, E) are derived by fitting this equation to experimental heat capacity data.[6]

Visualization of Thermochemical Data Workflow

The following diagram illustrates the logical workflow for the experimental and theoretical determination of the core thermochemical properties of a molecule like Bromine trifluoride.

Caption: Logical workflow for obtaining thermochemical data for BrF3.

References

• 1. Bromine trifluoride - Wikipedia [en.wikipedia.org]
• 2. CCCBDB listing of experimental data page 2 [cccbdb.nist.gov]
• 3. Bromine trifluoride (data page) - Wikipedia [en.wikipedia.org]
• 4. bromine trifluoride [chemister.ru]
• 5. Experimental determination and thermodynamic optimization of the LiF-NdF3 system - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bromine trifluoride [webbook.nist.gov]
• 7. bromine trifluoride [webbook.nist.gov]

Bromine Trifluoride: A Technical Guide to its Discovery and Historical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromine trifluoride (BrF₃) is a highly reactive interhalogen compound that has carved a niche in specialized areas of chemistry, particularly as a potent fluorinating agent. First synthesized in the early 20th century, its discovery and the subsequent development of its synthesis have been pivotal in advancing fluorine chemistry. This technical guide provides an in-depth exploration of the historical synthesis of bromine trifluoride, detailing the seminal experimental protocols and presenting key quantitative data. The document is intended to serve as a comprehensive resource for researchers, scientists, and professionals in drug development who require a thorough understanding of this unique reagent.

Discovery and Early Synthesis

The discovery of bromine trifluoride is credited to the French chemist Paul Lebeau in 1906.[1] His pioneering work involved the direct fluorination of bromine, a method that, in principle, remains a fundamental approach for the synthesis of this compound. Shortly after, the German chemist Otto Ruff, a prominent figure in fluorine chemistry, further investigated and refined the synthesis of interhalogen compounds, including bromine trifluoride.[2]

Historical Synthesis Methods: Experimental Protocols

The following sections provide detailed experimental protocols for the key historical methods of synthesizing bromine trifluoride. These protocols are based on the original publications of the pioneering chemists in this field.

Lebeau's Direct Fluorination of Bromine (1906)

Paul Lebeau's initial synthesis involved the direct reaction of elemental bromine and fluorine at ambient temperature.[1]

Reaction: Br₂(l) + 3F₂(g) → 2BrF₃(l)

Experimental Protocol:

• Apparatus: Lebeau's apparatus was constructed primarily of glass, a material choice that highlights the challenges of working with highly reactive fluorine gas in that era. A key component was a reaction vessel containing liquid bromine, into which a stream of fluorine gas was introduced. The outlet of the vessel was connected to a condenser to liquefy any vaporized product.

• Procedure: A slow and controlled stream of fluorine gas was passed over the surface of liquid bromine maintained at 20 °C.[1] The reaction is highly exothermic, and maintaining a controlled temperature was crucial to prevent the formation of higher fluorides and to manage the reaction rate. The resulting bromine trifluoride, a pale-yellow liquid, was collected after condensation.

• Purification: The crude product was purified by fractional distillation to separate it from unreacted bromine and any bromine monofluoride (BrF) or bromine pentafluoride (BrF₅) that may have formed as byproducts.

Ruff and Braida's Refined Direct Fluorination (1933)

Otto Ruff and his student Alfred Braida significantly improved upon the direct fluorination method, employing more robust apparatus and achieving higher purity of the final product.[2]

Experimental Protocol:

• Apparatus: Recognizing the extreme reactivity of fluorine and bromine trifluoride, Ruff and Braida utilized apparatus constructed from more resistant materials such as copper and nickel. This was a significant advancement over the glass apparatus used by Lebeau. The reaction was carried out in a metal reactor, which could better withstand the corrosive nature of the reactants and products.

• Procedure: A stream of fluorine gas, diluted with an inert gas like nitrogen, was passed through liquid bromine. The dilution of fluorine provided better control over the reaction temperature. The reaction temperature was often maintained at a slightly elevated temperature (e.g., 80 °C) to increase the reaction rate while still minimizing the formation of BrF₅.[3]

• Purification: The product was purified by fractional distillation under vacuum, a technique that allowed for the separation of components with close boiling points at lower temperatures, thus preventing decomposition.

Synthesis via Disproportionation of Bromine Monofluoride

Another historical route to bromine trifluoride involves the disproportionation of bromine monofluoride (BrF).[1] Bromine monofluoride itself is unstable and readily disproportionates at temperatures above -35 °C.

Reaction: 3BrF(g) → BrF₃(l) + Br₂(l)

Experimental Protocol:

• Generation of Bromine Monofluoride: Bromine monofluoride was typically generated in situ by the reaction of bromine with a stoichiometric amount of fluorine at low temperatures (e.g., in a chloroform (B151607) solution at -70 °C).

• Disproportionation: The reaction mixture containing BrF was then allowed to warm up. As the temperature rose above its decomposition point, BrF disproportionated to yield bromine trifluoride and bromine.

• Separation: The resulting mixture was then separated by fractional distillation to isolate the bromine trifluoride.

Synthesis from Chlorine Trifluoride and Bromine

An alternative synthesis method involves the reaction of chlorine trifluoride (ClF₃) with bromine.

Reaction: ClF₃(g) + Br₂(l) → BrF₃(l) + BrCl(g)

Experimental Protocol:

• Procedure: Gaseous chlorine trifluoride was passed through liquid bromine. The reaction proceeds readily, with the more reactive chlorine displacing bromine from its higher fluoride.

• Purification: The primary challenge in this method is the separation of bromine trifluoride from the by-product, bromine monochloride (BrCl), and any unreacted starting materials. This was typically achieved through careful fractional distillation.

Quantitative Data

The following tables summarize the key quantitative data for bromine trifluoride.

Table 1: Physical Properties of Bromine Trifluoride

Property	Value
Molecular Formula	BrF₃
Molar Mass	136.90 g/mol
Appearance	Colorless to pale yellow fuming liquid
Odor	Pungent, irritating
Melting Point	8.77 °C
Boiling Point	125.7 °C
Density (liquid)	2.803 g/cm³ at 25 °C
Vapor Pressure	1.1 kPa at 25 °C

Table 2: Thermochemical Properties of Bromine Trifluoride

Property	Value
Standard Enthalpy of Formation (liquid)	-255.6 kJ/mol
Standard Enthalpy of Formation (gas)	-229.0 kJ/mol
Standard Molar Entropy (liquid)	185.8 J/(mol·K)

Visualization of Historical Synthesis Pathways

The following diagram illustrates the key historical developments in the synthesis of bromine trifluoride.

Caption: A diagram illustrating the key figures and synthetic routes in the history of bromine trifluoride.

Conclusion

The discovery and synthesis of bromine trifluoride represent a significant chapter in the history of fluorine chemistry. From Lebeau's pioneering work with glass apparatus to the more sophisticated methods developed by Ruff and others, the journey to produce and purify this highly reactive compound has been marked by ingenuity and a deep understanding of chemical reactivity. The detailed experimental protocols and quantitative data presented in this guide offer valuable insights for contemporary researchers and professionals who continue to explore the applications of this powerful fluorinating agent in various fields, including materials science and the synthesis of complex organic molecules.

References

• 1. Bromine trifluoride - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

BrF3 Lewis structure and formal charge calculation

An In-depth Technical Guide to the Lewis Structure and Formal Charge of Bromine Trifluoride (BrF3)

Abstract

Bromine trifluoride (BrF3) is a potent interhalogen compound utilized extensively as a fluorinating agent and in the processing of nuclear fuel. A thorough understanding of its electronic and structural characteristics is paramount for predicting its reactivity and ensuring safe handling. This guide provides a detailed analysis of the BrF3 Lewis structure, including the step-by-step methodology for its determination, formal charge calculations for each atom, and an overview of its resulting molecular geometry and hybridization.

Methodology for Determining the Lewis Structure

The Lewis structure is a simplified representation of the valence shell electrons in a molecule, crucial for predicting bonding patterns and molecular geometry. The protocol for deriving the Lewis structure for BrF3 is as follows:

• Calculation of Total Valence Electrons : The first step is to sum the valence electrons of all constituent atoms. Both Bromine (Br) and Fluorine (F) are in Group 17 of the periodic table, meaning each atom contributes seven valence electrons.[1]

  • Valence electrons from Bromine: 1 Br atom × 7 electrons/atom = 7 electrons

  • Valence electrons from Fluorine: 3 F atoms × 7 electrons/atom = 21 electrons

  • Total Valence Electrons : 7 + 21 = 28 electrons.[1][2][3]

• Identification of the Central Atom : In a molecule, the least electronegative atom typically occupies the central position. Fluorine is the most electronegative element, making Bromine the central atom in the BrF3 structure.[1][2]

• Assembly of the Molecular Skeleton : A skeletal structure is drawn by connecting the three Fluorine atoms to the central Bromine atom with single covalent bonds. Each single bond utilizes two electrons, accounting for 3 × 2 = 6 of the total valence electrons.

• Distribution of Remaining Electrons to Terminal Atoms : The remaining 22 electrons (28 - 6) are distributed as lone pairs around the terminal Fluorine atoms until each satisfies the octet rule (possesses eight valence electrons). Each Fluorine atom, already participating in one bond (2 electrons), requires three lone pairs (6 electrons).

  • 3 F atoms × 6 electrons/atom = 18 electrons.

• Placement of Final Electrons on the Central Atom : After satisfying the octets of the Fluorine atoms, there are still 4 electrons remaining (22 - 18). These are placed as two lone pairs on the central Bromine atom.[1][2] This results in the Bromine atom having an "expanded octet," with a total of 10 valence electrons (3 bonding pairs and 2 lone pairs). This is permissible for elements in period 3 and below, such as Bromine.[4]

The final Lewis structure shows a central Bromine atom single-bonded to three Fluorine atoms, with two lone pairs on the Bromine and three lone pairs on each Fluorine.[1]

Formal Charge Calculation Protocol

The formal charge is the hypothetical charge an atom would have if all bonds were perfectly covalent. It is a tool to assess the plausibility of a Lewis structure. The overall formal charge of a neutral molecule must be zero.[2]

The formula for calculating formal charge is: Formal Charge = (Number of Valence Electrons) - (Number of Non-bonding Electrons) - (Number of Bonding Electrons / 2)[5]

• Formal Charge of the Central Bromine (Br) Atom :

  • Valence Electrons of Br = 7

  • Non-bonding Electrons (2 lone pairs) = 4

  • Bonding Electrons (3 single bonds) = 6

  • Formal Charge (Br) = 7 - 4 - (6 / 2) = 0.[2][5]

• Formal Charge of the Fluorine (F) Atoms :

  • Valence Electrons of F = 7

  • Non-bonding Electrons (3 lone pairs) = 6

  • Bonding Electrons (1 single bond) = 2

  • Formal Charge (F) = 7 - 6 - (2 / 2) = 0.[2][5]

The formal charge on all atoms in the BrF3 molecule is zero, indicating that this is the most stable and accurate Lewis structure.[2][5]

Data Presentation: Structural and Electronic Properties of BrF3

The following table summarizes the key quantitative data derived from the Lewis structure and VSEPR theory analysis of Bromine Trifluoride.

Parameter	Central Atom (Bromine)	Terminal Atom (Fluorine)	Molecule (BrF3)
Valence Electrons	7	7	28
Bonding Electron Pairs	3	1	3
Lone Electron Pairs	2	3	11
Formal Charge	0	0	0
Hybridization	sp³d	-	-
Electron Geometry	Trigonal Bipyramidal	-	-
Molecular Geometry	T-shaped	-	T-shaped
F-Br-F Bond Angle	-	-	~86.2°

Data sourced from multiple references.[2][5][6][7][8][9]

Visualization of Methodological Workflow

The logical process for determining the key structural characteristics of BrF3, from initial electron counting to final geometry prediction, is illustrated in the following diagram.

References

• 1. learnool.com [learnool.com]
• 2. topblogtenz.com [topblogtenz.com]
• 3. Lewis Structure for BrF3 (Bromine Trifluoride) [terpconnect.umd.edu]
• 4. m.youtube.com [m.youtube.com]
• 5. brainly.com [brainly.com]
• 6. BrF3 Lewis Structure: Drawing, hybridization, polarity_Chemicalbook [chemicalbook.com]
• 7. byjus.com [byjus.com]
• 8. geometryofmolecules.com [geometryofmolecules.com]
• 9. testbook.com [testbook.com]

Understanding the T-shaped geometry of interhalogens

An In-Depth Technical Guide to the T-Shaped Geometry of Interhalogens

Introduction

Interhalogen compounds are molecules formed from the covalent bonding of two or more different halogen atoms.[1] These compounds are categorized based on their stoichiometry, with the general formula XYn, where X is the less electronegative halogen and 'n' can be 1, 3, 5, or 7.[1] This guide focuses on the XY3 type interhalogens, such as chlorine trifluoride (ClF3) and bromine trifluoride (BrF3), which are notable for exhibiting a T-shaped molecular geometry.[2][3] This structure is a direct consequence of the electron arrangement around the central halogen atom, which is accurately predicted by the Valence Shell Electron Pair Repulsion (VSEPR) theory.[1][4] Understanding this geometry is crucial for predicting the reactivity, polarity, and physical properties of these highly reactive compounds, which have applications as powerful fluorinating and oxidizing agents.

Theoretical Framework for T-Shaped Geometry

The T-shaped structure of XY3 interhalogens is a departure from more common three-coordinate geometries like trigonal planar. This specific arrangement is dictated by the presence of both bonding and non-bonding (lone pair) electrons in the valence shell of the central atom.

Valence Shell Electron Pair Repulsion (VSEPR) Theory

VSEPR theory is a model used to predict the 3D geometry of individual molecules based on minimizing the electrostatic repulsion between electron pairs in the valence shell of the central atom.[4] For AX3 type interhalogens like ClF3, the central chlorine atom has seven valence electrons, and each fluorine atom contributes one, forming three single bonds. This leaves the central chlorine atom with three bonding pairs and two lone pairs of electrons.

The key points of the VSEPR prediction for an AX3E2 molecule (where A is the central atom, X are the bonding atoms, and E are the lone pairs) are:

• Electron Geometry : With a total of five electron pairs (3 bonding + 2 lone pairs), the parent electron geometry is trigonal bipyramidal. This arrangement places the five electron pairs at the vertices of two pyramids sharing a triangular base.

• Lone Pair Placement : In a trigonal bipyramidal arrangement, there are two distinct positions: axial (two positions along the vertical axis) and equatorial (three positions in the horizontal plane). Lone pairs are more repulsive than bonding pairs and occupy more space. To minimize repulsion, the lone pairs preferentially occupy the equatorial positions, where they are approximately 120° from two other equatorial positions and 90° from the two axial positions. Placing them in the axial positions would create three high-repulsion 90° interactions.

• Molecular Geometry : With the two lone pairs occupying two of the three equatorial positions, the three bonding atoms are forced into the remaining two axial positions and one equatorial position. This results in the characteristic T-shaped molecular geometry.

VSEPR pathway for predicting T-shaped geometry.

Hybridization

The formation of five electron domains in a trigonal bipyramidal arrangement is explained by the concept of orbital hybridization. The central atom in an XY3 interhalogen undergoes sp³d hybridization .[3] This involves the mixing of one s orbital, three p orbitals, and one d orbital from the central atom's valence shell to form five new, equivalent hybrid orbitals. These five sp³d orbitals arrange themselves in a trigonal bipyramidal geometry to minimize repulsion. Two of these hybrid orbitals are occupied by the lone pairs, and the other three form sigma bonds with the peripheral halogen atoms.

Orbital mixing in sp³d hybridization.

Structural and Quantitative Data

The T-shaped geometry of interhalogens is not perfectly symmetrical due to the strong repulsion from the lone pairs in the equatorial plane. This repulsion pushes the axial bonds slightly closer to the equatorial bond, resulting in axial-equatorial bond angles that are slightly less than the ideal 90°. Similarly, the angle between the two axial bonds is compressed to less than 180°. The bond lengths also differ, with the two axial bonds being longer and weaker than the single equatorial bond.

Compound	Formula	Molecular Geometry	Axial Bond Length (Å)	Equatorial Bond Length (Å)	Axial-Equatorial Angle	Axial-Axial Angle
Chlorine Trifluoride	ClF₃	T-shaped	~1.698	~1.598	~87.5°	~175°
Bromine Trifluoride	BrF₃	T-shaped	1.810	1.721	86.2°	172.4°
Iodine Trichloride (B1173362)	ICl₃	Planar Dimer (I₂Cl₆)	2.78 (bridging)	2.32 (terminal)	90° (I-Cl-I)	95° (Cl-I-Cl)

Data for ClF₃ compiled from sources[5][6][7]. Data for BrF₃ from 1957 microwave spectroscopy study[8]. Data for ICl₃ reflects the solid-state dimeric structure determined by X-ray crystallography[9]. Note that the geometry around each iodine in the I₂Cl₆ dimer is approximately square planar, not T-shaped.

Experimental Protocols for Structure Determination

The precise molecular structures of interhalogens are determined using several advanced analytical techniques. The choice of method often depends on the physical state of the compound.

Gas Electron Diffraction (GED)

GED is a primary method for determining the structure of molecules in the gas phase, free from intermolecular forces.[10]

• Objective: To determine bond lengths and angles of gaseous molecules.

• Apparatus: The instrument consists of an electron gun to generate a high-energy electron beam, a vacuum chamber, a nozzle to introduce the gaseous sample, and a detector (often a photographic plate or CCD camera) to record the diffraction pattern.[10]

• Procedure:

  • The sample is vaporized and introduced into the high-vacuum chamber through a fine nozzle.

  • A monochromatic beam of electrons is fired through the gas stream.

  • The electrons are scattered by the electrostatic potential of the atoms in the molecules.

  • The resulting interference pattern of concentric rings is recorded by the detector.[10]

  • The intensity of the scattered electrons varies as a function of the scattering angle. This data is mathematically transformed into a radial distribution function, from which internuclear distances (bond lengths) and angles can be precisely calculated.[10]

• Information Obtained: Provides highly accurate measurements of bond lengths and angles for molecules in the gaseous state.

Microwave Spectroscopy

This technique is also used for gas-phase molecules and is particularly effective for polar molecules. It provides information about the rotational motion of a molecule, from which its moments of inertia and, subsequently, its geometry can be derived.

• Objective: To determine molecular geometry and bond lengths by analyzing the absorption of microwave radiation.

• Apparatus: A microwave source, a sample cell (waveguide), and a detector.

• Procedure:

  • The gaseous sample is introduced into the sample cell at low pressure.

  • Microwave radiation is passed through the sample, and the frequency is swept.

  • Molecules absorb energy at specific frequencies corresponding to transitions between rotational energy levels.

  • An absorption spectrum is generated, showing absorption intensity versus frequency.

  • The frequencies of the rotational transitions are used to calculate the moments of inertia of the molecule. For a given isotopic species, this information allows for the precise determination of bond lengths and angles.

• Information Obtained: Highly precise bond lengths, bond angles, and dipole moments. The structure of BrF₃ was determined using this method.[8]

X-ray Crystallography

For interhalogens that are solid at accessible temperatures, single-crystal X-ray crystallography is the definitive method for structure determination.

• Objective: To determine the precise 3D arrangement of atoms within a crystalline solid.[11][12]

• Apparatus: An X-ray source (e.g., X-ray tube or synchrotron), a goniometer to hold and rotate the crystal, and an X-ray detector.[12]

• Procedure:

  • A high-quality single crystal of the compound is grown and mounted on the goniometer.

  • A monochromatic beam of X-rays is directed at the crystal.

  • The crystal lattice diffracts the X-rays, producing a unique pattern of reflections (spots) at specific angles.[11]

  • The crystal is rotated, and thousands of reflections are collected by the detector.

  • The intensities and positions of the spots are used to calculate an electron density map of the crystal.

  • This map is interpreted to determine the positions of each atom, their bond lengths, and bond angles within the unit cell of the crystal.

• Information Obtained: Provides the exact atomic arrangement in the solid state. This method was crucial in showing that ICl₃ exists as a planar dimer, I₂Cl₆, in its crystalline form.[9][13]

Synthesis and Reactivity

XY3 interhalogens are typically synthesized by the direct reaction of the constituent halogens under controlled conditions. For example, chlorine trifluoride is produced by reacting chlorine with an excess of fluorine at elevated temperatures (e.g., 250 °C) in a nickel tube.[2]

Cl₂ + 3F₂ (excess) → 2ClF₃

These compounds are extremely reactive, often more so than elemental fluorine.[2] Their T-shaped geometry and the presence of lone pairs on the central atom contribute to their high polarity and reactivity. They are potent fluorinating agents and can react explosively with water and organic materials.[2][14] This high reactivity necessitates specialized handling procedures and apparatus, often constructed from materials like nickel or Monel.

References

• 1. Interhalogen Compounds: Types, Preparation, Structure [allen.in]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. vpscience.org [vpscience.org]
• 4. Interhalogen Compounds: Types, Preparation & Key Properties [vedantu.com]
• 5. CCCBDB comparison of experimental and calculated bond lengths [cccbdb.nist.gov]
• 6. youtube.com [youtube.com]
• 7. Consider the following compounds : (P) ClF3     (Q) BrF3The order of the angles between axial and equatorial bond pairs is : [infinitylearn.com]
• 8. CCCBDB listing of experimental data page 2 [cccbdb.nist.gov]
• 9. webqc.org [webqc.org]
• 10. Gas electron diffraction - Wikipedia [en.wikipedia.org]
• 11. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Iodine trichloride - Wikipedia [en.wikipedia.org]
• 14. kngac.ac.in [kngac.ac.in]

Quantum Chemical Insights into the Electronic Structure of Bromine Trifluoride: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bromine trifluoride (BrF₃) is a highly reactive interhalogen compound with significant applications as a fluorinating agent. A thorough understanding of its electronic structure is paramount for predicting its reactivity and designing novel chemical transformations. This technical guide provides a concise overview of the key molecular and electronic properties of BrF₃ derived from established theoretical and experimental data. Due to the limited availability of comprehensive quantum chemical calculation data in publicly accessible literature, this guide focuses on well-documented structural parameters and provides a foundational framework for understanding its chemical behavior.

Molecular Geometry and Hybridization

The molecular geometry of bromine trifluoride is a classic example of VSEPR theory in action. The central bromine atom is bonded to three fluorine atoms and possesses two lone pairs of electrons. This arrangement leads to a trigonal bipyramidal electron geometry .[1][2][3] To minimize electron-pair repulsion, the two lone pairs occupy the equatorial positions, forcing the three fluorine atoms into a T-shaped molecular geometry .[1][2][3]

The hybridization of the central bromine atom is described as sp³d .[1] This involves the mixing of one s, three p, and one d atomic orbital to form five hybrid orbitals that accommodate the three bonding pairs and two lone pairs.

Structural Parameters

Experimental data provides the following key structural parameters for the BrF₃ molecule. The T-shaped geometry results in two distinct types of fluorine atoms: two axial and one equatorial. This leads to different bond lengths.

Parameter	Experimental Value
Molecular Geometry	T-shaped
Electron Geometry	Trigonal Bipyramidal
Point Group	C₂ᵥ
Bond Angle (Fₐₓ-Br-Fₑq)	~86.2°

Table 1: Key structural parameters of Bromine Trifluoride.

Experimental Protocols: A Note on Computational Approaches

Geometry Optimization: The initial step involves finding the minimum energy structure of the molecule. This is typically performed using methods such as Hartree-Fock (HF), Density Functional Theory (DFT) with various functionals (e.g., B3LYP, PBE0), or Møller-Plesset perturbation theory (MP2). A suitable basis set, which is a set of mathematical functions used to describe the atomic orbitals, is chosen for these calculations (e.g., 6-31G*, cc-pVTZ, aug-cc-pVTZ).

Vibrational Frequency Analysis: Once the geometry is optimized, a frequency calculation is performed at the same level of theory. This serves two purposes: to confirm that the optimized structure is a true minimum on the potential energy surface (indicated by the absence of imaginary frequencies) and to predict the vibrational spectra (IR and Raman) of the molecule.

Electronic Property Calculations: Following a successful geometry optimization, various electronic properties can be calculated. This includes:

• Population Analysis: Methods like Mulliken population analysis or Natural Bond Orbital (NBO) analysis are used to determine the partial atomic charges and understand the nature of the chemical bonds.

• Frontier Molecular Orbital Analysis: The energies and spatial distributions of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are calculated to understand the molecule's reactivity and electronic transition properties.

Visualizing Computational Workflows and Molecular Properties

To illustrate the standard procedures and conceptual frameworks in computational chemistry, the following diagrams are provided.

A typical workflow for quantum chemical calculations.

References

• 1. zaguan.unizar.es [zaguan.unizar.es]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

A Technical Guide to the Reactivity of Bromine Trifluoride (BrF₃) with Aromatic and Aliphatic Compounds

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bromine trifluoride (BrF₃) is a powerful and highly reactive interhalogen compound with significant applications as a fluorinating and oxidizing agent in organic synthesis.[1][2] Its utility extends to the functionalization of both aromatic and aliphatic molecules, offering pathways to novel fluorinated compounds crucial in pharmaceutical and materials science. This technical guide provides an in-depth analysis of the reactivity of BrF₃ with these two major classes of organic compounds, presenting quantitative data, detailed experimental protocols, and mechanistic visualizations to aid researchers in harnessing its synthetic potential while ensuring safe handling.

Introduction to Bromine Trifluoride

Bromine trifluoride is a straw-colored, pungent liquid at room temperature that reacts violently with water and organic compounds.[3] It is a potent fluorinating agent, though less reactive than chlorine trifluoride (ClF₃).[3] Its reactivity stems from its ability to act as a fluoride (B91410) donor, forming the BrF₂⁺ cation and BrF₄⁻ anion through autoionization.[3][4] This property makes it a valuable reagent for introducing fluorine atoms into organic molecules, a common strategy in drug development to enhance metabolic stability, binding affinity, and bioavailability.

Key Properties of BrF₃:

• Molecular Formula: BrF₃

• Molar Mass: 136.90 g/mol

• Appearance: Straw-coloured liquid, hygroscopic[3]

• Density: 2.803 g/cm³

• Melting Point: 8.77 °C[3]

• Boiling Point: 125.72 °C[3]

• Hazards: Highly toxic, corrosive, powerful oxidizer, reacts violently with water.[3][5]

Reactivity with Aromatic Compounds

The reaction of BrF₃ with aromatic compounds is characterized by two primary competing pathways: electrophilic aromatic substitution (both fluorination and bromination) and, in some cases, oxidative fluorination.

Electrophilic Aromatic Substitution: Fluorination vs. Bromination

Uncomplexed BrF₃ often leads to a mixture of fluorinated and brominated aromatic products. The high electrophilicity of the bromine atom in BrF₃ can result in electrophilic aromatic bromination as a significant side reaction.[6][7] This can diminish the yield of the desired fluorinated product and complicate purification.

To mitigate this, BrF₃ can be complexed with pyridine (B92270) (Py). The resulting Py•BrF₃ complex exhibits attenuated reactivity, significantly reducing the propensity for electrophilic bromination and favoring fluorination.[6][8] This complex is a more selective reagent for the fluorination of aromatic compounds.

Quantitative Data: Reactions with Aromatic Compounds

Substrate	Reagent	Product(s)	Yield (%)	Reference
Deactivated Aromatics	BrF₃	Brominated Aromatics	-	[9]
Various Aromatic Precursors	Py•BrF₃	Fluorinated Aromatics	-	[6]

Further quantitative data is often proprietary or presented in specific research contexts.

Experimental Protocol: Fluorination of an Aromatic Compound using Py•BrF₃

Warning: Bromine trifluoride is extremely hazardous. All work must be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, a face shield, and a lab coat.[10][11]

• Preparation of the Py•BrF₃ complex: In a dry Teflon or stainless steel reaction vessel under an inert atmosphere (e.g., nitrogen or argon), cool a solution of pyridine in a suitable inert solvent (e.g., CH₂Cl₂) to -78 °C.

• Slowly add a pre-determined amount of BrF₃ dropwise to the pyridine solution with vigorous stirring. The formation of the complex is typically exothermic.

• Allow the reaction mixture to stir at low temperature for a specified period to ensure complete complex formation.

• Fluorination Reaction: To the freshly prepared Py•BrF₃ complex, add a solution of the aromatic substrate in an inert solvent.

• The reaction is typically run at low temperatures and monitored by an appropriate technique (e.g., TLC, GC-MS, or ¹⁹F NMR).

• Work-up: Upon completion, the reaction is carefully quenched with a suitable reagent (e.g., a cooled aqueous solution of sodium bisulfite).

• The organic layer is separated, washed, dried, and concentrated under reduced pressure.

• The crude product is then purified by an appropriate method, such as column chromatography.

Reaction Mechanism Visualization

Caption: Reaction pathway for the fluorination of an aromatic compound using the Py•BrF₃ complex.

Reactivity with Aliphatic Compounds

Bromine trifluoride exhibits diverse reactivity with aliphatic compounds, primarily acting as a powerful fluorinating agent. The presence of heteroatoms, such as sulfur or nitrogen, in the aliphatic substrate can direct and facilitate the fluorination reaction.[12]

Fluorination of Various Functional Groups

BrF₃ can be employed to convert a range of aliphatic functional groups into their fluorinated counterparts. For instance, it can convert nitriles to trifluoromethyl groups, particularly when a neighboring carboxylic moiety is present.[13] Alcohols can be oxidized to acyl fluorides.[13] A significant application is the conversion of dithianes and dithiolanes into gem-difluoroalkanes, providing a valuable route to these important structural motifs.[14][15]

Quantitative Data: Reactions with Aliphatic Compounds

Substrate Type	Functional Group Transformation	Reagent	Product	Yield (%)	Reference
2-Alkyl-1,3-dithianes	-CH(SR)₂ → -CHF₂	BrF₃	1,1-Difluoromethyl alkanes	60-75	[15]
Xanthates	-OC(=S)SMe → -OCF₃	BrF₃	Trifluoromethyl ethers	-	[13]
Dithioesters	-C(=S)SR → -CF₂-	BrF₃	gem-Difluoromethylene group	-	[16]
Acyl Chlorides	-COCl → -COF	BrF₃	Acyl Fluorides	-	[17]
tert-Butyl Esters	-COOtBu → -COF	BrF₃	Acyl Fluorides	reasonable	[17]

Experimental Protocol: Conversion of a Dithiane to a gem-Difluoroalkane

Warning: Adhere to all safety precautions outlined for handling BrF₃.

• Reaction Setup: In a dry, inert atmosphere, dissolve the 2-alkyl-1,3-dithiane derivative in a suitable anhydrous solvent (e.g., Freon-113 or CH₂Cl₂) in a Teflon or stainless steel reactor.

• Cool the solution to the desired reaction temperature, typically 0 °C or lower.

• Addition of BrF₃: Slowly add a solution of BrF₃ in the same solvent to the dithiane solution with efficient stirring. The reaction is often rapid and exothermic.

• Monitoring: Monitor the progress of the reaction by TLC, GC-MS, or ¹⁹F NMR.

• Quenching and Work-up: Carefully quench the reaction with an aqueous solution of a reducing agent like sodium bisulfite or sodium thiosulfate.

• Extract the product with a suitable organic solvent.

• Wash the combined organic extracts, dry over an anhydrous salt (e.g., MgSO₄), and remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography or distillation to obtain the desired 1,1-difluoromethyl alkane.

Reaction Workflow Visualization

Caption: Experimental workflow for the synthesis of 1,1-difluoromethyl alkanes from dithianes using BrF₃.

Safety and Handling

Bromine trifluoride is a hazardous substance that requires stringent safety protocols.[18]

• Handling: Always handle BrF₃ in a well-ventilated fume hood.[10] Use compatible materials for reaction vessels and storage, such as Teflon or stainless steel.[13] Avoid contact with water, organic materials, and skin.[11][19]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, a face shield over safety goggles, and a flame-retardant lab coat.[18]

• Spills: In case of a spill, evacuate the area. Do not use water.[11] Absorb the spill with a dry, inert material like sand or vermiculite (B1170534) and place it in a sealed container for disposal.[11]

• First Aid: In case of skin contact, immediately flush with copious amounts of water and seek medical attention. For eye contact, flush with water for at least 15 minutes and seek immediate medical attention.[10] If inhaled, move to fresh air and seek medical attention.

Conclusion

Bromine trifluoride is a versatile reagent for the fluorination of both aromatic and aliphatic compounds. While its high reactivity presents handling challenges, appropriate precautions and the use of moderating complexes like Py•BrF₃ can lead to selective and efficient transformations. The ability to introduce fluorine, difluoromethyl, and trifluoromethyl groups into organic molecules makes BrF₃ a valuable tool in the synthesis of novel compounds for drug discovery and materials science. This guide provides a foundational understanding for researchers to explore the synthetic utility of this powerful reagent.

References

• 1. BROMINE TRIFLUORIDE - Sixteenth Interim Report of the Committee on Acute Exposure Guideline Levels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. geometryofmolecules.com [geometryofmolecules.com]
• 3. Bromine trifluoride - Wikipedia [en.wikipedia.org]
• 4. scribd.com [scribd.com]
• 5. BROMINE TRIFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Pyridine•BrF3, the Missing Link for Clean Fluorinations of Aromatic Derivatives [agris.fao.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 11. nj.gov [nj.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Novel Method for Incorporating the CHF2 Group into Organic Molecules Using BrF3 [organic-chemistry.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. echemi.com [echemi.com]
• 19. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Application Notes and Protocols for Bromine Trifluoride as a Fluorinating Agent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromine trifluoride (BrF₃) is a highly reactive and potent fluorinating agent utilized in organic synthesis for the introduction of fluorine atoms into molecules. Its vigorous reactivity necessitates stringent safety protocols, but when handled correctly, it offers efficient routes to valuable fluorinated compounds, including acyl fluorides, gem-difluoroalkanes, and trifluoromethyl derivatives. These moieties are of significant interest in medicinal chemistry and materials science due to their ability to modulate the biological and physical properties of molecules.

This document provides detailed application notes and experimental protocols for the use of BrF₃ in key organic transformations. It is intended for experienced laboratory personnel familiar with handling hazardous reagents.

Extreme Hazard Warning: Bromine trifluoride is a toxic, corrosive, and water-reactive liquid that can cause severe burns and explodes on contact with water and many organic compounds.[1][2] All manipulations must be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including a face shield, acid-resistant gloves, and a lab coat. Anhydrous conditions are essential for all reactions.

Key Applications

Synthesis of Acyl Fluorides from Carboxylic Acids and Derivatives

Bromine trifluoride provides a rapid and efficient method for the conversion of carboxylic acids, acyl chlorides, and t-butyl esters into the corresponding acyl fluorides. The reaction is typically very fast, often completing within seconds at low temperatures.[3]

General Reaction Scheme:

• R-COOH + BrF₃ → R-COF

• R-COCl + BrF₃ → R-COF

• R-COOtBu + BrF₃ → R-COF

Data Presentation: Synthesis of Acyl Fluorides

Substrate	Product	Yield (%)	Reference
Benzoic Acid	Benzoyl Fluoride (B91410)	Good	[3]
4-Chlorobenzoic Acid	4-Chlorobenzoyl Fluoride	High	[3]
Adamantane-1-carboxylic acid	Adamantane-1-carbonyl fluoride	Good	[3]
Pivalic acid	Pivaloyl fluoride	Good	[3]

Synthesis of Gem-Difluoro Compounds from Carbonyls

The direct conversion of aldehydes and ketones to gem-difluoro compounds using BrF₃ is challenging due to the reagent's high reactivity. A more controlled and widely used method involves the conversion of the carbonyl compound to a 1,3-dithiane (B146892) derivative, which then readily undergoes fluorinative desulfurization with BrF₃ to yield the desired gem-difluoromethylene group.[4]

General Reaction Scheme:

• RCHO + HS(CH₂)₃SH → R-CH(S(CH₂)₃S)

• R-CH(S(CH₂)₃S) + BrF₃ → R-CHF₂

Data Presentation: Synthesis of Gem-Difluoro Compounds

Substrate (via Dithiane)	Product	Yield (%)	Reference
Octanal (B89490)	1,1-Difluorooctane	60-75	[5]
Dodecanal	1,1-Difluorododecane	60-75	[5]
Cyclohexanecarboxaldehyde	(Difluoromethyl)cyclohexane	60-75	[5]

Synthesis of Trifluoromethyl Compounds from Carboxylic Acids

Bromine trifluoride can be employed to convert carboxylic acids into the valuable trifluoromethyl group. This transformation is achieved by first converting the carboxylic acid into a dithioester intermediate, which is then treated with BrF₃.[6][7]

General Reaction Scheme:

• R-COOH → R-CS₂R'

• R-CS₂R' + BrF₃ → R-CF₃

Data Presentation: Synthesis of Trifluoromethyl Compounds

Substrate (via Dithioester)	Product	Yield (%)	Reference
Benzoic Acid	Trifluoromethylbenzene	Good	[6]
4-Methoxybenzoic Acid	4-(Trifluoromethyl)anisole	Good	[6]
Hexanoic Acid	1,1,1-Trifluoroheptane	Good	[6]

Experimental Protocols

Safety First: Before commencing any experiment, ensure you have read and understood the Material Safety Data Sheet (MSDS) for bromine trifluoride and have all necessary safety equipment in place.[2][8] All glassware must be thoroughly dried, and reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon).

Protocol: Synthesis of Benzoyl Fluoride from Benzoic Acid

Materials:

• Benzoic acid

• Bromine trifluoride (BrF₃)

• Anhydrous dichloromethane (B109758) (DCM)

• Anhydrous sodium fluoride (NaF)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask with a magnetic stir bar

• Syringe and needle

• Septum

• Cooling bath (ice/water)

• Filtration apparatus

Procedure:

• In a flame-dried, 25 mL two-necked round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve benzoic acid (1.22 g, 10 mmol) in anhydrous DCM (10 mL).

• Cool the stirred solution to 0 °C using an ice/water bath.

• Slowly add bromine trifluoride (0.4 mL, 1.37 g, 10 mmol) dropwise via syringe over 5 minutes. Caution: The reaction is exothermic and vigorous gas evolution may occur.

• After the addition is complete, stir the reaction mixture at 0 °C for an additional 10 minutes.

• To quench any unreacted BrF₃ and neutralize the generated HF, add anhydrous sodium fluoride (1.0 g).

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Filter the mixture through a pad of anhydrous sodium sulfate to remove solids.

• The filtrate contains the benzoyl fluoride. The solvent can be carefully removed under reduced pressure to yield the crude product, which can be further purified by distillation if necessary.

Protocol: Synthesis of 1,1-Difluorooctane from Octanal

This is a two-step process involving the formation of the dithiane followed by fluorination.

Step 1: Synthesis of 2-Heptyl-1,3-dithiane (B14623058)

Materials:

• Octanal

• 1,3-Propanedithiol (B87085)

• Boron trifluoride etherate (BF₃·OEt₂)

• Anhydrous chloroform (B151607) (CHCl₃)

• Anhydrous potassium carbonate (K₂CO₃)

• Methanol (B129727)

• Standard glassware for organic synthesis

Procedure: (Adapted from a general procedure for dithiane formation)

• In a 500 mL round-bottom flask, combine 1,3-propanedithiol (10.8 g, 100 mmol) and octanal (12.8 g, 100 mmol) in anhydrous chloroform (250 mL).

• Cool the mixture to 0 °C and slowly add boron trifluoride etherate (1.4 mL, ~11 mmol) dropwise with stirring.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Wash the reaction mixture with water (2 x 100 mL), 10% aqueous potassium hydroxide (B78521) (2 x 100 mL), and again with water (100 mL).

• Dry the organic layer over anhydrous potassium carbonate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from methanol or by column chromatography to yield 2-heptyl-1,3-dithiane.

Step 2: Fluorination with Bromine Trifluoride

Materials:

• 2-Heptyl-1,3-dithiane

• Bromine trifluoride (BrF₃)

• Anhydrous dichloromethane (DCM)

• Anhydrous sodium fluoride (NaF)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask with a magnetic stir bar

• Syringe and needle

• Septum

• Cooling bath (ice/water)

Procedure:

• In a flame-dried 50 mL round-bottom flask under a nitrogen atmosphere, dissolve 2-heptyl-1,3-dithiane (2.18 g, 10 mmol) in anhydrous DCM (20 mL).

• Cool the solution to 0 °C.

• Slowly add bromine trifluoride (0.8 mL, 2.74 g, 20 mmol) dropwise via syringe.

• Stir the reaction at 0 °C for 15 minutes.

• Quench the reaction by adding anhydrous sodium fluoride (2.0 g) and stir for 30 minutes at room temperature.

• Filter through anhydrous sodium sulfate and concentrate the filtrate carefully under reduced pressure.

• The crude 1,1-difluorooctane can be purified by distillation.

Safety and Handling

Bromine trifluoride is an extremely hazardous substance that requires specialized handling procedures.

• Personal Protective Equipment (PPE): Always wear a full face shield, heavy-duty chemical resistant gloves (e.g., neoprene or nitrile), and a flame-retardant lab coat.[8]

• Ventilation: All work must be conducted in a chemical fume hood with excellent airflow.

• Materials Compatibility: Use only equipment made of compatible materials such as stainless steel, Monel, Teflon®, or dry glass. Avoid contact with organic materials, water, and other reactive substances.

• Quenching and Disposal: Unused BrF₃ and reaction residues must be quenched and disposed of according to institutional safety guidelines. A common method for destroying small quantities is to slowly add it to a large excess of a cooled, stirred suspension of sodium bicarbonate or calcium hydroxide in a non-reactive solvent like Freon-113 (use of which is now restricted, so consult your safety officer for alternatives). The resulting mixture should be neutralized and disposed of as hazardous waste.[9]

Visualizations

Experimental Workflows

Caption: General workflows for key fluorination reactions using BrF₃.

Safe Handling and Quenching Logic

Caption: Logical flow for safe handling and emergency procedures for BrF₃.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 3. BrF3, an underutilized reagent in organic chemistry: a novel C-C-N to C-N-C rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ipo.rutgers.edu [ipo.rutgers.edu]
• 5. rtong.people.ust.hk [rtong.people.ust.hk]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Decarboxylative Fluorination of Aliphatic Carboxylic Acids via Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. echemi.com [echemi.com]

Synthesis of Acyl Fluorides Using Bromine Trifluoride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the synthesis of acyl fluorides from carboxylic acids and their derivatives using bromine trifluoride (BrF₃). Bromine trifluoride is a powerful fluorinating agent that enables the rapid and efficient conversion of carboxylic acids, acyl chlorides, and t-butyl esters into the corresponding acyl fluorides. The reactions are typically very fast, often completed within seconds at 0 °C. This methodology is particularly effective for the conversion of acyl chlorides, which generally provides higher yields and has a broader substrate scope. Due to the hazardous nature of bromine trifluoride, strict adherence to safety protocols is imperative.

Introduction

Acyl fluorides are valuable synthetic intermediates in organic chemistry, offering a unique balance of reactivity and stability compared to other acyl halides. Their enhanced stability towards hydrolysis and moisture makes them easier to handle, while they remain sufficiently reactive for a variety of nucleophilic acyl substitution reactions. The synthesis of acyl fluorides using bromine trifluoride presents a rapid and effective method for their preparation from readily available starting materials.

Reaction and Mechanism

The synthesis of acyl fluorides using bromine trifluoride proceeds via a nucleophilic substitution pathway. The reaction is believed to be ionic in nature. In the case of carboxylic acids, the hydroxyl group is displaced by a fluoride (B91410) ion. For acyl chlorides, a halogen exchange reaction occurs. With t-butyl esters, the reaction likely involves the cleavage of the ester bond followed by fluorination.

Applications

The use of bromine trifluoride for the synthesis of acyl fluorides is applicable to a range of substrates, making it a versatile tool in medicinal chemistry and drug development for the introduction of fluorine into molecules and for the preparation of key intermediates.

Experimental Protocols

Safety Precautions:

DANGER: Bromine trifluoride is a highly corrosive, toxic, and reactive substance. It reacts violently with water and organic compounds. All manipulations must be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including a face shield, acid-resistant gloves, and a lab coat, must be worn. Ensure an emergency shower and eyewash station are readily accessible. All glassware must be thoroughly dried before use.

Protocol 1: Synthesis of Acyl Fluorides from Carboxylic Acids

This protocol describes the general procedure for the conversion of a carboxylic acid to an acyl fluoride using bromine trifluoride.

Materials:

• Carboxylic acid

• Bromine trifluoride (BrF₃)

• Anhydrous solvent (e.g., Freon-113 or other inert fluorinated solvent)

• Dry glassware (e.g., round-bottom flask, dropping funnel, condenser)

• Stirring apparatus

• Cooling bath (e.g., ice-water)

Procedure:

• In a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a condenser, dissolve the carboxylic acid in an appropriate volume of anhydrous solvent.

• Cool the reaction mixture to 0 °C using an ice-water bath.

• Slowly add a solution of bromine trifluoride in the same anhydrous solvent to the stirred solution of the carboxylic acid via the dropping funnel. The reaction is often instantaneous.

• After the addition is complete, allow the reaction to stir for a few minutes at 0 °C.

• The reaction progress can be monitored by IR spectroscopy (disappearance of the broad O-H stretch of the carboxylic acid and appearance of the C-F stretch of the acyl fluoride).

• Upon completion, the solvent and any volatile byproducts can be removed under reduced pressure to yield the crude acyl fluoride.

• Purification of the acyl fluoride can be achieved by distillation or chromatography, depending on its properties.

Protocol 2: Synthesis of Acyl Fluorides from Acyl Chlorides

This method is noted to be of a more general nature and often provides better yields.[1]

Materials:

• Acyl chloride

• Bromine trifluoride (BrF₃)

• Anhydrous solvent (e.g., Freon-113 or other inert fluorinated solvent)

• Dry glassware

• Stirring apparatus

• Cooling bath

Procedure:

• In a dry reaction vessel, dissolve the acyl chloride in an anhydrous solvent.

• Cool the solution to 0 °C in an ice-water bath.

• Slowly add a solution of bromine trifluoride in the same solvent to the stirred acyl chloride solution. The reaction is typically very fast.[1]

• Continue stirring for a short period at 0 °C.

• Work-up and purification are similar to Protocol 1.

Protocol 3: Synthesis of Acyl Fluorides from t-Butyl Esters

This approach also provides a route to acyl fluorides in reasonable yields.[1]

Materials:

• t-Butyl ester

• Bromine trifluoride (BrF₃)

• Anhydrous solvent

• Dry glassware

• Stirring apparatus

• Cooling bath

Procedure:

• Dissolve the t-butyl ester in a suitable anhydrous solvent in a dry reaction flask.

• Cool the mixture to 0 °C.

• Slowly add a solution of bromine trifluoride in the same solvent. The reaction is completed in a few seconds.[1]

• Stir for a brief period after the addition is complete.

• Isolate and purify the product as described in the previous protocols.

Quantitative Data

The following table summarizes the reported yields for the synthesis of various acyl fluorides using bromine trifluoride from different starting materials. The reactions are generally performed at 0 °C and are complete within seconds.[1]

Starting Material	Product	Yield (%)
From Carboxylic Acids
Adamantane-1-carboxylic acid	Adamantane-1-carbonyl fluoride	~70
Benzoic acid	Benzoyl fluoride	Moderate
From Acyl Chlorides
Adamantane-1-carbonyl chloride	Adamantane-1-carbonyl fluoride	>95
Benzoyl chloride	Benzoyl fluoride	High
Pivaloyl chloride	Pivaloyl fluoride	High
From t-Butyl Esters
t-Butyl adamantane-1-carboxylate	Adamantane-1-carbonyl fluoride	~80
t-Butyl benzoate	Benzoyl fluoride	Reasonable

Note: The yields are based on literature reports and may vary depending on the specific reaction conditions and substrate.[1]

Visualizations

Experimental Workflow

Caption: General experimental workflow for the synthesis of acyl fluorides using BrF₃.

Logical Relationship of Substrate to Product

Caption: Logical relationship of different starting materials to the acyl fluoride product.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for the Controlled Fluorination of Carbonyl Compounds with Bromine Trifluoride (BrF3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of fluorine atoms into organic molecules is a cornerstone of modern drug discovery and materials science, often imparting unique and beneficial properties such as enhanced metabolic stability, increased binding affinity, and altered electronic characteristics. Among the various fluorinating agents, bromine trifluoride (BrF3) stands out as a powerful and highly reactive reagent. While its vigorous nature demands careful handling, BrF3 offers an effective method for the gem-difluorination of carbonyl compounds, a transformation of significant interest in medicinal chemistry.

These application notes provide a comprehensive overview of the controlled fluorination of carbonyl compounds using BrF3. Due to the high reactivity of BrF3 towards carbonyl groups, a widely adopted and more controlled strategy involves the conversion of the carbonyl compound into a more stable sulfur-containing derivative, such as a 1,3-dithiane (B146892) or a dithioacetal, prior to fluorination. This indirect, yet highly effective, fluorodesulfurization reaction is the primary focus of these protocols.

Safety Precautions

Warning: Bromine trifluoride is a highly toxic, corrosive, and moisture-sensitive reagent that reacts violently with water and organic compounds.[1] All manipulations must be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including a face shield, chemical-resistant gloves, and a lab coat, must be worn at all times. Reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon).

Reaction Workflow

The controlled gem-difluorination of carbonyl compounds using BrF3 is typically a two-step process. The first step involves the protection of the carbonyl group as a dithioacetal or dithioketal, most commonly a 1,3-dithiane. The second step is the fluorodesulfurization of the dithiane derivative with BrF3 to yield the desired gem-difluoro compound.

Caption: General workflow for the conversion of carbonyl compounds to gem-difluoro compounds using BrF3.

Experimental Protocols

Protocol 1: Formation of 1,3-Dithiane Derivatives from Carbonyl Compounds

This protocol outlines the general procedure for the conversion of an aldehyde or ketone to its corresponding 1,3-dithiane derivative.

Materials:

• Aldehyde or Ketone

• 1,3-Propanedithiol (B87085)

• Boron trifluoride diethyl etherate (BF3·OEt2) or another suitable Lewis acid

• Anhydrous dichloromethane (B109758) (DCM) or other suitable solvent

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve the carbonyl compound (1.0 equiv) in anhydrous DCM.

• Add 1,3-propanedithiol (1.1 - 1.5 equiv).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add boron trifluoride diethyl etherate (0.1 - 1.2 equiv) dropwise.

• Allow the reaction to stir at 0 °C and then warm to room temperature, monitoring by TLC until the starting material is consumed.

• Quench the reaction by slowly adding saturated sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract with DCM.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate or sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude 1,3-dithiane derivative, which can be purified by column chromatography or recrystallization.

Protocol 2: Gem-Difluorination of 1,3-Dithiane Derivatives with BrF3

This protocol describes the fluorodesulfurization of a 1,3-dithiane derivative to the corresponding gem-difluoro compound.

Materials:

• 1,3-Dithiane derivative

• Bromine trifluoride (BrF3)

• Anhydrous dichloromethane (DCM) or chloroform (B151607) (CHCl3)

• Anhydrous sodium fluoride (B91410) or calcium fluoride for quenching

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel and a nitrogen inlet, dissolve the 1,3-dithiane derivative (1.0 equiv) in anhydrous DCM.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of BrF3 (2.0 - 3.0 equiv) in cold anhydrous DCM dropwise to the stirred solution. The reaction is often rapid.

• Monitor the reaction by TLC. Upon completion, quench the reaction by carefully adding anhydrous sodium fluoride or calcium fluoride powder to the cold reaction mixture to consume excess BrF3.

• Allow the mixture to warm to room temperature, then slowly add saturated sodium bicarbonate solution.

• Extract the product with DCM, wash the combined organic layers with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography to obtain the gem-difluoro compound.

Quantitative Data

The following table summarizes the yields for the gem-difluorination of various 1,3-dithiane derivatives using BrF3. The yields for the initial dithiane formation are generally high but can vary depending on the substrate.

Entry	Substrate (1,3-Dithiane of)	Product	Yield (%)	Reference
1	Dodecanal	1,1-Difluorododecane	75	[2]
2	Cyclohexanecarboxaldehyde	(Difluoromethyl)cyclohexane	72	[2]
3	4-Phenylbutanal	1,1-Difluoro-4-phenylbutane	70	[2]
4	2-Octanone	2,2-Difluorooctane	68	[2]
5	Cycloheptanone	1,1-Difluorocycloheptane	78	[2]
6	4-tert-Butylcyclohexanone	1,1-Difluoro-4-tert-butylcyclohexane	75	[2]
7	Propiophenone	1,1-Difluoro-1-phenylpropane	65	[2]

Reaction Mechanism

The fluorodesulfurization of 1,3-dithianes with BrF3 is thought to proceed through the formation of a sulfonium (B1226848) ion intermediate. The Lewis acidic bromine atom of BrF3 coordinates to one of the sulfur atoms of the dithiane. This is followed by a nucleophilic attack of a fluoride ion, leading to the cleavage of a carbon-sulfur bond and the formation of a fluorosulfonium ion. A second fluorination event, followed by the elimination of sulfur-fluorine species, results in the formation of the gem-difluoro compound.

References

• 1. researchgate.net [researchgate.net]
• 2. Novel Method for Incorporating the CHF2 Group into Organic Molecules Using BrF3 [organic-chemistry.org]

Application Note: Synthesis of Uranium Hexafluoride Using Bromine Trifluoride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of uranium hexafluoride (UF₆) using bromine trifluoride (BrF₃). Bromine trifluoride is a powerful fluorinating agent utilized in the processing and reprocessing of nuclear fuel to produce volatile UF₆.[1] This process is advantageous as it can proceed at considerably lower temperatures compared to reactions with elemental fluorine.[2]

Overview of the Synthesis Process

The synthesis of uranium hexafluoride with bromine trifluoride typically involves the fluorination of uranium compounds, primarily uranium tetrafluoride (UF₄) or uranium dioxide (UO₂). The general chemical reactions are as follows:

• From Uranium Tetrafluoride (UF₄): UF₄(s) + BrF₃(g) → UF₆(g) + BrF(g)

• From Uranium Dioxide (UO₂): UO₂(s) + 2BrF₃(l) → UF₆(g) + Br₂(l) + O₂(g) (overall reaction)

The reaction with UF₄ has been observed to proceed even at room temperature.[2] For ceramic fuel materials like UO₂-MgO mixtures, grinding the material to a fine particle size is necessary prior to treatment to ensure high recovery rates.[3][4] The reaction rate can be moderated by the addition of bromine.[3]

Experimental Data

The following tables summarize key quantitative data from various studies on the synthesis of UF₆ using BrF₃.

Table 1: Reaction Conditions for UF₄ Fluorination

Parameter	Value	Source
Temperature Range	Room Temperature to 300°C	[2]
BrF₃ Partial Pressure	6 to 45 mm Hg	[2]
Gas Velocity	55.4 cm/min	[2]
Activation Energy	1.0 kcal/mol	[2]

Table 2: Uranium Recovery from UO₂-MgO Ceramic Fuel

Particle Size	Uranium Recovery	Reaction Time	Conditions	Source
6 microns	99.8%	3 hours	Grinding, wetting with bromine, boiling with BrF₃	[3][4]
Not specified	98% (average)	Not specified	Cold pressing and sintering, initial BrF₃ treatment	[3]

Experimental Protocols

Protocol 1: Synthesis of UF₆ from Uranium Tetrafluoride (UF₄)

This protocol is based on the kinetic studies of the gas-solid reaction between UF₄ and BrF₃ vapor.[2]

Materials and Equipment:

• Uranium tetrafluoride (UF₄) powder

• Liquid bromine trifluoride (BrF₃)

• Argon or other inert carrier gas (Helium can increase the reaction rate)[5]

• Thermobalance for measuring weight change

• Flow reactor system with temperature and pressure control

• Bubbling vessel for saturating the carrier gas with BrF₃ vapor

• Cold trap (e.g., liquid nitrogen) to collect the UF₆ product

Procedure:

• Place a known weight (e.g., 76-78 mg) of UF₄ powder in the sample pan of the thermobalance within the reactor.[2]

• Purge the reactor system with the inert carrier gas.

• Heat the reactor to the desired temperature (e.g., experiments have been conducted from room temperature up to 300°C).[2]

• Pass the inert carrier gas through the bubbling vessel containing liquid BrF₃ to saturate the gas with BrF₃ vapor.

• Introduce the BrF₃-saturated gas stream into the reactor at a controlled flow rate (e.g., to achieve a gas velocity of 55.4 cm/min) and partial pressure (e.g., 15 mm Hg).[2]

• Monitor the weight change of the UF₄ sample over time using the thermobalance. The weight loss corresponds to the formation and volatilization of UF₆.

• Pass the effluent gas from the reactor through a cold trap to collect the UF₆ product by desublimation.

• Continue the reaction until the weight of the UF₄ sample becomes constant, indicating the completion of the reaction.

• Safely shut down the system, ensuring any unreacted BrF₃ is neutralized.

Protocol 2: Recovery of Uranium as UF₆ from UO₂-MgO Ceramic Material

This protocol is adapted from studies on the recovery of uranium from ceramic fuel materials.[3][4]

Materials and Equipment:

• UO₂-MgO ceramic material

• Liquid bromine

• Liquid bromine trifluoride (BrF₃)

• Reaction tube

• Reflux tube

• Absorption traps (cold traps)

• Heating mantle or nichrome heater

• Liquid nitrogen

Procedure:

• Grind the sintered UO₂-MgO ceramic material to a fine powder (e.g., 6-micron particle size) to maximize the reaction surface area.[3][4]

• Place the powdered sample into the reaction tube.

• Add liquid bromine to the reaction tube to wet the sample and moderate the subsequent reaction with BrF₃.

• Freeze the mixture by immersing the end of the reaction tube in liquid nitrogen.

• Carefully add a measured amount of liquid BrF₃ (e.g., approximately 5 grams) to the frozen mixture in the reaction tube.[3]

• Keep the tube in the liquid nitrogen bath while attaching it to the apparatus to prevent the loss of volatile compounds.

• Allow the frozen mixture to melt. The reaction will start and proceed as the mixture warms to room temperature.

• Gently heat the reaction tube using a heating mantle to bring the mixture to a boil and then maintain a state of refluxing to ensure agitation of the sample in the BrF₃.[3]

• The volatile UF₆ and excess bromine will distill out of the reaction tube, through the reflux tube, and into the absorption traps cooled with liquid nitrogen.

• Continue the boiling and refluxing for a sufficient duration (e.g., 3 hours) to achieve high uranium recovery.[3][4]

• After the reaction is complete, safely dismantle the apparatus, ensuring proper handling and neutralization of any residual reactive materials.

Visualizations

Experimental Workflow Diagram

References

• 1. Bromine trifluoride - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. tandfonline.com [tandfonline.com]

Applications of Bromine Trifluoride in Inorganic Fluoride Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the applications of bromine trifluoride (BrF₃) as a potent fluorinating agent in inorganic synthesis. It includes detailed application notes, safety protocols, experimental procedures, and quantitative data for the preparation of various inorganic fluorides.

Introduction to Bromine Trifluoride (BrF₃)

Bromine trifluoride is a highly reactive interhalogen compound that serves as a powerful fluorinating agent and an ionizing inorganic solvent.[1] At room temperature, it is a straw-colored fuming liquid with a pungent odor.[2] Its utility in inorganic synthesis stems from its ability to convert metals, oxides, and halides into their corresponding fluorides, often achieving high oxidation states.[3]

A key chemical property of BrF₃ is its autoionization, which makes it a useful ionizing solvent for the preparation of complex fluoride (B91410) salts[1]: 2 BrF₃ ⇌ [BrF₂]⁺ + [BrF₄]⁻

This equilibrium means that in liquid BrF₃, a substance that donates a fluoride ion (e.g., KF) acts as a base, while a fluoride ion acceptor (e.g., SbF₅) acts as an acid.[1] This behavior allows for the synthesis of complex salts, such as KBrF₄ and [BrF₂][SbF₆].[1]

Critical Safety Protocols

WARNING: Bromine trifluoride is an extremely reactive, corrosive, and toxic substance.[3] It reacts violently with water, organic compounds, and many other materials.[1][4] All work must be conducted with extreme caution by trained personnel in a controlled environment.

• Handling and Environment:

  • All manipulations must be performed in a dedicated, high-performance fume hood.[5]

  • An inert atmosphere (e.g., dry nitrogen or argon) should be used to prevent reactions with atmospheric moisture.

  • Emergency shower and eyewash stations must be immediately accessible.[4][6]

• Personal Protective Equipment (PPE):

  • Body Protection: Wear fire/flame-resistant and impervious clothing. A full chemical-resistant suit is required.[7]

  • Hand Protection: Use chemical-resistant gloves (materials to be verified for compatibility, inspect before use).[7]

  • Eye/Face Protection: Wear tightly fitting chemical safety goggles and a full-face shield.[7][8] Contact lenses should never be worn.

  • Respiratory Protection: A full-face respirator with an appropriate cartridge or a self-contained breathing apparatus (SCBA) is mandatory.[6][8]

• Materials Compatibility:

  • Recommended: Stainless steel, Monel®, and nickel are suitable for handling BrF₃ at moderate temperatures. Teflon® is the preferred material for gaskets and storage containers.[5]

  • Avoid: BrF₃ reacts violently with plastics, rubber, organic materials, strong acids, strong bases, and water.[2][4] It will cause severe corrosion of common metals and glass.[9]

• Spill and Emergency Procedures:

  • Spills: Evacuate the area immediately. Absorb small spills with dry sand, vermiculite, or similar inert material and place in sealed containers for disposal.[4] DO NOT USE WATER or combustible materials for cleanup.[4]

  • Fire: BrF₃ is not flammable but is a powerful oxidizer that may cause fire on contact with combustibles.[8] Use dry chemical or CO₂ extinguishers. DO NOT USE WATER OR FOAM .[8][9] Cool containers with flooding quantities of water from a safe distance if they are exposed to fire.[8]

  • First Aid: In case of contact, immediately flush skin or eyes with copious amounts of water for at least 15-30 minutes and seek immediate medical attention.[6] For inhalation, move the victim to fresh air and provide respiratory support if needed.[6]

Application Notes

BrF₃ is a versatile reagent for the synthesis of a wide range of binary and complex inorganic fluorides from various starting materials.

• 3.1 Fluorination of Elements: BrF₃ reacts vigorously with many elements to produce their corresponding fluorides. A key advantage is its ability to stabilize high oxidation states. For instance, it converts vanadium metal directly to vanadium(V) fluoride (VF₅) and gold to gold(III) fluoride (AuF₃).[3]

• 3.2 Fluorination of Oxides: The reaction of metal oxides with BrF₃ is a common and effective method for preparing anhydrous metal fluorides. This route is particularly important in nuclear fuel reprocessing, where uranium oxides (like UO₂, U₃O₈) are converted to the volatile uranium hexafluoride (UF₆).[1][10]

  • 3 UO₂ + 4 BrF₃ → 3 UF₄ + 2 Br₂ + 3 O₂ (followed by further fluorination to UF₆)

  • U₃O₈ + BrF₃ → UF₆ + ... It should be noted that some metal oxides, particularly those of beryllium, magnesium, and aluminum, may form stable oxyfluorides instead of pure fluorides.[3] Antimony trioxide (Sb₂O₃) also reacts with BrF₃.[7]

• 3.3 Fluorination of Halides: BrF₃ can be used to perform halogen exchange reactions, converting metal chlorides or bromides to the corresponding fluorides. This method is often cleaner than using elemental fluorine.

  • CrCl₃ + 3 HF → CrF₃ + 3 HCl (Note: While this reaction uses HF, BrF₃ can also be used in similar halide exchange contexts).[11]

• 3.4 BrF₃ as an Ionizing Solvent: The autoionizing nature of liquid BrF₃ allows it to serve as a medium for synthesizing complex fluoride salts (fluoro-complexes). Fluoride donors (bases) and acceptors (acids) can be reacted in a BrF₃ solution to yield salts containing the [BrF₄]⁻ and [BrF₂]⁺ ions, respectively.

  • Acid Reaction: BrF₃ + SbF₅ → [BrF₂]⁺[SbF₆]⁻[1]

  • Base Reaction: KF + BrF₃ → K⁺[BrF₄]⁻[1]

Experimental Protocols

The following protocols are generalized procedures. All operations must be performed in a dedicated fume hood following the stringent safety measures outlined in Section 2.0.

4.1 General Protocol for Fluorination of a Solid Precursor (e.g., Metal Oxide)

This protocol describes a general method for reacting a solid inorganic precursor with liquid or gaseous BrF₃ in a closed or flow system.

• Apparatus Setup:

  • Assemble a reaction vessel made of a compatible material (e.g., a nickel or Monel® tube reactor). The apparatus should be connected to a source of inert gas (N₂ or Ar), a BrF₃ cylinder, and a series of cold traps (for condensing volatile products and unreacted BrF₃) and a final scrubber (e.g., soda lime/alkali solution) to neutralize any effluent gases. A schematic is shown in Diagram 1.

  • Thoroughly dry all parts of the apparatus by heating under vacuum or purging with a hot inert gas stream to remove all traces of moisture.

• Reaction Execution:

  • Place a known quantity of the finely powdered, dry inorganic precursor (e.g., U₃O₈, V₂O₅) into the reactor in an inert atmosphere glovebox.

  • Seal the reactor and connect it to the line. Purge the entire system with dry inert gas.

  • Cool the product trap to the desired temperature (e.g., -78 °C with dry ice/acetone or -196 °C with liquid nitrogen) to collect volatile products.

  • Slowly introduce BrF₃ into the reactor. This can be done by condensing a measured amount of BrF₃ into the reactor at low temperature or by passing BrF₃ vapor over the precursor using the inert gas stream.

  • Heat the reactor to the desired reaction temperature (see tables below for examples). Reaction temperatures can range from ambient to several hundred degrees Celsius.

  • Maintain the reaction for the specified duration, monitoring the pressure and flow rates.

• Product Isolation and Work-Up:

  • After the reaction is complete, stop the BrF₃ flow and cool the reactor to room temperature under an inert gas purge.

  • Gently heat the reactor to sublime any volatile fluoride products, which will collect in the cold trap.

  • Isolate the cold trap from the system. In an inert atmosphere, the product can be recovered.

  • Any non-volatile products or residues remaining in the reactor can be collected after safely passivating and opening the vessel.

  • Carefully and slowly passivate the entire apparatus with a dilute stream of nitrogen containing a small amount of moisture before cleaning.

4.2 Specific Protocol: Synthesis of Uranium Hexafluoride (UF₆) from Uranium Oxides

This process is a cornerstone of nuclear fuel processing. BrF₃ is a highly effective agent for this conversion.

• Precursor: Finely powdered UO₂ or U₃O₈, dried under vacuum.

• Stoichiometry: A stoichiometric excess of BrF₃ is typically used to ensure complete conversion to UF₆.

• Procedure:

  • Using an apparatus as described in the general protocol (4.1), place the uranium oxide powder in a nickel reaction boat.

  • Heat the reactor to approximately 75-80 °C.

  • Introduce BrF₃ vapor diluted in a stream of dry nitrogen over the uranium oxide. The reaction is highly exothermic and must be controlled carefully.

  • The volatile UF₆ product is carried by the gas stream out of the reactor.

  • Collect the UF₆ by desublimation in a cold trap cooled to approximately -78 °C. Byproducts like bromine and oxygen are passed through to a subsequent trap or scrubber.

• Yield: Quantitative recovery of uranium as UF₆ is achievable with this method.[10]

Data Presentation: Reaction Summaries

The following tables summarize known fluorination reactions using BrF₃. Yields and precise conditions are often not reported in general literature and may require specific experimental optimization.

Table 1: Synthesis of Inorganic Fluorides from Elements

Precursor (Element)	Product	General Conditions	Reference
Vanadium (V)	Vanadium(V) Fluoride (VF₅)	Exothermic reaction	[3]
Chromium (Cr)	Chromium(III) Fluoride (CrF₃)	Milder conditions	[12][13]
Silver (Ag)	Silver(I) Fluoride (AgF)	Room temperature reaction	[3]
Gold (Au)	Gold(III) Fluoride (AuF₃)	Room temperature reaction	[3]
Bromine (Br₂)	Bromine Trifluoride (BrF₃)	Reaction with F₂ at 20 °C	[1]
Antimony (Sb)	Antimony(III) Fluoride (SbF₃)	Reaction with F₂ at 150 °C	[14]

Table 2: Synthesis of Inorganic Fluorides from Oxides

Precursor (Oxide)	Product	General Conditions	Reference
Uranium Dioxide (UO₂)	Uranium Hexafluoride (UF₆)	Heated reactor (e.g., 75-80 °C)	[10]
Triuranium Octoxide (U₃O₈)	Uranium Hexafluoride (UF₆)	Heated reactor	[15]
Vanadium Pentoxide (V₂O₅)	Oxovanadium Fluoride / VF₅	Reaction in BrF₃ solvent	[3]
Antimony Trioxide (Sb₂O₃)	Antimony Fluorides (e.g., SbF₃)	Reaction occurs readily	[7]
Beryllium Oxide (BeO)	Beryllium Oxyfluoride	Reaction with BrF₃	[3]
Magnesium Oxide (MgO)	Magnesium Oxyfluoride	Reaction with BrF₃	[3]
Aluminum Oxide (Al₂O₃)	Aluminum Oxyfluoride	Reaction with BrF₃	[3]
Chromium(III) Oxide (Cr₂O₃)	Chromium(III) Fluoride (CrF₃)	Reaction with HF (BrF₃ analogous)	[11]

Visualizations

Diagram 1: General Experimental Workflow for BrF₃ Fluorination

Caption: A generalized workflow for the synthesis of inorganic fluorides using BrF₃.

// Edges from BrF3 to precursors brf3 -> elements [label=" Direct\n Fluorination "]; brf3 -> oxides [label=" Oxide\n Conversion "]; brf3 -> halides [label=" Halogen\n Exchange "];

// Edges from precursors to products elements -> binary_fluorides; oxides -> binary_fluorides; oxides -> oxyfluorides [style=dashed, label=" for some\n metals "]; halides -> binary_fluorides;

// BrF3 as a solvent kf [label="KF (Base)", shape=box, fillcolor="#F1F3F4", fontcolor="#202124"]; sbf5 [label="SbF₅ (Acid)", shape=box, fillcolor="#F1F3F4", fontcolor="#202124"]; brf3_solvent [label="BrF₃ (Solvent)", shape=octagon, fillcolor="#EA4335", fontcolor="#FFFFFF", fontsize=12];

kf -> brf3_solvent [dir=none]; sbf5 -> brf3_solvent [dir=none]; brf3_solvent -> complex_fluorides [label=" Acid-Base\n Reaction "];

}

References

• 1. Bromine trifluoride - Wikipedia [en.wikipedia.org]
• 2. BROMINE TRIFLUORIDE CAS#: 7787-71-5 [m.chemicalbook.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. nj.gov [nj.gov]
• 5. researchgate.net [researchgate.net]
• 6. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 7. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 7787-71-5 Name: Bromine trifluoride [xixisys.com]
• 8. echemi.com [echemi.com]
• 9. chemical.ushazmatrentals.com [chemical.ushazmatrentals.com]
• 10. apps.dtic.mil [apps.dtic.mil]
• 11. Chromium(III) fluoride - Wikipedia [en.wikipedia.org]
• 12. Chromium: Chemical reactions | Pilgaard Elements [pilgaardelements.com]
• 13. WebElements Periodic Table » Chromium » reactions of elements [webelements.com]
• 14. usuhs.primo.exlibrisgroup.com [usuhs.primo.exlibrisgroup.com]
• 15. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]

Application Notes and Protocols for High-Temperature Fluorination Reactions with Bromine Trifluoride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromine trifluoride (BrF₃) is a powerful and highly reactive interhalogen compound, primarily utilized as a potent fluorinating agent and a non-aqueous ionizing solvent.[1][2] At room temperature, it is a straw-colored liquid that reacts violently with water and most organic compounds.[1] Its primary industrial application is in nuclear fuel processing for the production of uranium hexafluoride (UF₆).[1][3]

While many organic fluorinations using BrF₃ are conducted at low temperatures to control its reactivity and enhance selectivity, high-temperature reactions are crucial for the fluorination of refractory inorganic materials and for certain gas-phase processes.[4] The use of BrF₃ at elevated temperatures (above its boiling point of 125.7 °C) requires specialized equipment and stringent safety protocols due to its extreme corrosivity (B1173158) and reactivity.[2]

These notes provide an overview of applications, detailed safety guidelines, and experimental protocols for conducting high-temperature fluorination reactions using Bromine Trifluoride and its derivatives.

Safety and Handling Protocols

WARNING: Bromine trifluoride is extremely toxic, corrosive, and reacts explosively with water and organic materials. All work must be conducted in a specialized, well-ventilated fume hood with appropriate personal protective equipment.[5][6]

2.1 Personal Protective Equipment (PPE)

• Body Protection: A full-body, gas-tight, chemically protective suit is required.[6]

• Respiratory Protection: A self-contained breathing apparatus (SCBA) or a full-face respirator with a specific cartridge for acid gases and halogens is mandatory.[6]

• Eye Protection: Chemical splash goggles and a full-face shield.[6]

• Hand Protection: Heavy-duty gloves made of neoprene or other resistant materials. Standard nitrile gloves are insufficient.

2.2 Engineering Controls

• Fume Hood: All manipulations must occur within a high-performance fume hood designed for highly corrosive materials.

• Materials: All apparatus must be constructed from compatible materials. Nickel, Monel, stainless steel, and Teflon are commonly used. Glassware is susceptible to corrosion and should be avoided, especially at high temperatures.[5]

• Ventilation: Ensure robust ventilation. An emergency shower and eyewash station must be immediately accessible.[6]

2.3 Quenching and Disposal

• General Principle: Unreacted BrF₃ must be carefully quenched. The process is highly exothermic and releases toxic gases (HF, HBr).

• Quenching Protocol:

  • Cool the reactor and contents under an inert atmosphere (e.g., Argon, Nitrogen).

  • Slowly introduce a dry, inert, high-boiling solvent (e.g., perfluorinated hydrocarbons) to dilute the reactive mixture.

  • For small residues, pass a stream of dry inert gas over the material to slowly carry vapors to a scrubber containing a solution of sodium hydroxide (B78521) or soda lime.

  • For larger quantities, a specialized quenching reactor is required. Slowly add the BrF₃ mixture to a well-stirred, cooled slurry of a non-reactive solid absorbent like crushed calcium carbonate or specialized dry chemical absorbents.

  • NEVER add water or protic solvents directly to un-diluted BrF₃.[7]

Diagram 1: Key safety logic for handling Bromine Trifluoride.

Applications & Reaction Data

High-temperature fluorinations with BrF₃ are primarily for substances that are unreactive at lower temperatures. This includes many inorganic oxides, salts, and polymers.

3.1 Fluorination of Inorganic Compounds At elevated temperatures, BrF₃ or its addition compounds can fluorinate refractory oxides to produce metal fluorides and elemental oxygen. This is particularly relevant in materials science and nuclear chemistry. To circumvent the high pressures generated by BrF₃ at high temperatures, addition compounds such as potassium tetrafluorobromate(III) (KBrF₄) are often used. These compounds act as a solid source of BrF₃, dissociating at elevated temperatures to provide the reactive agent in a more controlled manner.[4]

Table 1: Representative Conditions for High-Temperature Fluorination of Inorganic Materials

Substrate	Fluorinating Agent	Temperature (°C)	Products	Notes / Reference
Uranium Dioxide (UO₂)	BrF₃	~350	UF₆, Br₂, O₂	Key step in nuclear fuel reprocessing.[1]
Refractory Oxides	KBrF₄ / BrF₂SbF₆	up to 500	Metal Fluorides, O₂	Avoids high pressures of pure BrF₃.[4]
Uranium Dioxide (UO₂)	F₂ (gas-solid)	370 - 450	UF₄, UO₂F₂ intermediates	Reaction kinetics are well-studied.[8][9]

| Neodymium(III) Oxide (Nd₂O₃) | HF (gas-solid) | 300 - 500 | NdF₃, H₂O | Gas-solid reaction is highly effective.[10] |

3.2 Fluorination of Organic Compounds While most selective organic fluorinations with BrF₃ are performed at low temperatures, high-temperature gas-phase reactions can be used for exhaustive fluorination, though often with significant fragmentation. For selective synthesis, including for drug precursors, BrF₃ is used to create valuable CF₂ and CF₃ groups from functionalities like carbonyls (via derivatives) and dithioketals. These reactions typically require a nearby "anchoring" atom like sulfur or nitrogen to direct the reactivity and are conducted under mild conditions.[11][12] The synthesis of fluorinated heterocycles is of great interest in drug development, and while direct high-temperature BrF₃ fluorination is often too destructive, BrF₃ can be used to prepare fluorinated building blocks for their synthesis.[13][14][15]

Table 2: Representative Low-Temperature Fluorination of Organic Substrates with BrF₃

Substrate Type	Functional Group	Temperature (°C)	Product Group	Yield (%)	Reference
Dithioesters	-C(S)SR	0	Trifluoromethyls (-CF₃)	65-80	[16]
2-Alkyl-1,3-dithianes	Dithiane	Mild	1,1-Difluoromethyl alkanes (-CHF₂)	60-75	[12]
Thiocarbonates	-OC(S)OR	Seconds, mild	Difluoromethylenedioxy (-OCF₂O-)	Moderate-High	[16]

| Acyl Chlorides | -COCl | 0 | Acyl Fluorides (-COF) | High |[17] |

Diagram 2: Logical relationship in BrF₃ reactivity based on temperature.

Experimental Protocols

4.1 Protocol 1: High-Temperature Fluorination of a Refractory Oxide Using a BrF₃ Addition Compound (KBrF₄)

This protocol is adapted from the procedure for fluorinating inorganic substances using a solid BrF₃ source to avoid handling high-pressure BrF₃ gas.[4]

Objective: To convert a thermally stable metal oxide to its corresponding metal fluoride (B91410).

Apparatus:

• Reactor: A heavy-walled nickel or Monel tube (e.g., 1-inch diameter, 12-inch length) with a compatible flare nut fitting for sealing.

• Vacuum Line: A high-vacuum line constructed of metal and/or Teflon for evacuating the system.

• Heating: A tube furnace capable of reaching at least 500 °C with temperature control.

• Cold Trap: A trap cooled with liquid nitrogen to collect volatile products and unreacted BrF₃.

• Glove Box/Bag: An inert atmosphere glove box or bag for loading reagents.

Procedure:

• Preparation: Thoroughly clean and dry the nickel reactor tube. In an inert atmosphere (glove box), load the reactor with the refractory oxide powder (e.g., 1-2 g) and the KBrF₄ reagent (a 10-20% molar excess relative to the stoichiometry of fluorination).

• Assembly: Quickly seal the reactor tube and attach it to the vacuum line.

• Evacuation: Evacuate the entire system to high vacuum (<10⁻³ torr).

• Heating:

  • Place the cold trap in a dewar and fill it with liquid nitrogen.

  • Position the reactor tube within the tube furnace.

  • Slowly heat the furnace to the target reaction temperature (e.g., 400-500 °C). The KBrF₄ will thermally dissociate, releasing BrF₃ vapor in situ to react with the oxide.

• Reaction: Hold the reactor at the target temperature for several hours (e.g., 2-6 hours), depending on the reactivity of the oxide.

• Cool Down: Turn off the furnace and allow the reactor to cool completely to room temperature while maintaining the cold trap.

• Product Recovery:

  • Once cool, vent the system with a dry, inert gas (e.g., Argon).

  • Disconnect the reactor tube inside a fume hood.

  • The solid product inside the reactor is a mixture of the metal fluoride, potassium fluoride (from KBrF₄), and any unreacted starting material.

  • The volatile products (including excess BrF₃ and Br₂) will have condensed in the liquid nitrogen trap. This trap must be handled with extreme caution and quenched as described in the safety section.

• Purification: The solid metal fluoride product can be purified from the potassium salts by methods appropriate for the specific fluoride (e.g., sublimation, washing with a non-reactive solvent, or physical separation).

4.2 Protocol 2: Generalized Gas-Phase Fluorination in a Fluidized-Bed Reactor

This protocol describes a generalized setup for gas-solid reactions at high temperatures, applicable for highly reactive fluorinating gases like BrF₃. This setup is based on established chemical engineering principles for such reactors.[17][18][19]

Objective: To achieve efficient, large-scale fluorination of a solid powder (e.g., UO₂) using a gaseous fluorinating agent.

Apparatus:

• Fluidized-Bed Reactor: A vertically oriented cylindrical reactor made of Monel or Nickel, equipped with a porous gas distributor plate at the bottom to support the solid bed and ensure uniform gas flow. The reactor must be housed within a high-temperature furnace.

• Gas Delivery System: Mass flow controllers to precisely meter the flow of BrF₃ vapor and an inert carrier/fluidizing gas (e.g., Argon or Nitrogen). BrF₃ liquid is vaporized in a heated chamber before being mixed with the carrier gas.

• Solid Handling: A system for loading the solid powder into the reactor (e.g., a sealed hopper) and for collecting the product.

• Off-Gas System: A series of filters (e.g., sintered nickel filters) to capture entrained particles, followed by a condenser/cold trap and a chemical scrubber to neutralize unreacted BrF₃ and toxic byproducts.

Procedure:

• Loading: Load the solid powder (e.g., UO₂) into the reactor to form a bed of a predetermined height on the distributor plate.

• Inert Purge & Heating: Seal the reactor and purge the entire system thoroughly with the inert gas. Begin heating the reactor to the target temperature (e.g., 300-500 °C).

• Fluidization: Once at temperature, increase the flow of the inert gas through the distributor plate until the minimum fluidization velocity is reached, causing the solid bed to behave like a fluid. This ensures excellent heat and mass transfer.

• Reagent Introduction: Slowly introduce BrF₃ vapor into the inert gas stream via the mass flow controller. The concentration of BrF₃ is typically kept low (e.g., 5-20 mol%) to control the highly exothermic reaction.

• Reaction: The gas mixture flows up through the fluidized solid, reacting to form the volatile or solid fluoride product. Residence time is controlled by the gas flow rate and reactor volume.

• Product Collection:

  • If the product is a solid (e.g., UF₄ from hydrofluorination), it is removed from the reactor after the reaction is complete and the system is cooled and purged.

  • If the product is volatile (e.g., UF₆), it exits the reactor with the off-gas stream.

• Off-Gas Treatment: The off-gas passes through heated filters to return any solid particles to the reactor. It then flows into a series of cold traps or condensers to separate the product (e.g., UF₆) by desublimation. The remaining non-condensable gases and unreacted BrF₃ are routed to the chemical scrubber for neutralization before venting.

References

• 1. Bromine trifluoride - Wikipedia [en.wikipedia.org]
• 2. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 3. Versatility of gas–solid fluorination for multiple functionalities [comptes-rendus.academie-sciences.fr]
• 4. electronicsandbooks.com [electronicsandbooks.com]
• 5. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 6. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 7. airgas.com [airgas.com]
• 8. researchgate.net [researchgate.net]
• 9. Fluorination Reaction of Uranium Dioxide by Fluorine | Semantic Scholar [semanticscholar.org]
• 10. oecd-nea.org [oecd-nea.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur Atom via Cycloaddition Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. studysmarter.co.uk [studysmarter.co.uk]
• 18. Fluidized bed reactor - Wikipedia [en.wikipedia.org]
• 19. scribd.com [scribd.com]

Application Notes and Protocols for the Selective Fluorination of Steroids with Bromine Trifluoride

For Researchers, Scientists, and Drug Development Professionals

Introduction to Bromine Trifluoride as a Fluorinating Agent

Bromine trifluoride (BrF₃) is a highly reactive interhalogen compound that serves as a potent fluorinating agent.[1][2] It is a straw-colored, fuming liquid at room temperature with a pungent odor.[1][2] Due to its extreme reactivity and hazardous nature, including violent reactions with water and organic compounds, its use requires specialized equipment and stringent safety precautions.[1][2][3] BrF₃ can act as both a fluoride (B91410) donor and acceptor, and its autoionization makes it a useful ionizing inorganic solvent.[1]

Key Properties of Bromine Trifluoride:

Property	Value
Formula	BrF₃
Molar Mass	136.90 g/mol [2]
Appearance	Colorless to yellow, fuming liquid[2]
Melting Point	8.8 °C
Boiling Point	125.7 °C
Hazards	Highly toxic, corrosive, powerful oxidizer, reacts violently with water[1][2]

Documented Applications of Bromine Trifluoride in Organic Synthesis

While specific, detailed protocols for the selective C-H fluorination of the steroid nucleus using BrF₃ are not well-documented in publicly available literature, its reactivity with certain functional groups has been reported. These reactions could potentially be applied to steroids bearing these functionalities.

Conversion of Carbonyl Groups to Difluoromethylene Groups

Bromine trifluoride is capable of converting carbonyl groups into gem-difluorides (CF₂).[4] This transformation is a key method for introducing fluorine into organic molecules.

Synthesis of Acyl Fluorides

BrF₃ has been utilized for the rapid conversion of carboxylic acids and their derivatives, such as acyl chlorides and t-butyl esters, into acyl fluorides.[3] The reactions are typically fast, often completing within seconds at low temperatures.

Table 1: Synthesis of Acyl Fluorides using Bromine Trifluoride

Starting Material	Product	Yield	Reference
Carboxylic Acids	Acyl Fluorides	Moderate	[3]
Acyl Chlorides	Acyl Fluorides	Good	[3]
t-Butyl Esters	Acyl Fluorides	Reasonable	[3]

Fluorinative Replacement of Tertiary Hydrogens in Esters

There is a report of bromine trifluoride selectively replacing a tertiary hydrogen atom with fluorine in some esters, with reported yields of 40-50%.[4] However, specific examples with steroidal esters and detailed experimental protocols are lacking.

Experimental Protocols (General Procedures)

Extreme caution is advised when handling bromine trifluoride. These are generalized protocols and should be adapted with expert consultation and appropriate safety measures.

General Protocol for Conversion of a Steroidal Ketone to a Difluoromethylene Group

This protocol is a generalized representation based on the known reactivity of BrF₃ with carbonyls.

Workflow for Geminal Difluorination of a Steroidal Ketone:

Caption: Generalized workflow for the difluorination of a steroidal ketone.

Methodology:

• In a chemically resistant flask (e.g., Teflon or stainless steel) under an inert atmosphere (e.g., nitrogen or argon), dissolve the steroidal ketone in a suitable inert solvent (e.g., trichlorotrifluoroethane - Freon-113).

• Cool the solution to a low temperature (e.g., -78 °C).

• Slowly add a pre-cooled solution of bromine trifluoride in the same solvent to the reaction mixture with vigorous stirring. The stoichiometry should be carefully controlled.

• Allow the reaction to proceed, monitoring the consumption of the starting material by an appropriate method (e.g., TLC or GC, after careful quenching of an aliquot).

• Upon completion, quench the reaction by the slow addition of a suitable quenching agent, such as anhydrous sodium fluoride or sodium sulfite, to consume excess BrF₃.

• Carefully perform an aqueous workup, followed by extraction with an organic solvent.

• Dry the organic layer, concentrate it, and purify the crude product by a suitable method such as column chromatography.

General Protocol for the Synthesis of a Steroidal Acyl Fluoride from a Carboxylic Acid

This protocol is a generalized representation based on the known reactivity of BrF₃ with carboxylic acids.[3]

Reaction Scheme for Acyl Fluoride Synthesis:

Caption: Conversion of a steroidal carboxylic acid to an acyl fluoride with BrF3.

Methodology:

• In a suitable inert reaction vessel, dissolve the steroidal carboxylic acid in an inert solvent.

• Cool the solution to 0 °C.

• Add bromine trifluoride dropwise with efficient stirring. The reaction is often very rapid.[3]

• Monitor the reaction by an appropriate technique.

• Upon completion, carefully quench any excess BrF₃.

• Proceed with workup and purification as described in the previous protocol.

Challenges in Selective C-H Fluorination of Steroids with Bromine Trifluoride

Despite its power, BrF₃ is generally not the reagent of choice for the selective fluorination of C-H bonds in complex molecules like steroids for several reasons:

• Lack of Selectivity: Bromine trifluoride is a highly reactive and aggressive fluorinating agent. It is likely to react with multiple functional groups on the steroid nucleus and may lead to a complex mixture of products, including over-fluorination and degradation.[5]

• Harsh Reaction Conditions: The high reactivity of BrF₃ often necessitates very low temperatures and careful control of stoichiometry, which can be challenging to manage and scale up.

• Safety Concerns: The extreme hazards associated with BrF₃ make it an unattractive reagent for routine laboratory use, especially in drug development settings where safety is paramount.

The available scientific literature lacks specific and reproducible protocols for the selective C-H fluorination of steroids using bromine trifluoride. Research in this area has largely moved towards more selective and safer fluorinating reagents.

Modern Alternatives for Selective Steroid Fluorination

The field of fluorination has advanced significantly, with the development of a wide range of electrophilic fluorinating agents that offer much greater selectivity and safety.

Table 2: Examples of Modern Electrophilic Fluorinating Reagents

Reagent	Name	Applications in Steroid Chemistry
Selectfluor®	1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)	Widely used for the fluorination of enol acetates and enamines of steroids to introduce fluorine at specific positions, such as C6.[6][7][8]
N-Fluorobenzenesulfonimide (NFSI)	N-Fluorobenzenesulfonimide	Used for the fluorination of various organic substrates, including activated C-H bonds.
Other N-F Reagents	Various N-fluoropyridinium salts and N-fluorosulfonamides	Offer a range of reactivities and selectivities for diverse fluorination reactions.[9]

The use of these modern reagents, particularly Selectfluor®, is well-documented with numerous detailed protocols available in the scientific literature for the selective fluorination of various steroid scaffolds.[6][7][8] These methods generally provide higher yields, greater selectivity, and are conducted under much milder and safer conditions compared to what would be expected with bromine trifluoride.

Conclusion

While bromine trifluoride is a powerful fluorinating agent with demonstrated utility in converting specific functional groups, its application for the selective C-H fluorination of the complex steroid nucleus is not a well-established or recommended method due to its high reactivity, lack of selectivity, and significant safety hazards. Researchers and drug development professionals seeking to introduce fluorine into steroidal molecules are advised to explore the extensive literature on modern electrophilic fluorinating agents, which offer far superior control, safety, and efficiency for this purpose.

References

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Brominations of steroidal hormone having alpha,beta-unsaturated ketone, 17-O-acetyltestosterone, in the presence of silver triflate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fluorine-substituted corticosteroids: synthesis and evaluation as potential receptor-based imaging agents for positron emission tomography of the brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. studycorgi.com [studycorgi.com]
• 7. Kinetics of Electrophilic Fluorination of Steroids and Epimerisation of Fluorosteroids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. odinity.com [odinity.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: Preparation of Novel Fluorinated Heterocycles Using BrF3

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of novel fluorinated heterocycles utilizing bromine trifluoride (BrF3). Given the extreme reactivity of BrF3, this guide emphasizes established methodologies that offer greater control and selectivity, particularly through the use of the pyridine-BrF3 complex and the fluorination of sulfur-containing precursors. Direct fluorination of heterocyclic systems with neat BrF3 is often challenging and can lead to a mixture of products, including undesirable brominated species.[1][2]

Introduction to Bromine Trifluoride (BrF3) in Fluorine Chemistry

Bromine trifluoride is a powerful and highly reactive fluorinating agent.[3] It is a valuable tool in organofluorine chemistry for the introduction of fluorine atoms into organic molecules. However, its high reactivity necessitates careful handling and specific reaction conditions to achieve selective transformations. In the context of heterocyclic chemistry, BrF3 is primarily used in two main strategies:

• As a complex with pyridine (B92270) (Pyridine•BrF3): This complex moderates the reactivity of BrF3, significantly reducing undesired side reactions like bromination, making it more suitable for the fluorination of aromatic and heteroaromatic systems.[1][2]

• In oxidative desulfurization-fluorination reactions: BrF3 is highly effective in converting sulfur-containing functional groups, such as dithianes and thioethers, into gem-difluoro (-CF2-) and trifluoromethyl (-CF3) groups, respectively.[4][5] This method provides a reliable route to fluorinated heterocycles from appropriately substituted sulfur-containing precursors.

Safety Precautions for Handling Bromine Trifluoride

Extreme caution must be exercised when working with BrF3. It is a highly corrosive and toxic substance that reacts violently with water and many organic compounds.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a full-face shield, chemical-resistant gloves (e.g., neoprene or butyl rubber), and a flame-retardant lab coat.

• Ventilation: All manipulations must be performed in a well-ventilated fume hood.

• Materials: Use equipment made of BrF3-resistant materials such as stainless steel, Monel, or Teflon. Avoid contact with glass, as it can be etched by the HF produced upon contact with moisture.

• Quenching: Accidental spills or residual BrF3 should be quenched with a dry, inert powder like sodium bicarbonate or calcium carbonate. NEVER use water or flammable solvents for quenching.

• Storage: Store BrF3 in a cool, dry, and well-ventilated area in a tightly sealed, compatible container, away from organic materials and moisture.

Application I: Fluorination of Aromatic Heterocycles using the Pyridine•BrF3 Complex

The Pyridine•BrF3 complex is a solid reagent that is more easily handled than neat BrF3 and provides cleaner reactions for aromatic systems by suppressing electrophilic bromination.[1][2][6]

General Workflow for Fluorination with Pyridine•BrF3

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Pyridine•BrF3, the missing link for clean fluorinations of aromatic derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bromine trifluoride - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Novel Method for Incorporating the CHF2 Group into Organic Molecules Using BrF3 [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]

Flow Chemistry Applications of Bromine Trifluoride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromine trifluoride (BrF₃) is a highly reactive and potent fluorinating agent with significant potential in organic synthesis. Its extreme reactivity, however, presents considerable challenges for traditional batch chemistry, often leading to poor selectivity and safety hazards. Flow chemistry offers a compelling solution to these challenges by providing superior control over reaction parameters, enhancing heat and mass transfer, and improving safety through the use of small reaction volumes. This document provides detailed application notes and protocols for the use of bromine trifluoride in continuous flow systems, aimed at researchers, scientists, and professionals in drug development.

Safety Precautions and Handling

Bromine trifluoride is a toxic, corrosive, and highly reactive substance that reacts violently with water and organic compounds. All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant gloves, a face shield, and a lab coat, must be worn. All equipment must be thoroughly dried before use to prevent violent reactions. A dry chemical fire extinguisher should be readily available.

Reactor Setup and Material Compatibility

The choice of reactor material is critical when working with bromine trifluoride due to its high corrosivity.

• Recommended Materials: Perfluoroalkoxy alkanes (PFA), polytetrafluoroethylene (PTFE), and certain nickel-based alloys like Hastelloy C-276 are recommended for reactor tubing and components. Stainless steel can be used with caution, but its compatibility should be verified under the specific reaction conditions.

• Incompatible Materials: Glass, and many common metals such as copper and brass, are incompatible with BrF₃ and should be avoided.

A typical flow chemistry setup for fluorination with bromine trifluoride is depicted below. The system consists of two syringe pumps to introduce the substrate and the BrF₃ solution, a T-mixer for efficient mixing, a coiled reactor for the reaction to occur, a back-pressure regulator to maintain the desired pressure, and a collection vessel.

Synthesis of Radiolabeled Compounds Using [18F]Bromine Trifluoride: A Review of Available Methods

A comprehensive review of scientific literature and chemical databases did not yield specific protocols or established applications for the use of [18F]BrF3 in the synthesis of radiolabeled compounds for Positron Emission Tomography (PET). While bromine trifluoride (BrF3) is recognized as a potent fluorinating agent in organic chemistry, its translation into a radiolabeling agent incorporating fluorine-18 (B77423) ([18F]) is not documented in readily available scientific resources. The inherent challenges of preparing and handling such a reactive interhalogen compound at the tracer level, along with the availability of more selective and versatile [18F]fluorination methods, may have limited its development and application in radiopharmaceutical chemistry.

This document, therefore, provides an overview of the current state-of-the-art and widely adopted methods for the synthesis of [18F]-radiolabeled compounds, which are critical for researchers, scientists, and drug development professionals in the field of PET imaging. These methods are broadly categorized into nucleophilic and electrophilic [18F]-fluorination, with a focus on late-stage fluorination which is crucial for modern drug development.

Alternative and Established [18F]-Radiolabeling Methodologies

The following sections detail well-established protocols for the incorporation of fluorine-18 into a variety of molecules, which serve as the foundation of modern PET radiochemistry.

Nucleophilic [18F]-Fluorination

Nucleophilic substitution with cyclotron-produced, no-carrier-added [18F]fluoride is the most common strategy for the synthesis of [18F]-labeled radiotracers. This approach benefits from the high specific activity of the resulting products.

This method involves the displacement of a suitable leaving group (e.g., tosylate, mesylate, triflate, or a halide) from an aliphatic carbon by [18F]fluoride.

Experimental Protocol: Synthesis of [18F]Fluoroethyl Tosylate

• [18F]Fluoride Processing: Aqueous [18F]fluoride is trapped on an anion exchange cartridge (e.g., QMA). The [18F]fluoride is then eluted with a solution of a phase-transfer catalyst (e.g., Kryptofix 2.2.2) and a base (e.g., K2CO3) in a mixture of acetonitrile (B52724) and water. The water is removed by azeotropic distillation.

• Radiolabeling Reaction: The dried K[18F]K2.2.2 complex is dissolved in an anhydrous aprotic solvent (e.g., acetonitrile). The precursor, ethylene (B1197577) glycol ditosylate, is added to the solution.

• Heating: The reaction mixture is heated at a specified temperature (e.g., 85-110°C) for a set time (e.g., 10-15 minutes).

• Purification: The reaction mixture is cooled, and the [18F]fluoroethyl tosylate is purified, often by solid-phase extraction (SPE) or semi-preparative high-performance liquid chromatography (HPLC).

Direct radiofluorination of aromatic rings is challenging but can be achieved if the ring is activated by electron-withdrawing groups. More general methods have been developed using precursors such as diaryliodonium salts and triarylsulfonium salts.

Experimental Protocol: Copper-Mediated Radiofluorination of an Aryl Boronic Ester

• [18F]Fluoride Processing: As described in the aliphatic substitution protocol, aqueous [18F]fluoride is processed to yield an anhydrous K[18F]K2.2.2 complex.

• Radiolabeling Reaction: The dried K[18F]K2.2.2 is dissolved in a suitable solvent (e.g., DMF or DMSO). The aryl boronic ester precursor and a copper catalyst (e.g., Cu(OTf)2(py)4) are added.

• Heating: The reaction mixture is heated at elevated temperatures (e.g., 110-150°C) for 15-30 minutes.

• Purification: The crude reaction mixture is purified by semi-preparative HPLC to isolate the [18F]-labeled aromatic compound.

Electrophilic [18F]-Fluorination

While historically significant, the use of gaseous [18F]F2 for electrophilic fluorination has been largely superseded by methods that generate more selective electrophilic [18F]-fluorinating agents from nucleophilic [18F]fluoride. This modern approach allows for the synthesis of radiotracers with higher specific activity.

Experimental Protocol: Late-Stage Electrophilic Fluorination using a Palladium Precursor

• [18F]Fluoride Derivatization: Anhydrous [18F]fluoride is reacted with a precursor to generate a high-valent [18F]-fluorinating agent. For example, [18F]fluoride can be used to synthesize an electrophilic Pd(IV)-[18F] complex.

• Radiolabeling Reaction: The pre-formed electrophilic [18F]-fluorinating agent is then added to a solution of the substrate, often an organometallic precursor (e.g., an aryl-Pd(II) complex), in a suitable solvent.

• Reaction Conditions: The reaction is typically carried out at room temperature or with gentle heating for a short duration.

• Purification: The desired [18F]-labeled product is purified from the reaction mixture using semi-preparative HPLC.

Quantitative Data for Established [18F]-Radiolabeling Methods

The following table summarizes typical quantitative data for the alternative radiolabeling methods described above. These values can vary significantly depending on the specific substrate, reaction conditions, and automation platform used.

Method	Precursor Type	Typical Radiochemical Yield (RCY)	Typical Molar Activity (Am)	Typical Reaction Time
Aliphatic Nucleophilic Substitution	Alkyl-tosylates/-mesylates	40-80%	185-370 GBq/µmol	10-20 min
Aromatic Nucleophilic Substitution (SNA_r_)	Activated Aryl-nitro/halide	10-50%	150-300 GBq/µmol	15-30 min
Copper-Mediated Fluorination	Aryl Boronic Esters/Acids	20-70%	100-250 GBq/µmol	15-30 min
Radiofluorination of Diaryliodonium Salts	Diaryliodonium Salts	30-85%	120-280 GBq/µmol	10-20 min
Modern Electrophilic Fluorination	Organometallic Precursors	5-40%	37-185 GBq/µmol	5-15 min

Visualizing Experimental Workflows

The following diagrams illustrate the general workflows for common [18F]-radiolabeling procedures.

Caption: General workflow for nucleophilic [18F]-fluorination.

Caption: Workflow for modern electrophilic [18F]-fluorination.

Application Note: Bromine Trifluoride (BrF3) in the Production of Specialty Gases

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed application notes and protocols for the use of Bromine Trifluoride (BrF3) as a potent fluorinating agent in the synthesis of specialty inorganic gases. Emphasis is placed on its application in the production of Uranium Hexafluoride (UF6) for the nuclear industry, a process that highlights its powerful reactivity. General protocols for other fluorination reactions, reagent handling, safety procedures, and purification are also detailed.

Introduction to Bromine Trifluoride (BrF3)

Bromine Trifluoride (BrF3) is an interhalogen compound and an extremely powerful fluorinating agent.[1] It is a colorless to yellow, fuming liquid that reacts explosively with water and organic compounds.[2] Its high reactivity makes it a valuable reagent for the synthesis of a variety of inorganic fluorides, including specialty gases used in the nuclear and electronics industries. BrF3 can convert many metal and non-metal oxides, halides, and even the elements themselves into their highest oxidation state fluorides.[2][3] Its utility extends to its use as a solvent for reactions under highly oxidizing conditions.[4] This document outlines the properties, safety considerations, and detailed protocols for the application of BrF3 in specialty gas production.

Physicochemical Properties and Safety Data

Due to its extreme reactivity and toxicity, strict adherence to safety protocols is mandatory when handling BrF3. It is corrosive to metals and tissue, and its vapors can cause severe burns upon inhalation.[4][5]

Table 1: Physicochemical Properties of Bromine Trifluoride (BrF3)

Property	Value	Reference
Chemical Formula	BrF3	[6]
Molar Mass	136.89 g/mol	[6]
Appearance	Colorless to yellowish fuming liquid	[6]
Density	2.803 g/cm³	[6]
Melting Point	8.8 °C (48 °F)	[4][6]
Boiling Point	125.7 °C	[6]
Odor	Pungent, choking	[2]
Reactivity	Reacts violently with water, organic compounds, and many metals	[2][4][5]
Purity (Commercial)	>98%	[5]

Critical Safety and Handling Protocols:

• Work Area: All work must be conducted in a well-ventilated fume hood.[7]

• Personal Protective Equipment (PPE): A full suite of PPE is required, including a self-contained breathing apparatus (SCBA), complete protective clothing, safety glasses, and a face shield.[5]

• Materials Compatibility: Use only compatible materials for storage and handling, such as stainless steel or Teflon containers.[7][8] BrF3 can be stored indefinitely in Teflon containers.[7]

• Fire Safety: BrF3 is not flammable but may cause fire on contact with combustible materials.[5] Use dry chemical or carbon dioxide extinguishers. DO NOT USE WATER OR FOAM , as BrF3 reacts violently with water.[5]

• Spill Management: In case of a spill, evacuate the area. Do not add water to undissolved material.[5]

• First Aid: In case of exposure, seek immediate medical attention. For skin contact, wash with large amounts of water for at least 15 minutes. For eye contact, irrigate with copious amounts of water for at least 15 minutes.[5]

Core Application: Production of Uranium Hexafluoride (UF6)

A primary industrial application of BrF3 is in the processing of nuclear fuel, specifically for the production of Uranium Hexafluoride (UF6) from uranium metal or its oxides.[1][9] UF6 is a critical specialty gas used in the uranium enrichment process to increase the concentration of the fissile U-235 isotope.[9][10]

The reaction of uranium oxides with BrF3 proceeds quantitatively to produce volatile UF6, which can then be separated and collected.[11]

Table 2: Uranium Recovery from UO2-MgO using BrF3

Parameter	Value / Condition	Reference
Starting Material	Pressed-sintered UO2-MgO ceramic	[11]
Pre-treatment	Grinding to ~6 micron average particle size	[11]
Reaction Moderator	Wetting with elemental bromine (Br2)	[11]
Reagent	Boiling Bromine Trifluoride (BrF3)	[11]
Reaction Time	3 hours	[11]
Uranium Recovery Yield	99.8%	[11]

Experimental Protocol: UF6 Production from UO2

This protocol is adapted from studies on uranium recovery from ceramic fuels.[11]

Objective: To convert UO2 into volatile UF6 using BrF3 for separation and recovery.

Materials:

• Uranium Oxide (UO2) powder

• Bromine Trifluoride (BrF3), purified

• Elemental Bromine (Br2), reagent grade

• Reaction vessel made of compatible material (e.g., Monel or nickel) with a reflux condenser and a cold trap system.

Procedure:

• Pre-treatment: If starting with sintered material, grind it to a fine powder (e.g., <10 microns) to maximize surface area for reaction.[11]

• Apparatus Setup: Assemble the reaction vessel, reflux condenser, and a series of cold traps cooled with a suitable refrigerant (e.g., liquid nitrogen) in a fume hood. Ensure all connections are secure and leak-tight.

• Charging the Reactor: Place the UO2 powder into the reaction vessel.

• Reaction Moderation: To control the initial highly exothermic reaction, wet the UO2 powder with liquid bromine before introducing BrF3.[11]

• Fluorination: Slowly add liquid BrF3 to the reactor. Once the initial vigorous reaction subsides, gently heat the vessel to bring the BrF3 to a boil (approx. 126 °C) and maintain reflux.

• Reaction: Continue the reaction under reflux for several hours (e.g., 3 hours) to ensure complete conversion of UO2 to UF6.[11] The primary reaction is: 3UO2 + 4BrF3 -> 3UF6 + 2Br2 + 3O2

• Product Collection: The volatile UF6 gas, along with excess BrF3 and Br2, will pass into the cold trap system. UF6 desublimates at -64 °C and can be selectively trapped and separated from other components by fractional distillation.

• Purification: The collected crude UF6 can be further purified by distillation to remove any remaining bromine halides.

Workflow for UF6 production using BrF3.

General Protocol for Specialty Gas (Inorganic Fluoride) Synthesis

BrF3 is a versatile reagent for producing a wide range of metal and non-metal fluorides, many of which are considered specialty gases.[2][6]

Table 3: Examples of Fluorination Reactions with BrF3

Precursor	Product	Reaction Example	Reference
Antimony Pentoxide (Sb2O5)	Antimony Pentafluoride (SbF5)	Sb2O5 + 6BrF3 -> 2SbF5 + 3Br2 + 5OF2	[6]
Vanadium (V)	Vanadium Pentafluoride (VF5)	V + excess BrF3 -> VF5	[2]
Gold (Au)	Gold Trifluoride (AuF3)	2Au + 2BrF3 -> 2AuF3 + Br2	[2]
Acyl Chlorides (RCOCl)	Acyl Fluorides (RCOF)	RCOCl + BrF3 -> RCOF	[8]

General Experimental Protocol for Fluorination

Objective: To synthesize a volatile inorganic fluoride (B91410) from its corresponding oxide or element.

Procedure:

• System Preparation: Ensure the reaction system is scrupulously dry, as BrF3 reacts violently with water.[7] The apparatus should be made of resistant materials.

• Inert Atmosphere: Purge the system with an inert gas (e.g., Nitrogen or Argon) to remove air and moisture.

• Reagent Handling: Cool the reaction vessel to 0 °C or below. Slowly introduce the substrate (e.g., metal oxide powder).

• Reaction: Add BrF3 dropwise to the cooled, stirred substrate. The reaction is often highly exothermic and may need to be controlled by the rate of addition and external cooling.

• Completion: After the addition is complete, allow the mixture to warm to room temperature or gently heat it to drive the reaction to completion and volatilize the product.

• Product Isolation: The volatile fluoride product can be isolated from the non-volatile byproducts (e.g., bromine) by passing the gas stream through a series of cold traps.

• Analysis: The purity of the resulting specialty gas can be determined using techniques such as Gas Chromatography (GC) or IR spectroscopy.[8][12]

General pathway for inorganic fluoride synthesis.

Preparation and Purification of BrF3

For research applications requiring high-purity BrF3, it can be synthesized from its elements and purified by distillation. A patented method describes a process yielding a product with over 98% purity.[3]

Table 4: Process Parameters for BrF3 Synthesis and Purification

Step	Parameter	Value	Reference
Synthesis	Reactants	Fluorine gas (F2), Bromine vapor (Br2)	[3]
Reaction Temperature	120 - 160 °C	[3]
Purification	Distillation Temperature	~80 °C	[3]
Final Gasification Temp.	140 - 160 °C	[3]
Final Purity	>98%	[3]

Protocol: Synthesis and Purification of BrF3

This protocol is based on the process described in patent CN102502503B.[3]

Objective: To synthesize and purify Bromine Trifluoride.

Apparatus: A reactor made of a resistant material (e.g., copper), a distillation tower, a purifier, and a collection cylinder.

Procedure:

• Reactor Preparation: Clean, dry, and pre-heat the reactor to 100-120 °C. Evacuate the reactor to remove air.

• Synthesis: Introduce fluorine gas and bromine vapor into the heated reactor (120-160 °C). The elements react to form a crude product of BrF3, which may contain impurities like Br2 and BrF5.

• Distillation: Transfer the liquid crude product from the reactor to a distillation tower. Heat the tower to approximately 80 °C to remove lighter impurities.

• Final Purification: Move the distilled BrF3 liquid to a purifier. Heat the purifier to 140-160 °C to gasify the BrF3.

• Collection: Collect the purified BrF3 gas in a suitable collection cylinder. This process can yield BrF3 with a purity exceeding 98%.[3]

References

• 1. BROMINE TRIFLUORIDE - Sixteenth Interim Report of the Committee on Acute Exposure Guideline Levels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. CN102502503B - Method for preparing bromine trifluoride - Google Patents [patents.google.com]
• 4. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 5. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 6. Bromine Trifluoride (BrF3) Properties, Uses, Safety, MSDS & Supplier Information – China Chemical Manufacturer [boulingchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Enrichment of U235 is done bya IF7b CIF3c IF5d CIF5 [doubtnut.com]
• 10. Uranium Enrichment - World Nuclear Association [world-nuclear.org]
• 11. apps.dtic.mil [apps.dtic.mil]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols: Deprotection of Silyl Ethers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Silyl (B83357) ethers are one of the most widely utilized protecting groups for hydroxyl functionalities in organic synthesis due to their ease of introduction, stability under a range of reaction conditions, and amenability to selective removal. The choice of deprotection strategy is crucial and depends on the specific silyl ether, the overall molecular complexity, and the presence of other sensitive functional groups. While a variety of reagents can effect the cleavage of silyl ethers, this document will provide an overview of common methods and address the potential use of bromine trifluoride, a highly reactive fluorinating agent.

A Note on Bromine Trifluoride (BrF₃)

Initial inquiries into the use of bromine trifluoride for the deprotection of silyl ethers have not yielded any established protocols or scientific literature supporting this specific application. Bromine trifluoride is a powerful and aggressive fluorinating agent that reacts violently with water and many organic compounds.[1][2] Its high reactivity suggests that it would likely lead to non-selective reactions and degradation of the substrate rather than a clean deprotection of a silyl ether. Therefore, the use of bromine trifluoride for silyl ether deprotection is not recommended due to the high risk of undesired side reactions and significant safety hazards.[3][4][5]

Safety Precautions for Bromine Trifluoride:

• Extreme Reactivity: Reacts explosively with water and organic materials.[1]

• Toxicity: Highly toxic and corrosive.[2]

• Handling: Must be handled in a specialized, well-ventilated fume hood with appropriate personal protective equipment (PPE), including face shields, and specialized gloves.[3][4][5]

Given the lack of evidence for its utility and the inherent dangers, this document will focus on well-established and reliable methods for silyl ether deprotection.

Established Protocols for Silyl Ether Deprotection

The selection of a deprotection reagent is primarily dictated by the stability of the silyl ether, which generally follows the trend: TMS > TES > TBDMS > TIPS > TBDPS (under acidic conditions).[6]

Fluoride-Based Deprotection

Fluoride (B91410) ions are the most common reagents for cleaving silicon-oxygen bonds due to the high strength of the resulting silicon-fluorine bond.[6]

a) Tetrabutylammonium Fluoride (TBAF)

TBAF is a versatile and widely used reagent for the removal of most silyl ethers.

Experimental Protocol (General Procedure):

• Dissolve the silyl ether substrate in a suitable aprotic solvent such as tetrahydrofuran (B95107) (THF).

• Add a 1.0 M solution of TBAF in THF (typically 1.1 to 1.5 equivalents) to the reaction mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Table 1: Representative Fluoride-Based Deprotection of Silyl Ethers

Silyl Ether	Reagent	Solvent	Temperature (°C)	Time	Yield (%)
TBDMS-ether	TBAF	THF	25	1 h	>95
TIPS-ether	TBAF	THF	25	4-8 h	>90
TBDPS-ether	TBAF	THF	25-50	8-24 h	>85
TMS-ether	K₂CO₃	MeOH	25	<30 min	>98
TES-ether	HF-Pyridine	THF	0-25	1-3 h	>90

Note: Reaction times and yields are approximate and can vary depending on the specific substrate.

Acid-Catalyzed Deprotection

Aqueous acids are effective for the cleavage of silyl ethers, with the lability being highly dependent on the steric bulk of the silyl group.

Experimental Protocol (General Procedure using Acetic Acid):

• Dissolve the silyl ether in a mixture of THF, acetic acid, and water (e.g., a 3:1:1 ratio).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC.

• Upon completion, carefully neutralize the reaction with a saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Extract the product with an organic solvent.

• Wash the organic layer with brine, dry, and concentrate.

• Purify the product as needed.

Table 2: Representative Acid-Catalyzed Deprotection of Silyl Ethers

Silyl Ether	Reagent	Solvent	Temperature (°C)	Time	Yield (%)
TMS-ether	Acetic Acid	THF/H₂O	25	< 1 h	>95
TES-ether	Acetic Acid	THF/H₂O	25	2-4 h	>90
TBDMS-ether	p-TsOH	MeOH	25	4-8 h	>90
TIPS-ether	TFA	CH₂Cl₂	0-25	6-12 h	>85

Note: Reaction times and yields are approximate and can vary depending on the specific substrate.

Visualizing the Deprotection Workflow

The general workflow for the deprotection of a silyl ether can be visualized as follows:

Caption: General workflow for silyl ether deprotection.

Signaling Pathway of Fluoride-Mediated Deprotection

The mechanism of fluoride-mediated silyl ether deprotection involves the nucleophilic attack of the fluoride ion on the silicon atom.

Caption: Mechanism of fluoride-mediated deprotection.

Conclusion

The deprotection of silyl ethers is a fundamental transformation in organic synthesis. While numerous reliable methods exist, the use of bromine trifluoride for this purpose is undocumented and strongly discouraged due to its extreme reactivity and hazardous nature. Researchers should rely on established protocols using reagents like TBAF or various acids, carefully selecting the conditions based on the specific silyl ether and the tolerance of other functional groups within the molecule. Always consult safety data sheets and perform thorough risk assessments before handling any chemical reagents.

References

• 1. Bromine trifluoride - Wikipedia [en.wikipedia.org]
• 2. Bromine trifluoride | BrF3 | CID 24594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 4. echemi.com [echemi.com]
• 5. ewesl.com [ewesl.com]
• 6. Silyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]

Fluorinative Desulfurization with Bromine Trifluoride: Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, fluorinative desulfurization using Bromine Trifluoride (BrF₃) offers a potent and direct method for the introduction of fluorine atoms into organic molecules. This technique is particularly valuable for the synthesis of gem-difluoro and trifluoromethyl groups, which are key moieties in many modern pharmaceuticals and agrochemicals.

Bromine trifluoride is a highly reactive interhalogen compound that acts as a powerful fluorinating agent.[1] Its utility in fluorinative desulfurization stems from its ability to readily react with sulfur-containing functional groups, replacing them with fluorine atoms. This process is often rapid and efficient, proceeding under mild conditions for a variety of substrates.[2][3] However, due to its high reactivity and hazardous nature, strict adherence to safety protocols is paramount.[4]

This document provides detailed application notes, experimental protocols, and quantitative data for the use of Bromine Trifluoride in fluorinative desulfurization reactions, with a focus on reproducibility and safety.

Core Applications in Organic Synthesis

The primary application of BrF₃ in this context is the conversion of various organosulfur compounds into their fluorinated analogues. Key transformations include:

• Synthesis of Gem-Difluoroalkanes from Dithianes and Dithioacetals: 1,3-dithianes and dithioacetals, which are readily prepared from aldehydes and ketones, can be efficiently converted to the corresponding gem-difluoroalkanes. This transformation is a cornerstone of this methodology, providing a route to introduce a CF₂ group in place of a carbonyl.[3]

• Formation of Trifluoromethyl Ethers from Xanthates: Alcohols can be converted to their corresponding trifluoromethyl ethers via a two-step process involving the formation of a xanthate intermediate followed by fluorinative desulfurization with BrF₃.[2]

• Conversion of Thioesters to Trifluoromethyl Groups: Thioesters can be directly converted to trifluoromethyl groups, offering a direct route to this important functional group from carboxylic acid derivatives.

These reactions are highly valued in drug development for modulating the physicochemical properties of lead compounds, such as lipophilicity, metabolic stability, and binding affinity.

Quantitative Data Summary

The following tables summarize the reported yields for the fluorinative desulfurization of various sulfur-containing compounds using Bromine Trifluoride.

Table 1: Synthesis of 1,1-Difluoromethyl Alkanes from 2-Alkyl-1,3-Dithianes

Substrate (2-Alkyl-1,3-Dithiane)	Product (1,1-Difluoromethyl Alkane)	Yield (%)	Reference
2-Hexyl-1,3-dithiane	1,1-Difluoroheptane	72	[3]
2-Decyl-1,3-dithiane	1,1-Difluoroundecane	75	[3]
2-(2-Phenylethyl)-1,3-dithiane	1,1-Difluoro-3-phenylpropane	68	[3]
2-(Cyclohexylmethyl)-1,3-dithiane	(Difluoromethyl)cyclohexylmethane	65	[3]

Table 2: Synthesis of Trifluoromethyl Ethers from Xanthates

Substrate (Xanthate)	Product (Trifluoromethyl Ether)	Yield (%)	Reference
O-Hexyl S-methyl dithiocarbonate	1-(Trifluoromethoxy)hexane	Moderate	[2][5]
O-Benzyl S-methyl dithiocarbonate	Benzyl trifluoromethyl ether	Moderate	[2][5]
O-Cholesteryl S-methyl dithiocarbonate	3-(Trifluoromethoxy)cholest-5-ene	Moderate	[2][5]

Note: Specific yield percentages for xanthate reactions with BrF₃ are not always explicitly detailed in the readily available literature; "Moderate" indicates a successful reaction as described in the source.

Experimental Protocols

Extreme caution must be exercised when handling Bromine Trifluoride. It is a highly corrosive and toxic substance that reacts violently with water and organic solvents. All manipulations must be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including a face shield, acid-resistant gloves, and a lab coat, must be worn.

Protocol 1: General Procedure for the Synthesis of 1,1-Difluoromethyl Alkanes from 2-Alkyl-1,3-Dithianes

This protocol is adapted from the work of Rozen and co-workers.[3]

Materials:

• 2-Alkyl-1,3-dithiane (1.0 mmol)

• Bromine Trifluoride (BrF₃) (2.0 - 3.0 mmol)

• Anhydrous Dichloromethane (B109758) (CH₂Cl₂)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Saturated aqueous Sodium Sulfite (B76179) (Na₂SO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Inert gas (Argon or Nitrogen)

• Dry glassware

Procedure:

• Reaction Setup: Under an inert atmosphere, dissolve the 2-alkyl-1,3-dithiane (1.0 mmol) in anhydrous dichloromethane (10 mL) in a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a thermometer.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Addition of BrF₃: Slowly add Bromine Trifluoride (2.0 - 3.0 mmol) dropwise to the stirred solution via the dropping funnel over 5-10 minutes. A color change is typically observed.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 15-30 minutes.

• Quenching: Upon completion, cautiously quench the reaction by the slow, dropwise addition of a saturated aqueous solution of sodium sulfite until the color of the reaction mixture is discharged. This should be followed by the careful addition of a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid. Caution: The quenching process can be exothermic.

• Work-up: Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 10 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the pure 1,1-difluoromethyl alkane.

Protocol 2: General Procedure for the Synthesis of Trifluoromethyl Ethers from Xanthates

This protocol is a general representation based on literature descriptions.[2][5]

Materials:

• Xanthate (1.0 mmol)

• Bromine Trifluoride (BrF₃) (3.0 - 4.0 mmol)

• Anhydrous Freon-113 (or other suitable inert, fluorinated solvent)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Saturated aqueous Sodium Sulfite (Na₂SO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Inert gas (Argon or Nitrogen)

• Dry glassware

Procedure:

• Reaction Setup: In a dry, inert atmosphere glovebox or in a well-ventilated fume hood, dissolve the xanthate (1.0 mmol) in anhydrous Freon-113 (10 mL) in a dry PFA or FEP reaction vessel equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C.

• Addition of BrF₃: Slowly add Bromine Trifluoride (3.0 - 4.0 mmol) to the stirred solution.

• Reaction: Allow the reaction to proceed at 0 °C to room temperature, monitoring by ¹⁹F NMR or GC-MS.

• Quenching: Cautiously quench the reaction by pouring it into a vigorously stirred mixture of crushed ice, saturated aqueous sodium sulfite, and saturated aqueous sodium bicarbonate.

• Work-up: Extract the mixture with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Drying and Concentration: Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate, filter, and carefully concentrate the solvent.

• Purification: Purify the crude product by distillation or column chromatography to yield the trifluoromethyl ether.

Visualizations

Reaction Workflow: Synthesis of 1,1-Difluoromethyl Alkanes

Caption: Workflow for the synthesis of 1,1-difluoromethyl alkanes.

Proposed Mechanistic Pathway for Dithiane Fluorinative Desulfurization

Caption: Proposed mechanism for dithiane fluorinative desulfurization.

Safety and Handling of Bromine Trifluoride

• Toxicity and Corrosivity: BrF₃ is extremely toxic and corrosive.[1] Inhalation can be fatal, and contact with skin or eyes causes severe burns.

• Reactivity: It reacts violently with water, organic compounds, and many other materials.[1] Reactions should be carried out in inert materials such as PFA, FEP, or stainless steel.

• Storage: Store in a cool, dry, well-ventilated area in a tightly sealed, compatible container, away from combustible materials.[2]

• Quenching: Excess BrF₃ must be quenched carefully. Slow addition to a stirred, cooled solution of a reducing agent like sodium sulfite or sodium bisulfite is recommended. The quench should be followed by neutralization with a base such as sodium bicarbonate.

• Spills: In case of a spill, evacuate the area and neutralize with a suitable agent like soda ash or lime. Do not use water.

By following these guidelines and protocols, researchers can safely and effectively utilize Bromine Trifluoride for the synthesis of valuable fluorinated molecules.

References

• 1. discoveroakwoodchemical.com [discoveroakwoodchemical.com]
• 2. researchgate.net [researchgate.net]
• 3. Novel Method for Incorporating the CHF2 Group into Organic Molecules Using BrF3 [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. Evaluation of Efficient and Practical Methods for the Preparation of Functionalized Aliphatic Trifluoromethyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Safe handling and storage procedures for Bromine trifluoride

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the safe handling and storage of Bromine trifluoride (BrF3). The information is presented in a question-and-answer format to directly address potential issues and concerns during experimental work.

Troubleshooting Guide

This section addresses specific problems that users might encounter when working with Bromine trifluoride.

Issue: I have detected a leak from a Bromine trifluoride container or equipment.

• Immediate Actions:

  • Evacuate all personnel from the affected area immediately.[1]

  • If it is safe to do so, stop the leak.[2][3][4]

  • Increase ventilation in the area to disperse any fumes.[2]

  • Do not touch damaged containers or spilled material without wearing appropriate protective clothing.[3][4]

• Cleanup Procedure for Small Spills:

  • Ensure you are wearing the appropriate Personal Protective Equipment (PPE), including a self-contained breathing apparatus.[3]

  • Cover the spill with a dry, non-combustible absorbent material such as dry earth, dry sand, or vermiculite.[1][3][4] DO NOT USE WATER OR FOAM. [1][3]

  • Carefully sweep or shovel the absorbed material into a suitable, sealable container for disposal.[2]

  • Ventilate the area thoroughly after the cleanup is complete.[1]

• Cleanup Procedure for Large Spills:

  • Do not attempt to clean up a large spill. Evacuate the area and contact emergency responders and specialists for disposal.[3][4]

Issue: The pressure in the Bromine trifluoride cylinder appears to be increasing.

• Immediate Actions:

  • If a container is exposed to heat, there is a risk of a pressure increase, which may lead to the container bursting.[5]

  • If it is safe to do so, move the container away from the heat source.[3]

  • In case of a fire, use a water spray to cool the fire-exposed containers.[2][5]

  • Withdraw immediately if you hear a rising sound from venting safety devices or see discoloration of the tank.[3]

Frequently Asked Questions (FAQs)

Handling and Storage

• What are the primary hazards of Bromine trifluoride?

  • Bromine trifluoride is a strong oxidizer that can cause fire or explosion.[2] It is fatal if swallowed, in contact with skin, or if inhaled.[2] It causes severe skin burns and eye damage and may cause respiratory irritation.[2] It also reacts violently with water.[2]

• What are the proper storage conditions for Bromine trifluoride?

  • Store in a cool, dry, and well-ventilated area.[2] The storage temperature should not exceed 52°C.

  • Keep the container tightly closed when not in use and store under an inert gas as it is moisture-sensitive.[2]

  • Store away from incompatible materials such as organic materials, combustible materials, strong acids, strong bases, metals, and water.[1][2]

• What materials are compatible with Bromine trifluoride?

  • Most metals form a passive fluoride (B91410) film that protects them from further corrosion below approximately 204°C. For higher temperature applications, Monel® and nickel are preferred. Teflon® is the recommended gasket material.

Personal Protective Equipment (PPE)

• What PPE is required when handling Bromine trifluoride?

  • A comprehensive PPE ensemble is mandatory and includes:

    • Respiratory Protection: In case of inadequate ventilation, wear a MSHA/NIOSH-approved supplied-air respirator with a full facepiece operated in a pressure-demand or other positive-pressure mode.[1][5]

    • Eye and Face Protection: Chemical goggles or safety glasses and a face shield are required.[2] Individuals with potential exposure should not wear contact lenses.

    • Hand Protection: Chemical-resistant, impervious gloves (e.g., Chrome-leather) should be worn.[5]

    • Skin and Body Protection: Wear suitable protective, fire-resistant clothing, and safety shoes.[2][5] An emergency shower and eyewash station should be immediately accessible.[1][2]

Emergency Procedures

• What is the first aid procedure for Bromine trifluoride exposure?

  • Prompt medical attention is mandatory in all cases of overexposure.

  • Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[2] Delayed pulmonary edema may occur, so keep the patient under medical observation for at least 24 hours.

  • Skin Contact: Immediately flush the affected area with copious amounts of water and remove contaminated clothing. A 2.5% calcium gluconate gel can be applied to the affected area to bind active fluorides.[2] Seek immediate medical attention.[2]

  • Eye Contact: Immediately flush the eyes with large amounts of water for at least 30 minutes, holding the eyelids open.[1] Seek immediate medical attention.[1][2]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2]

Quantitative Data Summary

Parameter	Value	Source(s)
Exposure Limits (as Bromine)
OSHA PEL (8-hr TWA)	0.1 ppm	[1]
NIOSH REL (10-hr TWA)	0.1 ppm	[1]
NIOSH STEL (15-min)	0.3 ppm	[1]
ACGIH TLV (8-hr TWA)	0.1 ppm	[1]
ACGIH STEL	0.2 ppm	[1]
IDLH (as Bromine)	3 ppm	[1]
Storage Conditions
Maximum Storage Temperature	52°C
First Aid
Eye Wash Duration	At least 30 minutes	[1]
Calcium Gluconate Gel Concentration	2.5%	[2]

Experimental Protocols

Protocol for Neutralizing a Small Bromine Trifluoride Spill

• Preparation: Ensure all necessary PPE is worn, including a full-face, supplied-air respirator. Have spill control materials (dry sand, vermiculite) and a sealable disposal container ready.

• Containment: If the spill is liquid, create a dike around it using the dry absorbent material to prevent it from spreading.[2]

• Absorption: Gently cover the spill with dry sand, earth, or vermiculite.[1][3][4] Avoid creating dust.

• Collection: Once the Bromine trifluoride is fully absorbed, carefully sweep the material into a designated, labeled, and sealable container for hazardous waste.[2] Use non-sparking tools.

• Decontamination: Ventilate the area to remove any residual fumes.[1]

• Disposal: Dispose of the sealed container and any contaminated PPE as hazardous waste according to local, state, and federal regulations.

Visualizations

Caption: Workflow for responding to a Bromine trifluoride spill.

Caption: Decision logic for selecting appropriate PPE.

References

• 1. nj.gov [nj.gov]
• 2. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 3. BROMINE TRIFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. Bromine trifluoride | BrF3 | CID 24594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. airgas.com [airgas.com]

Technical Support Center: Safe Handling of Bromine Trifluoride (BrF3)

This guide provides essential information on the selection and use of Personal Protective Equipment (PPE) for researchers, scientists, and drug development professionals working with Bromine Trifluoride (BrF3). Due to the extreme reactivity and toxicity of BrF3, adherence to these guidelines is critical to ensure personnel safety.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards of Bromine Trifluoride (BrF3)?

A1: Bromine Trifluoride is a highly hazardous substance with multiple risks:

• Extreme Reactivity: It reacts violently, and sometimes explosively, with water and most organic compounds.[1]

• Corrosivity: It is extremely corrosive to skin, eyes, and mucous membranes, causing severe burns upon contact.[2][3]

• High Toxicity: BrF3 is fatal if inhaled, swallowed, or in contact with skin.[1] Inhalation can cause severe irritation of the upper respiratory system, potentially leading to pulmonary edema.[2][4]

• Strong Oxidizer: It can cause fire or explosion, especially when in contact with combustible materials.[1]

Q2: Can I use standard laboratory gloves (e.g., nitrile, latex, neoprene) when handling BrF3?

A2: No. Standard laboratory gloves made from materials like nitrile, latex, neoprene, butyl rubber, and EPDM are not recommended for use with Bromine Trifluoride. Chemical resistance charts indicate these materials are unsuitable and offer inadequate protection against this highly reactive chemical.

Q3: What is the appropriate level of protective clothing for working with BrF3?

A3: Due to its high toxicity and reactivity, a fully encapsulating, gas-tight chemical protective suit (Level A) is required when there is any potential for exposure to BrF3 liquid or vapor.[1] For firefighting or major spills, gas-tight chemical protective clothing in combination with a self-contained breathing apparatus (SCBA) is mandatory.[1]

Q4: What type of respiratory protection is necessary?

A4: A positive-pressure, self-contained breathing apparatus (SCBA) is required when working with BrF3.[1][2] In cases of inadequate ventilation, respiratory protection is essential.[1]

Q5: What are the requirements for eye and face protection?

A5: A full-face shield worn over chemical splash goggles is the minimum requirement.[1] However, the use of a fully encapsulating suit with an integrated visor is the standard and recommended level of protection. Persons with potential exposure should not wear contact lenses.[2]

Troubleshooting Guides

Scenario 1: Suspected PPE Compromise or Exposure

• Issue: You suspect your suit or gloves have been breached, or you feel symptoms of exposure (e.g., skin irritation, respiratory discomfort).

• Immediate Actions:

  • Immediately move away from the source of exposure to an uncontaminated area, preferably to an emergency shower.

  • Alert a co-worker for assistance.

  • Follow the emergency doffing procedure for your specific protective suit to avoid spreading contamination.

  • If skin contact has occurred, immediately flush the affected area with copious amounts of water for at least 15-30 minutes.[2][5] Remove all contaminated clothing while under the shower.[5]

  • For skin burns, it is critical to apply a 2.5% calcium gluconate gel to the affected area after initial flushing. [1]

  • If eye contact has occurred, flush the eyes with water for a minimum of 30 minutes, holding the eyelids open.[2][5]

  • If inhalation is suspected, move to fresh air immediately. If breathing is difficult, administer oxygen.[2][4]

  • Seek immediate medical attention in all cases of exposure. [2][5] Provide the Safety Data Sheet (SDS) for BrF3 to the medical personnel.

Scenario 2: BrF3 Spill

• Issue: A small or large spill of BrF3 has occurred in the laboratory.

• Immediate Actions:

  • Evacuate all personnel from the affected area immediately.[1]

  • Activate the facility's emergency alarm and notify the emergency response team.

  • Do NOT use water or any water-based extinguishing agents on a BrF3 spill, as it reacts violently. [5]

  • Only personnel trained in hazardous material response and equipped with the appropriate Level A protective gear should attempt to manage the spill.

  • For containment, use dry, inert materials like dry sand or earth.[5]

  • Ensure the area is well-ventilated after the cleanup is complete.[5]

Data Presentation: PPE Material Chemical Resistance

Disclaimer: The following table summarizes available data on the chemical resistance of various materials to Bromine Trifluoride. Due to the extreme reactivity of BrF3, very few materials are suitable. It is imperative to consult directly with the PPE manufacturer for specific test data and recommendations for your application before use.

Material Category	Specific Material	Chemical Resistance to BrF3	Breakthrough Time (minutes)	Recommendation
Standard Elastomers	Neoprene	Not Resistant	Not Applicable	Not Recommended
Nitrile (NBR)	Not Resistant	Not Applicable	Not Recommended
Natural Rubber (Latex)	Not Resistant	Not Applicable	Not Recommended
Butyl Rubber	Not Resistant	Not Applicable	Not Recommended
EPDM	Not Resistant	Not Applicable	Not Recommended
Viton® (Fluorocarbon)	Not Resistant	Not Applicable	Not Recommended
Fluoropolymers	Polytetrafluoroethylene (PTFE) / Teflon®	Generally considered resistant, but can be attacked under certain conditions.[2]	Data Not Publicly Available	Must consult manufacturer for specific application data.
Polyvinylidene Fluoride (PVDF)	Reported to have excellent resistance to halogens.	Data Not Publicly Available	Must consult manufacturer for specific application data.
Specialized Suit Fabrics	DuPont™ Tychem® TK	No specific data available for BrF3.	Data Not Publicly Available	Must Consult Manufacturer
Saint-Gobain ONESuit® (Coretech™)	Proprietary fluoropolymer layers offer high chemical resistance.[4]	Data Not Publicly Available	Must Consult Manufacturer
Trellchem® Suits	Various materials used, some with high chemical resistance.	Data Not Publicly Available	Must Consult Manufacturer

Experimental Protocols

Protocol: Donning and Doffing of Level A Encapsulating Suit for BrF3 Operations

This protocol outlines the general procedure. Always follow the specific instructions provided by the suit manufacturer. This procedure requires a trained assistant ("buddy").

Donning Procedure:

• Pre-Donning Inspection:

  • Visually inspect the suit for any defects, such as cracks, tears, or punctures.

  • Check the visor for clarity and any signs of damage.

  • Inspect gloves and boots for integrity.

  • Test the pressure-relief valves and zipper function.

• Preparation:

  • Work in a designated "clean" area adjacent to the hot zone.

  • Have all components ready: suit, SCBA, inner gloves, and communication device.

  • The user should be hydrated and have used the restroom.

• Donning Sequence:

  • The user puts on inner gloves (e.g., cotton liners).

  • The assistant helps the user step into the suit's legs and boots.

  • The user dons (B1195921) the SCBA and ensures it is functioning correctly.

  • The user puts their arms into the sleeves of the suit.

  • The assistant helps pull the suit up and over the SCBA.

  • The user puts on the facepiece of the SCBA and confirms a good seal.

  • The assistant closes and secures the suit's zipper and any storm flaps, ensuring a gas-tight seal.

  • The user dons the outer chemical-resistant gloves, ensuring they form a complete seal with the suit sleeves.

  • A final systems check is performed by both user and assistant.

Doffing Procedure (Post-Experiment/Exposure):

• Gross Decontamination:

  • The user proceeds to a designated decontamination zone.

  • The assistant, wearing appropriate PPE, thoroughly rinses the user's suit with a compatible decontamination solution or water (if appropriate for the specific situation, but NOT for direct BrF3 contact).

• Doffing Sequence:

  • The assistant opens the zipper and any storm flaps.

  • The user, leaning forward, removes their arms from the sleeves, allowing the suit to be peeled down and away from the body, inside-out. The goal is to contain the contaminated exterior.

  • The user removes the SCBA.

  • The user sits (B43327) down and removes their legs from the suit.

  • The outer gloves are removed with the suit.

  • The inner gloves are removed last.

  • The user moves to a clean area for personal hygiene.

• Post-Doffing:

  • The contaminated suit is handled and disposed of according to institutional hazardous waste procedures.

Mandatory Visualization

Caption: PPE Selection Workflow for BrF3 Handling.

Caption: Emergency Troubleshooting for BrF3 Exposure.

References

• 1. nj.gov [nj.gov]
• 2. fluoropolymers.alfa-chemistry.com [fluoropolymers.alfa-chemistry.com]
• 3. oger.is [oger.is]
• 4. buygasmonitors.com [buygasmonitors.com]
• 5. Chemical Resistance of Fluoropolymers - Holscot Advanced Polymers Ltd [holscot.com]

Technical Support Center: Bromine Trifluoride (BrF3) Reactor Compatibility

This technical support center provides essential information for researchers, scientists, and drug development professionals working with Bromine Trifluoride (BrF3) reactors. Below you will find frequently asked questions, troubleshooting guides, and detailed technical data to ensure the safe and effective handling of this highly reactive compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary material considerations for constructing a BrF3 reactor? A1: The primary consideration is the material's ability to resist the extreme corrosive and oxidizing nature of BrF3.[1] Materials that form a stable, non-reactive fluoride (B91410) layer on their surface are preferred. Nickel and its alloys, such as Monel, are highly recommended for their ability to form a passive fluoride film that protects the underlying metal from further attack.[1]

Q2: Can I use stainless steel for my BrF3 reactor? A2: Stainless steel may be suitable for less critical applications or at lower temperatures.[1] However, its resistance is highly dependent on the formation and maintenance of its passive layer. Any contamination or mechanical damage can lead to rapid corrosion. For high-temperature or high-purity applications, Nickel or Monel are superior choices.

Q3: Are any polymers suitable for use with BrF3? A3: Certain fluoropolymers, such as Polytetrafluoroethylene (PTFE), can be used for components like gaskets, valve packings, and thread sealants, particularly in systems with lower concentrations of fluorine compounds.[2] However, their compatibility is highly dependent on factors like temperature, pressure, and the specific BrF3 concentration. It is crucial to consult manufacturer specifications and conduct compatibility testing.

Q4: What is "passivation" and why is it critical for BrF3 reactors? A4: Passivation is a chemical pre-treatment process that creates a protective, non-reactive surface layer on a material. For metals in BrF3 service, this involves exposing the cleaned component to a controlled fluorinating agent (like dilute fluorine gas) to form a stable metal fluoride film.[2][3][4] This passive film is crucial as it dramatically reduces the corrosion rate when the material comes into contact with highly reactive BrF3.[5]

Q5: What happens if moisture comes into contact with BrF3 in my reactor? A5: BrF3 reacts violently and explosively with water.[6][7] This reaction is highly exothermic and produces toxic and corrosive byproducts, including hydrofluoric acid (HF) and hydrogen bromide (HBr).[6][7] It is imperative to ensure all components of the reactor system are scrupulously clean and dry before introducing BrF3.

Troubleshooting Guide

Issue 1: I've detected a leak in my BrF3 reactor system.

• Immediate Action:

  • Evacuate all personnel from the affected area immediately.

  • If you are trained and equipped with appropriate Personal Protective Equipment (PPE), including a self-contained breathing apparatus (SCBA), attempt to stop the leak only if it is safe to do so.

  • Ventilate the area to disperse any fumes.

• Likely Causes & Solutions:

  • Gasket/Seal Failure: PTFE and other fluoropolymer seals can degrade over time or with temperature cycling.

    • Solution: Isolate the leaking section, purge the system with an inert gas (e.g., Nitrogen), and replace the gasket with a new, compatible one. Ensure proper installation and torque specifications are met.

  • Corrosion at Welds or Fittings: These areas can be susceptible to localized corrosion if not properly passivated or if they contain imperfections.

    • Solution: A full system shutdown and decontamination is required. The affected section may need to be repaired or replaced. Re-passivation of the repaired area is mandatory.

  • Material Stress Cracking: Thermal cycling or mechanical stress can lead to cracks in the reactor material.

    • Solution: This is a critical failure. The reactor must be decommissioned, decontaminated, and inspected by a qualified engineer. Repair may not be possible, and replacement is likely necessary.

Issue 2: I'm observing unexpected pressure changes in the reactor.

• Likely Causes & Solutions:

  • Reaction with Contaminants: Small amounts of residual moisture or organic materials can react with BrF3, generating gaseous byproducts and increasing pressure.

    • Solution: Immediately stop the process and cool the reactor if possible. Follow emergency procedures for unexpected reactions. A thorough cleaning and drying of the reactor are necessary before reuse.

  • Material Corrosion: Active corrosion can consume BrF3 and potentially generate solid or gaseous byproducts, leading to pressure fluctuations.

    • Solution: Safely shut down the reactor. An internal inspection is required to check for signs of corrosion. If corrosion is found, the material is not suitable under the current operating conditions, or the passivation layer has failed.

Issue 3: The product from my reaction is discolored or contains metallic impurities.

• Likely Causes & Solutions:

  • Active Corrosion of Reactor Walls: The reactor material is being corroded by the reactants, leading to the leaching of metal fluorides into the product.

    • Solution: This indicates a failure of the material's passive layer. The reactor must be emptied, decontaminated, and inspected. Re-passivation is necessary. If the problem persists, a more resistant material of construction is required. Consider upgrading from stainless steel to Monel or Nickel.

Data Presentation: Materials Compatibility Summary

The following table summarizes the compatibility of various materials with Bromine Trifluoride. Quantitative corrosion rate data for BrF3 is scarce in public literature due to its hazardous nature. The ratings below are based on available technical reports and material science principles. Users must conduct their own testing for specific applications.

Material	Trade Names	Temperature Range	Corrosion Rate (mm/year)	Compatibility Rating & Comments
Metals & Alloys
Nickel 200/201	-	Up to 125°C	< 0.03	Excellent: Forms a stable, passive nickel fluoride layer. Preferred material for high-temperature applications.[1]
Nickel-Copper Alloy	Monel 400	Up to 125°C	< 0.03	Excellent: Similar to Nickel, forms a protective fluoride film. Widely used for BrF3 service.[1][8][9]
Nickel-Chrome-Moly Alloy	Hastelloy C-276	Ambient	> 0.1 (estimated)	Good to Fair: Good general corrosion resistance but may be susceptible to attack by wet fluorine compounds.[10] Testing is essential.
Stainless Steel	304, 316	Ambient	> 0.5 (estimated)	Fair to Poor: Suitable for some low-temperature, non-critical applications.[1] Susceptible to pitting and crevice corrosion. Passivation is critical but may not be sufficient for long-term use.
Aluminum	-	Ambient	> 1.0 (estimated)	Not Recommended: While it forms a fluoride layer, it is generally not as robust as that on Nickel or Monel.[1]
Polymers
Polytetrafluoroethylene	PTFE, Teflon®	Up to ~100°C	N/A (Degradation)	Good (with limitations): Suitable for gaskets, seals, and valve linings at lower temperatures and concentrations.[2] Can swell or degrade at higher temperatures.
Perfluoroalkoxy Alkane	PFA	Up to ~120°C	N/A (Degradation)	Good (with limitations): Similar to PTFE but with better high-temperature performance. Compatibility testing is crucial.
Ceramics
Aluminum Oxide	Alumina (Al₂O₃)	High Temperature	Very Low	Excellent: Highly inert to BrF3 and other halogens. Often used for insulators, thermowells, and linings.

Experimental Protocols

1. Material Coupon Immersion Testing for BrF3 Compatibility

• Objective: To determine the corrosion rate and compatibility of a material when exposed to liquid BrF3 under controlled conditions.

• Methodology:

  • Coupon Preparation:

    • Machine test coupons of the candidate material to standard dimensions (e.g., 50mm x 20mm x 2mm).

    • Record the precise dimensions and surface area of each coupon.

    • Thoroughly clean the coupons with a non-reactive solvent (e.g., acetone) in an ultrasonic bath, followed by rinsing with deionized water and drying in a vacuum oven at 110°C for at least 4 hours.

    • Weigh each coupon to a precision of 0.1 mg.

  • Passivation (if applicable):

    • If testing a passivated material, perform the passivation protocol (see Protocol 2) on the cleaned coupons before initial weighing.

  • Experimental Setup:

    • All work must be conducted in a specialized glovebox or fume hood designed for hazardous materials.

    • Place each coupon in a reactor vessel made of a known highly resistant material (e.g., Nickel 200). Use ceramic holders to isolate the coupon from the vessel walls.

    • Evacuate the vessel and backfill with a dry inert gas (e.g., Nitrogen or Argon).

    • Carefully transfer a predetermined volume of BrF3 into the vessel, ensuring the coupon is fully submerged.

  • Exposure:

    • Seal the vessel and place it in a temperature-controlled environment for the duration of the test (e.g., 100 hours at a specified temperature).

    • Monitor the vessel for any signs of leakage or unexpected pressure changes.

  • Post-Exposure Analysis:

    • After the exposure period, cool the vessel and carefully vent any residual pressure through a suitable scrubber system.

    • Remove the BrF3 and neutralize it according to safety protocols.

    • Rinse the coupon with an appropriate inert solvent to remove any residual BrF3.

    • Dry the coupon in a vacuum oven.

    • Weigh the coupon again to determine mass loss.

    • Examine the coupon surface using microscopy (optical and SEM) for signs of pitting, cracking, or general corrosion.

  • Corrosion Rate Calculation:

    • Calculate the corrosion rate in millimeters per year (mm/yr) using the formula: Corrosion Rate = (8.76 × 10^4 × W) / (A × T × D) Where:

      • W = Mass loss in grams

      • A = Surface area of the coupon in cm²

      • T = Exposure time in hours

      • D = Density of the material in g/cm³

2. Passivation of Metallic Components for BrF3 Service

• Objective: To create a stable, protective metal fluoride layer on the surface of metallic components (e.g., Monel, Nickel) to enhance their corrosion resistance to BrF3.

• Methodology:

  • Pre-Cleaning:

    • Thoroughly degrease the component with a suitable solvent to remove all oils and organic residues.

    • Rinse with deionized water and dry completely in a vacuum oven. The surface must be impeccably clean for the passivation layer to form correctly.

  • System Assembly:

    • Place the cleaned component inside a reaction chamber that can be sealed and heated.

    • Evacuate the chamber to a high vacuum (<1 Torr) to remove air and moisture.

  • Fluorination:

    • Heat the component to the specified passivation temperature (e.g., for Monel, this can range from 200°C to 450°C).[11]

    • Introduce a dilute mixture of a fluorinating agent (e.g., 10% F₂ in N₂) into the chamber at a controlled flow rate. CAUTION: This step must be performed with extreme care by trained personnel using appropriate safety equipment.

    • Maintain the temperature and gas flow for a specified duration (e.g., 1-5 hours) to allow for the formation of a uniform fluoride film.[11]

  • Purging and Cool-Down:

    • Stop the flow of the fluorinating agent and purge the chamber with a high-purity inert gas (e.g., Nitrogen) until all reactive gas is removed.

    • Allow the component to cool to room temperature under the inert gas atmosphere.

  • Verification (Optional but Recommended):

    • The effectiveness of the passivation can be verified using surface analysis techniques like X-ray Photoelectron Spectroscopy (XPS) to confirm the presence of a metal fluoride layer.

Mandatory Visualizations

Caption: Troubleshooting workflow for common BrF3 reactor issues.

Caption: Passivation and corrosion mechanism in BrF3 service.

References

• 1. Corrosion Studies Pertinent to Bromine Trifluoride Processes - J. G. Schnizlein, R. K. Steunenberg, R. C. Vogel - Google ブックス [books.google.co.jp]
• 2. solvay.com [solvay.com]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. tohoku.repo.nii.ac.jp [tohoku.repo.nii.ac.jp]
• 5. ntrs.nasa.gov [ntrs.nasa.gov]
• 6. echemi.com [echemi.com]
• 7. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 8. Corrosion Behavior of Monel 400 | NiWire Industries Co., Ltd. [niwire.com]
• 9. aeether.com [aeether.com]
• 10. acuityprocess.com [acuityprocess.com]
• 11. US5009963A - Metal material with film passivated by fluorination and apparatus composed of the metal material - Google Patents [patents.google.com]

Technical Support Center: Neutralization and Disposal of Bromine Trifluoride (BrF3) Waste

This guide provides technical support for researchers, scientists, and drug development professionals on the safe neutralization and disposal of Bromine Trifluoride (BrF3) waste. Given the extreme reactivity and hazardous nature of BrF3, all procedures must be conducted with rigorous safety precautions in a controlled laboratory environment.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with Bromine Trifluoride (BrF3) waste?

A1: Bromine Trifluoride is a powerful oxidizing and fluorinating agent with multiple significant hazards:

• Extreme Reactivity: It reacts violently and often explosively with water, organic compounds, and many other materials.[1][2]

• Corrosivity: It is highly corrosive to all living tissues, causing severe chemical burns to the skin, eyes, and respiratory tract. Contact with skin can lead to hydrofluoric acid-like burns, which require immediate and specialized medical attention.[3]

• Toxicity: Inhalation of its vapors can be fatal, causing severe irritation, chemical pneumonitis, and pulmonary edema.[3]

• Hazardous Reaction Products: Its reaction with water or moisture produces highly toxic and corrosive hydrofluoric acid (HF) and hydrobromic acid (HBr).[2][4]

Q2: What personal protective equipment (PPE) is mandatory when handling BrF3 waste?

A2: A comprehensive PPE setup is crucial. This includes:

• Respiratory Protection: A full-facepiece self-contained breathing apparatus (SCBA) or a gas-tight chemical suit with positive pressure SCBA.[3][4]

• Eye and Face Protection: A full face shield and chemical splash goggles.[4] Do not wear contact lenses.

• Hand Protection: Heavy-duty, chemical-resistant gloves (e.g., neoprene or nitrile rubber), with a secondary pair of gloves recommended.

• Body Protection: A chemical-resistant apron or full-body suit over a lab coat.[4]

• Foot Protection: Chemical-resistant boots with steel toes.

Q3: What are the recommended neutralizing agents for BrF3 waste?

A3: The primary goal of neutralization is to manage the violent hydrolysis and neutralize the resulting acidic byproducts. Recommended agents for spill control, which can be adapted for controlled waste neutralization, include:

• Soda Ash (Sodium Carbonate, Na₂CO₃) [1]

• Lime (Calcium Oxide, CaO) or Slaked Lime (Calcium Hydroxide, Ca(OH)₂) [1]

• Crushed Limestone (Calcium Carbonate, CaCO₃) [1]

• Dry Sand or Vermiculite: These are used as absorbents for spills before the application of a neutralizing agent.[5]

Q4: Can I dispose of BrF3 waste down the drain?

A4: Absolutely not. BrF3 reacts explosively with water.[1][2] Disposing of it down the drain would lead to a violent reaction, releasing large amounts of toxic and corrosive gases, and could severely damage the plumbing infrastructure. All BrF3 waste, including the neutralized residue, must be treated as hazardous waste.[5][6]

Q5: How should I store BrF3 waste before treatment?

A5: Store BrF3 waste in a designated, cool, dry, and well-ventilated area, away from incompatible materials such as water, organic compounds, acids, bases, and combustible materials.[5] The storage container must be made of a compatible material (e.g., certain stainless steels or fluorinated polymers) and be tightly sealed. Ensure the storage location has secondary containment.

Troubleshooting Guide

Issue	Probable Cause	Recommended Action
Runaway Reaction (Rapid temperature increase, violent gas evolution)	Addition of BrF3 to the neutralizing agent is too fast. Insufficient cooling of the reaction vessel. The neutralizing slurry is not concentrated enough.	IMMEDIATELY CEASE ADDITION. Be prepared to evacuate. If safe to do so, increase external cooling. Do not add more reactants. Allow the reaction to subside before reassessing the procedure.
White Fumes Escaping the Fume Hood	The reaction is producing aerosols of HF and HBr that are not being fully contained.	Ensure the fume hood sash is at the lowest practical height. Reduce the rate of reaction by slowing the addition of BrF3. Verify proper fume hood function before starting the procedure.
Incomplete Neutralization (Solution remains highly acidic after treatment)	Insufficient amount of neutralizing agent was used.	Slowly add more of the neutralizing agent slurry while monitoring the pH. Ensure thorough mixing to allow the reaction to complete.
Solidification of Neutralizing Slurry	Precipitation of insoluble salts (e.g., Calcium Fluoride) has made stirring difficult.	If the reaction has been fully quenched, slowly and carefully add a small amount of water to improve fluidity. This should only be done after you are certain no unreacted BrF3 remains.
Color Change in the Reaction Mixture	Formation of bromine (Br₂) can occur during the reaction, leading to a yellow or brown color.	This is an expected byproduct of the hydrolysis reaction. Continue the neutralization process as planned.

Data Presentation

Table 1: Properties of Bromine Trifluoride and Neutralizing Agents

Substance	Formula	Molar Mass ( g/mol )	Appearance	Key Hazards
Bromine Trifluoride	BrF₃	136.90	Colorless to pale yellow, fuming liquid[1][2]	Highly reactive, corrosive, toxic, strong oxidizer[1][2]
Soda Ash	Na₂CO₃	105.99	White powder	Alkaline, irritant
Slaked Lime	Ca(OH)₂	74.09	White powder	Alkaline, irritant

Table 2: Key Chemical Reactions in Neutralization

Reaction Type	Chemical Equation	Description
Hydrolysis	BrF₃ + 2H₂O → 3HF + HBr + O₂[2]	A violent, exothermic reaction that produces hydrofluoric and hydrobromic acids.
Acid Neutralization (with Soda Ash)	2HF + Na₂CO₃ → 2NaF + H₂O + CO₂ 2HBr + Na₂CO₃ → 2NaBr + H₂O + CO₂	Neutralizes the acidic byproducts, forming sodium salts.
Acid Neutralization (with Slaked Lime)	2HF + Ca(OH)₂ → CaF₂ (s) + 2H₂O 2HBr + Ca(OH)₂ → CaBr₂ + 2H₂O	Neutralizes the acidic byproducts. Calcium fluoride (B91410) (CaF₂) is a stable, insoluble precipitate.

Experimental Protocols

Suggested Protocol for Laboratory-Scale Neutralization of BrF3 Waste

Disclaimer: This is a suggested procedure based on chemical principles. It must be preceded by a thorough, site-specific risk assessment. This procedure should only be performed by trained personnel in a properly equipped laboratory.

Objective: To safely neutralize small quantities (< 5 mL) of BrF3 waste.

Materials:

• Bromine Trifluoride waste

• Soda Ash (Sodium Carbonate, Na₂CO₃) or Slaked Lime (Calcium Hydroxide, Ca(OH)₂)

• Deionized water

• Large beaker or flask (at least 100x the volume of the BrF3 waste)

• Stir plate and magnetic stir bar

• Dropping funnel or syringe pump for controlled addition

• Ice bath

• pH meter or pH paper

• Appropriate hazardous waste container

Methodology:

• Preparation (in a certified fume hood): a. Place the large reaction beaker in an ice bath on a magnetic stir plate. b. Prepare a 10-20% aqueous slurry of the neutralizing agent (Soda Ash or Slaked Lime). Use a large excess (at least 10-fold molar excess relative to the estimated BrF3). c. Begin stirring the slurry to ensure it is homogenous and cooled.

• Controlled Addition of BrF3: a. Carefully draw the BrF3 waste into a syringe (if using a syringe pump) or place it in a dropping funnel. b. EXTREMELY SLOWLY , add the BrF3 waste dropwise to the center of the vortex of the stirring, cooled slurry. c. Monitor the reaction closely for any signs of excessive heat generation, gas evolution, or splashing. If any of these occur, IMMEDIATELY STOP the addition.

• Reaction and Quenching: a. After the addition is complete, allow the mixture to stir in the ice bath for at least one hour to ensure the reaction is complete. b. Remove the ice bath and allow the mixture to slowly warm to room temperature while continuing to stir for several more hours (or overnight).

• Verification of Neutralization: a. Once the reaction has subsided and the mixture is at room temperature, check the pH of the aqueous solution. b. The target pH should be between 6.0 and 9.0. If the solution is still acidic, slowly add more neutralizing slurry until the target pH is reached and stable.

• Waste Disposal: a. The resulting mixture is a hazardous waste containing bromide and fluoride salts. b. Transfer the neutralized slurry to a clearly labeled hazardous waste container. c. The label should indicate "Neutralized Bromine Trifluoride Waste" and list the final components (e.g., water, sodium fluoride, sodium bromide, excess sodium carbonate). d. Arrange for pickup and disposal by a certified hazardous waste management company.[6]

Mandatory Visualization

Caption: Workflow for the safe neutralization and disposal of BrF3 waste.

References

• 1. Bromine trifluoride | BrF3 | CID 24594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Bromine trifluoride - Wikipedia [en.wikipedia.org]
• 3. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 4. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 5. nj.gov [nj.gov]
• 6. fast-act.com [fast-act.com]

Purification of Bromine trifluoride from BrF5 and Br2 impurities

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of Bromine Trifluoride (BrF₃) from Bromine Pentafluoride (BrF₅) and elemental Bromine (Br₂) impurities. This resource is intended for researchers, scientists, and drug development professionals.

Physical Properties for Separation

A summary of the key physical properties of Bromine Trifluoride and its common impurities is provided below. These properties are critical for designing effective purification strategies.

Property	Bromine Trifluoride (BrF₃)	Bromine Pentafluoride (BrF₅)	Bromine (Br₂)
Molar Mass ( g/mol )	136.90	174.90	159.81
Boiling Point (°C)	125.7[1]	40.3[2]	58.8
Melting Point (°C)	8.8[3]	-60.5	-7.2
Density (g/cm³)	2.803 (at 25°C)[1]	2.466 (liquid)	3.1028 (at 25°C)
Appearance	Straw-colored liquid[1]	Colorless to pale yellow liquid[2]	Reddish-brown fuming liquid
Vapor Pressure	Lower	Higher than BrF₃	Higher than BrF₃

Experimental Protocols

Fractional Distillation for Removal of BrF₅ and Br₂

Fractional distillation is an effective method for separating BrF₃ from the more volatile BrF₅ and Br₂ impurities due to the significant differences in their boiling points.

Materials and Equipment:

• Crude Bromine Trifluoride containing BrF₅ and Br₂ impurities.

• Fractional distillation apparatus constructed from materials compatible with halogen fluorides (e.g., Monel, nickel, or passivated stainless steel). Glassware is not recommended due to the high reactivity of BrF₃.

• Heating mantle with a temperature controller.

• Condenser with a suitable coolant supply.

• Receiving flasks for collecting fractions, cooled in a dry ice/acetone bath.

• Vacuum pump and pressure gauge for vacuum distillation if required.

• Inert gas supply (e.g., dry nitrogen or argon) for blanketing the system.

• Appropriate personal protective equipment (PPE), including a full-face shield, acid-resistant gloves, and a chemical-resistant apron. All work must be conducted in a well-ventilated fume hood.

Procedure:

• System Preparation:

  • Thoroughly clean and dry all components of the distillation apparatus.

  • Passivate the entire system by exposing it to a low concentration of fluorine gas or BrF₃ vapor at a slightly elevated temperature. This forms a protective metal fluoride (B91410) layer.

  • Assemble the fractional distillation unit in a fume hood. Ensure all connections are secure and leak-tight.

• Charging the Distillation Flask:

  • Under an inert atmosphere, carefully transfer the crude BrF₃ to the distillation flask.

  • Add boiling chips or a magnetic stir bar to ensure smooth boiling.

• Distillation Process:

  • Begin circulating the coolant through the condenser.

  • Gradually heat the distillation flask using the heating mantle.

  • Maintain the temperature of the distillation tower between 70-90°C.[4]

  • The more volatile impurities, BrF₅ (boiling point: 40.3°C) and Br₂ (boiling point: 58.8°C), will vaporize first.

  • Collect this initial fraction, which is rich in BrF₅ and Br₂, in a cooled receiving flask. The receiver should be maintained at a temperature of -10 to -30°C to effectively trap these impurities.[4]

  • Monitor the temperature at the head of the distillation column. A sharp increase in temperature towards the boiling point of BrF₃ (125.7°C) will indicate that the impurities have been largely removed.

• Collection of Pure BrF₃:

  • Once the head temperature stabilizes near the boiling point of BrF₃, change the receiving flask to collect the purified product.

  • Continue the distillation until a small amount of residue remains in the distillation flask. Do not distill to dryness to avoid potential hazards.

• Shutdown and Cleaning:

  • Turn off the heating mantle and allow the apparatus to cool down under an inert atmosphere.

  • Carefully dismantle the apparatus.

  • Neutralize any residual BrF₃ with a suitable quenching agent (e.g., soda ash or lime) before cleaning the equipment.

Chemical Purification for Selective Removal of Br₂

Elemental bromine (Br₂) can be selectively removed from BrF₃ by converting it to a non-volatile salt. This method is particularly useful for removing trace amounts of Br₂.

Materials and Equipment:

• Crude Bromine Trifluoride containing Br₂ impurity.

• A reaction vessel made of a compatible material (e.g., Monel, nickel).

• Anhydrous alkali metal fluoride (e.g., KF or NaF).

• Stirring mechanism (e.g., magnetic stirrer).

• Filtration or decantation setup suitable for corrosive liquids.

• Inert gas supply.

• Appropriate PPE.

Procedure:

• Reaction Setup:

  • In a fume hood, place the crude BrF₃ in the reaction vessel under an inert atmosphere.

  • Gradually add a stoichiometric amount of anhydrous alkali metal fluoride powder while stirring. The alkali metal fluoride will react with BrF₃ to form a tetrafluorobromate(III) salt.[1]

• Reaction with Bromine:

  • The elemental bromine will react with the tetrafluorobromate(III) salt in the BrF₃ solvent to form polybromide salts, which are non-volatile.

• Separation:

  • After the reaction is complete (indicated by the disappearance of the reddish-brown color of bromine), the non-volatile salts can be separated from the purified liquid BrF₃ by decantation or filtration under an inert atmosphere.

• Final Purification:

  • The resulting BrF₃ can be further purified by a simple distillation to remove any dissolved salts.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Poor Separation During Distillation	- Inefficient packing in the fractionating column.- Distillation rate is too high.- Fluctuations in heating.	- Ensure the fractionating column is packed appropriately to provide sufficient surface area for vapor-liquid equilibrium.- Reduce the heating rate to allow for proper separation on the column.- Use a temperature controller to maintain a stable and consistent heating rate.
Product is Contaminated with Water	- Incomplete drying of the apparatus.- Leaks in the system allowing atmospheric moisture to enter.	- Thoroughly dry all components before assembly. Baking them in an oven is recommended.- Check all joints and connections for leaks. Use appropriate sealants if necessary.
Discoloration of the Final Product	- Residual bromine impurity.- Reaction with incompatible materials.	- If a reddish-brown color persists, consider a chemical purification step with an alkali metal fluoride.- Ensure the entire apparatus is constructed from compatible and properly passivated materials.
Low Yield of Purified Product	- Leaks in the distillation setup.- Holding up a significant amount of material in the distillation column.	- Perform a leak check on the assembled apparatus before starting the distillation.- Ensure the column is not excessively long or wide for the amount of material being purified.
Sudden Pressure Increase in the System	- Blockage in the condenser or transfer lines.- Decomposition of the product due to overheating.	- Immediately stop heating and identify the source of the blockage. Ensure the condenser has a clear path.- Avoid excessive heating of the distillation flask. Do not distill to dryness.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with handling Bromine Trifluoride?

A1: Bromine Trifluoride is a highly reactive, corrosive, and toxic substance. It reacts violently with water and organic compounds.[1] Inhalation of its vapors can be fatal, and contact with skin and eyes causes severe burns. All handling must be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Q2: How can I be sure my distillation apparatus is properly passivated?

A2: Proper passivation creates a thin, inert metal fluoride layer on the surfaces of the apparatus. A successful passivation is often indicated by a slight, uniform discoloration of the metal surface. It is crucial to perform this step in a controlled manner to ensure complete coverage and to avoid over-pressurization of the system.

Q3: Can I use a standard glass distillation setup for this purification?

A3: No, standard borosilicate glass is not recommended. Bromine Trifluoride is a powerful fluorinating agent and will react with the silica (B1680970) in the glass, leading to equipment failure and potential release of hazardous materials.

Q4: What is the best way to dispose of waste Bromine Trifluoride and the collected impurities?

A4: Waste BrF₃ and the impurity fractions should be treated as hazardous waste. They must be carefully neutralized with a suitable agent like soda ash or lime under controlled conditions. The neutralized waste should then be disposed of in accordance with local, state, and federal regulations.[5] Do not attempt to dispose of untreated BrF₃ in a standard waste stream.

Q5: My purified BrF₃ is slightly yellow. Is it pure?

A5: Pure Bromine Trifluoride is typically a pale straw-colored liquid. A slight yellow color does not necessarily indicate significant impurity. However, a darker yellow or reddish-brown color suggests the presence of elemental bromine. The purity can be confirmed using analytical techniques such as gas chromatography or by measuring its physical properties like boiling point and density.

Diagrams

Caption: Workflow for the purification of Bromine Trifluoride.

Caption: Troubleshooting logic for BrF₃ purification issues.

References

• 1. Bromine trifluoride - Wikipedia [en.wikipedia.org]
• 2. CN102502503B - Method for preparing bromine trifluoride - Google Patents [patents.google.com]
• 3. youtube.com [youtube.com]
• 4. Radon - Wikipedia [en.wikipedia.org]
• 5. fast-act.com [fast-act.com]

Technical Support Center: Quenching Procedures for Bromine Trifluoride Reactions

This guide provides essential information for researchers, scientists, and drug development professionals on safely quenching reactions involving Bromine Trifluoride (BrF₃). Given the extreme reactivity of BrF₃, all procedures should be conducted with rigorous safety precautions in a well-ventilated fume hood, and personnel must be equipped with appropriate personal protective equipment (PPE).

Frequently Asked Questions (FAQs)

Q1: What is Bromine Trifluoride (BrF₃) and why is it so hazardous?

A1: Bromine trifluoride is a highly reactive, corrosive, and toxic interhalogen compound.[1][2][3] It is a powerful fluorinating and oxidizing agent.[1][2] Its hazardous nature stems from its violent, often explosive, reaction with a wide range of materials, including water, organic compounds, metals, and metal oxides.[1][4][5] Contact with moisture can produce toxic and corrosive gases like hydrogen fluoride (B91410) (HF) and hydrogen bromide (HBr).[4][6][7]

Q2: Can I use water to quench a reaction containing BrF₃?

A2: No, you must never use water to quench a reaction containing BrF₃.[4][6] The reaction between BrF₃ and water is violent and potentially explosive, evolving significant heat and producing toxic gases.[4][6]

Q3: What are the recommended quenching agents for BrF₃?

A3: For spills or fires, dry, non-combustible materials are recommended. These include dry chemical powders, soda ash (sodium carbonate), lime (calcium oxide), or dry sand.[4] For controlled quenching of a reaction, a powdered, non-reactive inorganic material should be used to absorb and neutralize the BrF₃.

Q4: What are the signs of an incomplete or runaway quenching reaction?

A4: Signs of an incomplete or dangerous quenching reaction include continued fuming, a rapid increase in temperature, gas evolution, and discoloration. If any of these occur, the area should be evacuated immediately.

Q5: What personal protective equipment (PPE) is required when working with BrF₃?

A5: A high level of PPE is mandatory. This includes a full-face shield and chemical splash goggles, a gas-tight chemically protective suit, and appropriate gloves.[5] All work must be performed in a properly functioning chemical fume hood.[5]

Q6: How should I dispose of quenched BrF₃ waste?

A6: The resulting neutralized residue must be treated as hazardous waste. It should be collected in a properly labeled, compatible container and disposed of through a licensed waste disposal contractor, in accordance with all local, state, and federal regulations.[3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Violent reaction upon adding quenching agent	1. Quenching agent added too quickly.2. Inappropriate quenching agent used (e.g., contains water).3. Reaction mixture was not cooled.	1. Stop addition immediately. If safe, retreat and observe from a distance.2. Ensure the quenching agent is completely dry and inert.3. Pre-cool the reaction vessel in an appropriate cooling bath (e.g., dry ice/acetone) before and during the slow addition of the quencher.
Persistent fuming after quenching	Unreacted BrF₃ remains.	Cautiously add more of the dry quenching agent in small portions until fuming subsides. Ensure thorough mixing.
Corrosion of reaction vessel	BrF₃ is highly corrosive to many materials.	Use reaction vessels made of compatible materials, such as Monel or nickel, especially for high-temperature applications.[8]

Quenching Agent Data

Quenching Agent	Formula	Advantages	Disadvantages/Hazards
Soda Ash (Sodium Carbonate)	Na₂CO₃	Readily available, effective neutralizer for acidic byproducts. Recommended for spills.[4]	Can be exothermic. Must be completely dry.
Lime (Calcium Oxide)	CaO	Effective neutralizer. Recommended for spills.[4]	Can be exothermic. Must be completely dry.
Dry Sand	SiO₂	Inert and good for absorbing small spills.[4]	Not a chemical neutralizer; primarily for containment.
FAST-ACT®	Proprietary (contains MgO, TiO₂)	Commercially available for neutralizing chemical agents.[3]	May not be readily available in all labs.

Experimental Protocol: Cautious Quenching of a BrF₃ Reaction

Disclaimer: This is a generalized protocol and must be adapted to the specific scale and conditions of your experiment. A thorough risk assessment must be conducted before proceeding.

1. Preparation:

• Ensure a safety shower and eyewash station are immediately accessible.[5]
• Have appropriate fire extinguishing media (dry chemical, soda ash) readily available. DO NOT have a water extinguisher nearby.[6]
• Prepare a quenching station within the fume hood by placing a large, dry, chemically resistant secondary container (e.g., a stainless steel or Monel pan) filled with a dry quenching agent like soda ash or lime.

2. Cooling the Reaction:

• Once the reaction is complete, cool the reaction vessel to a low temperature (e.g., -78 °C using a dry ice/acetone bath). This is critical to control the exothermicity of the quench.

3. Slow Addition of Quenching Agent:

• While maintaining vigorous stirring and cooling, slowly and cautiously add a dry, powdered quenching agent such as sodium carbonate or calcium oxide to the reaction mixture in very small portions.
• NEVER add the reaction mixture to the quenching agent, as this can lead to a localized, violent reaction.

4. Monitoring the Quench:

• Monitor the reaction temperature closely with a low-temperature probe. Do not allow the temperature to rise significantly.
• Continue the slow addition of the quenching agent until all signs of reaction (fuming, gas evolution) have ceased.

5. Post-Quench Handling:

• Allow the mixture to slowly warm to room temperature while still under an inert atmosphere.
• The resulting slurry should be treated as hazardous waste and disposed of according to institutional and regulatory guidelines.

Logical Workflow for BrF₃ Quenching

Caption: Decision workflow for quenching a Bromine Trifluoride reaction.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Bromine trifluoride | BrF3 | CID 24594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fast-act.com [fast-act.com]
• 4. BROMINE TRIFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 6. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 7. BROMINE TRIFLUORIDE - Sixteenth Interim Report of the Committee on Acute Exposure Guideline Levels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. msdsdigital.com [msdsdigital.com]

Troubleshooting unexpected side products in BrF3 fluorination

Welcome to the technical support center for bromine trifluoride (BrF3) fluorination. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot unexpected side products and other common issues encountered during fluorination experiments with BrF3.

Frequently Asked Questions (FAQs)

Q1: What is BrF3 and what are its primary applications in organic synthesis?

Bromine trifluoride (BrF3) is a powerful and reactive interhalogen compound used as a fluorinating agent.[1][2] At room temperature, it is a straw-colored liquid with a pungent odor.[1] It is a strong fluorinating agent capable of converting various functional groups into their fluorinated counterparts.[2][3] Common applications include the synthesis of compounds containing CF2, CF3, and CHF2 groups.[4][5]

Q2: What are the major safety precautions I should take when working with BrF3?

BrF3 is highly toxic, corrosive, and reacts violently with water and many organic compounds.[1][6][7] All work should be conducted in a well-ventilated fume hood.[8] Personal protective equipment, including safety glasses, face shields, and gloves resistant to corrosive materials, is essential. BrF3 can be stored in stainless steel or Teflon containers.[8] It is crucial to avoid contact with water, alcohols, and oxygenated organic solvents like acetone (B3395972) or THF, as these reactions can be explosive.[1][7][8][9][10]

Q3: Why am I observing bromination of my aromatic compound instead of fluorination?

A common side reaction in the fluorination of aromatic compounds with BrF3 is electrophilic aromatic bromination.[11] This occurs because BrF3 can act as a source of electrophilic bromine. To minimize this side product, using a complex of BrF3 with pyridine (B92270) (Pyridine•BrF3) is recommended. This complex reduces the electrophilic bromination activity of the reagent.[11]

Q4: My reaction is producing a complex mixture of products. What are the likely causes?

The high reactivity of BrF3 can lead to multiple side reactions if not properly controlled.[6] Potential causes for a complex product mixture include:

• Reaction Temperature: High temperatures can lead to indiscriminate substitution of hydrogen and other atoms.[12] Controlling the temperature, often by cooling the reaction mixture (e.g., 0 °C), is critical.[13]

• Solvent Choice: BrF3 reacts violently with many common organic solvents.[1][8] Inert solvents like CCl3F or CFC-113 are often used.[14]

• Substrate Reactivity: The functional groups present in your starting material can influence the reaction outcome. For instance, in molecules with multiple reactive sites, BrF3 might not be selective.

• Presence of Water: Traces of water will react violently with BrF3, leading to decomposition and potential side reactions.[1] Ensure all glassware and reagents are scrupulously dry.

Troubleshooting Guide: Unexpected Side Products

Issue 1: Formation of Acyl Fluorides and Symmetrical Esters from Alcohols

• Symptom: When attempting to fluorinate a primary alcohol, the primary products observed are the corresponding acyl fluoride (B91410) and a symmetrical ester.

• Cause: Primary aliphatic and alicyclic alcohols are rapidly oxidized by BrF3 to form acyl fluorides.[8][13] The symmetrical ester is a common by-product, arising from the reaction between the newly formed acyl fluoride and the unreacted starting alcohol.[8][13]

• Troubleshooting Steps:

  • Protect the Alcohol: If fluorination at other positions is desired, protect the alcohol functional group before reacting with BrF3.

  • Modify the Substrate: If the goal is to convert the alcohol to a fluorinated group, consider first converting the alcohol to a more suitable functional group for BrF3 fluorination, such as a xanthate to form a trifluoromethyl ether.[8]

  • Control Stoichiometry: Carefully controlling the stoichiometry of BrF3 may help to minimize the formation of the symmetrical ester by ensuring complete consumption of the starting alcohol.

Issue 2: Unexpected Reactions at Carbonyl Functionalities

• Symptom: During the fluorination of a molecule containing a ketone or ester, unexpected reactions occur at the carbonyl group, such as the formation of a difluoroether.[8]

• Cause: The electrophilic carbon of a carbonyl group can be attacked by the nucleophilic fluorides from BrF3.[8] In some cases, this can lead to the formation of a difluoroether, which may or may not be the desired product.

• Troubleshooting Steps:

  • Protect the Carbonyl Group: If the carbonyl group is to be preserved, it should be protected with a suitable protecting group that is stable to the reaction conditions.

  • Utilize a Derivative: For conversion of a carbonyl to a CF2 group, it is often more efficient to first convert the carbonyl to a derivative like an azine, hydrazone, or O-methyloxime before reacting with BrF3.[14]

  • Hydrolysis Workup: In the case of ester fluorination where a difluoroether is formed at the carbonyl, a simple hydrolysis step can often regenerate the carboxylic acid.[8]

Issue 3: Low Yields and Incomplete Conversion

• Symptom: The BrF3 fluorination reaction results in low yields of the desired product and a significant amount of unreacted starting material.

• Cause: For BrF3 to react effectively as a source of nucleophilic fluoride, it often requires coordination with electron-donating groups within the substrate molecule.[8] If the substrate lacks suitable "anchoring" groups, the reaction may be inefficient.

• Troubleshooting Workflow:

Data Summary and Experimental Protocols

Table 1: Common Side Products in BrF3 Fluorination

Starting Material Functional Group	Intended Product	Common Unexpected Side Product(s)	Reference(s)
Primary Alcohol	Fluorinated Alkane	Acyl Fluoride, Symmetrical Ester	[8][13]
Ketone/Ester	gem-Difluoroalkane	Difluoroether at carbonyl	[8]
Aromatic Ring	Fluoroaromatic	Bromoaromatic	[11]
Nitrile (without neighboring group)	Trifluoromethyl Group	Complex mixture, low yield	[8]
Polyfluoroalkyl Bromide	Perfluoroalkane	Stepwise substitution of bromine	[12]

Experimental Protocol: General Procedure for Fluorination of a Carbonyl Compound via its Azine Derivative

This protocol is adapted from a typical procedure for the conversion of adamantanone to 2,2-difluoroadamantane. [14] 1. Preparation of the Azine Derivative:

• Prepare the adamantanone azine by reacting adamantanone with hydrazine (B178648) in stoichiometric proportions. Isolate and purify the azine derivative before proceeding.

2. Fluorination Reaction:

• Caution: Conduct this procedure in a well-ventilated fume hood. Ensure all glassware is oven-dried.

• In a Teflon or stainless steel reaction vessel, dissolve the adamantanone azine (e.g., 3 mmol) in an inert solvent such as CCl3F (25 mL).

• Cool the solution to the desired temperature (e.g., 0 °C or colder) using an appropriate cooling bath.

• Prepare a cold solution of BrF3 (e.g., 6 mmol) in CCl3F (25 mL).

• Slowly add the BrF3 solution to the stirred solution of the azine over a period of 10-15 minutes. An immediate reaction is often observed.

• Allow the reaction to stir for a specified time at the controlled temperature.

3. Workup and Isolation:

• Carefully quench the reaction by pouring it into a mixture of ice and a reducing agent (e.g., sodium bisulfite solution) to neutralize any unreacted BrF3.

• Separate the organic layer.

• Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO4 or Na2SO4).

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by chromatography or distillation to obtain the desired 2,2-difluoroadamantane.

Signaling Pathway: Mechanism of Side Product Formation

The following diagram illustrates the proposed ionic reaction pathway leading to the formation of an acyl fluoride and a symmetrical ester from a primary alcohol.

Proposed pathway for acyl fluoride and ester formation.

References

• 1. Bromine trifluoride - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Hybridization of BrF3- Structure and Molecular Geometry. [allen.in]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Attaching the fluorine atom to organic molecules using BrF3 and other reagents directly derived from F2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. BROMINE TRIFLUORIDE CAS#: 7787-71-5 [m.chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. m.youtube.com [m.youtube.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Support Center: Monitoring Bromine Trifluoride Reactions with In-Situ Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for monitoring highly reactive and corrosive Bromine Trifluoride (BrF₃) reactions using in-situ spectroscopic techniques. Given the hazardous nature of BrF₃, all procedures must be conducted with extreme caution by trained personnel in a controlled laboratory environment.

Frequently Asked Questions (FAQs)

Q1: Why is in-situ spectroscopy recommended for monitoring BrF₃ reactions?

A1: In-situ spectroscopy is often the only viable method for monitoring BrF₃ reactions due to several factors[1]:

• Safety: It minimizes the need to extract highly corrosive and toxic samples from the reaction vessel.

• Real-time Data: It provides immediate feedback on reaction initiation, progression, intermediates, and endpoint without the delay of offline analysis[1].

• Transient Species: It allows for the detection of short-lived or unstable reaction intermediates that would be missed with traditional sampling methods[1].

• Reaction Kinetics: It enables the collection of continuous data points, which is crucial for accurate kinetic modeling.

Q2: What are the primary safety concerns when handling BrF₃ for in-situ analysis?

A2: Bromine trifluoride is an extremely reactive and corrosive oxidizing agent[2]. Key safety concerns include:

• Violent Reactions: It reacts violently with water and most organic compounds, potentially leading to explosions[3].

• Toxicity: BrF₃ is highly toxic if inhaled, ingested, or in contact with skin, causing severe burns[3].

• Corrosivity: It corrodes most materials, requiring carefully selected equipment.

• Byproducts: Reactions often produce hazardous byproducts like hydrogen fluoride (B91410) (HF).

Always work in a well-ventilated fume hood, wear appropriate personal protective equipment (PPE), and have emergency response plans in place[4][5][6].

Q3: Which in-situ spectroscopic techniques are suitable for monitoring BrF₃ reactions?

A3: The most common techniques are Fourier Transform Infrared (FTIR), Raman, and UV-Vis spectroscopy. The choice depends on the specific reaction and the properties of the reactants and products.

• FTIR Spectroscopy: Excellent for identifying functional groups and tracking the concentration of reactants and products with characteristic vibrational modes. Attenuated Total Reflectance (ATR) probes are particularly useful for liquid-phase reactions[7][8][9].

• Raman Spectroscopy: A complementary technique to FTIR, particularly useful for symmetric molecules and for measurements in aqueous solutions. It can be used for real-time monitoring of both gas and liquid phases[10][11][12][13][14].

• UV-Vis Spectroscopy: Useful for monitoring reactions involving colored species or compounds with strong UV absorbance. It can provide kinetic information by tracking the change in absorbance over time[15].

Q4: What materials are compatible with BrF₃ for constructing in-situ probes and reaction vessels?

A4: Material selection is critical due to the high reactivity of BrF₃.

• Reaction Vessels: Hastelloy C-276 is a nickel-chromium-molybdenum alloy with excellent resistance to a wide range of corrosive chemicals, including those encountered in fluorination processes[6][16][17][18].

• In-Situ Probe Windows/Crystals: Sapphire is a robust material with good chemical resistance and a wide spectral window, making it suitable for ATR probes used in harsh chemical environments[19][20][21]. Diamond ATR crystals also offer exceptional chemical and mechanical resistance.

Troubleshooting Guides

Issue 1: No or Weak Spectroscopic Signal

Possible Cause	Troubleshooting Step
Improper Probe Placement	Ensure the in-situ probe is correctly positioned in the reaction mixture to achieve adequate contact with the sample. For ATR probes, ensure no gas bubbles are trapped on the crystal surface.
Probe Fouling	The probe tip may be coated with a passivating layer or solid byproducts. Carefully remove the probe (following all safety procedures) and clean it with a compatible solvent.
Incorrect Spectrometer Settings	Verify that the data collection parameters (e.g., number of scans, resolution, acquisition time) are appropriate for the expected signal intensity.
Laser/Source Malfunction (Raman/IR)	Check the status of the laser or infrared source. Consult the instrument manual for troubleshooting source issues.
Fiber Optic Cable Issue	Inspect fiber optic cables for damage or sharp bends. Ensure connections to the spectrometer and probe are secure.

Issue 2: Drifting Baseline or Inconsistent Spectra

Possible Cause	Troubleshooting Step
Temperature Fluctuations	Temperature changes in the reaction mixture can affect the spectral baseline. Ensure the reaction temperature is well-controlled and stable. Allow the system to reach thermal equilibrium before starting data collection.
Formation of Gas Bubbles	Gaseous byproducts can interfere with the spectroscopic measurement, especially with ATR probes. Ensure adequate stirring to dislodge bubbles from the probe surface.
Reaction with Probe Material	In rare cases, very slow corrosion of the probe window or body can lead to a changing background signal. If suspected, inspect the probe for any signs of etching or discoloration after the experiment.
Incomplete Mixing	If the reaction mixture is not homogeneous, the probe may be sampling different compositions over time. Improve the stirring efficiency.
Signal Drift in Detector	For long experiments, detector drift can be a factor. If possible, perform a new background scan periodically, though this is often not feasible during an active reaction. Post-processing baseline correction may be necessary[22].

Issue 3: Spectral Artifacts or Unexpected Peaks

Possible Cause	Troubleshooting Step
Contamination	Moisture or other impurities in the reactants or solvent can lead to side reactions and unexpected spectral features. Ensure all reagents and the reaction setup are scrupulously dry for water-sensitive reactions[23].
Reaction with Headspace Gases	If the reaction is not performed under an inert atmosphere, BrF₃ can react with atmospheric components. Ensure the reactor is properly purged and maintained under an inert gas like nitrogen or argon.
Formation of Hydrogen Fluoride (HF)	Many BrF₃ reactions produce HF, which is highly corrosive and has its own spectral signature. Be aware of the characteristic peaks of HF and its complexes in your spectroscopic region of interest[11].
Solid Precipitate Formation	If a solid product precipitates out of solution, it may coat the probe and interfere with the measurement of the liquid phase.
Vibrational Interference	External vibrations (e.g., from a vacuum pump on the same bench) can introduce noise into the spectrum, particularly for FTIR instruments[24]. Isolate the spectrometer from sources of vibration.

Experimental Protocols

General Safety and Preparation Workflow

The following diagram outlines the essential steps for safely preparing and conducting an in-situ monitored BrF₃ reaction. This workflow is critical for minimizing risks associated with this hazardous chemical.

Caption: Workflow for In-Situ Monitoring of BrF₃ Reactions.

Protocol: In-Situ FTIR Monitoring of a Liquid-Phase Fluorination Reaction

This protocol provides a general methodology for monitoring a liquid-phase reaction of an organic substrate with BrF₃ using an ATR-FTIR probe.

• System Preparation:

  • Assemble a dry, leak-tested reaction vessel (preferably Hastelloy C-276) equipped with a magnetic stirrer, thermocouple, inert gas inlet/outlet, and a port for the in-situ ATR probe.

  • Insert a chemically resistant ATR probe (e.g., with a sapphire crystal) through the designated port, ensuring a gas-tight seal.

  • Thoroughly purge the entire system with a dry inert gas (e.g., Nitrogen or Argon).

• Spectrometer Setup and Background Collection:

  • Connect the ATR probe to the FTIR spectrometer.

  • Fill the reactor with the anhydrous solvent that will be used for the reaction.

  • Allow the system to reach the desired reaction temperature and thermal equilibrium.

  • Collect a background spectrum of the solvent at the reaction temperature. This is crucial for accurate difference spectroscopy.

• Reaction Execution and Monitoring:

  • Dissolve the organic substrate in the solvent within the reactor under a continuous inert gas flow.

  • Begin spectroscopic data acquisition, collecting spectra at regular intervals (e.g., every 30-60 seconds).

  • Slowly add a pre-calculated amount of BrF₃ to the reactor using a syringe pump and a syringe made of compatible materials.

  • Continuously monitor the reaction in real-time by observing the decrease in reactant peaks and the appearance and growth of product peaks. Key vibrational bands to monitor are provided in the data tables below.

• Data Analysis:

  • Use the spectrometer software to create a 3D plot of absorbance vs. wavenumber vs. time to visualize the reaction progress.

  • Generate concentration-time profiles by integrating the area of characteristic reactant and product peaks. This can be used to determine reaction kinetics.

Data Presentation

Table 1: Spectroscopic Data for Bromine Trifluoride (BrF₃)

This table summarizes the key vibrational modes for BrF₃, which are essential for identifying its presence in the reaction mixture.

Spectroscopic Technique	Wavenumber (cm⁻¹)	Assignment
Infrared (Vapor)	674	a₁ (symmetric stretch)
613	b₁ (asymmetric stretch)
552	a₁ (symmetric bend)
350	b₁ (asymmetric bend)
242	a₁/b₂ (out-of-plane bend)
Raman (Vapor)	675	a₁ (symmetric stretch)
612	b₁ (asymmetric stretch)
552	a₁ (symmetric bend)
350	b₁ (asymmetric bend)
242	a₁/b₂ (out-of-plane bend)
Data sourced from NIST Chemistry WebBook and related spectroscopic studies[25].

Table 2: Characteristic IR Absorption Ranges for Organofluorine Compounds

During fluorination reactions, the formation of C-F bonds can be monitored by the appearance of strong absorption bands in the infrared spectrum.

Bond Type	Wavenumber Range (cm⁻¹)	Intensity
C-F (Aliphatic)	1400 - 1000	Strong
-CF₂-	1280 - 1100	Very Strong
-CF₃	1350 - 1120	Very Strong
General ranges; exact position depends on molecular structure[26].

Troubleshooting Logic Diagram

The following diagram provides a logical workflow for troubleshooting common issues during the in-situ spectroscopic monitoring of a BrF₃ reaction.

Caption: A logical guide for troubleshooting common experimental issues.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Online monitoring the hydrolysis of uranium hexafluoride for intermediates by cryogenic layering and FTIR [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. ehs.princeton.edu [ehs.princeton.edu]
• 5. chemistry.ucla.edu [chemistry.ucla.edu]
• 6. cmu.edu [cmu.edu]
• 7. youtube.com [youtube.com]
• 8. jascoinc.com [jascoinc.com]
• 9. researchgate.net [researchgate.net]
• 10. onepetro.org [onepetro.org]
• 11. "Surface-enhanced Raman spectroscopy as an in situ real-time probe of h" by Christopher Todd Williams [docs.lib.purdue.edu]
• 12. In situ Raman spectroscopic studies of CO2 reduction reactions: from catalyst surface structures to reaction mechanisms - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 13. lehigh.edu [lehigh.edu]
• 14. pnnl.gov [pnnl.gov]
• 15. Raman spectroscopy for real-time and in situ monitoring of mechanochemical milling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The reaction kinetics and mechanism of crude fluoroelastomer vulcanized by direct fluorination with fluorine/nitrogen gas - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 17. info.ornl.gov [info.ornl.gov]
• 18. User Guide — graphviz 0.21 documentation [graphviz.readthedocs.io]
• 19. Observing Metal-Catalyzed Chemical Reactions in Situ Using Surface-Enhanced Raman Spectroscopy on Pd–Au Nanoshells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. ATR Probes for Harsh Environments: Optimizing Process Control [findlight.net]
• 21. ATR fiber probes - Le Verre Fluoré [leverrefluore.com]
• 22. ehs.utexas.edu [ehs.utexas.edu]
• 23. cactus.utahtech.edu [cactus.utahtech.edu]
• 24. devtoolsdaily.com [devtoolsdaily.com]
• 25. youtube.com [youtube.com]
• 26. pubs.acs.org [pubs.acs.org]

Technical Support Center: Managing the Exothermicity of Bromine Trifluoride Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on managing the highly exothermic nature of reactions involving Bromine Trifluoride (BrF₃). The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues you may encounter during your experiments.

Troubleshooting Guides

Issue 1: Rapid, Uncontrolled Temperature Increase Upon BrF₃ Addition

Question: I am observing a sudden and sharp temperature spike that is difficult to control when I add Bromine Trifluoride to my reaction mixture. What are the potential causes and how can I mitigate this?

Answer:

An uncontrolled temperature increase is a critical safety concern indicating that the rate of heat generation is far exceeding the rate of heat removal. Several factors could be responsible:

• Inadequate Pre-cooling: The initial temperature of the reaction mixture may not be low enough to absorb the initial exotherm.

• Rapid Addition of BrF₃: Adding the reagent too quickly does not allow for gradual heat dissipation.

• Insufficient Dilution: A concentrated reaction mixture will lead to a more rapid and intense exotherm.

• Incompatible Solvents: Some solvents can react exothermically with BrF₃. For instance, solvents with readily oxidizable groups like acetone (B3395972) or THF should be avoided.[1][2]

• Poor Heat Transfer: Inefficient stirring or an inadequate cooling bath setup can lead to localized hot spots.

Recommended Solutions:

• Optimize Pre-cooling: Ensure the reaction vessel and its contents are thoroughly cooled to the target starting temperature before adding any BrF₃. An ice-salt or dry ice/acetone bath is often necessary.

• Controlled Addition: Use a syringe pump or a pressure-equalizing dropping funnel for slow, dropwise addition of BrF₃. This allows the cooling system to manage the heat generated in real-time.

• Effective Dilution: Conduct the reaction in a suitable inert solvent to increase the thermal mass of the system. Halogenated solvents like chloroform (B151607) (CHCl₃) and carbon tetrachloride (CCl₄) have been used, but care must be taken as BrF₃ can slowly react with them over time.[1] Perfluorinated solvents are excellent inert options for highly exothermic reactions.

• Solvent Compatibility Check: Always verify the compatibility of your chosen solvent with BrF₃ before starting the reaction.

• Enhanced Heat Transfer: Use a reaction vessel with a high surface area-to-volume ratio and ensure vigorous, efficient stirring to promote even temperature distribution. For larger scale reactions, consider using a jacketed reactor with a circulating cooling system.

Issue 2: Reaction "Runaway" Despite Controlled Addition and Cooling

Question: Even with slow addition and a cooling bath, my reaction temperature is escalating uncontrollably. What should I do?

Answer:

A runaway reaction occurs when the heat generated by the reaction becomes self-sustaining, leading to a rapid increase in temperature and pressure. This is an extremely hazardous situation.

Immediate Actions:

• Stop Reagent Addition Immediately.

• If it is safe to do so, increase the efficiency of the cooling bath (e.g., by adding more dry ice).

• Alert personnel in the immediate vicinity and prepare for an emergency shutdown of the experiment.

• If the situation cannot be controlled, evacuate the area and follow your institution's emergency procedures.

Potential Causes and Preventative Measures:

• Accumulation of Unreacted Reagents: If the reaction has an induction period, slow initial addition at low temperatures can lead to an accumulation of reactants. Once the reaction initiates, the large amount of unreacted material can react rapidly, overwhelming the cooling system.

• Inadequate Cooling Capacity: The cooling bath may not have a large enough thermal mass or be at a low enough temperature to handle the total heat generated by the reaction.

• Change in Reaction Kinetics: As the reaction progresses, changes in concentration or the formation of intermediates could lead to an acceleration of the reaction rate and heat output.

Recommended Solutions for Future Experiments:

• Perform a Reaction Hazard Assessment: Before scaling up, use techniques like reaction calorimetry to determine the total heat of reaction and the maximum rate of heat evolution. This data is crucial for designing an adequate cooling system.

• Semi-batch or Continuous Flow Reaction: For highly exothermic processes, consider a semi-batch approach where the substrate is added slowly to the BrF₃ solution or a continuous flow setup. Flow chemistry offers superior heat transfer and control over reaction parameters, significantly reducing the risk of runaway reactions.[3]

• Use of a Quenching Agent: Have a suitable quenching agent readily available to quickly neutralize the BrF₃ in case of an emergency.

Frequently Asked Questions (FAQs)

Q1: What are the most common and reactive functional groups with Bromine Trifluoride that I should be cautious about?

A1: Bromine Trifluoride is a powerful fluorinating agent that reacts exothermically with a wide range of organic functional groups. Particular caution should be exercised with:

• Water, Alcohols, and Amines: These compounds contain active hydrogens and react violently with BrF₃.[4]

• Carbonyl Compounds (Aldehydes, Ketones, Esters): Reactions with carbonyls can be very vigorous. BrF₃ can convert carbonyl groups into difluoromethylene (CF₂) groups.[1]

• Ethers: Ethers, especially those like diethyl ether and THF, can react exothermically and should generally be avoided as solvents.[1][5]

• Organic Materials in General: BrF₃ is a strong oxidizing agent and can react explosively with many organic materials.[6]

Q2: What are suitable inert solvents for conducting BrF₃ reactions to help manage the exotherm?

A2: The choice of solvent is critical for safety and reaction success. The ideal solvent should be inert to BrF₃ and have a low freezing point to allow for effective cooling.

Solvent	Compatibility Notes	Reference
Perfluorocarbons	Excellent chemical inertness and a wide liquid range. Highly recommended for managing highly exothermic reactions.	[7]
Carbon Tetrachloride (CCl₄)	Can be used, but BrF₃ may slowly react with it over time, replacing chlorine with fluorine.	[1]
Chloroform (CHCl₃)	Similar to CCl₄, it can be used with caution as slow reaction with BrF₃ is possible.	[1]
Acetonitrile (CH₃CN)	Reacts with BrF₃, even at very low temperatures, and should be avoided as a solvent.[4]

Q3: What is a safe and effective procedure for quenching a reaction containing unreacted Bromine Trifluoride?

A3: Quenching unreacted BrF₃ must be done with extreme caution due to its high reactivity. The general principle is to slowly add a reagent that will safely neutralize the BrF₃ while managing the resulting exotherm.

Recommended Quenching Protocol:

• Pre-cool the Quenching Mixture: Prepare a flask with a suitable, cooled inert solvent (e.g., perfluorocarbon or CCl₄) and a large excess of a quenching agent.

• Slowly Add the Reaction Mixture: While vigorously stirring the quenching mixture in a cooling bath, slowly add the reaction mixture containing unreacted BrF₃ via a cannula or dropping funnel.

• Choice of Quenching Agent: A common method for quenching reactive electrophilic species is the use of a mild reducing agent. For excess bromine, an aqueous solution of sodium metabisulfite (B1197395) is often used.[8] However, given the violent reaction of BrF₃ with water, a non-aqueous quenching strategy is preferable. One approach is to use a high-boiling, inert liquid to dilute and then slowly react the BrF₃. Another possibility is the slow addition to a cooled slurry of a solid carbonate in an inert solvent to neutralize the acidic byproducts. It is crucial to test any quenching procedure on a very small scale before applying it to the entire reaction mixture.

• Monitor Temperature: Continuously monitor the temperature of the quenching mixture and adjust the addition rate to maintain a safe temperature.

Q4: What materials are compatible with Bromine Trifluoride for constructing my experimental setup?

A4: Due to its extreme corrosivity, careful selection of materials is essential.

Material	Compatibility	Notes	Reference
Teflon® (PTFE, FEP, PFA)	Excellent	Preferred material for gaskets, tubing, and reaction vessel liners. Can store BrF₃ indefinitely.	[1][2]
Monel® and Nickel	Good	Preferred for higher temperature applications. A passivating fluoride (B91410) layer forms, protecting the metal from further corrosion.	[9]
Stainless Steel	Good	Can be used for storage containers and reaction vessels.	[2]
Glass	Poor	Will be etched and corroded by BrF₃. Not recommended for reactions.	[10]
Plastics and Rubbers	Poor	Most are attacked and degraded by BrF₃.	[11]

Experimental Protocols

General Protocol for a Controlled Bromine Trifluoride Reaction

This protocol provides a general framework. Specific parameters such as temperature, concentration, and addition rate must be optimized for each specific reaction.

• Apparatus Setup:

  • Use a three-necked, round-bottom flask equipped with a magnetic stirrer, a thermocouple for internal temperature monitoring, a pressure-equalizing dropping funnel for BrF₃ addition, and a nitrogen or argon inlet.

  • The entire setup should be assembled and flame-dried or oven-dried to remove any traces of moisture.

  • The reaction should be conducted in a well-ventilated fume hood.

• Reaction Execution:

  • Charge the flask with the substrate and a suitable inert solvent (e.g., a perfluorinated solvent).

  • Cool the flask to the desired starting temperature (e.g., -78 °C using a dry ice/acetone bath).

  • Slowly add the Bromine Trifluoride dropwise from the addition funnel over a prolonged period.

  • Continuously monitor the internal temperature. The addition rate should be adjusted to maintain the temperature within a narrow range (e.g., ± 2 °C).

• Work-up and Quenching:

  • Once the reaction is complete (as determined by an appropriate analytical method like ¹⁹F NMR, if possible), begin the quenching procedure.

  • Prepare a separate, cooled quenching flask as described in the FAQ section.

  • Slowly transfer the reaction mixture to the quenching flask with vigorous stirring and cooling.

Visualizations

Caption: Workflow for Managing BrF₃ Exothermicity.

Caption: Troubleshooting an Uncontrolled Exotherm.

References

• 1. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Bromine trifluoride - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. scribd.com [scribd.com]
• 10. ipo.rutgers.edu [ipo.rutgers.edu]
• 11. nj.gov [nj.gov]

Inert gas techniques for handling anhydrous Bromine trifluoride

This guide provides technical information, troubleshooting advice, and frequently asked questions for researchers, scientists, and drug development professionals working with anhydrous Bromine Trifluoride (BrF3) under inert gas conditions.

Troubleshooting Guide

Use this section to diagnose and resolve common issues encountered during experiments involving BrF3.

Q: My reaction is unexpectedly vigorous, producing excessive fumes and heat. What is happening?

A: This is a critical safety issue, likely caused by contamination. Anhydrous BrF3 reacts violently and exothermically with water and many organic compounds.[1][2][3]

• Immediate Action: If safe to do so, ensure the reaction is under a constant, positive pressure of inert gas to prevent atmospheric moisture from entering. Cool the reaction vessel externally with a dry ice bath if the reaction is escalating uncontrollably. Prepare for emergency shutdown.

• Root Cause Analysis:

  • Moisture Contamination: Was all glassware rigorously flame-dried or oven-dried immediately before use?[4] Were all solvents and reagents confirmed to be anhydrous?

  • Incompatible Materials: Is the reaction vessel or any transfer equipment made of a material that reacts with BrF3? (See Table 2). BrF3 can cause severe corrosion of common metals and glass.[5]

  • Organic Residues: Were the reaction vessels cleaned of all organic residues (e.g., acetone, grease) before drying? BrF3 can ignite or react explosively with organic materials.[1][2]

Q: I am observing corrosion or etching on my glassware/reactor. Why is this occurring?

A: BrF3 is a powerful fluorinating agent and is highly corrosive to many materials, including standard laboratory glassware (silicate glass).[5]

• Prevention: For prolonged or high-temperature reactions, use apparatus constructed from more resistant materials. Monel® and nickel are preferred for higher temperature applications, while stainless steel, copper, and Teflon® can also be suitable.[6]

• Mitigation: For short-duration, low-temperature experiments, some etching of glassware may be unavoidable. Ensure no critical measuring marks or joints are compromised. Never use glassware with existing cracks or stars.

Q: My product is contaminated with bromine or shows evidence of bromination side-products. How can I prevent this?

A: This is a common issue as BrF3 can participate in both fluorination and electrophilic bromination.[7] Commercial BrF3 can also contain bromine (Br2) as an impurity.[8]

• Purification of BrF3: Consider purifying the BrF3 via vacuum distillation before use to remove impurities like Br2 and hydrogen fluoride (B91410) (HF).[8]

• Use of a Complexing Agent: For fluorinating aromatic compounds, using a pyridine-BrF3 complex (Py•BrF3) can significantly reduce the unwanted parallel electrophilic bromination.[7][9] This complex is readily prepared by mixing molar equivalents of BrF3 and pyridine (B92270) in a suitable solvent.[7]

Troubleshooting Workflow Diagram

The following diagram outlines a logical process for troubleshooting unexpected outcomes in a BrF3 reaction.

Caption: A decision tree for troubleshooting common issues in reactions involving Bromine Trifluoride.

Frequently Asked Questions (FAQs)

1. What is Bromine Trifluoride (BrF3)?

Bromine Trifluoride is an interhalogen compound and an extremely reactive, corrosive, and powerful fluorinating agent.[10][11] It is a colorless to pale yellow, fuming liquid at room temperature.[1] Due to its high reactivity, it must be handled with extreme caution under an inert and anhydrous atmosphere.[12]

Property	Value
Formula	BrF3
Appearance	Colorless to yellow, fuming liquid[1]
Odor	Pungent, irritating[1][5]
Boiling Point	125.8 °C (258.4 °F)[1]
Melting Point	8.8 °C (47.8 °F)[1]
Density	~2.8 g/cm³[1]
Hazards	Strong Oxidizer, Acutely Toxic, Corrosive[1][12]

Table 1: Physical and Chemical Properties of Bromine Trifluoride.

2. Why is an inert atmosphere required when handling BrF3?

An inert atmosphere (typically dry nitrogen or argon) is mandatory for two primary reasons:

• Safety: BrF3 reacts violently and explosively with water and atmospheric moisture.[3][10] This reaction can produce toxic and corrosive gases, including hydrogen fluoride (HF).[3][5]

• Purity: Excluding moisture prevents the decomposition of BrF3 and the formation of impurities that could interfere with the desired reaction.[8][12] Storage containers should be kept under an inert gas.[12]

3. What materials are compatible with anhydrous BrF3?

Material selection is critical for safety and experimental success. Most common laboratory materials are NOT compatible.

Material Class	Recommended	Use with Caution	AVOID
Metals	Monel®, Nickel (especially >200°C)	Stainless Steel, Copper[6]	Aluminum, Iron, Cobalt, Bismuth, Arsenic, and most other metals[3]
Plastics/Polymers	Teflon® (PTFE)	Kel-F® (CTFE)[8]	Most plastics, rubber, and coatings[1]
Other	N/A	N/A	Glass (corrodes), Organic materials (wood, paper, grease, solvents), Water, Acids, Bases[1][2][3][5]

Table 2: Material Compatibility with Anhydrous Bromine Trifluoride.

4. What Personal Protective Equipment (PPE) is required for handling BrF3?

Due to its extreme toxicity and corrosivity, a comprehensive PPE strategy is essential.

Protection Type	Required Equipment
Respiratory	A full-facepiece, positive-pressure, self-contained breathing apparatus (SCBA) is often recommended.[13] At minimum, use a respirator appropriate for toxic vapors in a well-ventilated fume hood.[14]
Hand	Chemical-resistant, impervious gloves (e.g., neoprene or nitrile, check manufacturer's compatibility data).[14]
Eye/Face	Chemical safety goggles and a full-face shield.[5][14]
Body	Fire-resistant and chemical-impermeable clothing (lab coat and apron at a minimum).[2][13] Safety shoes are also required.[12]

Table 3: Recommended Personal Protective Equipment (PPE) for Handling BrF3.

5. How should I set up an experiment using BrF3 under an inert atmosphere?

The following is a generalized protocol. Always refer to your institution's specific safety guidelines.

Experimental Protocol: General Handling of BrF3

• Preparation of Glassware:

  • Assemble all glassware (e.g., Schlenk flask, addition funnel) required for the reaction. Ensure there are no cracks or defects.

  • Thoroughly flame-dry all glassware under vacuum or oven-dry at >120°C for several hours and allow to cool in a desiccator or under a stream of inert gas.[4]

• Inert Atmosphere Setup:

  • Assemble the dried glassware on a Schlenk line or in a glovebox. A Schlenk line (or inert gas manifold) allows for alternating between vacuum and a positive pressure of dry inert gas (e.g., Argon, Nitrogen).[15]

  • Purge the entire system by cycling between vacuum and inert gas at least three times to remove all atmospheric air and moisture.[4] Maintain a slight positive pressure of inert gas throughout the experiment, often visualized with an oil bubbler.

• Reagent Transfer:

  • Anhydrous BrF3 should be transferred from its storage cylinder (often stainless steel) to the reaction vessel using inert techniques.

  • This can be achieved via cannula transfer using inert gas pressure or with a gas-tight syringe that has been thoroughly dried and purged with inert gas.[4]

  • Perform all transfers in a well-ventilated fume hood.

• Reaction and Workup:

  • Conduct the reaction under a continuous positive pressure of inert gas.

  • Upon completion, any unreacted BrF3 must be quenched carefully. This is a hazardous step and should be done by slowly adding the reaction mixture to a cooled, stirred slurry of a reducing agent like sodium sulfite (B76179) or a scrubber solution.

  • NEVER quench with water or protic solvents directly.[3][5]

• Waste Disposal:

  • All waste containing BrF3 is considered hazardous.[14]

  • Do not attempt to dispose of waste or unused quantities yourself. Neutralize and dispose of all materials in accordance with local, regional, and national regulations, typically through a licensed hazardous waste contractor.[13][14]

6. What are the first aid procedures for BrF3 exposure?

Immediate medical attention is mandatory for any exposure.

• Inhalation: Remove the person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration.[13] Keep the person warm and at rest and observe for delayed onset of pulmonary edema.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[5] A 2.5% calcium gluconate gel may be applied to the affected area to neutralize fluoride ions.[12]

• Eye Contact: Immediately flush eyes with large amounts of water for at least 15-30 minutes, holding the eyelids open.[5]

• Ingestion: Do NOT induce vomiting. If the person is conscious, have them rinse their mouth and drink water or milk.[5]

References

• 1. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. BROMINE TRIFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. tandfonline.com [tandfonline.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. BROMINE TRIFLUORIDE - Sixteenth Interim Report of the Committee on Acute Exposure Guideline Levels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Bromine trifluoride | BrF3 | CID 24594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 13. msdsdigital.com [msdsdigital.com]
• 14. airgas.com [airgas.com]
• 15. wwmponline.com [wwmponline.com]

Technical Support Center: Passivation of Metal Reactors for Use with Bromine Trifluoride

This guide provides technical support for researchers, scientists, and drug development professionals on the critical process of passivating metal reactors for safe and effective use with Bromine Trifluoride (BrF3). Proper passivation is essential to prevent catastrophic corrosion and ensure the integrity of your experiments.

Troubleshooting Guide

This section addresses specific issues you may encounter during the passivation and use of metal reactors with Bromine Trifluoride.

Problem/Observation	Possible Cause(s)	Suggested Solution(s)
Discoloration or etching of the reactor interior after cleaning, before passivation.	- Inadequate cleaning. - Use of incompatible cleaning agents. - Residual moisture.	- Repeat the cleaning process, ensuring all organic residues and particulates are removed. - Use recommended solvents like isopropyl alcohol followed by a thorough drying process (e.g., nitrogen purge, vacuum baking). - Ensure the reactor is scrupulously dry before proceeding.
Visible corrosion (e.g., green/blue deposits on copper alloys, rust on stainless steel) after introducing BrF3.	- Incomplete or failed passivation layer. - Presence of moisture during passivation or BrF3 introduction. - Passivation layer compromised by mechanical damage (scratches).	- Immediately and safely remove BrF3 from the reactor. - Re-evaluate the passivation protocol; ensure proper temperature, pressure, and duration. - Verify the purity of the passivating agent. - Inspect the reactor for any physical damage. If damaged, the reactor may need mechanical polishing before re-passivation.
Unexpected pressure increase in the reactor during the experiment.	- Reaction of BrF3 with contaminants or an unpassivated surface. - Decomposition of BrF3 due to localized high temperatures from a reaction.	- Safely vent the reactor according to established safety protocols. - Cease the experiment and safely quench the reaction. - The reactor must be cleaned and re-passivated before further use.
Inconsistent experimental results or product contamination.	- Leaching of metal fluorides from a poorly formed passivation layer. - Reaction of BrF3 with small, unpassivated areas (e.g., welds, fittings).	- Ensure all components of the reactor, including fittings and valves, are made of compatible materials and are properly passivated. - Consider an additional thermal treatment step after initial passivation to stabilize the fluoride (B91410) layer.

Frequently Asked Questions (FAQs)

Q1: What is passivation and why is it critical when working with Bromine Trifluoride?

A1: Passivation is a process that creates a non-reactive barrier on the surface of a metal. When working with a highly reactive and corrosive fluorinating agent like Bromine Trifluoride (BrF3), this barrier is essential to prevent the BrF3 from aggressively attacking and degrading the metal reactor.[1][2] The passivation layer, typically a stable metal fluoride film, protects the structural integrity of the reactor and prevents contamination of the reaction mixture with metal byproducts.[3]

Q2: What are the most suitable materials for constructing a reactor for BrF3 service?

A2: Nickel and its alloys (e.g., Monel) are generally the preferred materials for BrF3 service due to their ability to form a stable and adherent nickel fluoride (NiF2) passivation layer.[3] Stainless steel can also be used but requires a meticulous passivation process to ensure a robust protective film is formed.[4] Materials like copper and brass are not recommended as they are incompatible with BrF3.[5]

Q3: How can I tell if my reactor is properly passivated?

A3: A properly passivated reactor will have a uniform, inert surface that does not react with BrF3. Visually, the surface should be clean and free of any signs of etching or corrosion. A common validation method involves carefully introducing a small amount of the passivating agent (e.g., a dilute fluorine gas mixture) and monitoring for any reaction (e.g., temperature or pressure changes). The absence of a significant reaction suggests a successful passivation.

Q4: Can I reuse a passivated reactor for different reagents?

A4: It is strongly discouraged. The passivation layer is specifically formed for resistance to fluorinating agents. Introducing other types of chemicals, especially strong acids or bases, could damage the protective layer, requiring a complete cleaning and re-passivation of the reactor.

Q5: What are the signs of a failing passivation layer?

A5: Signs of a failing passivation layer include discoloration of the reactor interior, unexpected changes in reaction temperature or pressure, and the presence of metallic impurities in your reaction products. If any of these signs are observed, the experiment should be safely terminated, and the reactor inspected.

Q6: Does the passivation layer degrade over time?

A6: Yes, the passivation layer can degrade. Exposure to moisture is particularly detrimental, as it can lead to the formation of hydrated metal fluorides, which can compromise the protective barrier.[1] Mechanical wear and scratches can also damage the layer. It is good practice to regularly inspect the reactor and re-passivate it periodically, especially after any maintenance or if it has been stored in a non-inert atmosphere.

Quantitative Data Summary

The following table summarizes key parameters for the passivation of common reactor materials using fluorine gas, a process analogous to the passivation action of BrF3. Note that these are general guidelines, and optimal conditions may vary based on the specific alloy, reactor geometry, and equipment.

Parameter	Stainless Steel	Nickel & Nickel Alloys (e.g., Monel)
Pre-treatment / Cleaning	Degreasing, removal of surface oxides and iron contamination.[6][7]	Degreasing, removal of adsorbed moisture.[4]
Baking/Drying Temperature	200°C to 600°C[8]	350°C to 600°C[8]
Fluorination Temperature	180°C to 260°C[4]	200°C to 500°C (250°C to 450°C preferred)[8]
Thermal Modification Temp.	300°C to 500°C (in inert gas)[8]	400°C to 500°C (in inert gas)[8]
Typical Passivation Time	1 to 5 hours[8]	1 to 5 hours[8]

Experimental Protocols

WARNING: Bromine Trifluoride is an extremely hazardous substance. It is highly toxic, corrosive, and reacts violently with water and organic materials.[9][10][11] All work must be conducted in a specialized laboratory with appropriate safety equipment, including a fume hood designed for corrosive gases, personal protective equipment (PPE) such as a face shield, and chemical-resistant gloves.[12][13] An emergency shower and eyewash station must be immediately accessible.[12] Always work with a trained partner.

Protocol: Passivation of a Nickel Alloy Reactor

This protocol describes a general procedure for passivating a nickel or Monel reactor for use with BrF3. It utilizes a dilute fluorine gas mixture as the passivating agent, which forms the protective metal fluoride layer.

1. Pre-Cleaning and Assembly:

• Disassemble the reactor and thoroughly degrease all components with a suitable solvent (e.g., isopropyl alcohol).
• Rinse with deionized water and dry completely.
• Reassemble the reactor, ensuring all fittings and seals are correctly installed.

2. System Purge and Leak Check:

• Connect the reactor to a vacuum pump and an inert gas supply (e.g., Nitrogen or Argon).
• Evacuate the reactor to a pressure below 1 Torr.
• Perform a leak check by isolating the reactor from the pump and monitoring the pressure for at least 30 minutes. The pressure should not rise significantly.

3. Drying and Bake-Out:

• While under vacuum, heat the reactor to the recommended bake-out temperature (e.g., 400°C for Nickel) using a heating mantle or furnace.
• Maintain this temperature for several hours to drive off any residual water and volatile contaminants.
• Cool the reactor to the desired passivation temperature under vacuum.

4. Passivation:

• Introduce a dilute mixture of fluorine gas (e.g., 5-10% F2 in N2) into the reactor.
• Slowly increase the pressure to the target passivation pressure.
• Monitor the reactor temperature closely. A significant exotherm may indicate a reaction with contaminants.
• Maintain the passivation temperature and pressure for the specified duration (e.g., 1-5 hours).[8]

5. Post-Passivation Purge:

• Stop the flow of the fluorine mixture.
• Evacuate the reactor to remove all residual fluorine gas.
• Purge the reactor multiple times with an inert gas.

6. Thermal Modification (Optional but Recommended):

• With the reactor under a static pressure of inert gas, heat it to the thermal modification temperature (e.g., 450°C for Nickel).[8]
• Hold at this temperature for 1-2 hours to stabilize the fluoride film.
• Cool the reactor to room temperature. The reactor is now ready for use.

Visualizations

Caption: Experimental workflow for metal reactor passivation.

Caption: Troubleshooting decision tree for passivation failure.

References

• 1. OneMine | Part VIII – August 1968 - Papers - Passivation Reactions of Nickel and Copper Alloys with Fluorine [onemine.org]
• 2. csidesigns.com [csidesigns.com]
• 3. abulafia.mt.ic.ac.uk [abulafia.mt.ic.ac.uk]
• 4. tohoku.repo.nii.ac.jp [tohoku.repo.nii.ac.jp]
• 5. chemical.ushazmatrentals.com [chemical.ushazmatrentals.com]
• 6. bssa.org.uk [bssa.org.uk]
• 7. besttechnologyinc.com [besttechnologyinc.com]
• 8. US5009963A - Metal material with film passivated by fluorination and apparatus composed of the metal material - Google Patents [patents.google.com]
• 9. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 10. Bromine trifluoride - Wikipedia [en.wikipedia.org]
• 11. BROMINE TRIFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 12. nj.gov [nj.gov]
• 13. echemi.com [echemi.com]

Technical Support Center: Bromine Trifluoride Emergency Response

This guide provides immediate troubleshooting and frequently asked questions for researchers, scientists, and drug development professionals handling Bromine Trifluoride (BrF₃). It is crucial to be thoroughly familiar with these procedures before beginning any experiment.

Frequently Asked Questions (FAQs) - Quick Reference

Q1: What are the most critical hazards of Bromine Trifluoride?

A1: Bromine Trifluoride is a highly corrosive and reactive substance.[1][2] Its primary hazards are:

• Extreme Reactivity with Water: It reacts violently, and potentially explosively, with water and other hydrogen-containing materials.[1][2][3][4]

• Severe Corrosivity: Contact can cause severe burns to the skin and eyes, potentially leading to permanent blindness.[1][2][5][6]

• Inhalation Hazard: Inhaling its fumes can severely irritate the upper respiratory system, and higher exposures can lead to a life-threatening buildup of fluid in the lungs (pulmonary edema).[1][2][3]

• Strong Oxidizer: It can ignite combustible materials on contact.[2][3][5]

Q2: What is the first thing I should do in case of a Bromine Trifluoride spill?

A2: Immediately evacuate the area and alert your facility's emergency response team.[7] If you are trained and equipped to respond, follow your institution's specific protocols. The general initial actions are to isolate the spill area and ensure proper ventilation.[4][7]

Q3: Can I use water to clean up a Bromine Trifluoride spill?

A3: ABSOLUTELY NOT. Do not use water or foam.[1][3][8][9] Bromine Trifluoride reacts violently with water, which can worsen the situation significantly.[1][2][3][4]

Q4: What should I do if I get Bromine Trifluoride on my skin or in my eyes?

A4: Immediate and thorough flushing with copious amounts of water is critical. For skin contact, wash for at least 15 minutes and then apply a 2.5% calcium gluconate gel.[7] For eye contact, irrigate for at least 15 minutes, holding the eyelids open.[3][6][7] In all cases of exposure, seek immediate medical attention.[3][7]

Troubleshooting Guide for Spills and Exposures

This section provides detailed, question-based troubleshooting for specific scenarios you may encounter.

Spill Scenarios

Q: I've encountered a small liquid spill of Bromine Trifluoride in the fume hood. What is the correct procedure?

A: For a small, contained spill, if you are trained and have the correct PPE:

• Ensure the fume hood sash is as low as possible while still allowing you to work.

• Cover the spill with a dry, inert absorbent material such as dry sand, earth, or vermiculite (B1170534).[1][3][9] Do not use combustible materials like paper towels.

• Carefully collect the absorbed material using non-sparking tools and place it into a designated, labeled, and sealed container for hazardous waste disposal.[4][7]

• Ventilate the area thoroughly after cleanup is complete.[1]

Q: A larger spill has occurred outside of a containment area. What are the immediate actions?

A: For a large spill:

• Evacuate: Immediately evacuate all non-essential personnel from the area.[4][7]

• Isolate: Isolate the spill area for at least 50 meters (150 feet) in all directions for liquids.[3]

• Ventilate: If safe to do so, increase ventilation to the area.

• Alert: Contact your institution's emergency response team and provide them with the specific details of the spill.

Exposure Scenarios

Q: I've inhaled Bromine Trifluoride vapors. What are the immediate steps?

A:

• Immediately move to an area with fresh air.[7]

• If you are having difficulty breathing, a trained individual should administer oxygen.[4] If breathing has stopped, artificial respiration should be started.[7]

• Seek immediate medical attention.[7] Be aware that pulmonary edema, a serious medical condition, can have a delayed onset.

Q: What is the detailed procedure for skin exposure?

A:

• Immediately proceed to the nearest emergency shower and flush the affected area with large amounts of water for at least 15 minutes.[1][6]

• While flushing, remove all contaminated clothing.[7]

• After flushing, a trained individual wearing appropriate gloves should continuously rub 2.5% calcium gluconate gel into the affected area.[7]

• Seek immediate medical attention.[7]

Q: What if Bromine Trifluoride gets into my eyes?

A:

• Go to the nearest emergency eyewash station without delay.

• Flush your eyes with copious amounts of water for a minimum of 15 minutes, holding your eyelids open to ensure complete rinsing.[3][6][7]

• If you are wearing contact lenses, remove them if it is safe to do so.[7]

• Seek immediate medical attention.[7]

Quantitative Data Summary

Parameter	Value	Source
NFPA 704 Diamond	Health: 4, Flammability: 0, Instability: 3, Special: W OX	[3]
Initial Isolation Distance (Liquid Spill)	At least 50 meters (150 feet) in all directions	[3]
Initial Isolation Distance (Solid Spill)	At least 25 meters (75 feet) in all directions	[3]
Reaction with Water	Half of the maximum theoretical yield of Hydrofluoric acid gas is created in 1.2 minutes in an excess of water.	[3][4]
Eye Wash Duration	At least 15 minutes	[3][6][7]
Skin Flushing Duration	At least 15 minutes	[6]

Experimental Protocols for Emergency Response

Protocol 1: Small Spill Containment and Neutralization

• Don Personal Protective Equipment (PPE): This includes a full-face respirator, chemical-resistant gloves and suit, and appropriate footwear.[4]

• Containment: Approach the spill from upwind. Create a dike around the spill using a dry, inert material like sand or vermiculite to prevent it from spreading.[3]

• Absorption: Gently cover the spill with more of the dry, inert absorbent material.[1][9]

• Collection: Using non-sparking tools, carefully scoop the absorbed material into a designated, dry, and sealable hazardous waste container.[4][7]

• Decontamination: Decontaminate the area according to your institution's specific procedures for halogen compounds.

• Waste Disposal: Dispose of the hazardous waste container according to all local, state, and federal regulations.

Protocol 2: First Aid for Skin Exposure

• Initial Flushing: Immediately guide the exposed individual to an emergency shower. Assist them in flushing the affected skin with copious amounts of water for a minimum of 15 minutes.[6] Ensure all contaminated clothing is removed during the flushing process.

• Calcium Gluconate Gel Application: After thorough flushing, a trained first aid provider wearing chemical-resistant gloves should apply a liberal amount of 2.5% calcium gluconate gel to the affected area.[7]

• Continuous Application: Gently and continuously massage the gel into the skin until medical assistance arrives or for at least 1.5 hours.[7]

• Medical Transport: Arrange for immediate transport to a medical facility. Inform the medical personnel about the nature of the chemical exposure.

Visualized Workflows

References

• 1. nj.gov [nj.gov]
• 2. BROMINE TRIFLUORIDE CAS#: 7787-71-5 [m.chemicalbook.com]
• 3. BROMINE TRIFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. echemi.com [echemi.com]
• 5. Bromine trifluoride | BrF3 | CID 24594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 7. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 8. airgas.com [airgas.com]
• 9. nj.gov [nj.gov]

Technical Support Center: Analysis of Bromine Trifluoride (BrF₃) Purity

This guide provides researchers, scientists, and drug development professionals with detailed analytical methods, troubleshooting advice, and frequently asked questions for determining the purity of Bromine Trifluoride (BrF₃).

Safety First: Handling Bromine Trifluoride

WARNING: Bromine trifluoride is a highly toxic, corrosive, and reactive substance.[1] It reacts violently with water and organic compounds, releasing toxic gases.[2][3] All handling must be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant gloves, a face shield, and a lab coat, is mandatory.[4] Ensure an emergency eyewash and safety shower are immediately accessible.[4]

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in commercial BrF₃?

A1: The principal impurities in commercial-grade BrF₃ are typically residual starting materials and byproducts from synthesis or degradation. These include:

• Other Interhalogens: Bromine monofluoride (BrF) and bromine pentafluoride (BrF₅).[5]

• Hydrolysis Products: Hydrogen fluoride (B91410) (HF) and hydrogen bromide (HBr), which form upon contact with moisture.[5][6]

• Elemental Halogens: Unreacted bromine (Br₂).[6]

• Water (H₂O): Due to its hygroscopic nature.[5]

Q2: What are the primary chemical methods for determining BrF₃ purity?

A2: The most common approach is a quantitative analysis involving hydrolysis followed by the determination of the resulting fluoride and bromide ions.[5] This method allows for the calculation of the fluorine-to-bromine ratio, which is a key indicator of purity.[6] For purified BrF₃, this ratio should be approximately 2.97 ± 0.03.[6]

Q3: How can I determine the water content in a BrF₃ sample?

A3: Karl Fischer titration is the standard method for determining the water content in BrF₃. Acceptable levels are typically below 0.01%.[5] Due to the high reactivity of BrF₃ with water, specialized equipment and anhydrous handling techniques are critical for accurate results.

Q4: Can Gas Chromatography (GC) be used to analyze BrF₃?

A4: Yes, Gas Chromatography with a thermal conductivity detector (TCD) is an effective method for separating and quantifying volatile impurities like BrF and BrF₅ from the BrF₃ matrix.[5] This technique is crucial for assessing the presence of other interhalogen compounds.

Q5: What spectroscopic techniques are suitable for BrF₃ analysis?

A5: Several spectroscopic methods can be employed for qualitative and quantitative analysis:

• Infrared (IR) Spectroscopy: BrF₃ exhibits characteristic absorption bands, which can be used for identification.[5][7]

• ¹⁹F NMR Spectroscopy: This technique provides a single peak for BrF₃ at approximately -45 ppm, offering a clear signature for its presence.[5]

• Mass Spectrometry (MS): MS is a highly sensitive method for detecting BrF₃ and its fragments, with a key ion being m/z 136 (BrF₃⁺).[5]

Troubleshooting Guide

Problem	Possible Causes	Recommended Solutions
Inconsistent or non-reproducible titration results.	1. Moisture Contamination: Sample has been exposed to atmospheric moisture, altering its composition.[5] 2. Incomplete Hydrolysis: The reaction of BrF₃ with the hydrolysis solution was not complete. 3. Interference from Byproducts: Oxidizing species like hypobromite (B1234621) (BrO⁻) and bromate (B103136) (BrO₃⁻) from hydrolysis can interfere with bromide determination.[6]	1. Handle the sample under an inert, dry atmosphere (e.g., nitrogen or argon). Use dry glassware and solvents. 2. Ensure vigorous stirring and sufficient reaction time during the hydrolysis step. 3. Before bromide titration (e.g., Mohr's method), add a reducing agent like hydrazine (B178648) hydrate (B1144303) to convert all bromine species to bromide (Br⁻).[6]
Poor peak separation or tailing in Gas Chromatography.	1. Reactive Sample: BrF₃ is highly reactive and can degrade or react with the GC column's stationary phase. 2. Improper Column Selection: The chosen column is not suitable for separating highly reactive inorganic compounds. 3. System Contamination: Residual moisture or contaminants in the injector, column, or detector.[8]	1. Use a well-passivated system. Consider a column specifically designed for reactive inorganic gases. 2. An alumina-based PLOT column or a specially deactivated column may provide better performance.[9] 3. Thoroughly bake out the GC system and ensure high-purity carrier gas with moisture and oxygen traps.[8]
Violent reaction during sample preparation for hydrolysis.	1. Rapid Addition: BrF₃ was added too quickly to the aqueous solution. The reaction is highly exothermic.[3] 2. Concentrated Solution: The concentration of the hydrolysis solution (e.g., NaOH) is too high.	1. Add the BrF₃ sample dropwise or very slowly to a cooled, well-stirred hydrolysis solution. 2. Use a dilute and cooled solution (e.g., 2.5% NaOH) for the initial hydrolysis to better control the reaction rate and temperature.[6]

Quantitative Data Summary

The purity of Bromine Trifluoride is typically defined by the concentration of the main component and the limits of key impurities.

Parameter	Specification	Analytical Method
Assay (BrF₃)	> 99%	Hydrolysis & Titration / GC
Fluorine to Bromine Ratio	2.95 - 3.00	Hydrolysis & Titration[6]
Water Content	< 0.01%	Karl Fischer Titration[5]
Other Interhalogens (BrF, BrF₅)	< 0.5% total	Gas Chromatography (GC-TCD)[5]
Hydrolyzable Fluoride	Primary Purity Indicator	Ion-Selective Electrode[5]

Experimental Protocols

Method 1: Purity Determination by Hydrolysis and Titration

This method determines the fluorine-to-bromine ratio by hydrolyzing the BrF₃ sample and then titrating the resulting fluoride and bromide ions.

1. Sample Preparation and Hydrolysis: a. Work in a fume hood. Prepare a 2.5% sodium hydroxide (B78521) (NaOH) solution and cool it in an ice bath. b. Carefully and slowly add a pre-weighed amount of BrF₃ (e.g., 0.5 g) to the cooled, stirring NaOH solution. The reaction is highly exothermic. c. Add a small amount of hydrazine hydrate to the solution to reduce all oxidized bromine species (hypobromite, bromate) to bromide.[6] d. Once the reaction is complete, transfer the solution to a volumetric flask and dilute to a known volume with deionized water.

2. Fluoride Determination (Thorium Nitrate (B79036) Titration): a. Pipette an aliquot of the prepared sample solution into a beaker. b. Add a suitable indicator, such as Alizarine Red S.[6] c. Titrate the solution with a standardized thorium nitrate (Th(NO₃)₄) solution until a color change indicates the endpoint. d. Calculate the fluoride concentration based on the volume of titrant used.

3. Bromide Determination (Argentometric/Mohr's Method): a. Take another aliquot of the sample solution. b. Add a potassium chromate (B82759) (K₂CrO₄) indicator. c. Titrate with a standardized silver nitrate (AgNO₃) solution. The formation of a red-brown silver chromate precipitate indicates the endpoint.[6] d. Calculate the bromide concentration.

4. Calculation: a. From the concentrations of fluoride and bromide, calculate the molar ratio of fluorine to bromine to determine the purity relative to the theoretical value of 3.0.

Method 2: Impurity Analysis by Gas Chromatography (GC)

This protocol outlines the separation of BrF and BrF₅ impurities from BrF₃.

1. Instrumentation: a. Gas chromatograph equipped with a Thermal Conductivity Detector (TCD). b. A packed column suitable for reactive inorganic compounds (e.g., a specially treated nickel or Monel column). c. Carrier gas: High-purity helium or argon.

2. GC Conditions: a. Injector Temperature: Set to a temperature that ensures rapid volatilization without decomposition (e.g., 130°C). b. Oven Program: An isothermal or temperature-programmed ramp may be used to achieve separation. A typical starting point is an isothermal analysis at a temperature slightly above the boiling point of BrF₃ (126°C). c. Detector Temperature: ~150°C. d. Carrier Gas Flow: Optimize for the best separation efficiency.

3. Procedure: a. Due to the reactivity of BrF₃, a gas sampling valve is required for reproducible injections. The system must be free of moisture. b. Inject a known volume of the vaporized BrF₃ sample. c. Record the chromatogram. Identify peaks based on the retention times of known standards (if available and safe to handle) or by their expected elution order (BrF, BrF₃, BrF₅). d. Quantify the impurities by comparing their peak areas to the total area (area percent method) or using a calibration standard.

Visualized Workflows and Logic

Caption: Workflow for BrF₃ purity analysis via hydrolysis and titration.

Caption: Decision tree for selecting the appropriate BrF₃ analytical method.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. BROMINE TRIFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. Bromine trifluoride - Wikipedia [en.wikipedia.org]
• 4. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 5. webqc.org [webqc.org]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. azom.com [azom.com]
• 9. agilent.com [agilent.com]

Technical Support Center: Corrosion Prevention in BrF3 Synthesis

Welcome to the technical support center for handling Bromine Trifluoride (BrF3). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing and troubleshooting corrosion during the synthesis and handling of this highly reactive compound.

Frequently Asked Questions (FAQs)

Q1: What is Bromine Trifluoride (BrF3) and why is it so corrosive?

A1: Bromine Trifluoride (BrF3) is an interhalogen compound that is a powerful fluorinating agent and a highly reactive, corrosive substance.[1][2] Its high reactivity stems from its ability to act as a strong oxidizing agent and a source of fluorine. It reacts violently with water and organic compounds, and is corrosive to most metals and tissues.[1][2]

Q2: What are the primary safety concerns when working with BrF3?

A2: The primary safety concerns are its extreme toxicity and high reactivity. BrF3 is fatal if inhaled or in contact with skin, and causes severe burns.[1][3] It reacts explosively with water and many organic materials.[1][4] Therefore, it is crucial to work in a well-ventilated area, use appropriate personal protective equipment (PPE), and have emergency procedures in place.[1][3]

Q3: What materials are generally recommended for constructing a BrF3 synthesis apparatus?

A3: Due to its high reactivity, only a limited number of materials are suitable. The most commonly recommended materials are Nickel and its alloys (such as Monel®), and certain grades of stainless steel that have been properly passivated.[5] For seals and gaskets, Polytetrafluoroethylene (PTFE), also known as Teflon®, is often used due to its excellent chemical resistance.[6][7][8]

Q4: What is passivation and why is it critical for BrF3 synthesis equipment?

A4: Passivation is a chemical process that forms a thin, protective layer on the surface of a metal, making it less reactive with its environment. For equipment used in BrF3 synthesis, passivation with a fluorine-containing compound is essential to create a fluoride (B91410) film on the metal surface.[9][10] This fluoride layer acts as a barrier, significantly reducing the corrosion rate of the underlying metal when it comes into contact with BrF3.[9][11]

Q5: How should I clean my reactor system before BrF3 synthesis?

A5: Thorough cleaning and drying of the reactor system are critical to prevent violent reactions and corrosion. The system should be meticulously cleaned to remove any organic residues, grease, and moisture. This is typically followed by a drying process, which can involve heating the system under a vacuum or purging with a dry, inert gas like nitrogen or argon. Any residual moisture will react with BrF3 to form hydrofluoric acid (HF), which is extremely corrosive.[1]

Troubleshooting Guide: Corrosion Issues

Problem	Possible Causes	Recommended Actions & Troubleshooting Steps
Rapid corrosion or leakage of the reactor vessel.	- Incompatible material of construction.- Failure of the passivation layer.- Presence of moisture or organic contaminants.	1. Verify Material Compatibility: Immediately and safely terminate the experiment. Confirm that the reactor material is rated for BrF3 service (e.g., Nickel, Monel®).2. Inspect Passivation: After safely decommissioning and cleaning the reactor, inspect the passivation layer for damage or inconsistencies. Re-passivation may be necessary.3. Ensure System is Dry and Clean: Review cleaning and drying procedures. Implement a rigorous protocol to eliminate moisture and organic residues before synthesis.
Corrosion of fittings, valves, or seals.	- Incorrect material selection for smaller components.- Mechanical stress or wear compromising the material.- Exceeding the temperature limits of the material (especially for PTFE).	1. Material Check: Ensure all wetted components (valve stems, seats, gaskets) are made of compatible materials (e.g., Monel®, passivated stainless steel, PTFE).2. Inspect for Wear: Regularly inspect seals and valve components for signs of degradation and replace them as part of a preventive maintenance schedule.3. Monitor Temperature: Ensure that the operating temperatures do not exceed the recommended limits for the materials used, particularly for PTFE seals.[6][7]
Discoloration or etching of the reactor's internal surfaces.	- Initial stages of corrosion.- Reaction with impurities in the reactants.	1. Monitor Corrosion Rate: If possible, use corrosion coupons to monitor the rate of material degradation.2. Purify Reactants: Ensure the bromine and fluorine used are of high purity to avoid side reactions that could introduce corrosive impurities.3. Re-passivation: Consider a gentle re-passivation of the system to restore the protective fluoride layer.
Product contamination with metallic impurities.	- Leaching of metal from the reactor walls due to corrosion.	1. Analyze Product: Use analytical techniques (e.g., ICP-MS) to identify the specific metallic contaminants.2. Identify Corrosion Source: The type of metal detected can help pinpoint the source of the corrosion within the synthesis apparatus.3. Improve Passivation/Material: A more robust passivation layer or a more resistant material may be required for the reactor.

Data Presentation: Material Compatibility

The following table summarizes the general corrosion resistance of various materials to Bromine Trifluoride. It is crucial to note that corrosion rates can be significantly affected by temperature, pressure, concentration, and the presence of impurities.

Material	General Corrosion Resistance to BrF3	Key Considerations
Nickel 200/201	Excellent	Forms a stable, adherent fluoride film. Often the material of choice for BrF3 service.
Monel® 400	Excellent	High nickel-copper alloy with excellent resistance to BrF3 and HF.[12][13]
Stainless Steel (304, 316)	Fair to Good (when passivated)	Requires thorough passivation to form a protective chromium fluoride layer. Susceptible to attack if the passivation layer is compromised or in the presence of moisture.[14][15]
Aluminum	Not Recommended	Low melting point and can react vigorously.[16]
Copper and Brass	Not Recommended	Readily attacked by BrF3.
Polytetrafluoroethylene (PTFE)	Excellent	Excellent chemical resistance and suitable for seals, gaskets, and linings within its temperature limits (-200°C to +260°C).[6][7][8]
Glass	Not Recommended	Severely corroded by BrF3.[4]

This data is for general guidance. Always consult the manufacturer's specifications and conduct compatibility testing for your specific application.

Experimental Protocols

Protocol 1: Passivation of a Nickel Alloy Reactor System

Objective: To create a protective fluoride layer on the internal surfaces of a nickel alloy (e.g., Monel® 400) reactor system prior to BrF3 synthesis.

Materials:

• Nickel alloy reactor system, fully assembled.

• High-purity dry nitrogen gas.

• Gaseous fluorine (F2) or a dilute mixture of fluorine in nitrogen.

• Appropriate safety equipment and gas handling system.

Procedure:

• Cleaning and Drying:

  • Thoroughly clean all components of the reactor with a suitable solvent to remove any organic residues.

  • Rinse with deionized water and then with a volatile organic solvent (e.g., acetone).

  • Dry the entire system by heating it under a high vacuum or by purging with hot, dry nitrogen gas for several hours to ensure all moisture is removed.

• Inert Gas Purge:

  • Pressurize the system with high-purity dry nitrogen to a pressure of 1-2 bar.

  • Vent the nitrogen. Repeat this purge cycle at least three times to remove any residual air and moisture.

• Fluorine Introduction:

  • Slowly introduce a low concentration of fluorine gas (e.g., 5-10% in nitrogen) into the reactor at room temperature.

  • Gradually increase the fluorine concentration over several hours.

  • Alternatively, for pure fluorine, introduce it at a very low pressure and slowly increase the pressure.

• Passivation Reaction:

  • Allow the fluorine to remain in contact with the internal surfaces of the reactor for 24-48 hours at room temperature.

  • For enhanced passivation, the temperature can be slowly and carefully raised, but this should be done with extreme caution as the reaction is exothermic.

• Final Purge:

  • Safely vent the fluorine gas through a suitable scrubber system.

  • Purge the reactor system thoroughly with dry nitrogen gas to remove any residual fluorine.

  • The reactor is now passivated and ready for BrF3 synthesis.

Protocol 2: Laboratory Scale Synthesis of Bromine Trifluoride

Objective: To synthesize BrF3 from the direct reaction of bromine and fluorine in a passivated reactor.

Materials:

• Passivated reactor system (as per Protocol 1).

• Liquid bromine (Br2), high purity.

• Gaseous fluorine (F2), high purity.

• Dry, inert gas (nitrogen or argon).

• Cold trap (e.g., liquid nitrogen).

Procedure:

• System Preparation:

  • Ensure the passivated reactor system is clean and has been purged with dry nitrogen gas.

  • Cool the reactor to a low temperature (e.g., 0-10°C) using a cooling bath.

• Bromine Addition:

  • Under a counter-flow of dry nitrogen, carefully introduce a known quantity of liquid bromine into the reactor.

• Fluorination Reaction:

  • Slowly introduce gaseous fluorine into the reactor. The reaction is highly exothermic, so the fluorine addition rate must be carefully controlled to maintain the desired reaction temperature.

  • Continuously monitor the temperature and pressure inside the reactor.

  • The reaction is: Br2 + 3F2 → 2BrF3.[17]

• Reaction Completion and Purification:

  • Once the stoichiometric amount of fluorine has been added, stop the fluorine flow.

  • Allow the reaction mixture to slowly warm to room temperature.

  • The crude BrF3 can be purified by fractional distillation. The boiling point of BrF3 is approximately 125.7°C.[2]

• Product Handling and Storage:

  • Transfer the purified BrF3 to a clean, dry, and passivated storage vessel made of a compatible material (e.g., nickel alloy or a specialized fluoropolymer-coated container).

  • Store in a cool, dry, and well-ventilated area away from incompatible materials.[18]

Visualizations

References

• 1. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 2. Bromine trifluoride | BrF3 | CID 24594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. airgas.com [airgas.com]
• 4. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 5. parrinst.com [parrinst.com]
• 6. PTFE Seals: Reliable partner for extreme environment ｜Advanced Sealing Solution Provider | Parjet [parjetseals.com]
• 7. parker.com [parker.com]
• 8. Advantages of PTFE in Sealing Applications: Corrosion Resistance and High-Temperature Performance - Technical Support - DXTSEALS [dxtseals.com]
• 9. apps.dtic.mil [apps.dtic.mil]
• 10. Passivation (chemistry) - Wikipedia [en.wikipedia.org]
• 11. ntrs.nasa.gov [ntrs.nasa.gov]
• 12. specialmetals.com [specialmetals.com]
• 13. super-metals.com [super-metals.com]
• 14. Heat Treatment Effect on the Corrosion Resistance of 316L Stainless Steel Produced by Laser Powder Bed Fusion [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. asiaiga.org [asiaiga.org]
• 17. CN102502503B - Method for preparing bromine trifluoride - Google Patents [patents.google.com]
• 18. echemi.com [echemi.com]

Reference Data & Comparative Studies

A Comparative Guide to BrF3 and ClF3 as Fluorinating Agents for Researchers

For researchers, scientists, and drug development professionals, the choice of a fluorinating agent is critical to the success of synthetic endeavors. This guide provides an objective comparison of two potent interhalogen fluorinating agents: Bromine Trifluoride (BrF3) and Chlorine Trifluoride (ClF3). While both are powerful reagents, their reactivity profiles differ significantly, influencing their suitability for various applications.

Executive Summary

Chlorine Trifluoride (ClF3) is unequivocally the more reactive and aggressive fluorinating agent when compared to Bromine Trifluoride (BrF3).[1] This heightened reactivity makes ClF3 suitable for applications requiring vigorous fluorination, such as the processing of nuclear fuels and the cleaning of semiconductor manufacturing equipment.[2] However, this extreme reactivity also presents significant handling challenges and can lead to a lack of selectivity in complex organic syntheses.

Bromine Trifluoride, while still a potent fluorinating agent, offers a comparatively milder reactivity profile.[3] This characteristic can be advantageous in scenarios where greater control and selectivity are paramount. Both compounds are highly toxic and corrosive, demanding specialized handling procedures and equipment.

Physical and Chemical Properties: A Side-by-Side Comparison

The physical and chemical properties of BrF3 and ClF3 are summarized below, highlighting the key differences between these two powerful fluorinating agents.

Property	Bromine Trifluoride (BrF3)	Chlorine Trifluoride (ClF3)
Molar Mass	136.90 g/mol	92.45 g/mol
Appearance	Straw-colored liquid	Colorless gas or greenish-yellow liquid
Melting Point	8.77 °C	-76.3 °C
Boiling Point	125.7 °C	11.75 °C
Density	2.803 g/cm³ (liquid)	1.885 g/cm³ (liquid at boiling point)
Enthalpy of Formation (gas)	-255.6 kJ/mol	-163.2 kJ/mol
Molecular Geometry	T-shaped	T-shaped

Reactivity and Fluorinating Power

Chlorine Trifluoride (ClF3): The More Potent Agent

ClF3 is renowned for its extreme reactivity, acting as a powerful oxidizing and fluorinating agent.[4] It reacts violently with water and can ignite many materials, including those typically considered non-flammable like asbestos (B1170538) and sand, without an external ignition source.[4] Its reactivity is often compared to that of elemental fluorine.[5] This high reactivity is attributed to the high electronegativity of fluorine and the relative instability of the Cl-F bonds.

Bromine Trifluoride (BrF3): A Milder, More Controllable Alternative

While still a strong fluorinating agent, BrF3 is generally considered to be less reactive than ClF3.[3] This allows for more controlled fluorination reactions, which can be crucial in the synthesis of complex organic molecules where selectivity is a primary concern. The lower reactivity of BrF3 can be attributed to the lower electronegativity of bromine compared to chlorine, leading to a less polarized and less reactive Br-F bond.

Applications in Research and Industry

Both BrF3 and ClF3 have found applications in various fields, primarily driven by their potent fluorinating capabilities.

Application	Bromine Trifluoride (BrF3)	Chlorine Trifluoride (ClF3)
Nuclear Fuel Processing	Used to produce uranium hexafluoride (UF6).[5]	Also used in the production and reprocessing of UF6.[2][5]
Organic Synthesis	Employed as a fluorinating agent, particularly when milder conditions are required.[3]	Its use is limited due to its high reactivity and lack of selectivity.[6]
Inorganic Synthesis	Used to prepare a wide range of metal fluorides.	Used to synthesize various inorganic fluorides.
Other Applications	Ionizing solvent.	Semiconductor industry for cleaning chemical vapor deposition chambers.[2]

Reaction Mechanisms and Selectivity

The primary reaction mechanism for both BrF3 and ClF3 as fluorinating agents involves the transfer of fluorine atoms to a substrate. The high reactivity of these interhalogens is driven by the thermodynamic favorability of forming stronger bonds between the substrate atoms and fluorine.

Due to its extreme reactivity, ClF3 often leads to non-selective reactions and can cause extensive degradation of organic substrates. Explosions are a frequent hazard, particularly when reactions are not carefully controlled.

BrF3, being less reactive, can offer better selectivity in certain fluorination reactions. For instance, in the fluorination of haloaromatic compounds, while both reagents can be difficult to control, the reactions with BrF3 may be comparatively more manageable.[7]

Caption: Generalized reaction pathway for fluorination using BrF3 or ClF3.

Experimental Protocols and Safety Considerations

Extreme caution must be exercised when handling both BrF3 and ClF3. These reagents are highly toxic, corrosive, and react violently with water and organic compounds. All work should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including face shields, heavy-duty gloves, and chemical-resistant aprons. Materials of construction for reaction vessels and handling equipment must be carefully chosen; nickel, Monel, and stainless steel are often recommended.

General Experimental Workflow:

Caption: A generalized workflow for conducting a fluorination reaction.

A Note on Detailed Protocols:

Due to the extreme hazards and the specialized equipment required, detailed, universally applicable experimental protocols for fluorination with BrF3 and ClF3 are scarce in the open literature. Reactions are often performed in specialized laboratories with extensive experience in handling these reagents. Researchers new to this area are strongly advised to consult with experts and to conduct thorough risk assessments before attempting any reactions.

Conclusion

References

• 1. kalite.yildiz.edu.tr [kalite.yildiz.edu.tr]
• 2. inhancetechnologies.com [inhancetechnologies.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. quora.com [quora.com]
• 5. notes.fluorine1.ru [notes.fluorine1.ru]
• 6. sesha.org [sesha.org]
• 7. [PDF] Fluorination of haloaromatic compounds | Semantic Scholar [semanticscholar.org]

Spectroscopic Analysis of Bromine Trifluoride Reaction Products: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromine trifluoride (BrF3) is a powerful and highly reactive fluorinating agent capable of converting a wide range of organic compounds into their fluorinated counterparts.[1] Its extreme reactivity, however, presents significant challenges in controlling reaction outcomes and ensuring safety.[2] This guide provides a comparative analysis of the expected spectroscopic characteristics (NMR, IR) of products from BrF3 reactions with common organic substrates, such as alcohols and ketones. Due to the hazardous nature of BrF3 and the limited availability of detailed spectroscopic data for its specific reaction products in the open literature, this guide leverages data from analogous fluorinated compounds synthesized using milder, more selective modern fluorinating agents like Selectfluor™. This comparative approach will aid researchers in the structural elucidation of potential products from reactions involving powerful fluorinating agents.

Comparison with Alternative Fluorinating Agents

Modern fluorinating agents offer greater selectivity and safety compared to bromine trifluoride. Reagents like Selectfluor™ (F-TEDA-BF4) are electrophilic fluorinating agents that allow for more controlled reactions under milder conditions.[3][4] While BrF3 can lead to complex mixtures and over-fluorination, these alternatives often provide cleaner reactions and higher yields of specific products.[5] This makes them more suitable for the targeted synthesis of fluorinated molecules in drug discovery and development.

Spectroscopic Data of Fluorinated Reaction Products

The introduction of fluorine into organic molecules significantly influences their spectroscopic properties. Researchers can expect characteristic shifts in both NMR and IR spectra, which are invaluable for identifying the resulting products.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F NMR is a particularly powerful tool for characterizing fluorinated compounds due to the 100% natural abundance of the ¹⁹F isotope and its wide chemical shift range, which minimizes signal overlap.[6][7][8] The chemical shifts are highly sensitive to the local electronic environment.[9]

Table 1: Typical ¹⁹F and ¹³C NMR Chemical Shifts for Fluorinated Ketones

Functional Group	¹⁹F Chemical Shift (δ, ppm) vs. CFCl₃	¹³C Chemical Shift (δ, ppm) of C=O	¹³C Chemical Shift (δ, ppm) of C-F
α-Fluoroketone	-180 to -200	190 to 210	85 to 95 (doublet, ¹JCF ≈ 170-190 Hz)
α,α-Difluoroketone	-90 to -120	185 to 205	110 to 120 (triplet, ¹JCF ≈ 235-245 Hz)
Trifluoromethyl ketone	-70 to -85	175 to 190	115 to 125 (quartet, ¹JCF ≈ 285-295 Hz)

Table 2: Typical ¹H, ¹⁹F, and ¹³C NMR Chemical Shifts for Fluorinated Alcohols

Functional Group	¹H Chemical Shift (δ, ppm) of CH-F	¹⁹F Chemical Shift (δ, ppm) vs. CFCl₃	¹³C Chemical Shift (δ, ppm) of C-F
Primary Fluoroalcohol (-CH₂F)	4.0 to 4.5 (doublet of triplets)	-210 to -230	80 to 90 (doublet, ¹JCF ≈ 160-180 Hz)
Secondary Fluoroalcohol (>CHF)	4.5 to 5.5 (doublet of multiplets)	-180 to -200	90 to 100 (doublet, ¹JCF ≈ 170-190 Hz)
Tertiary Fluoroalcohol (-CF(R)₂)	-	-140 to -160	95 to 105 (doublet, ¹JCF ≈ 180-200 Hz)
Trifluoromethyl alcohol (-C(CF₃)OH)	-	-75 to -85	120 to 130 (quartet, ¹JCF ≈ 280-290 Hz)

Infrared (IR) Spectroscopy

The presence of fluorine atoms also influences the vibrational frequencies of nearby functional groups in IR spectroscopy. The strong electronegativity of fluorine can cause shifts in the characteristic absorption bands.

Table 3: Characteristic IR Absorption Frequencies for Fluorinated Ketones and Alcohols

Functional Group	C=O Stretch (cm⁻¹)	O-H Stretch (cm⁻¹)	C-F Stretch (cm⁻¹)
Ketone	1715-1740	-	1000-1400 (strong)
α-Fluoroketone	1730-1760	-	1000-1400 (strong)
Alcohol	-	3200-3600 (broad)	1000-1400 (strong)
Fluorinated Alcohol	-	3200-3600 (broad)	1000-1400 (strong)

Experimental Protocols

Due to the extreme hazards associated with bromine trifluoride, including its violent reactions with water and organic compounds, detailed experimental protocols for its use are not widely published and require specialized equipment and expertise.[10][11][12][13] The following is a general protocol for the fluorination of a ketone using the safer alternative, Selectfluor™.

Protocol: α-Fluorination of a Ketone using Selectfluor™ [14]

• Materials:

  • Substrate (e.g., a β-ketoester) (1.0 mmol)

  • Selectfluor™ (1.1 mmol)

  • Sodium Carbonate (Na₂CO₃) (1.2 mmol)

  • Acetonitrile (MeCN) (10 mL)

• Procedure: a. In a round-bottom flask, dissolve the β-ketoester in acetonitrile. b. Add sodium carbonate to the solution. c. While stirring at room temperature, add Selectfluor™ portion-wise over 5 minutes. d. Monitor the reaction progress using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 1-3 hours. e. Upon completion, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl). f. Extract the aqueous layer with ethyl acetate (B1210297) (3 x 15 mL). g. Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. h. Purify the crude product by flash column chromatography on silica (B1680970) gel.

• Spectroscopic Analysis: a. Obtain ¹H, ¹³C, and ¹⁹F NMR spectra of the purified product to confirm its structure. b. Acquire an IR spectrum to identify the carbonyl and C-F stretching frequencies.

Visualizations

The following diagrams illustrate the general reaction pathway for the fluorination of a ketone and a typical experimental workflow for product analysis.

Caption: General reaction pathway for the fluorination of a ketone.

Caption: Experimental workflow for synthesis and spectroscopic analysis.

Conclusion

The spectroscopic analysis of reaction products from a potent fluorinating agent like bromine trifluoride requires careful consideration of the expected structural outcomes. While direct experimental data for BrF3 reactions is limited, a comparative approach using data from well-behaved, modern fluorinating agents provides a valuable framework for the characterization of fluorinated organic molecules. The data and protocols presented in this guide are intended to assist researchers in navigating the complexities of analyzing these important compounds, ultimately supporting advancements in drug development and materials science. Safety must remain the utmost priority when contemplating the use of highly reactive reagents such as bromine trifluoride.

References

• 1. researchgate.net [researchgate.net]
• 2. Novel Method for Incorporating the CHF2 Group into Organic Molecules Using BrF3 [organic-chemistry.org]
• 3. Recent Advances in the Application of Selectfluor as a "Fluorine-free" Functional Reagent in Organic Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Selectfluor, Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 7. biophysics.org [biophysics.org]
• 8. 19Flourine NMR [chem.ch.huji.ac.il]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. pubs.aip.org [pubs.aip.org]
• 11. researchgate.net [researchgate.net]
• 12. 19.14 Spectroscopy of Aldehydes and Ketones - Organic Chemistry | OpenStax [openstax.org]
• 13. youtube.com [youtube.com]
• 14. benchchem.com [benchchem.com]

A Comparative Guide to Mass Spectrometry Techniques for the Elucidation of BrF3 Reaction Intermediates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromine trifluoride (BrF3) is a powerful and highly reactive fluorinating agent with significant applications in organic synthesis and industrial processes, including nuclear fuel reprocessing.[1] Its extreme reactivity, however, presents a considerable challenge in studying its reaction mechanisms and identifying the transient intermediates involved. Understanding these intermediates is crucial for optimizing reaction conditions, controlling product selectivity, and ensuring safety. Mass spectrometry, with its high sensitivity and ability to analyze complex mixtures, offers a suite of powerful tools for this purpose.[2][3]

This guide provides a comparative overview of advanced mass spectrometry techniques suitable for identifying and characterizing reactive intermediates in BrF3 reactions. Given the hazardous nature of BrF3 and the scarcity of published experimental data directly on this topic, this document synthesizes information from studies on analogous reactive species and specialized mass spectrometry methodologies. We present hypothetical experimental setups, discuss the strengths and limitations of each technique, and provide a framework for researchers venturing into this challenging area of chemical analysis.

Challenges in the Mass Spectrometry of BrF3 Reactions

The analysis of BrF3 reactions by mass spectrometry is complicated by several factors:

• Extreme Reactivity: BrF3 reacts violently with water, organic compounds, and many common laboratory materials.[1][4][5] This necessitates specialized, corrosion-resistant sample introduction systems and high-vacuum conditions.

• Transient Nature of Intermediates: Reaction intermediates are often short-lived, requiring rapid analysis techniques to detect them before they decompose or react further.[2][3]

• Complex Fragmentation: The high energy of BrF3 reactions can lead to extensive fragmentation of reactants and intermediates, making spectral interpretation difficult.

• Safety Concerns: BrF3 is highly toxic and corrosive, requiring specialized handling procedures and containment.[5]

Comparison of Suitable Mass Spectrometry Techniques

Due to the challenges mentioned above, conventional mass spectrometry techniques are often inadequate. The table below compares specialized methods that are better suited for the analysis of highly reactive systems like those involving BrF3.

Technique	Principle	Strengths for BrF3 Reactions	Limitations	Hypothetical Application
Molecular Beam Mass Spectrometry (MBMS)	A supersonic expansion of the reacting gas mixture into a high vacuum "freezes" the reaction, preserving intermediates for ionization and detection.[4][6]	- Minimizes intermolecular collisions, preserving reactive species.[6]- Allows for time-resolved studies of fast reactions.[7]	- Requires a complex and specialized experimental setup.- May not be suitable for condensed-phase reactions.	Online monitoring of gas-phase fluorination reactions to identify radical intermediates.
Fast-Flow Reactor Coupled Mass Spectrometry	Reactants are mixed in a flow tube, and the reacting mixture is continuously sampled at different points along the tube, providing temporal resolution.[8]	- Enables kinetic studies of intermediate formation and decay.[8]- Can be adapted for both gas-phase and solution-phase reactions.	- Wall reactions within the flow tube can complicate results.- Requires careful control of flow dynamics and pressure.	Studying the kinetics of BrF3 reactions with organic substrates to determine reaction pathways.
Photoionization Mass Spectrometry (PIMS)	Uses tunable vacuum ultraviolet (VUV) light to selectively ionize molecules based on their ionization energy, often with less fragmentation than electron ionization.[7][9][10]	- "Soft" ionization minimizes fragmentation, simplifying spectra.[9]- Isomer-selective analysis is possible.[7][10]- High sensitivity for detecting trace intermediates.[7]	- Requires access to a synchrotron light source or specialized lasers.- Ionization cross-sections for novel intermediates may be unknown.	Selective ionization of reaction intermediates in a complex mixture to distinguish them from reactants and stable products.
Matrix Isolation Spectroscopy Coupled with Mass Spectrometry	Reactants and intermediates are trapped in an inert solid matrix (e.g., solid argon) at cryogenic temperatures, allowing for prolonged spectroscopic and mass spectrometric analysis.[11][12][13]	- "Traps" highly reactive intermediates for detailed study.[12][13]- Allows for correlation with other spectroscopic techniques (e.g., IR, UV-Vis).[13]	- Not an online technique; provides a "snapshot" of the reaction.- Matrix effects can influence the properties of the trapped species.	Isolation and identification of novel BrF3-organic adducts by co-deposition of reactants in an argon matrix.
Tandem Mass Spectrometry (MS/MS)	Ions of a specific mass-to-charge ratio are selected, fragmented, and the resulting fragment ions are analyzed to provide structural information.[2][14][15]	- Provides structural elucidation of unknown intermediates.[14][15]- Can distinguish between isobaric species.[2]	- Requires that the intermediate can be ionized and is stable enough to survive selection in the mass spectrometer.	Differentiating between isomeric intermediates formed during the fluorination of an aromatic compound.

Proposed Experimental Protocols

The following are generalized protocols that would need to be adapted and optimized for specific reactions and instrumentation. Extreme caution and adherence to all safety protocols for handling BrF3 are mandatory.

Gas-Phase Reactions using Molecular Beam Photoionization Mass Spectrometry

• Reactant Delivery: Gaseous BrF3, heavily diluted in an inert carrier gas (e.g., Argon), and the second reactant are introduced into a high-pressure, temperature-controlled pre-reaction chamber through separate, corrosion-resistant (e.g., Monel or stainless steel) lines.

• Reaction Initiation: The reaction is initiated by mixing the gases just prior to expansion.

• Supersonic Expansion: The reacting gas mixture is expanded through a small nozzle into a high-vacuum chamber, forming a molecular beam. This rapid expansion cools the molecules and effectively quenches the reaction.

• Ionization: The molecular beam is intersected by a tunable VUV photon beam from a synchrotron or laser source. The photon energy is scanned to generate photoionization efficiency (PIE) curves for different masses.

• Mass Analysis: The resulting ions are analyzed by a time-of-flight (TOF) or quadrupole mass spectrometer.

• Data Analysis: Intermediates are identified by their mass-to-charge ratio and their unique PIE curves, which serve as fingerprints for different isomers.

Solution-Phase Reactions using Fast-Flow Quench with Electrospray Ionization (ESI)-MS

• Reactant Solutions: Prepare dilute solutions of BrF3 and the substrate in a suitable, inert solvent (e.g., anhydrous hydrogen fluoride).

• Reaction Initiation: The reactant solutions are driven by syringe pumps into a microfluidic mixing tee to initiate the reaction.

• Flow and Quenching: The reacting solution flows through a capillary of a defined length (to control the reaction time). At the end of the capillary, the reaction is quenched by mixing with a solution that rapidly consumes BrF3 (e.g., a solution containing a fluoride (B91410) scavenger).

• Ionization: The quenched solution is immediately introduced into the ESI source of the mass spectrometer. ESI is a soft ionization technique suitable for analyzing charged or easily ionizable species in solution.[2]

• Mass Analysis: The ions are analyzed, and MS/MS can be performed on ions of interest to obtain structural information.

Visualizing the Workflow and Concepts

Experimental Workflow for MBMS of BrF3 Reactions

References

• 1. Bromine trifluoride - Wikipedia [en.wikipedia.org]
• 2. Identifying reactive intermediates by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identifying reactive intermediates by mass spectrometry - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. osti.gov [osti.gov]
• 7. Photoionization Mass Spectrometry – Combustion Research Facility [crf.sandia.gov]
• 8. Fast Flow Reactor | Fabien Goulay | West Virginia University [fabiengoulay.faculty.wvu.edu]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Matrix isolation - Wikipedia [en.wikipedia.org]
• 13. Matrix-Isolation Spectroscopy • Hasenstab-Riedel Group • Department of Biology, Chemistry, Pharmacy [bcp.fu-berlin.de]
• 14. researchgate.net [researchgate.net]
• 15. Recent Advances in Mass Spectrometry-Based Structural Elucidation Techniques - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the X-ray Crystallography of Novel Compounds Synthesized with Bromine Trifluoride

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of the synthesis and crystal structures of novel organic compounds prepared with Bromine Trifluoride (BrF3) versus alternative fluorinating agents, supported by experimental data.

This guide provides a detailed comparison of the synthesis and X-ray crystallographic data of a novel α,α-difluorocarbamate synthesized using the powerful and highly reactive fluorinating agent, Bromine Trifluoride (BrF3). The performance and structural outcomes are contrasted with those of a similar class of compounds, difluorinated 3-oxo-N,3-diarylpropanamides, synthesized using the popular electrophilic fluorinating reagent, Selectfluor. This comparison aims to offer insights into the application of these reagents in the synthesis of complex fluorinated molecules and the resulting structural characteristics determined through single-crystal X-ray diffraction.

Data Presentation: Crystallographic Data Comparison

The following tables summarize the key crystallographic data for a representative novel compound synthesized using BrF3 and a compound synthesized using Selectfluor. This allows for a direct comparison of the unit cell parameters and other structural details.

Table 1: Crystallographic Data for a Novel α,α-Difluorocarbamate Synthesized with BrF3

Parameter	Value
Empirical Formula	C21H27F2NO4
Formula Weight	411.44
Crystal System	Monoclinic
Space Group	P2(1)
a (Å)	10.334(2)
b (Å)	10.681(2)
c (Å)	10.433(2)
α (°)	90
β (°)	115.15(3)
γ (°)	90
Volume (ų)	1043.6(4)
Z	2
Density (calculated) (g/cm³)	1.309

Data obtained from the supporting information of "BrF3, an Underutilized Reagent in Organic Chemistry: A Novel C−C−N to C−N−C Rearrangement" by Shlomo Rozen et al.[1]

Table 2: Crystallographic Data for a Difluorinated 3-oxo-N,3-diarylpropanamide Synthesized with Selectfluor [2]

Parameter	Value
Empirical Formula	C15H11F2NO3
Formula Weight	291.25
Crystal System	Monoclinic
Space Group	P21/c
a (Å)	11.2373(6)
b (Å)	13.0101(7)
c (Å)	9.2229(5)
α (°)	90
β (°)	106.393(2)
γ (°)	90
Volume (ų)	1293.42(12)
Z	4
Density (calculated) (g/cm³)	1.495

Data obtained from "Synthesis of difluorinated 3-oxo-N,3-diarylpropanamides from 4-arylamino coumarins mediated by Selectfluor" by Mei Liu et al.[2]

Experimental Protocols

Detailed methodologies for the synthesis and single-crystal X-ray diffraction analysis are crucial for reproducibility and for understanding the context of the obtained data.

Synthesis and Crystallography of a Novel α,α-Difluorocarbamate with BrF3

Synthesis: The synthesis of the novel α,α-difluorocarbamate (compound 19 in the source literature) involves a unique rearrangement reaction mediated by BrF3.[1] The general procedure, as adapted from the work of Rozen and co-workers, is as follows:

A solution of the starting material, an oxime methyl ether of an α-ketoester, in a suitable solvent (e.g., CH2Cl2) is cooled to a low temperature (typically -78 °C). A solution of BrF3 in the same solvent is then added dropwise to the reaction mixture. The reaction is stirred at this low temperature for a specified period and then quenched by the addition of a quenching agent (e.g., a saturated aqueous solution of NaHCO3). The product is then extracted, purified by column chromatography, and crystals suitable for X-ray analysis are grown from an appropriate solvent system (e.g., ether/hexane).

Single-Crystal X-ray Diffraction: A single crystal of the purified compound is mounted on a goniometer. Data collection is typically performed at low temperature (e.g., 100 K) using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å). The structure is solved by direct methods and refined by full-matrix least-squares on F². All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Synthesis and Crystallography of Difluorinated 3-oxo-N,3-diarylpropanamides with Selectfluor

Synthesis: The synthesis of difluorinated 3-oxo-N,3-diarylpropanamides is achieved through a tandem reaction mediated by Selectfluor.[2] The general procedure is as follows:

To a solution of a 4-arylamino coumarin (B35378) in a solvent mixture (e.g., CH3CN/H2O), Selectfluor is added. The reaction mixture is then stirred at an elevated temperature (e.g., 80 °C) for a specified time. After completion of the reaction, the solvent is removed under reduced pressure, and the residue is purified by column chromatography to yield the desired product. Single crystals for X-ray analysis are obtained by slow evaporation from a suitable solvent.

Single-Crystal X-ray Diffraction: A suitable single crystal is selected and mounted on a diffractometer. X-ray diffraction data are collected at a specific temperature (e.g., 293 K) using a specific radiation source (e.g., Mo Kα radiation, λ = 0.71073 Å). The crystal structure is solved using direct methods and refined by full-matrix least-squares on F². Anisotropic thermal parameters are used for all non-hydrogen atoms. Hydrogen atoms are generally located from difference Fourier maps and refined isotropically.[2]

Mandatory Visualization

The following diagrams illustrate the experimental workflow and a comparison of the synthetic pathways.

Experimental workflow for X-ray crystallography of a novel compound synthesized with BrF3.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of difluorinated 3-oxo-N,3-diarylpropanamides from 4-arylamino coumarins mediated by Selectfluor - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Comparative Guide to the Electrochemical Behavior of Bromine Trifluoride in Non-Aqueous Media

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the electrochemical properties of Bromine trifluoride (BrF3) in various non-aqueous environments. Due to its high reactivity and strong oxidizing nature, BrF3 presents unique challenges and opportunities in electrochemical studies. This document summarizes available quantitative data, details experimental methodologies, and outlines the fundamental electrochemical behavior of this potent fluorinating agent.

Physicochemical Properties and Safety Considerations

Bromine trifluoride is a straw-colored, pungent liquid at room temperature and is a powerful fluorinating agent and an ionizing inorganic solvent. It reacts violently with water and organic compounds, necessitating meticulous handling in a controlled, inert atmosphere.[1] All experimental work with BrF3 should be conducted in a well-ventilated fume hood with appropriate personal protective equipment, including neoprene or nitrile gloves, safety goggles, and a face shield. Materials for electrochemical cells must be carefully selected for compatibility; materials like Monel and nickel are preferred for their resistance to corrosion by BrF3.[2]

Autoionization and Intrinsic Conductivity

A key feature of liquid Bromine trifluoride is its ability to undergo autoionization, establishing an equilibrium that renders the liquid conductive:

2BrF₃ ⇌ BrF₂⁺ + BrF₄⁻ [1]

This self-ionization is the foundation of its use as a non-aqueous ionizing solvent. The resulting ions, the difluorobromonium cation (BrF₂⁺) and the tetrafluorobromate anion (BrF₄⁻), act as the acidic and basic species in this solvent system, respectively.[3]

While the full text of the seminal 1949 study by A. A. Banks and A. A. Woolf containing precise conductivity data for pure BrF3 remains elusive in publicly accessible databases, their work is widely cited to establish the conductive nature of BrF3.[3][4] The intrinsic conductivity of BrF3 allows it to serve as both the solvent and the electrolyte in certain electrochemical applications.

Electrochemical Behavior in Non-Aqueous Solvents

Detailed electrochemical studies of BrF3 in common non-aqueous solvents are limited in publicly available literature. However, insights can be drawn from related studies and the known chemical properties of BrF3.

Bromine Trifluoride as the Solvent

In its liquid state, BrF3 can act as a medium for electrochemical reactions. The BrF₂⁺ and BrF₄⁻ ions facilitate charge transport. Acid-base chemistry in this solvent system is defined by the acceptance or donation of a fluoride (B91410) ion.

• Acids: Fluoride ion acceptors (Lewis acids), such as SbF₅, increase the concentration of the acidic cation, BrF₂⁺.[1] SbF₅ + BrF₃ → [BrF₂]⁺[SbF₆]⁻

• Bases: Fluoride ion donors (Lewis bases), such as KF, increase the concentration of the basic anion, BrF₄⁻.[1] KF + BrF₃ → K⁺[BrF₄]⁻

Conductometric titrations can be performed in liquid BrF3 to monitor these acid-base neutralization reactions.[3]

Bromine Trifluoride in Other Non-Aqueous Solvents

Acetonitrile (B52724) (CH₃CN): While direct electrochemical studies of BrF3 in acetonitrile are not readily available, the electrochemical behavior of the related tetrafluorobromate(III) anion, [BrF₄]⁻, has been investigated. In a solution of [N₂₂₂₁][BrF₄] in acetonitrile at 0 °C, a single reversible redox process corresponding to the [BrF₂]⁻/[BrF₄]⁻ couple was observed via cyclic voltammetry.[2] This indicates that the BrF₄⁻ ion is electrochemically active in acetonitrile and can be oxidized.

Anhydrous Hydrogen Fluoride (aHF): Anhydrous HF is a protic solvent that has been used for various electrochemical studies, including the fluorination of organic compounds.[5] Given that BrF3 is soluble in sulfuric acid, another strong acid, it is plausible that it could be studied in aHF.[6] In the reaction BrF3 + HF → [BrF2]+ + [HF2]-, BrF3 acts as a base by accepting a proton from HF, which then forms the difluorobromonium cation.[7] This suggests that in an electrochemical context, the dominant cationic species would be BrF₂⁺.

Sulfur Dioxide (SO₂): Liquid SO₂ is an aprotic non-aqueous solvent used in some electrochemical studies.[8] There is no specific data available for the electrochemical behavior of BrF3 in SO₂.

Experimental Protocols

Due to the extreme reactivity of BrF3, specialized experimental setups are required for electrochemical studies.

Materials and Cell Design

• Cell Body: Polytetrafluoroethylene (PTFE) or other fluorinated polymers are suitable materials for the electrochemical cell.

• Electrodes:

  • Working and Counter Electrodes: Platinum, nickel, or glassy carbon electrodes are often used in highly corrosive environments.[9]

  • Reference Electrode: A quasi-reference electrode, such as a platinum or silver wire, is typically used in non-aqueous electrochemistry. Its potential should be calibrated against a standard reference electrode like Ferrocene/Ferrocenium (Fc/Fc⁺) if possible.

• Electrolyte: When BrF3 is not the solvent itself, a supporting electrolyte that is soluble and stable in the chosen non-aqueous medium is required. Tetrabutylammonium hexafluorophosphate (B91526) (TBAPF₆) is a common choice for aprotic solvents.

General Procedure for Cyclic Voltammetry

• Preparation: All glassware and electrodes must be rigorously dried to remove any traces of water. The experiment should be conducted under an inert atmosphere (e.g., argon or nitrogen) in a glovebox or using a Schlenk line.

• Solution Preparation: The non-aqueous solvent should be freshly distilled and dried. The supporting electrolyte is added to the solvent in the electrochemical cell. If BrF3 is the analyte, a dilute solution is prepared by carefully adding a known amount of BrF3 to the electrolyte solution.

• Electrochemical Measurement: The electrodes are immersed in the solution, and the cyclic voltammogram is recorded using a potentiostat. The potential window should be chosen to avoid the decomposition of the solvent or electrolyte.

Data Presentation

Table 1: Comparison of Electrochemical Properties of BrF₃ and Related Species in Non-Aqueous Media

Solvent	Analyte	Technique	Key Findings	Reference
Liquid BrF₃	(self)	Conductivity	Autoionization to BrF₂⁺ and BrF₄⁻ leads to electrical conductivity.	[1][3]
Acetonitrile	[BrF₄]⁻	Cyclic Voltammetry	Reversible redox process observed for the [BrF₂]⁻/[BrF₄]⁻ couple.	[2]
Anhydrous HF	BrF₃	Chemical Reaction	Acts as a base to form BrF₂⁺.	[7]

Visualizations

Caption: Experimental workflow for cyclic voltammetry of BrF₃.

Caption: BrF₃ autoionization and acid-base chemistry.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. researchgate.net [researchgate.net]
• 6. app.studyraid.com [app.studyraid.com]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. backend.orbit.dtu.dk [backend.orbit.dtu.dk]

A Comparative Guide to Interhalogen Compounds for Selective Fluorination

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine into organic molecules is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the pharmacological properties of drug candidates. Interhalogen compounds, molecules containing two or more different halogen atoms, represent a class of potent fluorinating agents. This guide provides a comparative analysis of three key interhalogen compounds—Bromine Trifluoride (BrF₃), Chlorine Trifluor-ide (ClF₃), and Iodine Monofluoride (IF)—for selective fluorination reactions. This comparison aims to assist researchers in selecting the appropriate reagent by presenting available experimental data, outlining detailed protocols, and visualizing key concepts.

Overview of Interhalogen Fluorinating Agents

Interhalogen compounds of the type XYn (where X is the less electronegative halogen) are highly reactive fluorinating agents. Their reactivity stems from the polarized X-F bond, which allows for the electrophilic transfer of a fluorine atom. However, this high reactivity can also lead to a lack of selectivity and the formation of byproducts, necessitating careful control of reaction conditions.[1][2][3]

Generally, the reactivity of interhalogens as fluorinating agents follows the order ClF₃ > BrF₃ > IF.[4] This trend is inversely related to their selectivity, with the less reactive iodine monofluoride often providing greater control in delicate fluorination reactions.

Performance Comparison: A Data-Driven Analysis

Direct comparative studies of BrF₃, ClF₃, and IF across a wide range of substrates under standardized conditions are limited in the scientific literature. Much of the focus in recent years has shifted to more user-friendly reagents like Selectfluor®. However, by compiling available data, we can draw meaningful comparisons for specific applications.

Fluorination of Aromatic Compounds

Selective fluorination of aromatic rings is a critical transformation in the synthesis of many pharmaceuticals. The choice of interhalogen reagent can significantly impact the yield and regioselectivity of this reaction.

Table 1: Selective Fluorination of Aromatic Substrates

Substrate	Reagent	Reaction Conditions	Product(s)	Yield (%)	Reference(s)
Anisole	Pyridine (B92270)•BrF₃	CH₂Cl₂, rt, 5 min	4-Fluoroanisole, 2-Fluoroanisole	85 (total)	[5]
Anisole	BrF₃	CH₂Cl₂, rt, 5 min	4-Fluoroanisole, 2-Fluoroanisole, Brominated byproducts	40 (total)	[5]
Hexachlorobenzene	BrF₃	Slurry in liquid Br₂, slow addition of BrF₃	Mixture of fluorinated and brominated products	Not specified	[6]

Note: The use of a pyridine complex of BrF₃ (Pyridine•BrF₃) has been shown to significantly improve yields and reduce the formation of brominated byproducts in the fluorination of aromatic compounds.[5]

Fluorination of Alkenes

The addition of fluorine to double bonds is a fundamental reaction in organic synthesis. Interhalogens can add across alkenes to provide vicinal fluoro-halo compounds or, in some cases, lead to other fluorinated products.

Table 2: Fluorination of Alkenic Substrates

Substrate	Reagent	Reaction Conditions	Product	Yield (%)	Reference(s)
Various Alkenes	IF (generated in situ from I₂ and HF-pyridine)	CH₂Cl₂, rt, 1-24 h	2-Fluoroalkyl Iodides	up to 75	This information is synthesized from a general protocol and does not represent a single experiment.

Note: Iodine monofluoride, often generated in situ, provides a method for the regioselective iodofluorination of alkenes.[7]

Fluorination of Carbonyl Compounds

The synthesis of α-fluoroketones is of significant interest in medicinal chemistry. Interhalogens can be employed for the direct fluorination of carbonyl compounds or their derivatives.

Table 3: Fluorination of Carbonyl-Containing Substrates

Substrate	Reagent	Reaction Conditions	Product	Yield (%)	Reference(s)
Adamantanone azine	BrF₃	CCl₃F, cold	2,2-Difluoroadamantane	95	[8]
Acyl Chlorides	BrF₃	0 °C, few seconds	Acyl Fluorides	Good	[9]

Experimental Protocols

Detailed and standardized protocols for the use of these highly reactive interhalogens are crucial for safety and reproducibility.

General Safety Precautions

Warning: Bromine trifluoride and chlorine trifluoride are extremely reactive, corrosive, and toxic. Reactions should be carried out in a well-ventilated fume hood with appropriate personal protective equipment, including face shields and acid-resistant gloves. All glassware must be scrupulously dried, and reactions should be conducted under an inert atmosphere. These reagents react violently with water and many organic materials.[8][10]

Protocol for Aromatic Fluorination with Pyridine•BrF₃

This protocol is adapted from the work of Hagooly and Rozen (2012).[5]

Materials:

• Aromatic substrate (e.g., Anisole)

• Pyridine•BrF₃ complex

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Inert gas (Nitrogen or Argon)

• Dry glassware

Procedure:

• In a dry, inert atmosphere-flushed flask, dissolve the aromatic substrate in anhydrous CH₂Cl₂.

• Cool the solution to the desired temperature (typically room temperature).

• Slowly add a solution of Pyridine•BrF₃ in anhydrous CH₂Cl₂ to the reaction mixture with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with CH₂Cl₂.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol for Iodofluorination of Alkenes with in situ Generated IF

This protocol is a general representation of an iodofluorination reaction.

Materials:

• Alkene substrate

• Iodine (I₂)

• HF-Pyridine complex

• Oxidant (e.g., Potassium persulfate)

• Anhydrous dichloromethane (CH₂Cl₂)

• Teflon reaction tube

Procedure:

• In a Teflon reaction tube, dissolve iodine in anhydrous CH₂Cl₂.

• Carefully add the HF-Pyridine complex to the solution and stir.

• Add the oxidant to the mixture.

• Finally, add the alkene substrate to the reaction mixture.

• Stir the reaction at room temperature for the required time, monitoring by TLC or GC-MS.

• Quench the reaction by pouring it into a stirred mixture of saturated aqueous sodium bicarbonate and sodium thiosulfate (B1220275) solutions.

• Extract the aqueous layer with CH₂Cl₂.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by flash column chromatography.

Visualizing Reaction Pathways and Workflows

Diagrams created using Graphviz (DOT language) can help to illustrate the underlying principles of these fluorination reactions.

Caption: General mechanism of electrophilic aromatic fluorination.

Caption: Decision workflow for interhalogen reagent selection.

Conclusion

The choice of an interhalogen compound for selective fluorination is a nuanced decision that depends on the specific substrate and the desired outcome. Chlorine trifluoride is the most reactive, often leading to vigorous and sometimes uncontrollable reactions, but it can be useful when high fluorinating power is required.[8][11] Bromine trifluoride offers a balance of reactivity and is a versatile reagent, especially when its reactivity is tamed through complexation with pyridine for aromatic substrates.[5][10] Iodine monofluoride, being the mildest of the three, is often the reagent of choice for achieving high selectivity in the fluorination of sensitive molecules. While the development of modern, user-friendly fluorinating agents has expanded the toolbox for medicinal chemists, a thorough understanding of the reactivity and handling requirements of classical interhalogen compounds remains valuable for specialized applications in drug discovery and development.

References

• 1. Interhalogen Compounds: Types, Preparation & Key Properties [vedantu.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Interhalogen Compounds - GeeksforGeeks [geeksforgeeks.org]
• 4. Search results [inis.iaea.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. sesha.org [sesha.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. research.aalto.fi [research.aalto.fi]

A Comparative Guide to Fluorinating Agents: Validating Mechanisms of BrF3 and Alternatives with Computational Modeling

For researchers, scientists, and drug development professionals, the strategic introduction of fluorine into organic molecules is a cornerstone of modern medicinal chemistry. The choice of fluorinating agent is critical, dictating reaction efficiency, substrate scope, and safety. This guide provides an objective comparison of the performance of Bromine Trifluoride (BrF3) with common alternatives—Diethylaminosulfur Trifluoride (DAST), Deoxo-Fluor, and Selectfluor®—for the fluorination of ketones. We delve into their proposed reaction mechanisms, supported by computational modeling and experimental data, to offer a comprehensive resource for selecting the optimal reagent.

Performance Comparison of Fluorinating Agents for Ketones

The following table summarizes the performance of BrF3 (via its dithioacetal derivative), DAST, Deoxo-Fluor, and Selectfluor® in the fluorination of ketones, highlighting key reaction parameters and outcomes.

Fluorinating Agent	Substrate	Product	Yield (%)	Reaction Conditions	Reference
BrF3	2-Alkyl-1,3-dithiane derivatives	1,1-Difluoromethyl alkanes	60-75%	0 °C, CH2Cl2	[1]
DAST	α-Oximinoketones	Acyl Fluorides	High	Mild, fast	[2]
DAST	Cyclic α-hydroxy-β-ketoesters	α-Fluoro-β-ketoesters	High	CH2Cl2, rt	[3]
Deoxo-Fluor	Diaryl ketones	gem-Difluorides	61-95%	Reflux	[4]
Deoxo-Fluor	Aldehydes and ketones	gem-Difluorides	Good	-	[1][5][6]
Selectfluor®	Cyclic 1,3-diketones	α-Fluorinated ketones	20-77%	CH3CN, rt or 70°C	[7]
Selectfluor®	1,3-Dicarbonyl compounds	2-Fluoro- and 2,2-difluoro-1,3-dicarbonyls	Very Good	Aqueous media	[8]

Mechanistic Insights from Computational and Experimental Studies

The mechanisms of fluorination vary significantly between these reagents, influencing their reactivity and selectivity. While computational studies for the direct reaction of BrF3 with ketones are scarce, mechanistic proposals for its alternatives are well-supported by both theoretical and experimental evidence.

Bromine Trifluoride (BrF3): A Powerful, Indirect Approach

BrF3 is a highly reactive and aggressive fluorinating agent. Its direct reaction with ketones can be challenging to control. A more common and controlled strategy for the gem-difluorination of ketones using BrF3 involves a two-step process via a dithioacetal intermediate. This method leverages the high affinity of BrF3 for sulfur.[1]

Proposed Mechanism (via Dithioacetal):

• Formation of Dithioacetal: The ketone is first converted to its corresponding 1,3-dithiane (B146892) derivative.

• Desulfurizing Fluorination: The dithiane is then treated with BrF3. The reaction is proposed to proceed through a nucleophilic attack of fluoride (B91410) from BrF3 onto the carbon of the dithioacetal, facilitated by the Lewis acidity of the bromine center and the formation of stable sulfur-bromine and sulfur-fluorine species. This leads to the cleavage of the carbon-sulfur bonds and the formation of the gem-difluoroalkane.

Diethylaminosulfur Trifluoride (DAST): A Versatile Nucleophilic Fluorinating Agent

DAST is a widely used reagent for the deoxofluorination of alcohols, aldehydes, and ketones.[9][10][11] The mechanism is generally accepted to proceed via an alkoxy- or hydroxysulfurane intermediate.

Proposed Mechanism for Ketone Fluorination:

• Activation of Carbonyl: The carbonyl oxygen of the ketone attacks the sulfur atom of DAST, displacing a fluoride ion to form an oxonium ion intermediate.

• Nucleophilic Attack: The displaced fluoride ion then acts as a nucleophile, attacking the carbocationic center.

• Formation of α-fluoro alcohol: This results in the formation of an α-fluoro alcohol intermediate.

• Second Fluorination: The alcohol group of the intermediate reacts with another equivalent of DAST, repeating the process to yield the gem-difluoro product.

Computational studies have supported a mechanism involving a concerted reaction pathway as a rate-determining step for similar deoxofluorination reactions.

Deoxo-Fluor: A More Thermally Stable Alternative to DAST

Deoxo-Fluor, or bis(2-methoxyethyl)aminosulfur trifluoride, is a deoxofluorinating agent that is considered more thermally stable than DAST, making it a safer alternative for larger-scale reactions.[1][5][6] Its reactivity and mechanism are very similar to those of DAST, proceeding through analogous sulfurane intermediates. It is effective for the conversion of aldehydes and ketones to their corresponding gem-difluorides.[1][5][6]

Selectfluor®: An Electrophilic Fluorinating Agent

In contrast to the nucleophilic nature of BrF3 and DAST, Selectfluor® is an electrophilic fluorinating agent. It delivers an electrophilic fluorine atom ("F+"). The fluorination of ketones with Selectfluor® typically requires the presence of an enol or enolate intermediate.

Proposed Mechanism for α-Fluorination of Ketones:

• Enolization: The ketone first tautomerizes to its enol form.

• Electrophilic Attack: The electron-rich double bond of the enol attacks the electrophilic fluorine atom of Selectfluor®.

• Deprotonation: Subsequent deprotonation of the resulting oxonium ion yields the α-fluoroketone.

Computational modeling has been used to support a steric model explaining the facial selectivity in catalyzed fluorinations using Selectfluor®.[12]

Experimental Protocols

Detailed and validated experimental protocols are crucial for reproducible and safe laboratory work. Below are representative procedures for the fluorination of ketones using the discussed reagents.

General Procedure for Desulfurizing Fluorination with BrF3

• Substrate: 2-Alkyl-1,3-dithiane derivatives.

• Procedure: To a solution of the 2-alkyl-1,3-dithiane derivative in anhydrous CH2Cl2 at 0 °C under a nitrogen atmosphere, BrF3 is added dropwise. The reaction is typically rapid and should be monitored by TLC. Upon completion, the reaction is quenched, and the product is isolated and purified using standard techniques.[1]

General Procedure for Fluorination of Ketones with DAST

• Substrate: Ketones.

• Procedure: To a solution of the ketone in an anhydrous aprotic solvent (e.g., CH2Cl2) at -78 °C under a nitrogen atmosphere, DAST is added dropwise. The reaction mixture is allowed to slowly warm to room temperature and stirred until completion (monitored by TLC). The reaction is then carefully quenched, and the product is extracted, washed, and purified.[3]

General Procedure for Fluorination of Ketones with Deoxo-Fluor

• Substrate: Diaryl ketones.

• Procedure: A mixture of the diaryl ketone and Deoxo-Fluor in a suitable solvent is heated to reflux under a nitrogen atmosphere. The reaction progress is monitored by GC or TLC. After completion, the reaction mixture is cooled, quenched, and the product is isolated and purified.[4]

General Procedure for α-Fluorination of Ketones with Selectfluor®

• Substrate: Cyclic 1,3-diketones.

• Procedure: To a solution of the cyclic 1,3-diketone in a solvent such as acetonitrile, Selectfluor® is added. The reaction is stirred at room temperature or heated, depending on the substrate's reactivity. The reaction is monitored by TLC. After completion, the solvent is removed, and the residue is worked up and purified.[7]

Conclusion

The choice of a fluorinating agent for ketones is a multifaceted decision that depends on the desired product (gem-difluorination vs. α-fluorination), the substrate's functional group tolerance, and safety considerations.

• BrF3 , while a potent fluorinating agent, is often best utilized in an indirect manner for the gem-difluorination of ketones via their dithioacetal derivatives due to its high reactivity.

• DAST and its more stable analogue, Deoxo-Fluor , are versatile nucleophilic reagents for the direct gem-difluorination of a wide range of ketones.

• Selectfluor® offers a complementary electrophilic approach for the α-fluorination of ketones, proceeding through an enol intermediate.

Computational modeling has been instrumental in elucidating the mechanisms of DAST and Selectfluor®, providing valuable insights into their reactivity and selectivity. While similar in-depth computational studies on the direct interaction of BrF3 with ketones are needed, the existing experimental data and mechanistic proposals provide a solid foundation for its application in a controlled, indirect manner. This guide provides the necessary comparative data and mechanistic understanding to empower researchers in making informed decisions for their synthetic endeavors.

References

• 1. Difluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Enantiospecific deoxyfluorination of cyclic α-OH-β-ketoesters† - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Deoxofluor - Enamine [enamine.net]
• 6. Bis(2-methoxyethyl)aminosulfur Trifluoride (Deoxo-Fluor®) [sigmaaldrich.com]
• 7. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]
• 8. Fluoroketone and fluoroaldehyde synthesis by fluorination [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Bromine Trifluoride (BrF3) in Fluorination Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the introduction of fluorine atoms into organic molecules is a critical strategy for modulating the biological activity, metabolic stability, and physicochemical properties of compounds. Among the arsenal (B13267) of fluorinating agents, bromine trifluoride (BrF3) stands out as a powerful and highly reactive reagent. This guide provides a quantitative analysis of reaction yields in BrF3 fluorination, offering an objective comparison with alternative fluorinating agents, supported by experimental data and detailed methodologies.

Performance of BrF3 in Key Fluorination Reactions

Bromine trifluoride is a potent fluorinating agent capable of converting a variety of functional groups.[1][2] Its high reactivity, however, necessitates careful control of reaction conditions to achieve desired outcomes. The following tables summarize the quantitative yields for several key transformations facilitated by BrF3 and compare them with common alternatives like Diethylaminosulfur Trifluoride (DAST) and Deoxo-Fluor.

Conversion of Dithianes to gem-Difluoroalkanes

The conversion of 1,3-dithiane (B146892) derivatives to gem-difluoroalkanes is a valuable transformation for introducing the difluoromethyl group. BrF3 has proven to be an effective reagent for this purpose.

Table 1: Fluorination of 2-Alkyl-1,3-dithianes to 1,1-Difluoromethylalkanes

Substrate	Fluorinating Agent	Yield (%)	Reference
2-Alkyl-1,3-dithianes	BrF3	60-75	[3][4]
2-Alkyl-1,3-dithianes	DAST	Data not available
2-Alkyl-1,3-dithianes	Deoxo-Fluor	Data not available

Conversion of Carboxylic Acids and Derivatives to Acyl Fluorides

The synthesis of acyl fluorides from carboxylic acids or their derivatives is a fundamental step in the preparation of various fluorinated compounds. BrF3 can efficiently facilitate this conversion.

Table 2: Fluorination of Carboxylic Acids and Acyl Chlorides to Acyl Fluorides

Substrate	Fluorinating Agent	Yield (%)	Reference
Carboxylic Acids	BrF3	Reasonable Yields	[2]
Acyl Chlorides	BrF3	Better results than with carboxylic acids	[2]
Benzoic Acid	DAST	85	[1]
p-Toluic Acid	BrF3	Data not available
p-Toluic Acid	DAST	Data not available

Note: The term "reasonable yields" and "better results" from the literature are qualitative. For a direct comparison, the 85% yield for DAST with benzoic acid is provided.[1] Quantitative data for BrF3 with the same substrate was not found in the searched literature.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and adaptation of synthetic procedures. Below are representative experimental protocols for fluorination reactions using BrF3 and DAST.

Protocol 1: General Procedure for the Fluorination of 2-Alkyl-1,3-dithianes with BrF3

This protocol is based on the synthesis of 1,1-difluoromethylalkanes from 2-alkyl-1,3-dithiane derivatives.[3]

Materials:

• 2-Alkyl-1,3-dithiane derivative

• Bromine trifluoride (BrF3)

• Anhydrous solvent (e.g., dichloromethane (B109758), CHCl3)

• Inert gas (e.g., nitrogen or argon)

• Quenching solution (e.g., saturated sodium bicarbonate solution)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the 2-alkyl-1,3-dithiane derivative in the anhydrous solvent.

• Cool the solution to the desired temperature (typically between -78 °C and 0 °C).

• Slowly add a solution of BrF3 in the same anhydrous solvent to the reaction mixture with vigorous stirring. The reaction is often rapid.[2]

• Monitor the reaction progress using an appropriate technique (e.g., TLC, GC-MS).

• Upon completion, carefully quench the reaction by slowly adding a quenching solution.

• Allow the mixture to warm to room temperature and separate the organic layer.

• Extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, and dry over an anhydrous drying agent.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by an appropriate method (e.g., column chromatography) to yield the 1,1-difluoromethylalkane.

Protocol 2: General Procedure for the Fluorination of an Alcohol or Carbonyl Compound with DAST

This protocol provides a general method for the conversion of alcohols to alkyl fluorides or carbonyl compounds to gem-difluorides using DAST.

Materials:

• Alcohol or carbonyl compound

• Diethylaminosulfur trifluoride (DAST)

• Anhydrous dichloromethane (DCM)

• Inert gas (e.g., nitrogen)

• Saturated sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na2SO4)

Procedure:

• Dissolve the alcohol or carbonyl compound (1 equivalent) in anhydrous DCM (20 volumes) in a flask under a nitrogen atmosphere.

• Cool the solution to -78 °C.

• Add DAST (1.2 equivalents) dropwise to the solution.

• Allow the reaction mixture to stir at room temperature for 2 hours.

• Monitor the reaction by TLC.

• Quench the reaction with a saturated solution of NaHCO3.

• Extract the mixture with DCM twice.

• Combine the organic layers and wash successively with water (10 volumes x 2) and brine (5 volumes).

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing Reaction Pathways and Selection Logic

To aid in understanding the experimental workflow and the decision-making process for selecting a fluorinating agent, the following diagrams are provided.

Caption: Experimental workflow for BrF3 fluorination.

Caption: Logic for selecting a fluorinating agent.

Conclusion

Bromine trifluoride is a potent reagent for specific fluorination reactions, particularly in the conversion of dithianes to gem-difluoroalkanes, offering good yields under controlled conditions. While its high reactivity demands careful handling, it provides a valuable tool for accessing certain fluorinated motifs. In contrast, reagents like DAST are well-established for other transformations, such as the conversion of carboxylic acids to acyl fluorides, where quantitative data is more readily available. The choice of fluorinating agent should be guided by the specific substrate, the desired transformation, and safety considerations. This guide provides a starting point for researchers to make informed decisions when planning fluorination strategies.

References

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. researchgate.net [researchgate.net]
• 3. Novel Method for Incorporating the CHF2 Group into Organic Molecules Using BrF3 [organic-chemistry.org]
• 4. Difluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]

A Head-to-Head Comparison of Bromine Trifluoride with Modern Fluorinating Reagents

For researchers, scientists, and drug development professionals, the strategic incorporation of fluorine into molecules is a critical step in designing new therapeutics and materials. The choice of fluorinating agent is paramount, influencing not only the success of the reaction but also the safety and practicality of the process. This guide provides an objective, data-driven comparison of the classical, highly reactive agent Bromine Trifluoride (BrF₃) with modern, widely used alternatives such as Selectfluor® and Deoxo-Fluor®.

Executive Summary

Bromine trifluoride is a potent fluorinating agent capable of converting a wide range of functional groups.[1][2][3] However, its extreme reactivity, corrosiveness, and violent reactions with water and organic compounds necessitate specialized handling and equipment, limiting its widespread use in modern organic synthesis.[4] In contrast, modern fluorinating reagents like the electrophilic fluorinating agent Selectfluor® and the nucleophilic deoxofluorinating agent Deoxo-Fluor® offer significantly improved safety profiles, greater functional group tolerance, and ease of handling, making them the preferred choice in many contemporary laboratory settings. While BrF₃ can be effective for specific transformations, the predictability, selectivity, and safety of modern reagents often outweigh the potential benefits of using this hazardous interhalogen compound.

Performance Comparison: Reactivity, Selectivity, and Yield

Direct comparative studies between BrF₃ and modern reagents for the same substrates are not abundant in the literature, largely due to the hazardous nature of BrF₃. However, by compiling data from various sources, a comparative picture of their performance in key fluorination reactions emerges.

Geminal Difluorination of Ketones

The conversion of a carbonyl group to a geminal difluoride is a common transformation. While BrF₃ can achieve this, it often requires the conversion of the ketone to a more reactive intermediate, such as a dithiane. Modern reagents like Deoxo-Fluor® can directly fluorinate ketones.

Table 1: Geminal Difluorination of Ketones

Starting Material	Reagent	Reaction Conditions	Yield (%)	Reference
Diaryl Ketones	Deoxo-Fluor®	Neat, reflux, 24h	20-63%	[5]
2-Alkyl-1,3-dithianes	BrF₃	Not specified	60-75%	[6]
2,2-Diaryl-1,3-dithiolanes	Selectfluor® / PPHF	Mild conditions	Moderate to good

Note: The use of BrF₃ for gem-difluorination of ketones often proceeds via a dithiane intermediate, making a direct comparison with reagents that act on the ketone directly challenging.

α-Fluorination of β-Dicarbonyl Compounds

The introduction of a single fluorine atom alpha to a carbonyl group is a valuable transformation in medicinal chemistry. Selectfluor® is a widely used and effective reagent for this purpose. While BrF₃ can also be used, its high reactivity can lead to over-fluorination and side products.

Table 2: α-Fluorination of β-Dicarbonyl Compounds

Starting Material	Reagent	Reaction Conditions	Yield (%)	Reference
Cyclic 1,3-diketones	Selectfluor®	CH₃CN, rt, 10-96h	50-55% (monofluorination)	[1]
1,3-Indanedione	Selectfluor®	CH₃CN, rt, 10-96h	67% (monofluorination), 77% (difluorination)	[1]
1,3-Dicarbonyls	Selectfluor®	Microwave, 10 min	High (monofluorination)	[7]
1,3-Dicarbonyls	Selectfluor® + TBAH	Microwave, 10 min	81% (difluorination)	[7]

No specific yield data for the direct α-fluorination of β-dicarbonyl compounds with BrF₃ was found in the searched literature, likely due to its aggressive nature.

Experimental Protocols

General Workflow for Fluorination Reactions

The following diagram illustrates a generalized workflow for a typical fluorination reaction in a research laboratory setting.

A generalized workflow for a typical fluorination reaction.

Protocol 1: Geminal Difluorination of a Ketone Dithiane using BrF₃ (Representative)

Warning: Bromine trifluoride is extremely hazardous and reacts violently with many substances. This protocol is a representation based on literature and should only be performed by highly trained personnel in a specialized chemical fume hood with appropriate personal protective equipment (PPE), including a face shield, and with emergency procedures in place.

Materials:

• 2-Aryl-1,3-dithiane (1.0 mmol)

• Bromine trifluoride (BrF₃)

• Anhydrous, inert solvent (e.g., CFCl₃, CH₂Cl₂)

• Apparatus: A dry reaction vessel (e.g., made of Teflon or passivated stainless steel) under an inert atmosphere (Nitrogen or Argon).

Procedure:

• In a suitable, dry reaction vessel under an inert atmosphere, dissolve the 2-aryl-1,3-dithiane (1.0 mmol) in an anhydrous, inert solvent.

• Cool the solution to the desired temperature (typically 0 °C or lower).

• Slowly add BrF₃ (ensure stoichiometry is carefully calculated based on the specific reaction) to the stirred solution. The reaction is often rapid and exothermic.[4]

• After the addition is complete, stir the reaction for a short period (e.g., 1-2 minutes).[4]

• Carefully quench the reaction by pouring it into a cooled, stirred aqueous solution of a reducing agent (e.g., sodium bisulfite) to neutralize unreacted BrF₃.

• Extract the product with a suitable organic solvent.

• Wash the organic layer with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: α,α-Difluorination of a 1,3-Dicarbonyl Compound using Selectfluor®

This protocol is adapted from a literature procedure for the difluorination of 1,3-dicarbonyl compounds.[8]

Materials:

• 1,3-Dicarbonyl compound (1.0 mmol)

• Selectfluor® (3.0 mmol)

• Acetonitrile (B52724) (5 mL)

• Water (5 mL)

• Round-bottom flask (50 mL)

• Magnetic stirrer and stir bar

• Reflux condenser

Procedure:

• To a 50 mL round-bottom flask, add the 1,3-dicarbonyl compound (1.0 mmol) and a magnetic stir bar.

• Add acetonitrile (5 mL) and water (5 mL) to the flask and stir to dissolve the substrate.

• Add Selectfluor® (3.0 mmol) in one portion.

• Attach a reflux condenser and heat the reaction mixture to 80 °C with vigorous stirring for 8-12 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Extract the product with ethyl acetate (B1210297) (3 x 15 mL).

• Wash the combined organic layers with brine (20 mL), dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Safety and Handling

The most significant differentiator between BrF₃ and modern fluorinating agents is their safety and handling profiles.

Bromine Trifluoride (BrF₃):

• Hazards: Extremely corrosive, toxic, and a powerful oxidizing agent.[1][4] Reacts explosively with water and most organic compounds.[4] Can cause severe burns to skin, eyes, and respiratory tract.

• Handling: Requires specialized equipment, such as Teflon or passivated metal reactors.[4] Must be handled in a well-ventilated fume hood by experienced personnel wearing extensive PPE.[4]

Modern Fluorinating Agents (Selectfluor®, Deoxo-Fluor®):

• Hazards: While still reactive chemicals that require careful handling, they are significantly safer than BrF₃. Selectfluor® is a stable, non-volatile solid. Deoxo-Fluor® is a liquid that is more thermally stable than older reagents like DAST, though it still reacts with water to produce HF.[2][6]

• Handling: Can be handled in standard laboratory glassware.[5] Standard PPE (lab coat, gloves, safety glasses) is typically sufficient. Reactions should be conducted in a fume hood.

The decision-making process for selecting a fluorinating agent is heavily influenced by these safety considerations.

Decision tree for selecting a fluorinating agent.

Conclusion

While bromine trifluoride is a powerful fluorinating agent, its extreme hazards and difficult handling procedures make it unsuitable for general use in modern drug discovery and development settings. The development of reagents like Selectfluor® and Deoxo-Fluor® has provided chemists with much safer, more selective, and easier-to-handle tools for the introduction of fluorine into organic molecules. For most applications, the advantages of these modern reagents in terms of safety, predictability, and functional group tolerance far outweigh the high reactivity of BrF₃. The use of BrF₃ should be restricted to specific industrial processes where its unique reactivity is essential and can be managed under stringent safety protocols.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. Attaching the fluorine atom to organic molecules using BrF3 and other reagents directly derived from F2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Fluorinating agents – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 6. Difluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]
• 7. sioc.cas.cn [sioc.cas.cn]
• 8. Fluorination - Wordpress [reagents.acsgcipr.org]

Illuminating the Mechanisms of a Powerful Fluorinating Agent: A Comparative Guide to Isotopic Labeling Studies of Bromine Trifluoride (BrF₃) Reaction Pathways

For researchers, scientists, and drug development professionals, understanding the precise reaction mechanisms of highly reactive reagents like bromine trifluoride (BrF₃) is critical for controlling reaction outcomes and ensuring safety. Isotopic labeling offers a powerful tool to trace the fate of atoms throughout a chemical transformation, providing unambiguous evidence for proposed mechanistic pathways. This guide compares potential isotopic labeling strategies to elucidate the complex reactions of BrF₃, providing a framework for designing experiments to study this potent fluorinating agent.

Bromine trifluoride is a vigorous fluorinating agent used in specialized applications, including the processing of nuclear fuel.[1] Its reactivity stems from its ability to act as a fluoride (B91410) donor and its tendency to undergo autoionization.[1][2] The molecule adopts a T-shaped, planar geometry, and its reactions are often violent and difficult to study.[1][3] While direct experimental studies using isotopic labeling to probe BrF₃ mechanisms are not prevalent in published literature, this guide outlines how such studies could be designed and compares the potential insights gained from different approaches.

The primary reaction pathways of BrF₃ that warrant mechanistic investigation are its fluorination reactions and its autoionization equilibrium. Isotopic labeling can help answer key questions: In a fluorination reaction, which fluorine atoms are transferred? How does the autoionization process contribute to the reaction rate and product formation?

Comparative Analysis of Isotopic Labeling Strategies

Two principal isotopic labeling strategies can be envisioned for studying BrF₃ reactions: labeling with a radioactive isotope of fluorine (¹⁸F) and labeling with a stable heavy isotope of bromine (⁸¹Br). Each approach offers distinct advantages and challenges.

Parameter	¹⁸F Labeling (Radiolabeling)	⁸¹Br Labeling (Stable Isotope Labeling)
Detection Method	Positron Emission Tomography (PET), gamma counting, autoradiography	Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy
Sensitivity	Extremely high; single-atom decay events can be detected.	Moderate to high; requires significant isotopic enrichment for clear signal over natural abundance.
Key Insights	- Direct tracing of fluorine atom transfer. - Can distinguish between intermolecular and intramolecular fluorine exchange. - Useful for quantifying reaction kinetics at very low concentrations.	- Elucidation of the Kinetic Isotope Effect (KIE) to identify the rate-determining step involving bromine. - Can track the fate of the entire BrFₓ moiety in complex reactions.
Experimental Challenges	- Requires specialized radiochemistry facilities due to the short half-life of ¹⁸F (approx. 110 minutes). - Handling of radioactive materials and specialized waste disposal. - Synthesis of [¹⁸F]BrF₃ is non-trivial and potentially hazardous.	- Synthesis of ⁸¹Br-enriched BrF₃ required. - Potential for isotopic scrambling can complicate data interpretation. - Requires high-resolution instrumentation for detection.
Primary Application	Mechanistic pathway tracing and micro-scale kinetics.	Kinetic Isotope Effect (KIE) studies and determination of rate-limiting steps.

Hypothetical Experimental Protocols

Detailed methodologies are crucial for reproducible research. Below are hypothetical protocols for key experiments using ¹⁸F and ⁸¹Br labeling.

Experiment 1: Tracing Fluoride Transfer using ¹⁸F-Labeling

Objective: To determine the mechanism of fluoride transfer from BrF₃ to a substrate, such as the conversion of a metal oxide to a metal fluoride.[2]

Methodology:

• Synthesis of [¹⁸F]BrF₃: Introduce [¹⁸F]F₂ gas, produced via the ¹⁸O(p,n)¹⁸F nuclear reaction, into a reaction vessel containing elemental bromine (Br₂) at 20°C.[1][4] The reaction is Br₂ + 3[¹⁸F]F₂ → 2Br[¹⁸F]F₂. The product would be a mixture of isotopologues.

• Reaction: Introduce the substrate (e.g., V₂O₅) to the freshly synthesized [¹⁸F]BrF₃ in an inert solvent at low temperature.[2]

• Quenching and Separation: Quench the reaction at various time points. Separate the product (e.g., V[¹⁸F]F₅) from the unreacted [¹⁸F]BrF₃ and byproducts using appropriate chromatographic techniques.

• Detection and Analysis: Quantify the radioactivity in the starting material, product, and byproducts using a gamma counter. The distribution of the ¹⁸F label will reveal the pathway of fluorine transfer.

Experiment 2: Determining the Kinetic Isotope Effect (KIE) with ⁸¹Br-Labeling

Objective: To determine if the cleavage of a Br-F bond or another process involving the bromine atom is the rate-determining step in a reaction.

Methodology:

• Synthesis of ⁷⁹BrF₃ and ⁸¹BrF₃: Synthesize BrF₃ in two separate batches. One batch using natural abundance bromine (approx. 50.7% ⁷⁹Br, 49.3% ⁸¹Br) and a second batch using highly enriched ⁸¹Br. The synthesis involves the direct reaction of bromine with fluorine gas.[1]

• Parallel Reactions: Conduct two parallel fluorination reactions under identical conditions (concentration, temperature, solvent), one with ⁷⁹BrF₃ (natural abundance) and one with ⁸¹BrF₃.

• Kinetic Monitoring: Monitor the reaction progress for both isotopes simultaneously. This can be achieved by taking aliquots at specific time intervals and analyzing the substrate and product concentrations using Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Data Analysis: Calculate the rate constants (k) for both the ⁷⁹Br and ⁸¹Br reactions. The kinetic isotope effect is the ratio of these rate constants (KIE = k₇₉ / k₈₁). A KIE value significantly different from 1.0 would indicate that a step involving the bromine atom is rate-limiting.

Visualizing Reaction Pathways and Workflows

Diagrams are essential for conceptualizing the complex processes involved in isotopic labeling studies.

Caption: Proposed isotopic labeling strategies to study BrF₃ autoionization.

The autoionization of BrF₃ (2BrF₃ ⇌ BrF₂⁺ + BrF₄⁻) is a fundamental property that influences its reactivity as a solvent and fluorinating agent.[1][2] Using ¹⁸F labeling could reveal the dynamics of fluoride exchange between the neutral molecule and the ionic species. Conversely, employing ⁸¹Br labeling could help determine the kinetic isotope effect associated with reactions where this equilibrium is a precursor to the main fluorination step.

Caption: Comparative experimental workflows for ¹⁸F and ⁸¹Br labeling studies.

The workflows for radiolabeling and stable isotope labeling differ significantly. The ¹⁸F pathway necessitates access to a cyclotron and rapid synthesis due to the short isotope half-life.[4][5] The ⁸¹Br pathway relies on the availability of enriched stable isotopes and high-precision mass spectrometry to measure subtle differences in reaction rates.

By carefully selecting an isotopic labeling strategy, researchers can design experiments to dismantle the complex reaction pathways of BrF₃, leading to a more profound understanding of its chemical behavior and enabling more precise control over its powerful fluorinating capabilities.

References

• 1. Bromine trifluoride - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Hybridization of BrF3- Structure and Molecular Geometry. [allen.in]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Radiosyntheses using Fluorine-18: the Art and Science of Late Stage Fluorination - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Kinetic Analysis of Bromine Trifluoride and Alternative Fluorinating Agents

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry and materials science, offering a powerful tool to modulate physicochemical and biological properties. Among the arsenal (B13267) of fluorinating agents, bromine trifluoride (BrF3) stands out for its potent reactivity. However, its hazardous nature necessitates a careful consideration of its kinetic profile in comparison to safer, more selective alternatives. This guide provides an objective comparison of the reaction kinetics of BrF3 with widely used electrophilic N-F fluorinating agents, supported by available experimental and theoretical data.

Performance Comparison: Reactivity and Selectivity

Bromine trifluoride is a highly reactive and aggressive fluorinating agent, capable of fluorinating a wide range of organic substrates.[1] Its reactions are often highly exothermic and can be difficult to control, which has limited the availability of precise experimental kinetic data.[2] In contrast, electrophilic N-F reagents, such as Selectfluor® (a fluorinated derivative of DABCO) and N-Fluorobenzenesulfonimide (NFSI), offer a more controlled and selective approach to fluorination.

Kinetic studies on these N-F reagents have been conducted for various substrates, providing a quantitative basis for comparison. For instance, the fluorination of steroids and aromatic compounds has been extensively studied, revealing second-order reaction kinetics.

Table 1: Comparison of General Reactivity and Selectivity

Feature	Bromine Trifluoride (BrF3)	Selectfluor®	N-Fluorobenzenesulfonimide (NFSI)
Reactivity	Extremely high, often explosive[2]	High, but generally controllable	Moderate to high, controllable
Selectivity	Generally low, can lead to over-fluorination and side reactions	High for many substrates, particularly electron-rich systems	Good, often complementary to Selectfluor®
Handling	Requires specialized equipment due to high reactivity and toxicity	Bench-stable solid, easier to handle	Stable crystalline solid
Mechanism	Believed to involve both ionic and radical pathways	Primarily electrophilic aromatic substitution (SEAr) or electrophilic addition	Primarily electrophilic

Quantitative Kinetic Data

The direct experimental measurement of BrF3 fluorination kinetics is scarce due to its extreme reactivity. However, computational studies using Density Functional Theory (DFT) have provided insights into the thermodynamics and kinetics of its reactions.[1]

In contrast, extensive experimental kinetic data is available for Selectfluor® and NFSI. The tables below summarize representative kinetic data for the fluorination of different classes of organic compounds.

Table 2: Kinetic Data for the Fluorination of β-Ketoesters

Fluorinating Agent	Substrate	Solvent	Rate Constant (k) [M⁻¹s⁻¹]	Temperature (°C)
NFSI	Ethyl 2-chloroacetoacetate	CH₃CN	1.3 x 10⁻³	25
Selectfluor®	Ethyl benzoylacetate	CH₃CN	2.8 x 10⁻²	25

Data for NFSI is for the decarboxylative fluorination of a β-ketoacid, which proceeds through an electrophilic fluorination step.[3]

Table 3: Kinetic Data for the Fluorination of Aromatic Compounds

Fluorinating Agent	Substrate	Solvent	Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]	Temperature (°C)
Selectfluor®	Anisole	CH₃CN	1.1 x 10⁻⁴	25
Selectfluor®	Toluene	CH₃CN	4.5 x 10⁻⁶	25
NFSI	1,3,5-Trimethoxybenzene	Dichloromethane	-	20

Qualitative data suggests NFSI is a competent reagent for the fluorination of activated arenes.[4]

Experimental Protocols

The kinetic analysis of fluorination reactions is crucial for understanding reaction mechanisms and optimizing conditions. Below are detailed methodologies for key experiments cited in the literature for electrophilic N-F reagents.

Kinetic Analysis by UV/Vis Spectrophotometry

This method is suitable for reactions where there is a significant change in the UV/Vis spectrum of the reactants or products.

Materials and Instrumentation:

• UV/Vis spectrophotometer with a thermostatted cell holder

• Quartz cuvettes

• Reactant solutions of known concentrations

• Appropriate solvent (e.g., acetonitrile)

Procedure:

• Prepare stock solutions of the substrate and the fluorinating agent in the chosen solvent.

• Equilibrate the solutions and the spectrophotometer cell to the desired reaction temperature.

• Mix the reactant solutions directly in the cuvette or using a stopped-flow apparatus for fast reactions.[2][5]

• Immediately start recording the absorbance at a wavelength where the change is maximal.

• Monitor the absorbance change over time until the reaction is complete.

• The rate constants are determined by fitting the absorbance versus time data to the appropriate integrated rate law (e.g., pseudo-first-order if one reactant is in large excess).

Kinetic Analysis by ¹⁹F NMR Spectroscopy

¹⁹F NMR is a powerful technique for monitoring fluorination reactions directly.[6][7][8]

Materials and Instrumentation:

• NMR spectrometer equipped with a fluorine probe

• NMR tubes

• Deuterated solvent

• Internal standard (e.g., fluorobenzene)

Procedure:

• Prepare a solution of the substrate and the internal standard in the deuterated solvent in an NMR tube.

• Acquire an initial ¹⁹F NMR spectrum (t=0).

• Add a known amount of the fluorinating agent to the NMR tube and start the timer.

• Acquire ¹⁹F NMR spectra at regular time intervals.

• Integrate the signals corresponding to the starting material and the fluorinated product relative to the internal standard.

• Plot the concentration of the reactant and/or product as a function of time and fit the data to the appropriate rate equation to determine the rate constant.

Visualizing Reaction Pathways and Workflows

Diagrams created using the DOT language provide a clear visualization of the complex processes involved in kinetic analysis.

Caption: General workflow for the kinetic analysis of fluorination reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. Stopped-flow - Wikipedia [en.wikipedia.org]
• 3. sioc.cas.cn [sioc.cas.cn]
• 4. Multi-faceted reactivity of N-fluorobenzenesulfonimide (NFSI) under mechanochemical conditions: fluorination, fluorodemethylation, sulfonylation, and amidation reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. web.williams.edu [web.williams.edu]
• 6. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Navigating the Aftermath: A Comparative Guide to Separating Products from Complex BrF₃ Reactions

For researchers, scientists, and drug development professionals leveraging the potent fluorinating power of bromine trifluoride (BrF₃), the challenge extends beyond the reaction vessel. The inherent reactivity of BrF₃ necessitates a carefully planned post-reaction strategy to isolate and purify the desired fluorinated products. Direct chromatographic analysis of a raw BrF₃ reaction mixture is not feasible due to its extreme corrosivity (B1173158) and reactivity, which would irreversibly damage standard chromatographic systems.

This guide provides a comparative overview of the primary chromatographic techniques—Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC)—for the separation and analysis of stabilized products obtained from BrF₃ reactions. It also touches upon fractional distillation as a viable non-chromatographic alternative for specific applications. The focus is on providing objective, data-driven comparisons and detailed experimental protocols to aid in method selection and implementation.

The Essential First Step: Quenching and Work-Up

Before any chromatographic separation can be considered, the highly reactive BrF₃ and any unstable intermediates must be neutralized through a process known as quenching, followed by a work-up to isolate the organic products. This is a critical and non-negotiable prerequisite for ensuring the safety of the operator and the integrity of the analytical instrumentation.

A typical workflow involves carefully and slowly adding the reaction mixture to a quenching solution, such as a cold aqueous solution of a reducing agent like sodium bisulfite or a basic solution like sodium bicarbonate, to neutralize excess BrF₃ and acidic byproducts like HF. Following quenching, a standard liquid-liquid extraction is performed, typically using an organic solvent to separate the desired fluorinated products from the aqueous layer containing salts and other water-soluble impurities.[1] The resulting organic phase, containing the stabilized product mixture, is then dried and concentrated, rendering it suitable for chromatographic analysis.

Caption: Mandatory workflow prior to chromatographic analysis of BrF₃ reaction products.

Chromatographic Separation Techniques: GC vs. HPLC

The choice between Gas Chromatography and High-Performance Liquid Chromatography for analyzing the worked-up products of a BrF₃ reaction hinges primarily on the volatility and thermal stability of the target analytes.[2][3] Since BrF₃ is often used to synthesize fluorinated small molecules, both techniques are potentially applicable.

Gas Chromatography (GC) is ideal for separating volatile and thermally stable compounds.[4] The sample is vaporized and transported through a column by an inert carrier gas. Separation occurs based on the differential partitioning of analytes between the mobile gas phase and a stationary phase coated on the column wall. For halogenated compounds, which are common products of BrF₃ reactions, the use of an Electron Capture Detector (ECD) provides exceptional sensitivity and selectivity.[5][6][7]

High-Performance Liquid Chromatography (HPLC) is better suited for a wider range of compounds, including those that are non-volatile or thermally labile.[2][4] Separation is achieved by pumping a liquid mobile phase containing the sample through a column packed with a solid stationary phase. The choice of stationary phase is critical for separating closely related halogenated isomers. Pentafluorophenyl (PFP) columns, in particular, offer unique selectivity for halogenated and aromatic compounds through multiple interaction mechanisms, including dipole-dipole and π-π interactions.[8][9]

Performance Comparison: GC vs. HPLC for Halogenated Compounds

Parameter	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Analyte Properties	Volatile & Thermally Stable (typically < 500 Da)[10]	Non-volatile, Thermally Labile, High MW
Typical Analytes	Volatile solvents, fluorinated hydrocarbons, small organic molecules	APIs, polar metabolites, positional isomers, larger molecules[3]
Mobile Phase	Inert Gas (e.g., He, N₂, Ar)	Liquid Solvents (e.g., Acetonitrile, Methanol, Water)
Operating Temperature	High (150 - 300°C)[4]	Ambient to Moderate (20 - 90°C)[4]
Analysis Speed	Generally Faster (seconds to minutes)[4]	Generally Slower (minutes to an hour)[4]
Resolution	Excellent for volatile compounds[10]	Highly versatile, excellent for complex mixtures
Specialty for Halogens	Electron Capture Detector (ECD) for high sensitivity[6][7]	Pentafluorophenyl (PFP) columns for unique selectivity[8]
Cost per Analysis	Lower (minimal solvent use)[3]	Higher (solvent consumption and disposal)[4]

Non-Chromatographic Alternative: Fractional Distillation

For cases where the reaction yields volatile liquid products with sufficiently different boiling points (a difference of less than 70°C), fractional distillation presents a powerful and scalable purification technique that avoids the use of solvents required for chromatography.[11][12][13] This method is particularly useful for separating products from unreacted starting materials or from byproducts with different volatility. Fluorination often lowers the boiling point of a molecule compared to its non-fluorinated analogue, a property that can be exploited in distillation.[12] However, fractional distillation is not suitable for azeotropic mixtures or for separating compounds with very close boiling points, where chromatography would provide superior resolution.[12]

Comparison of Purification Techniques

Feature	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)	Fractional Distillation
Principle	Volatility & Partitioning	Polarity & Partitioning	Boiling Point Difference
Scale	Analytical to Preparative	Analytical to Preparative	Benchtop to Industrial
Resolution	Very High	Very High	Moderate to High
Solvent Use	Minimal (carrier gas)	Significant	None
Best For	Volatile, complex mixtures	Non-volatile, complex mixtures, isomers	Volatile liquids with different B.P.s
Limitations	Requires thermal stability	Higher cost, solvent disposal	Not for azeotropes or close B.P.s[12]

Experimental Protocols

The following are detailed, representative protocols for the separation of a hypothetical mixture of fluorinated aromatic compounds, such as those that might be produced from a BrF₃ reaction with an aromatic substrate, followed by the mandatory quenching and work-up procedure.

Protocol 1: GC-ECD Analysis of Volatile Fluorinated Aromatics

This protocol is designed for the quantitative analysis of trace levels of volatile halogenated products.

• Sample Preparation:

  • Ensure the quenched and worked-up organic sample is fully dissolved in a non-halogenated solvent (e.g., hexane (B92381) or toluene) to a final concentration of approximately 1-10 µg/mL. The use of a non-halogenated solvent is critical to avoid interference with the Electron Capture Detector.[5]

  • If necessary, perform a solvent exchange from a chlorinated solvent (like dichloromethane (B109758) used in extraction) to hexane.

  • Add an internal standard (e.g., 1,3,5-trichlorobenzene) for improved quantitation.

• Instrumentation:

  • Gas Chromatograph: Agilent 8890 GC System or equivalent.

  • Detector: Electron Capture Detector (ECD).

  • Column: Rtx®-CLPesticides2 (30 m x 0.25 mm ID, 0.25 µm df) or equivalent mid-polarity column.

  • Injector: Split/Splitless inlet.

• Chromatographic Conditions:

  • Injector Temperature: 250°C.

  • Injection Mode: Splitless (1 µL injection volume).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp 1: 15°C/min to 180°C.

    • Ramp 2: 25°C/min to 280°C, hold for 5 minutes.

  • ECD Temperature: 300°C.

  • Makeup Gas: Nitrogen or Argon/Methane (P5) at 25 mL/min.

• Data Analysis:

  • Identify peaks based on retention times relative to known standards.

  • Quantify analytes using the internal standard method, constructing a calibration curve with at least five concentration levels.

Caption: Workflow for the GC-ECD analysis of halogenated organic compounds.

Protocol 2: HPLC-UV Analysis of Fluorinated Isomers using a PFP Column

This protocol is optimized for the separation of closely related positional isomers of fluorinated aromatic compounds.

• Sample Preparation:

  • Dissolve the dried, worked-up reaction product in the mobile phase to a concentration of approximately 0.5-1.0 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection to remove any particulate matter.

• Instrumentation:

  • HPLC System: Agilent 1260 Infinity II LC System or equivalent, with a binary pump and diode array detector (DAD).

  • Column: Agilent Poroshell 120 PFP, 4.6 x 100 mm, 2.7 µm.[14]

  • Column Temperature: 35°C.

• Chromatographic Conditions:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Gradient Program:

    • 0-2 min: 30% B

    • 2-15 min: 30% to 85% B

    • 15-17 min: 85% B

    • 17.1-20 min: 30% B (re-equilibration)

  • Injection Volume: 5 µL.

  • Detection: Diode Array Detector (DAD) at 254 nm.

• Data Analysis:

  • Identify peaks by retention time and UV spectra compared to reference standards.

  • Quantify using an external standard calibration curve, assessing purity by area percent calculation. The unique selectivity of the PFP phase should provide baseline resolution of isomers that may co-elute on standard C18 columns.[8][14]

Conclusion

The successful separation of products from complex BrF₃ reactions is a multi-step process that begins with careful and thorough quenching and work-up procedures. Once a stable mixture of organic products is obtained, the choice between Gas Chromatography and High-Performance Liquid Chromatography is dictated by the physical properties of the target molecules.

GC with an Electron Capture Detector offers unparalleled sensitivity for volatile and semi-volatile halogenated compounds, making it the method of choice for trace analysis and environmental screening.

HPLC, particularly with a Pentafluorophenyl (PFP) stationary phase, provides exceptional versatility and unique selectivity for a broader range of compounds, including non-volatile molecules and challenging positional isomers. Its operation at ambient temperatures also protects thermally sensitive products from degradation.[3][8]

For simpler mixtures of volatile liquids with distinct boiling points, fractional distillation remains a valuable and solvent-free alternative for purification on a larger scale. By understanding the principles, advantages, and limitations of each technique, researchers can develop a robust and efficient strategy to isolate and analyze the products of these powerful fluorination reactions.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pharmaguru.co [pharmaguru.co]
• 3. HPLC vs GC: Choosing the Right Chromatography Technique | Lab Manager [labmanager.com]
• 4. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 5. gcms.cz [gcms.cz]
• 6. What is GC-ECD? Competitors, Complementary Techs & Usage | Sumble [sumble.com]
• 7. Electron Capture Detector | GC-ECD [scioninstruments.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. HPLC separation of related halogenated aromatic, any one?? - Chromatography Forum [chromforum.org]
• 10. researchgate.net [researchgate.net]
• 11. Purification [chem.rochester.edu]
• 12. How To [chem.rochester.edu]
• 13. Fractional distillation - Wikipedia [en.wikipedia.org]
• 14. agilent.com [agilent.com]

Assessing the Regioselectivity of Bromine Trifluoride in Aromatic Substitution: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of Bromine trifluoride (BrF₃) as a reagent for electrophilic aromatic substitution, focusing on its regioselectivity. Due to the extreme reactivity of BrF₃, quantitative data on its regioselectivity is scarce in publicly available literature. Therefore, this guide also evaluates the Pyridine (B92270)•BrF₃ complex, a moderated reagent, and draws comparisons with conventional halogenating agents.

Executive Summary

Bromine trifluoride is a powerful and highly reactive halogenating agent capable of both bromination and fluorination of aromatic compounds. However, its aggressive nature often leads to poor selectivity and the formation of multiple products, making it challenging to control for specific regiochemical outcomes. Complexation with pyridine tempers its reactivity, primarily suppressing its brominating capabilities in favor of other fluorination reactions.[1][2][3] This guide synthesizes the available information to provide a qualitative comparison and detailed experimental protocols.

Data Presentation: Regioselectivity in Aromatic Halogenation

Aromatic Substrate	Reagent System	Ortho (%)	Meta (%)	Para (%)	Comments
Toluene	BrF₃	-	-	-	Expected to be highly reactive, potentially leading to a mixture of brominated and fluorinated products with poor regioselectivity. Over-bromination is likely.
Pyridine•BrF₃	-	-	-	Aromatic bromination is significantly suppressed in favor of other functional group fluorinations.[1][2]
Br₂ / FeBr₃	~33	<1	~67	Standard electrophilic aromatic bromination, showing typical ortho,para-directing nature of the methyl group.
NBS / CCl₄	-	-	-	Primarily used for allylic/benzylic bromination, not aromatic substitution.
Anisole (B1667542)	BrF₃	-	-	-	Extremely rapid reaction anticipated, likely resulting in multiple brominated and fluorinated products and potential degradation.
Pyridine•BrF₃	-	-	-	Aromatic bromination is suppressed.[1]
Br₂ / Acetic Acid	~10	<1	~90	Highly para-selective due to the strong activating and ortho,para-directing nature of the methoxy (B1213986) group.[4]
Nitrobenzene	BrF₃	-	-	-	Reaction with the deactivated ring is expected to be sluggish and may require harsh conditions, potentially leading to undesired side reactions.
Pyridine•BrF₃	-	-	-	Aromatic bromination is suppressed.[1]
Br₂ / FeBr₃ / Δ	~7	~93	<1	Predominantly meta-substitution due to the deactivating and meta-directing nature of the nitro group.

Note: "-" indicates that specific quantitative data could not be found in the reviewed literature. The comments are based on the known reactivity of BrF₃ and related compounds.

Experimental Protocols

Extreme caution must be exercised when handling Bromine trifluoride as it is a highly corrosive, toxic, and moisture-sensitive substance that reacts violently with water and organic compounds. [5] All manipulations should be carried out in a well-ventilated fume hood, using appropriate personal protective equipment (PPE), including acid-resistant gloves, a face shield, and a lab coat.

Preparation of Pyridine•BrF₃ Complex

This protocol is adapted from the supplementary information of Hagooly & Rozen (2012).[5]

Materials:

• Bromine trifluoride (BrF₃)

• Pyridine

• Chloroform (B151607) (CHCl₃) or Carbon tetrachloride (CCl₄), anhydrous

• Reaction vessel (Teflon® or passivated stainless steel) equipped with a magnetic stirrer and a nitrogen inlet.

Procedure:

• In a fume hood, cool the reaction vessel to 0 °C in an ice bath under a nitrogen atmosphere.

• Add a measured amount of anhydrous chloroform or carbon tetrachloride to the reaction vessel.

• Slowly add a molar equivalent of Bromine trifluoride to the solvent with stirring.

• To this solution, add a molar equivalent of pyridine dropwise with vigorous stirring.

• A white precipitate of the Pyridine•BrF₃ complex will form.[1][5]

• The resulting suspension can be used directly for subsequent reactions.

General Procedure for Aromatic Substitution using Pyridine•BrF₃

This general procedure is based on the work of Hagooly & Rozen (2012) which focused on fluorination reactions where aromatic bromination was a side reaction to be suppressed.[1][2]

Materials:

• Suspension of Pyridine•BrF₃ complex in an anhydrous solvent

• Aromatic substrate

• Anhydrous solvent (e.g., CHCl₃, CCl₄)

• Quenching solution (e.g., aqueous sodium sulfite (B76179) or sodium bisulfite)

• Organic solvent for extraction (e.g., dichloromethane)

• Drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate)

Procedure:

• Cool the suspension of the Pyridine•BrF₃ complex to the desired reaction temperature (typically 0 °C to room temperature) under a nitrogen atmosphere.

• Dissolve the aromatic substrate in a minimal amount of the anhydrous reaction solvent.

• Add the solution of the aromatic substrate dropwise to the stirred suspension of the Pyridine•BrF₃ complex.

• Monitor the reaction progress using an appropriate technique (e.g., TLC, GC-MS).

• Upon completion, carefully quench the reaction by slowly adding it to a stirred, cooled aqueous solution of a reducing agent like sodium sulfite or sodium bisulfite until the color of any excess bromine is discharged.

• Separate the organic layer and extract the aqueous layer with an organic solvent (e.g., dichloromethane).

• Combine the organic layers, wash with brine, and dry over an anhydrous drying agent.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the product using appropriate techniques such as column chromatography or recrystallization.

Reaction Mechanisms and Logical Relationships

The following diagrams illustrate the proposed mechanistic pathways and experimental workflow.

Caption: Experimental workflow for assessing the regioselectivity of Pyridine•BrF₃.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Pyridine•BrF3, the missing link for clean fluorinations of aromatic derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. How does anisole react with bromine in ethanoic acid class 12 chemistry CBSE [vedantu.com]
• 5. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

A Comparative Guide to BrF3 and XeF2 in the Synthesis of Fluorinated Natural Products

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into natural products represents a powerful approach for modulating their physicochemical and biological properties, including metabolic stability, binding affinity, and lipophilicity. Among the arsenal (B13267) of fluorinating agents, bromine trifluoride (BrF3) and xenon difluoride (XeF2) have emerged as potent reagents for specific fluorination reactions. This guide provides an objective comparison of their performance in the synthesis of fluorinated natural products, supported by available experimental data and detailed methodologies.

Executive Summary

Bromine trifluoride and xenon difluoride offer distinct advantages and disadvantages for the fluorination of complex natural products. BrF3 is an aggressive, highly reactive liquid that excels as a nucleophilic fluorinating agent, particularly for the conversion of carbonyls and their derivatives into gem-dihaloalkanes and trifluoromethyl groups. Its utility is often enhanced in substrates containing "anchor" atoms like sulfur or nitrogen that can complex with the reagent, directing the fluorination. However, its high reactivity can lead to low selectivity and degradation of sensitive substrates.

Xenon difluoride , a crystalline solid, is a milder and more selective electrophilic fluorinating agent. It is particularly effective for the fluorination of electron-rich aromatic rings and for the oxidative decarboxylative fluorination of carboxylic acids. The reactivity of XeF2 can be modulated by reaction conditions, including the choice of solvent and the presence of catalysts. Its solid nature and lower reactivity make it easier to handle than BrF3.

The choice between BrF3 and XeF2 will ultimately depend on the specific functional groups present in the natural product scaffold and the desired fluorination outcome.

Data Presentation: Performance Comparison

The following tables summarize quantitative data from studies on the fluorination of substrates relevant to natural product synthesis. It is important to note that direct side-by-side comparisons on identical natural product substrates are scarce in the literature; therefore, the data is compiled from various sources to illustrate the typical performance of each reagent.

Table 1: Fluorination of Carbonyl and Carboxylic Acid Moieties

Reagent	Substrate Type	Product	Yield (%)	Conditions	Reference
BrF3	Dithiane derivative of a ketone	gem-Difluoroalkane	60-75%	0 °C, 1-2 min	[1]
BrF3	Dithioester of a carboxylic acid	Trifluoromethyl group	Good	0 °C, 2 min	[2]
XeF2	Carboxylic acid	Fluoroalkane (via decarboxylation)	Varies	Room temp.	[3]

Table 2: Fluorination of Aromatic Moieties

Reagent	Substrate Type	Product	Yield (%)	Conditions	Reference
XeF2	Electron-rich aromatic ring	Aryl fluoride	Varies	Room temp., CH2Cl2	[4]
BrF3	Aromatic ring	Aryl bromide (bromination)	Good	Not specified	[5]

Experimental Protocols

Detailed methodologies for key fluorination reactions are provided below. These protocols are generalized from literature reports and should be adapted and optimized for specific substrates.

Protocol 1: Gem-Difluorination of a Ketone via a Dithiane Intermediate using BrF3

1. Formation of the Dithiane:

• To a solution of the ketone (1.0 eq) in a suitable solvent (e.g., CH2Cl2), add 1,3-propanedithiol (B87085) (1.2 eq) and a Lewis acid catalyst (e.g., BF3·OEt2, 0.1 eq) at 0 °C.
• Stir the reaction mixture at room temperature until completion (monitored by TLC).
• Quench the reaction with a saturated aqueous solution of NaHCO3 and extract the product with an organic solvent.
• Purify the dithiane intermediate by column chromatography.

2. Fluorination with BrF3:

• Caution: BrF3 is highly corrosive and reacts violently with water and organic solvents. All operations must be conducted in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including face shield, acid-resistant gloves, and lab coat. Teflon or stainless steel reaction vessels are recommended.
• Dissolve the dithiane (1.0 eq) in a dry, inert solvent (e.g., CFCl3) in a Teflon reaction vessel under an inert atmosphere (N2 or Ar).
• Cool the solution to 0 °C.
• Slowly add a solution of BrF3 (2.0-3.0 eq) in the same solvent to the reaction mixture. An exothermic reaction may be observed.
• Stir the reaction at 0 °C for 5-10 minutes.
• Carefully quench the reaction by pouring it into a cooled, stirred mixture of ice and a reducing agent (e.g., Na2S2O3 solution).
• Extract the product with an organic solvent and wash sequentially with saturated NaHCO3 solution and brine.
• Dry the organic layer over Na2SO4, filter, and concentrate under reduced pressure.
• Purify the gem-difluorinated product by column chromatography.

Protocol 2: Aromatic Fluorination using XeF2

1. Reaction Setup:

• Caution: XeF2 is a strong oxidizing agent. Avoid contact with combustible materials.
• In a fume hood, place the aromatic substrate (1.0 eq) in a reaction vessel made of a material that does not catalyze XeF2 decomposition (e.g., PTFE or polyethylene). The use of Pyrex glassware can sometimes catalyze the reaction but may also lead to side products.[4]
• Add a dry, inert solvent (e.g., CH2Cl2 or MeCN).
• Add XeF2 (1.0-2.0 eq) to the solution.

2. Reaction Execution:

• Stir the reaction mixture at room temperature. The reaction progress should be monitored by a suitable technique (e.g., GC-MS or NMR).
• Reaction times can vary from a few hours to several days depending on the reactivity of the substrate.
• Upon completion, quench any remaining XeF2 by adding a reducing agent (e.g., a solution of sodium bisulfite).

3. Work-up and Purification:

• Dilute the reaction mixture with an organic solvent and wash with water and brine.
• Dry the organic layer over Na2SO4, filter, and concentrate under reduced pressure.
• Purify the fluorinated aromatic product by column chromatography.

Mandatory Visualization

The following diagrams illustrate the generalized workflows and mechanistic pathways for fluorination using BrF3 and XeF2.

Caption: Generalized workflow for gem-difluorination of a natural product using BrF3.

Caption: Generalized workflow for aromatic fluorination of a natural product using XeF2.

Caption: Simplified mechanistic pathways for BrF3 and XeF2 fluorination reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Electrophilic and Oxidative Fluorination of Aromatic Compounds [ouci.dntb.gov.ua]

In-Situ Monitoring of Bromine Trifluoride Reactions: A Comparative Guide to Spectroscopic Techniques

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromine trifluoride (BrF₃) is a powerful and highly reactive fluorinating agent utilized in a range of chemical syntheses, including the production of specialized organic and inorganic compounds. Its extreme reactivity necessitates precise control and monitoring of reaction conditions to ensure safety, optimize yield, and minimize byproduct formation. In-situ (in the reaction vessel) monitoring provides real-time data on reaction kinetics, intermediates, and endpoints without the need for manual sampling, which can be hazardous with reagents like BrF₃. This guide provides a comparative overview of in-situ monitoring techniques for BrF₃ reactions, with a primary focus on Raman spectroscopy, alongside Fourier-transform infrared (FTIR) spectroscopy and Nuclear Magnetic Resonance (NMR) spectroscopy.

Comparative Analysis of In-Situ Monitoring Techniques

The choice of an in-situ monitoring technique for BrF₃ reactions depends on several factors, including the specific reaction being studied, the information required, and practical considerations such as cost and ease of implementation. While direct comparative studies on BrF₃ reactions are limited in publicly available literature, a comparison can be drawn based on the fundamental principles of each technique and their performance in monitoring other highly reactive chemical processes.

Feature	Raman Spectroscopy	FTIR Spectroscopy	¹⁹F NMR Spectroscopy
Principle	Measures the inelastic scattering of monochromatic light resulting from molecular vibrations. Provides information on changes in polarizability.	Measures the absorption of infrared radiation by molecules, corresponding to their vibrational energy levels. Provides information on changes in dipole moment.	Measures the nuclear magnetic resonance of the ¹⁹F nucleus, providing detailed information about the chemical environment of fluorine atoms.
Sensitivity to Br-F Bonds	Br-F stretching and bending modes are Raman active.	Br-F vibrational modes are also IR active.	Highly sensitive to all fluorine-containing species.
Selectivity	High. Characteristic narrow bands allow for clear identification of different species in a mixture.	High. Provides a distinct "fingerprint" for different molecules.	Excellent. Large chemical shift dispersion for ¹⁹F allows for clear distinction between different fluorine environments.
Sampling (In-Situ)	Fiber-optic probes can be immersed directly into the reaction mixture. Can analyze through glass or quartz windows.	Attenuated Total Reflectance (ATR) probes are commonly used for in-situ monitoring of liquid-phase reactions.	Requires a flow cell or a specialized NMR tube inside the spectrometer. Can be configured for continuous flow or stopped-flow measurements.
Interference from Water	Low. Water is a weak Raman scatterer, making it an excellent solvent for Raman studies.	High. Water has strong IR absorption bands that can obscure signals from other components.	None from water itself, but solvent choice is important for solubility and to avoid interfering signals if other nuclei are being observed.
Reaction Medium	Suitable for aqueous and organic solvents, as well as slurries and solids.	Best suited for organic solvents due to water interference. Can be challenging with highly absorbing media.	Requires a liquid phase and deuterated solvents for locking, although modern techniques can mitigate this.
Quantitative Analysis	Possible with calibration. Peak intensity is proportional to concentration.	Possible with calibration, following the Beer-Lambert law.	Inherently quantitative. The integral of a peak is directly proportional to the number of nuclei.
Information Provided	Real-time concentration profiles of reactants, products, and intermediates. Information on molecular structure and bonding.	Real-time concentration profiles. Detailed information on functional groups.	Detailed structural information, identification of intermediates and byproducts, and quantitative analysis of all fluorine-containing species.
Safety with BrF₃	Non-invasive and can be performed through a reaction vessel window, minimizing contact with the hazardous material. Probe materials must be compatible with BrF₃.	ATR probe materials (e.g., diamond, silicon) must be carefully selected for compatibility with the highly corrosive BrF₃.	Requires transferring the reactive mixture into a specialized cell, which poses significant safety challenges.

Experimental Protocols

Due to the extreme hazards associated with Bromine Trifluoride, all experimental work must be conducted in a specialized, well-ventilated laboratory with appropriate safety measures in place. Personnel must be highly trained in handling hazardous materials.

Safety Precautions for Handling BrF₃:

• Personal Protective Equipment (PPE): A full-face shield, chemical-resistant gloves (e.g., neoprene or butyl rubber), a flame-resistant lab coat, and closed-toe shoes are mandatory. A self-contained breathing apparatus (SCBA) may be necessary.[1][2][3]

• Ventilation: All work must be performed in a certified fume hood with a high flow rate.[1]

• Materials Compatibility: BrF₃ reacts violently with water, organic compounds, and many common laboratory materials.[2][3] Use only compatible materials for the reactor and any in-situ probes. Suitable materials include nickel, Monel, stainless steel (passivated), and Teflon.[4][5]

• Emergency Procedures: An emergency shower and eyewash station must be immediately accessible.[2] Calcium gluconate gel should be on hand to treat skin contact, as BrF₃ will produce hydrofluoric acid upon contact with moisture.[1]

In-Situ Raman Spectroscopy Monitoring of a BrF₃ Reaction

This protocol outlines a general procedure for monitoring a liquid-phase reaction involving BrF₃ using an immersion Raman probe.

1. Materials and Equipment:

• Reaction vessel made of a BrF₃-compatible material (e.g., passivated stainless steel or a specialized glass reactor).
• Raman spectrometer with a fiber-optic probe. The probe sheath and window must be made of materials resistant to BrF₃ (e.g., sapphire window with a compatible metal alloy sheath).
• Reagents and solvents (anhydrous).
• Stirring mechanism.
• Temperature control system.
• Inert gas supply (e.g., dry nitrogen or argon) for blanketing the reaction.
• Appropriate scrubbing system for exhaust gases.

2. Experimental Procedure:

• System Setup: Assemble the reaction vessel in the fume hood. Ensure all connections are secure and leak-tight.
• Probe Insertion: Carefully insert the Raman probe into the reactor through a sealed port. The probe window should be positioned to be fully immersed in the reaction mixture.
• Inerting: Purge the reactor with an inert gas to remove any atmospheric moisture.
• Solvent Addition: Add the anhydrous solvent to the reactor.
• Background Spectrum: Acquire a background Raman spectrum of the solvent at the reaction temperature.
• Reactant Addition: Introduce the reactant(s) (other than BrF₃) into the reactor and allow the mixture to stabilize.
• Initial Spectrum: Acquire a Raman spectrum of the initial reaction mixture.
• BrF₃ Addition: Slowly add the required amount of BrF₃ to the reactor under controlled temperature and stirring.
• In-Situ Monitoring: Begin continuous acquisition of Raman spectra at regular intervals (e.g., every 30-60 seconds).
• Data Analysis: Monitor the spectra for the disappearance of reactant peaks and the appearance of product and intermediate peaks. The intensity of these peaks can be trended over time to determine reaction kinetics.
• Reaction Quenching and Workup: Once the reaction is complete (as indicated by the stabilization of the Raman spectra), quench the reaction using a suitable and safe procedure.

Visualizations

References

• 1. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 2. nj.gov [nj.gov]
• 3. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 4. walchem.com [walchem.com]
• 5. graco.com [graco.com]

Safety & Regulatory Compliance

Standard Operating Procedure: Bromine Trifluoride Disposal

Audience: Researchers, scientists, and drug development professionals. Content Type: Essential, immediate safety and logistical information, including operational and disposal plans.

This document provides procedural guidance for the safe handling and disposal of Bromine Trifluoride (BrF₃). Given its extreme reactivity and toxicity, all procedures must be conducted with the utmost caution and adherence to safety protocols.

Immediate Safety and Hazard Information

Bromine trifluoride is a highly reactive, corrosive, and toxic substance.[1] It is a powerful oxidizing and fluorinating agent that reacts explosively with water and organic compounds.[2][3] Vapors are severely irritating, and the liquid can cause severe burns to all human tissue.[3] Inhalation can be fatal.[2][4]

Key Hazards:

• Extreme Reactivity: Reacts violently with water, releasing toxic and corrosive gases such as hydrofluoric acid.[1][2][5]

• Strong Oxidizer: May cause fire or explosion on contact with combustible materials.[2][5]

• High Corrosivity: Corrodes most metals, tissues, and even glass.[5]

• Acute Toxicity: Fatal if inhaled or swallowed and causes severe, destructive burns upon skin contact.[2]

Personal Protective Equipment (PPE): When handling BrF₃, the following minimum PPE is mandatory:

• Respiratory Protection: A full-facepiece, self-contained breathing apparatus (SCBA) is required.[5]

• Body Protection: Gas-tight, chemically protective clothing.[2]

• Hand Protection: Gloves resistant to BrF₃ are essential.[1]

• Eye Protection: A face shield and chemical safety goggles are mandatory.[1][5] Contact lenses should never be worn when working with BrF₃.

Physical and Chemical Properties

A summary of key quantitative data for Bromine Trifluoride is provided below.

Property	Value	Citation(s)
Chemical Formula	BrF₃	[1]
Molar Mass	136.90 g/mol	[1][6]
Appearance	Colorless to yellowish, fuming liquid	[1][6]
Odor	Pungent, choking	[1][3]
Density	2.803 g/cm³	[1]
Melting Point	8.8 °C (47.8 °F)	[1][7]
Boiling Point	125.7 °C (258.3 °F)	[1]
Solubility	Reacts violently and explodes on contact with water	[1][3]
Oxidation State of Br	+3	[1]

Emergency Protocol: Spill Response

In the event of a Bromine Trifluoride spill, immediate and decisive action is critical.

Experimental Protocol: Spill Cleanup

• Evacuate: Immediately evacuate all non-essential personnel from the affected area and restrict access.[8]

• Ventilate: Ensure the area is well-ventilated, if this can be done safely.[1]

• Don PPE: Only trained personnel equipped with the full, mandatory PPE (Section 1) should address the spill.[2]

• Stop the Leak: If it is safe to do so, stop the source of the leak.[4]

• Containment (Small Spills):

  • DO NOT USE WATER OR FOAM. [5][7]

  • Cover the spill with a dry, inert, non-combustible absorbent material such as dry sand, dry earth, or soda ash.[6][7]

  • Place a plastic sheet over the absorbent material to minimize spreading or reaction with atmospheric moisture.[7]

• Containment (Large Spills): Do not attempt to clean up or dispose of a large spill. This must be handled by a specialist team.[7]

• Collection: Carefully sweep or shovel the absorbed material into an appropriate, dry, sealed container for disposal.[2]

• Disposal: Label the container as hazardous waste containing Bromine Trifluoride. Contact a licensed hazardous waste disposal contractor for removal.[2][4]

• Decontamination: Ventilate the area of the spill after the cleanup is complete.[2]

Proper Disposal Procedure

Standard laboratory procedures are not suitable for the disposal of Bromine Trifluoride due to its extreme hazards.

Step-by-Step Disposal Plan:

• DO NOT Attempt Neutralization: Under no circumstances should researchers attempt to neutralize or dispose of waste BrF₃ by reacting it with water, bases, or any other chemicals. The reaction is violent and releases highly toxic fumes.[1][2]

• Return to Supplier: The safest and most recommended method of disposal is to return the chemical to the supplier in its original, properly labeled shipping container. Ensure all valve caps (B75204) and plugs are secured.

• Contact a Professional Disposal Service: If returning to the supplier is not possible, the material must be disposed of through a licensed and approved hazardous waste disposal contractor.[2][4] Provide them with the Safety Data Sheet (SDS) and all relevant information.

• Storage Pending Disposal: While awaiting disposal, store the container in a cool, dry, well-ventilated area away from incompatible materials such as combustibles, reducing agents, and water.[1][4] The container must be kept tightly closed and under an inert gas if possible.[2]

Chemical Principle of Neutralization (For Specialist Use Only): Professional disposal facilities may employ controlled hydrolysis to neutralize BrF₃. The substance reacts violently with water to form hydrofluoric acid and other compounds.[1] In a controlled setting, this reaction can be managed, and the resulting acidic products are neutralized with a base, such as soda ash or lime.[5][6] A study on the chemical analysis of BrF₃ involved hydrolysis in a sodium hydroxide (B78521) (NaOH) solution, which converted the bromine and fluorine into various ions like F⁻, Br⁻, BrO⁻, and BrO₃⁻.[9] This process is exceedingly dangerous and should only be performed by highly trained professionals in specialized facilities.

Visual Workflow for Disposal and Spill Response

The following diagram outlines the logical steps and decision-making process for handling a BrF₃ spill or waste material.

References

• 1. Bromine Trifluoride (BrF3) Properties, Uses, Safety, MSDS & Supplier Information – China Chemical Manufacturer [boulingchem.com]
• 2. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. airgas.com [airgas.com]
• 5. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 6. Bromine trifluoride | BrF3 | CID 24594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. BROMINE TRIFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. echemi.com [echemi.com]
• 9. tandfonline.com [tandfonline.com]

Personal protective equipment for handling Bromine trifluoride

Audience: Researchers, scientists, and drug development professionals.

This document provides critical safety protocols, personal protective equipment (PPE) guidelines, and emergency procedures for handling Bromine Trifluoride (BrF3). Given its extreme reactivity and corrosiveness, adherence to these guidelines is mandatory to ensure personnel safety and prevent incidents.

Bromine trifluoride is a colorless to yellow, fuming liquid with a pungent odor that is highly toxic, corrosive, and a powerful oxidizing agent.[1] It reacts violently with water and most organic materials, and can ignite combustibles.[2][3] Contact with skin and eyes causes severe burns, and inhalation can lead to severe irritation of the respiratory system and potentially fatal pulmonary edema.[4][5]

Personal Protective Equipment (PPE)

Due to the hazardous nature of Bromine Trifluoride, a comprehensive PPE plan is essential. All personnel handling this chemical must be trained on the proper use, removal, and maintenance of the specified equipment.[3]

Body Part	Required Equipment	Specifications & Notes
Respiratory	Full-facepiece respirator with appropriate cartridges (e.g., for acid gases/halogens) OR a Self-Contained Breathing Apparatus (SCBA).	A full-facepiece respirator is necessary if exposure limits are exceeded or symptoms of irritation occur.[4] For emergencies or significant releases, a gas-tight chemical protective suit with SCBA is required.[2]
Eyes/Face	Tightly fitting, splash-proof chemical safety goggles and a face shield.	A face shield must be worn over safety goggles.[1] Contact lenses should not be worn when handling this chemical.
Hands	Impervious gloves (e.g., Neoprene, Chrome-leather).	Gloves must be inspected for integrity before each use.[4][5] Safety equipment suppliers can provide recommendations on the most protective material for your specific operation.[1][3]
Body	Fire/flame resistant and impervious clothing, such as a neoprene suit, chemical-resistant overgarments, and safety shoes.	All protective clothing should be clean and put on before work begins.[3][4] An emergency shower and eyewash fountain must be immediately accessible in the work area.[3]

Operational Plan: Handling and Storage

Engineering Controls:

• Work must be conducted in a well-ventilated area, preferably within a chemical fume hood designed for hazardous materials.

• Use explosion-proof electrical equipment and fittings where BrF3 is handled or stored.[3][4]

• Systems handling BrF3 should be constructed from resistant materials like Monel® or nickel, with Teflon® as the preferred gasket material.

Handling Protocol:

• Pre-Handling:

  • Ensure the work area is clear of incompatible materials, especially water, organic compounds, combustibles, acids, and bases.[3]

  • Verify that emergency equipment, including fire extinguishers (dry chemical, sand, CO2), spill kits (dry absorbent), emergency showers, and eyewash stations, are unobstructed and functional.[3]

  • Don all required PPE as specified in the table above.

• During Handling:

  • Handle BrF3 in the smallest quantities necessary for the procedure.

  • Use a check valve or trap in discharge lines to prevent hazardous backflow into the cylinder.

  • Keep containers closed when not in use.[2]

• Post-Handling:

  • Close the cylinder valve after each use and when empty.

  • Thoroughly wash hands and any potentially exposed skin after handling, even if no direct contact occurred.[2][3]

  • Do not eat, drink, or smoke in areas where Bromine Trifluoride is handled or stored.[2][3]

Storage Requirements:

• Store cylinders upright and firmly secured in a cool, dry, well-ventilated area of non-combustible construction.[3]

• Keep away from heavily trafficked areas and emergency exits.

• Ensure the storage area temperature does not exceed 52°C (125°F).

• Protect cylinders from physical damage.

Emergency Response Plan

Immediate and correct response to a Bromine Trifluoride incident is critical. Only qualified and properly equipped personnel should intervene.[2]

Caption: Emergency response workflow for Bromine Trifluoride incidents.

Spill or Leak Procedure:

• Evacuate: Immediately evacuate all non-essential personnel from the affected area.[3]

• Protect: Responders must wear appropriate protective equipment, including a full-face SCBA and a gas-tight chemical suit.[2]

• Control: If it is safe to do so, stop the leak. Purge piping with an inert gas before attempting repairs.[5]

• Contain: Cover the spill with a dry, inert absorbent material such as sand, vermiculite, or earth.[3] DO NOT USE WATER OR COMBUSTIBLE MATERIALS. [3]

• Collect: Carefully sweep or shovel the absorbed material into sealed, appropriate containers for disposal.[2][3]

• Ventilate: After cleanup is complete, thoroughly ventilate the area.[3]

Firefighting Procedure:

• DO NOT USE WATER or foam directly on the material, as it reacts violently. [3]

• Fires involving BrF3 as the oxidizer can only be extinguished by shutting off the source of the chemical.[5]

• Use dry chemical, dry sand, or carbon dioxide extinguishers for surrounding fires.[3]

• If necessary, use a water spray or fog to cool exposed containers from a safe distance to prevent rupture.[1][2]

• Firefighters must wear gas-tight chemical protective clothing in combination with an SCBA.[2] Poisonous gases, including hydrogen fluoride (B91410) and hydrogen bromide, are produced in a fire.[3]

First Aid Measures: Prompt medical attention is mandatory in all cases of overexposure. Rescue personnel must be equipped with appropriate PPE.

Exposure Route	Immediate Action
Inhalation	1. Move the victim to fresh air immediately.[2] 2. If breathing has stopped, give artificial respiration. 3. If breathing is difficult, administer oxygen.[5] 4. Keep the victim warm and quiet. Be aware that delayed pulmonary edema can occur; keep the patient under medical observation for at least 24 hours.[5] 5. Seek immediate medical attention. [2]
Skin Contact	1. Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing all contaminated clothing.[2] 2. After flushing, continuously rub 2.5% calcium gluconate gel into the affected area.[2][5] 3. Seek immediate medical attention. [2]
Eye Contact	1. Immediately flush eyes with large quantities of water for a minimum of 30 minutes, holding the eyelids open to ensure complete flushing.[5] 2. Remove contact lenses if present and easy to do.[2] 3. Seek immediate medical attention. [2]
Ingestion	1. Do NOT induce vomiting.[2] 2. If the person is conscious, rinse their mouth out with water.[2] 3. Seek immediate medical attention. [2]

Disposal Plan

Do not attempt to dispose of waste or unused quantities of Bromine Trifluoride yourself.

• Containment: All spill residues and contaminated materials must be collected in properly labeled, sealed containers.[3]

• Hazardous Waste: Bromine Trifluoride and its residues must be treated as hazardous waste.[3][6]

• Professional Disposal: Contact a licensed hazardous waste disposal company or return the material to the supplier for proper disposal.[2] Disposal must be in compliance with all federal, state, and local regulations.[5][6]

References

• 1. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 2. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 3. nj.gov [nj.gov]
• 4. echemi.com [echemi.com]
• 5. ewesl.com [ewesl.com]
• 6. fast-act.com [fast-act.com]